6-(4-(Methoxymethoxy)benzamido)imidazo[1,2-a]pyridine-2-carboxylic acid

Core Science & Biosynthesis

Synthesis of 6-(4-(Methoxymethoxy)benzamido)imidazo[1,2-a]pyridine-2-carboxylic acid: A Comprehensive Technical Guide

Abstract

This guide provides an in-depth, technically-focused protocol for the multi-step synthesis of 6-(4-(Methoxymethoxy)benzamido)imidazo[1,2-a]pyridine-2-carboxylic acid, a significant intermediate in the development of various active pharmaceutical ingredients.[1][2] The synthetic strategy is centered on a convergent approach, beginning with the parallel synthesis of two key building blocks: the ethyl 6-aminoimidazo[1,2-a]pyridine-2-carboxylate core and the 4-(methoxymethoxy)benzoic acid side chain. These intermediates are subsequently joined via a robust amide coupling reaction, followed by a final saponification step to yield the target molecule. This document details the rationale behind the chosen synthetic route, provides step-by-step experimental procedures, and discusses the critical parameters that ensure high yield and purity.

Introduction: The Imidazo[1,2-a]pyridine Scaffold

The imidazo[1,2-a]pyridine ring system is a privileged scaffold in medicinal chemistry, forming the core structure of numerous compounds with a wide array of biological activities, including anti-cancer, anti-tubercular, and anti-inflammatory properties.[3][4] Its rigid, bicyclic structure provides a well-defined orientation for appended functional groups, making it an attractive framework for drug design. The target molecule of this guide incorporates this key scaffold, functionalized with a protected benzamide side chain, positioning it as a versatile precursor for further elaboration in drug discovery programs.

Overall Synthetic Strategy

The synthesis is designed in a convergent manner to maximize efficiency. The core imidazo[1,2-a]pyridine is constructed and functionalized with a 6-amino group, while the phenolic group of 4-hydroxybenzoic acid is protected with a methoxymethyl (MOM) group. These two advanced intermediates are then coupled, and a final hydrolysis step furnishes the desired product.

Caption: Overall convergent synthetic workflow.

Part 1: Synthesis of Key Intermediates

This section details the preparation of the two primary building blocks required for the final amide coupling reaction.

Synthesis of Ethyl 6-aminoimidazo[1,2-a]pyridine-2-carboxylate

The synthesis of the imidazo[1,2-a]pyridine core begins with the cyclization of 2-amino-5-nitropyridine with ethyl bromopyruvate, followed by the reduction of the nitro group to the essential 6-amino functionality.

Step 1: Cyclization to form Ethyl 6-nitroimidazo[1,2-a]pyridine-2-carboxylate

The initial step involves an SN2 reaction where the pyridine ring nitrogen of 2-amino-5-nitropyridine attacks the electrophilic carbon of ethyl bromopyruvate. This is followed by an intramolecular cyclization and dehydration to form the fused bicyclic imidazo[1,2-a]pyridine system.

Caption: Key steps in the imidazo[1,2-a]pyridine ring formation.

Experimental Protocol:

• To a solution of 2-amino-5-nitropyridine (1.0 eq) in anhydrous ethanol, add ethyl bromopyruvate (1.1 eq).

• Heat the mixture to reflux (approx. 78°C) and monitor the reaction by TLC. The reaction is typically complete within 4-6 hours.

• Upon completion, cool the reaction mixture to room temperature. The product often precipitates from the solution.

• Filter the solid, wash with cold ethanol, and dry under vacuum to obtain the crude product. Recrystallization from ethanol can be performed for further purification.

Step 2: Reduction to Ethyl 6-aminoimidazo[1,2-a]pyridine-2-carboxylate

The nitro group is a versatile precursor to the amine. Catalytic hydrogenation is a clean and efficient method for this transformation.

Experimental Protocol:

• Suspend ethyl 6-nitroimidazo[1,2-a]pyridine-2-carboxylate (1.0 eq) in ethanol or ethyl acetate.

• Add Palladium on carbon (10% Pd, 5-10 mol%) to the suspension.

• Place the reaction vessel under a hydrogen atmosphere (balloon or Parr hydrogenator) and stir vigorously at room temperature.

• Monitor the reaction by TLC until the starting material is fully consumed (typically 12-24 hours).

• Once complete, carefully filter the reaction mixture through a pad of Celite to remove the palladium catalyst.

• Concentrate the filtrate under reduced pressure to yield the desired amino-substituted product, which is often used in the next step without further purification.

Parameter	Cyclization	Reduction
Key Reagents	2-Amino-5-nitropyridine, Ethyl bromopyruvate	Ethyl 6-nitro...carboxylate, H₂, Pd/C
Solvent	Ethanol	Ethanol or Ethyl Acetate
Temperature	Reflux (~78°C)	Room Temperature
Typical Yield	80-90%	>95% (crude)

Synthesis of 4-(Methoxymethoxy)benzoic Acid

Protection of the phenolic hydroxyl group of 4-hydroxybenzoic acid is crucial to prevent side reactions during the subsequent amide coupling. The methoxymethyl (MOM) ether is an excellent choice as it is stable to basic and weakly acidic conditions but can be removed under stronger acidic conditions if required.[5][6]

Mechanism of MOM Protection: The reaction proceeds via nucleophilic substitution, where the phenoxide, generated by a base, attacks the electrophilic chloromethyl methyl ether (MOMCl).[6][7][8] A non-nucleophilic base like N,N-diisopropylethylamine (DIPEA) is commonly used.[9]

Experimental Protocol:

• Suspend 4-hydroxybenzoic acid (1.0 eq) in a suitable solvent like dichloromethane (DCM) or tetrahydrofuran (THF).

• Add DIPEA (2.5 eq) to the suspension and stir until a clear solution is formed.

• Cool the reaction mixture to 0°C in an ice bath.

• Add chloromethyl methyl ether (MOMCl, 1.5 eq) dropwise. Caution: MOMCl is a suspected carcinogen and should be handled in a fume hood with appropriate personal protective equipment. [6]

• Allow the reaction to warm to room temperature and stir for 12-18 hours.

• The initial product is the MOM ester of the MOM-protected acid. To hydrolyze the ester, add methanol followed by an aqueous solution of sodium hydroxide (4.0 eq) and stir for 2-4 hours.

• After hydrolysis, acidify the mixture with 1M HCl to pH ~3.

• Extract the product with ethyl acetate, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 4-(methoxymethoxy)benzoic acid as a solid.[10]

Parameter	Value
Key Reagents	4-Hydroxybenzoic acid, MOMCl, DIPEA
Solvent	Dichloromethane (DCM)
Temperature	0°C to Room Temperature
Typical Yield	85-95%

Part 2: Assembly and Final Step

With both key intermediates in hand, the final steps involve coupling them to form the amide bond and hydrolyzing the ester to the target carboxylic acid.

Amide Bond Formation

The formation of an amide bond between a carboxylic acid and an amine is a cornerstone of organic synthesis. This transformation typically requires the activation of the carboxylic acid using a coupling reagent to form a highly reactive intermediate that is susceptible to nucleophilic attack by the amine.[11][12] Reagents like N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC) in combination with an additive like 1-Hydroxybenzotriazole (HOBt) are commonly employed to facilitate this process and minimize side reactions.[13][14]

Caption: Generalized workflow for EDC/HOBt mediated amide coupling.

Experimental Protocol:

• Dissolve 4-(methoxymethoxy)benzoic acid (1.1 eq) in an anhydrous aprotic solvent such as dimethylformamide (DMF) or DCM.

• Add EDC (1.2 eq) and HOBt (1.2 eq) to the solution and stir for 20 minutes at room temperature to pre-activate the carboxylic acid.

• Add ethyl 6-aminoimidazo[1,2-a]pyridine-2-carboxylate (1.0 eq) to the reaction mixture.

• Stir the reaction at room temperature for 12-24 hours, monitoring by TLC.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with saturated aqueous sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by silica gel column chromatography.

Saponification of the Ethyl Ester

The final step is the hydrolysis of the ethyl ester at the C2 position of the imidazo[1,2-a]pyridine ring to the corresponding carboxylic acid. A standard base-mediated saponification is effective and is compatible with the acid-sensitive MOM protecting group.

Experimental Protocol:

• Dissolve the ester intermediate, ethyl 6-(4-(methoxymethoxy)benzamido)imidazo[1,2-a]pyridine-2-carboxylate, in a mixture of THF and water.

• Add lithium hydroxide (LiOH) or sodium hydroxide (NaOH) (2-3 eq) and stir the mixture at room temperature.

• Monitor the reaction by TLC. The hydrolysis is typically complete within 2-6 hours.

• Once the starting material is consumed, carefully acidify the reaction mixture with 1M HCl to a pH of 4-5.

• The product will precipitate out of the solution. Filter the solid, wash with cold water, and dry under vacuum to obtain the final product, 6-(4-(methoxymethoxy)benzamido)imidazo[1,2-a]pyridine-2-carboxylic acid.

Step	Key Reagents	Solvent	Temperature	Typical Yield
Amide Coupling	EDC, HOBt	DMF or DCM	Room Temp	75-85%
Saponification	LiOH or NaOH	THF/Water	Room Temp	90-98%

Conclusion

This guide outlines a reliable and efficient synthetic route to 6-(4-(methoxymethoxy)benzamido)imidazo[1,2-a]pyridine-2-carboxylic acid. The convergent strategy, employing robust and well-established chemical transformations such as imidazo[1,2-a]pyridine formation, MOM protection, EDC-mediated amide coupling, and saponification, provides a clear and scalable pathway for researchers and drug development professionals to access this valuable intermediate. Careful execution of the described protocols and adherence to safety precautions are paramount for successful synthesis.

References

• S. C. Bhatt and R. J. R. Kumar, "Highly Efficient and Convenient Deprotection of Methoxymethyl Ethers and Esters Using Bismuth Triflate in an Aqueous Medium," Bulletin of the Korean Chemical Society, vol. 28, no. 9, pp. 1647-1650, 2007. [Link not available]

• Total Synthesis, "MOM Protecting Group: MOM Protection & Deprotection Mechanism," Total Synthesis, [Online]. Available: [Link].

• Organic Chemistry Portal, "MOM Ethers," Organic Chemistry Portal, [Online]. Available: [Link].

• HepatoChem, "Amide coupling reaction in medicinal chemistry," HepatoChem, [Online]. Available: [Link].

• ResearchGate, "Zn(OTf)2(10mol%) catalysed deprotection of MOM ethers," ResearchGate, [Online]. Available: [Link].

• PrepChem, "Synthesis of 4-methoxy-2-methoxy benzoic acid," PrepChem.com, [Online]. Available: [Link].

• Organic Chemistry Portal, "Amine to Amide (Coupling) - Common Conditions," Organic Chemistry Portal, [Online]. Available: [Link].

• AdooQ BioScience, "6-(4-(Methoxymethoxy)benzamido)imidazo[1,2-a]pyridine-2-carboxylic acid," AdooQ BioScience, [Online]. Available: [Link].

• S. G. K. Alam, et al., "Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents," PMC - NIH, [Online]. Available: [Link].

• A. Sharma, et al., "Process optimization for acid-amine coupling: a catalytic approach," Growing Science, [Online]. Available: [Link].

• Chemistry Steps, "Amides from Carboxylic Acids-DCC and EDC Coupling," Chemistry Steps, [Online]. Available: [Link].

• Y.-L. Chen, et al., "Adamantyl-Substituted Chalcone CA13 Induces Cytoprotective Autophagy and JNK-Dependent Apoptosis in Lung Cancer Cells," MDPI, [Online]. Available: [Link].

• CNSD, "6-(4-(Methoxymethoxy)benzamido)imidazopyridine-2-carboxylic acid," Conference on Nonlinear Systems Biology and Dynamics, [Online]. Available: [Link].

• Google Patents, "US7728168B2 - Process to manufacture 4-methoxybenzoic acid from herbal anethole and the use of 4-methoxybenzoic acid in cosmetic and dermatologic products as well as foodstuffs," Google P

• ResearchGate, "Formation of 4-methoxybenzoic acid from 4-methoxy acetophenone," ResearchGate, [Online]. Available: [Link].

• SynArchive, "Protection of Phenol by Acetal - Methoxymethyl acetal (MOM)," SynArchive, [Online]. Available: [Link].

• AdiChemistry, "METHOXYMETHYL ETHER (MOM) | HYDROXYL PROTECTIVE GROUP," AdiChemistry, [Online]. Available: [Link].

• E. Nagy, et al., "Synthesis of 6- or 8-Carboxamido Derivatives of Imidazo[1,2-a]pyridines via a Heterogeneous Catalytic Aminocarbonylation Reaction," PMC - NIH, [Online]. Available: [Link].

• OoCities.org, "Protection of alcohols and phenols with methoxymethyl acetate," OoCities.org, [Online]. Available: [Link].

• Wikipedia, "Methoxymethyl ether," Wikipedia, [Online]. Available: [Link].

• Frontiers, "Synthesis of the 6-Substituted Imidazo[1,2-a]Pyridine-3-yl-2- Phosphonopropionic Acids as Potential Inhibitors of Rab Geranylgeranyl Transferase," Frontiers, [Online]. Available: [Link].

• MDPI, "One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW," MDPI, [Online]. Available: [Link].

• Organic Chemistry Portal, "Cu(I)-Catalyzed Synthesis of Imidazo[1,2-a]pyridines from Aminopyridines and Nitroolefins Using Air as the Oxidant," Organic Chemistry Portal, [Online]. Available: [Link].

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. 6-(4-(Methoxymethoxy)benzamido)imidazopyridine-2-carboxylic acid | Conference on Nonlinear Systems Biology and Dynamics (CNSD) [ncnsd.org]
• 3. Synthesis of 6- or 8-Carboxamido Derivatives of Imidazo[1,2-a]pyridines via a Heterogeneous Catalytic Aminocarbonylation Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. academic.oup.com [academic.oup.com]
• 6. total-synthesis.com [total-synthesis.com]
• 7. synarchive.com [synarchive.com]
• 8. adichemistry.com [adichemistry.com]
• 9. Methoxymethyl ether - Wikipedia [en.wikipedia.org]
• 10. 4-(MethoxyMethoxy)benzoicacid synthesis - chemicalbook [chemicalbook.com]
• 11. hepatochem.com [hepatochem.com]
• 12. growingscience.com [growingscience.com]
• 13. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]

The Imidazo[1,2-a]pyridine-2-carboxylic Acid Scaffold: A Comprehensive Technical Guide for Drug Discovery

Abstract

The imidazo[1,2-a]pyridine nucleus, particularly when functionalized with a carboxylic acid at the 2-position, represents a "privileged scaffold" in medicinal chemistry. Its derivatives have demonstrated a remarkable breadth of biological activities, leading to the development of several marketed drugs.[1][2] This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive understanding of the chemical properties of imidazo[1,2-a]pyridine-2-carboxylic acid derivatives. We will explore the core chemical principles, synthesis methodologies, reactivity, and key physicochemical properties that underpin the therapeutic potential of this versatile heterocyclic system. This guide is designed to be a practical resource, offering not only theoretical insights but also actionable experimental protocols and data interpretation frameworks to accelerate drug discovery efforts centered on this promising scaffold.

Introduction: The Significance of the Imidazo[1,2-a]pyridine Core

The imidazo[1,2-a]pyridine system is a fused bicyclic heterocycle that has garnered significant attention in the field of medicinal chemistry. This scaffold is present in a variety of pharmaceuticals with diverse therapeutic applications, including anxiolytics like Alpidem, hypnotics such as Zolpidem, and antiulcer agents.[1][3] The incorporation of a carboxylic acid group at the 2-position introduces a key functional handle for modulating the physicochemical and pharmacological properties of the molecule. This carboxylic acid moiety can participate in crucial hydrogen bonding interactions with biological targets, enhance aqueous solubility, and serve as a versatile synthon for further chemical modifications. The unique electronic distribution within the fused ring system imparts distinct reactivity patterns, which can be strategically exploited for the synthesis of diverse compound libraries.

The broad spectrum of biological activities exhibited by derivatives of this scaffold, including anticancer, anti-inflammatory, antibacterial, and antiviral properties, underscores its importance in drug discovery.[1][3][4][5] Understanding the fundamental chemical properties of the imidazo[1,2-a]pyridine-2-carboxylic acid core is therefore paramount for the rational design of novel therapeutic agents.

Synthetic Strategies for Imidazo[1,2-a]pyridine-2-carboxylic Acid Derivatives

The construction of the imidazo[1,2-a]pyridine-2-carboxylic acid core and its derivatives can be achieved through several synthetic routes. The choice of a particular method often depends on the desired substitution pattern and the availability of starting materials.

Classical Synthesis: Cyclocondensation of 2-Aminopyridines

A widely employed and versatile method for the synthesis of the imidazo[1,2-a]pyridine scaffold is the cyclocondensation reaction between a 2-aminopyridine and an α-halocarbonyl compound.[6] For the synthesis of 2-carboxylic acid derivatives, bromopyruvic acid or its esters are common electrophilic partners.

Experimental Protocol: Synthesis of 8-Hydroxyimidazo[1,2-a]pyridine-2-carboxylic Acid [4]

• Reaction Setup: Suspend 2-aminopyridin-3-ol (2.2 g, 20 mmol) in anhydrous methanol (50 mL).

• Addition of Reagent: Add bromopyruvic acid (3.34 g, 20 mmol) to the suspension at room temperature.

• Reaction Conditions: Stir the mixture at room temperature for 24 hours.

• Work-up: Collect the resulting precipitate by filtration, wash with cold methanol, and dry under vacuum to yield 8-hydroxyimidazo[1,2-a]pyridine-2-carboxylic acid.

Causality: The nucleophilic amino group of the 2-aminopyridine attacks the electrophilic carbon of the α-haloketone, followed by an intramolecular cyclization and dehydration to form the aromatic imidazo[1,2-a]pyridine ring. The choice of solvent and temperature can influence the reaction rate and yield.

Multi-component Reactions

Multi-component reactions (MCRs), such as the Groebke–Blackburn–Bienaymé reaction, offer an efficient and atom-economical approach to synthesize highly substituted imidazo[1,2-a]pyridines.[7] These one-pot reactions combine three or more starting materials to generate complex products, minimizing the need for intermediate purification steps.

Chemical Reactivity: A Tale of Two Rings

The chemical reactivity of the imidazo[1,2-a]pyridine ring system is dictated by the interplay of the electron-rich imidazole moiety and the electron-deficient pyridine ring.

Electrophilic Aromatic Substitution

The imidazo[1,2-a]pyridine ring is generally activated towards electrophilic aromatic substitution, with the reaction preferentially occurring on the imidazole ring. The C-3 position is the most nucleophilic and therefore the primary site of electrophilic attack.[3][8] This regioselectivity can be rationalized by examining the stability of the Wheland intermediate formed upon electrophilic attack. Attack at C-3 allows for the positive charge to be delocalized over the nitrogen atom without disrupting the aromaticity of the pyridine ring.[3][8]

Common electrophilic substitution reactions include:

• Halogenation: Introduction of bromine or chlorine at the C-3 position.

• Nitration: Substitution with a nitro group.

• Friedel-Crafts Acylation: Introduction of an acyl group.

Nucleophilic Substitution

The pyridine ring of the imidazo[1,2-a]pyridine system is susceptible to nucleophilic attack, particularly when activated by electron-withdrawing groups or when a good leaving group is present. The carboxylic acid at the 2-position can be converted into various derivatives through nucleophilic acyl substitution reactions.

Experimental Protocol: Synthesis of Amide Derivatives [4]

• Activation of Carboxylic Acid: Convert the imidazo[1,2-a]pyridine-2-carboxylic acid to its active ester intermediate.

• Amide Coupling: React the active ester with the desired amine in a suitable solvent like DMF.

• Work-up: Purify the resulting amide derivative by chromatography.

Causality: The carboxylic acid is first activated to enhance the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by the amine.

Physicochemical Properties

The physicochemical properties of imidazo[1,2-a]pyridine-2-carboxylic acid derivatives are crucial for their pharmacokinetic and pharmacodynamic profiles. Key parameters include pKa, lipophilicity (logP), and solubility.

Property	Description	Typical Range/Value	Significance in Drug Discovery
pKa	The acidity of the carboxylic acid group.	~3-5	Influences ionization state at physiological pH, affecting solubility, permeability, and target binding.
logP	A measure of lipophilicity.	Varies with substitution	Impacts membrane permeability, protein binding, and metabolic stability.
Solubility	The ability to dissolve in aqueous media.	Generally low for the parent acid, can be improved with salt formation or derivatization.	Crucial for oral bioavailability and formulation development.[9]
Melting Point	The temperature at which the solid form becomes a liquid.	For the parent acid: 275-295 °C	An indicator of crystal lattice energy and purity.

Biological Activities and Drug Discovery Applications

The imidazo[1,2-a]pyridine-2-carboxylic acid scaffold has been extensively explored in drug discovery, leading to the identification of compounds with a wide range of biological activities.

• Anticancer Activity: Derivatives have been developed as potent inhibitors of protein kinases, such as PI3K, which are critical in cancer cell signaling pathways.[10][11]

• Anti-inflammatory Activity: Some derivatives have shown preferential inhibition of COX-2, suggesting potential as anti-inflammatory agents with reduced gastrointestinal side effects.

• Antimicrobial Activity: The scaffold has been utilized to develop novel antibacterial and antifungal agents.[12]

Experimental Protocol: In Vitro COX Inhibition Assay [5]

• Enzyme Preparation: Prepare solutions of COX-1 and COX-2 enzymes.

• Compound Incubation: Incubate the test compounds with the enzymes at various concentrations.

• Substrate Addition: Add arachidonic acid as the substrate to initiate the reaction.

• Detection: Measure the production of prostaglandin E2 (PGE2) using an appropriate method (e.g., ELISA).

• Data Analysis: Calculate the IC50 values for each compound against both COX-1 and COX-2 to determine potency and selectivity.

Conclusion

The imidazo[1,2-a]pyridine-2-carboxylic acid scaffold is a cornerstone in modern medicinal chemistry, offering a unique combination of synthetic accessibility, tunable physicochemical properties, and a broad range of biological activities. A thorough understanding of its chemical properties, as detailed in this guide, is essential for leveraging its full potential in the development of next-generation therapeutics. The strategic functionalization of this core, guided by the principles of chemical reactivity and structure-activity relationships, will undoubtedly continue to yield novel drug candidates for a multitude of diseases.

References

• Regioselectivity of electrophilic aromatic substitution in imidazo[1,2-a]pyrazine. (2014). Chemistry Stack Exchange. Retrieved from [Link]

• Grošelj, U., Bezenšek, J., Meden, A., Svete, J., Stanovnik, B., Oblak, M., ... & Urleb, U. (2008).

• Synthesis of imidazo[1,2-a]pyridines. Organic Chemistry Portal. Retrieved from [Link]

• One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW. (2022). MDPI.
• Synthesis of Imidazo [1, 2-a] Pyridine Derivatives Using Copper Silicate as an Efficient and Reusable Catalyst. (2021). Letters in Applied NanoBioScience, 10(1), 1884-1891.

• Electrophilic Aromatic Substitution Mechanism. (2017). Master Organic Chemistry. Retrieved from [Link]

• Nucleophilic Acyl Substitution (With Negatively Charged Nucleophiles). (2011). Master Organic Chemistry. Retrieved from [Link]

• Kazmierczak, A., Kusy, D., Niinivehmas, S. P., Gmach, J., Joachimiak, Ł., Pentikäinen, O. T., ... & Błażewska, K. M. (2017). Synthesis of the 6-Substituted Imidazo[1,2-a]Pyridine-3-yl-2-Phosphonopropionic Acids as Potential Inhibitors of Rab Geranylgeranyl Transferase. Frontiers in Chemistry, 5, 84.

• Electrophilic aromatic substitution. Wikipedia. Retrieved from [Link]

• Unveiling the electrophilic aromatic substitution reactions of pyridine derivatives with nitronium ion through molecular electron density theory. (2021). New Journal of Chemistry, 45(1), 115-124.
• Synthesis and site selective C–H functionalization of imidazo-[1,2-a]pyridines. (2016). Organic & Biomolecular Chemistry, 14(30), 7170-7196.

• Imidazo[1,2-a]pyridine-2-carboxylic acid. PubChem. Retrieved from [Link]

• Synthesis and Biological Evaluation of New imidazo[1,2-a]pyridine Derivatives as Selective COX-2 Inhibitors. (2014).
• Synthesis, Characterization, and Biological Evaluation of Novel Azo-Based Imidazo[1,2-a]pyridine Derivatives: In Vitro and In Silico Investig
• Synthesis and biological activities of 3-aminoimidazo[1,2-α]pyridine compounds. (2025). BMC Chemistry, 19(1), 1-14.
• Synthesis and biological evaluation of imidazo[1,2-a]pyridine derivatives as novel PI3 kinase p110alpha inhibitors. (2007). Bioorganic & Medicinal Chemistry Letters, 17(1), 123-126.

• Nucleophilic Acyl Substitution Reactions of Carboxylic Acids. (2023). Chemistry LibreTexts. Retrieved from [Link]

• Improving Aqueous Solubility and In Vitro Pharmacokinetic Properties of the 3-Nitroimidazo[1,2-a]pyridine Antileishmanial Pharmacophore. (2021). Molecules, 26(11), 3326.

Sources

• 1. Electrophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. echemi.com [echemi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. nanobioletters.com [nanobioletters.com]
• 7. One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW [mdpi.com]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. Improving Aqueous Solubility and In Vitro Pharmacokinetic Properties of the 3-Nitroimidazo[1,2-a]pyridine Antileishmanial Pharmacophore [mdpi.com]
• 10. benchchem.com [benchchem.com]
• 11. Synthesis and biological evaluation of imidazo[1,2-a]pyridine derivatives as novel PI3 kinase p110alpha inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Frontiers | Synthesis of the 6-Substituted Imidazo[1,2-a]Pyridine-3-yl-2- Phosphonopropionic Acids as Potential Inhibitors of Rab Geranylgeranyl Transferase [frontiersin.org]

The Imidazo[1,2-a]Pyridine Scaffold: A Privileged Core in Modern Drug Discovery

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction: The Rise of a Versatile Scaffold

The imidazo[1,2-a]pyridine core, a fused bicyclic 5-6 heterocycle, has emerged as a "privileged scaffold" in medicinal chemistry.[1][2][3][4] Its rigid structure and synthetic tractability have made it a cornerstone for the development of a new generation of therapeutic agents. Molecules incorporating this moiety have demonstrated a remarkable breadth of biological activities, including anticancer, antitubercular, antiviral, and anti-inflammatory properties.[5][6][7] This guide provides a comprehensive overview of the biological activities of imidazo[1,2-a]pyridine derivatives, delving into their mechanisms of action, structure-activity relationships (SAR), and the experimental methodologies used to evaluate their therapeutic potential. Several commercially successful drugs, such as zolpidem (for insomnia), alpidem (anxiolytic), and zolimidine (antiulcer), feature this core structure, underscoring its clinical significance.[5][8][9]

Synthetic Avenues to Imidazo[1,2-a]pyridine Derivatives

The versatility of the imidazo[1,2-a]pyridine scaffold is, in part, due to the numerous synthetic routes available for its construction and derivatization. These methods allow for the introduction of a wide range of substituents at various positions, enabling fine-tuning of the molecule's biological activity.

Key synthetic strategies include:

• Condensation Reactions: The classical approach often involves the condensation of 2-aminopyridines with α-haloketones, a method first reported by Tschitschibabin.[10]

• Multicomponent Reactions (MCRs): The Groebke–Blackburn–Bienaymé (GBB) three-component reaction, which combines a 2-aminopyridine, an aldehyde, and an isocyanide, is a highly efficient one-pot method for generating diverse imidazo[1,2-a]pyridines.[11][12]

• Copper-Catalyzed Reactions: A refined method utilizes a copper catalyst in a three-component coupling of 2-aminopyridine, an aldehyde, and a terminal alkyne, offering high functional group tolerance.[10]

These synthetic methodologies provide a robust platform for generating extensive libraries of imidazo[1,2-a]pyridine derivatives for high-throughput screening and lead optimization.

Anticancer Activity: Targeting Key Oncogenic Pathways

Imidazo[1,2-a]pyridine derivatives have shown significant promise as anticancer agents, with activities documented against a range of cancer cell lines including breast, colon, melanoma, and cervical cancers.[13][14][15] Their anticancer effects are often attributed to the inhibition of critical signaling pathways that are frequently dysregulated in cancer.

Mechanism of Action: Kinase Inhibition

A primary mechanism of action for the anticancer effects of many imidazo[1,2-a]pyridines is the inhibition of protein kinases.[16][17]

• PI3K/Akt/mTOR Pathway: This pathway is a central regulator of cell growth, proliferation, and survival, and its hyperactivation is a common feature of many cancers. Several imidazo[1,2-a]pyridine derivatives have been designed as potent inhibitors of PI3Kα and dual PI3K/mTOR inhibitors.[18][19][20][21] For instance, one derivative incorporating a 1,2,4-oxadiazole group exhibited a PI3Kα IC50 of 2 nM and induced apoptosis in breast cancer cells.[18]

• Other Kinase Targets: Other kinases targeted by imidazo[1,2-a]pyridine derivatives include Cyclin-Dependent Kinases (CDKs), Vascular Endothelial Growth Factor Receptor (VEGFR), and Epidermal Growth Factor Receptor (EGFR).[13][17]

The ability of these compounds to bind to the ATP-binding site of these kinases leads to the inhibition of downstream signaling, ultimately resulting in cell cycle arrest and apoptosis.[18]

Signaling Pathway: PI3K/Akt/mTOR

Caption: Inhibition of the PI3K/Akt/mTOR pathway by imidazo[1,2-a]pyridine derivatives.

Quantitative Data: In Vitro Anticancer Activity

Compound ID	Cancer Cell Line	IC50 (µM)	Reference
N-(4-chlorophenyl)-2-(2-nitrophenyl)imidazo[1,2-a]pyridin-3-amine	MCF-7 (Breast)	30.88 ± 14.44	[14]
N-(4-chlorophenyl)-2-(2-nitrophenyl)imidazo[1,2-a]pyridin-3-amine	HT-29 (Colon)	4.15 ± 2.93	[14]
IP-5	HCC1937 (Breast)	45	[15]
IP-6	HCC1937 (Breast)	47.7	[15]
Compound 6	A375 (Melanoma)	9.7 - 44.6	[18]
Compound 6	HeLa (Cervical)	9.7 - 44.6	[18]

Experimental Protocol: MTT Assay for Cell Viability

This protocol is a standard method for assessing the cytotoxic effects of compounds on cancer cell lines.

Materials:

• Cancer cell line of interest (e.g., MCF-7, A375)

• Complete growth medium (e.g., DMEM with 10% FBS)

• Imidazo[1,2-a]pyridine compound dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• 96-well microplate

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the imidazo[1,2-a]pyridine compound in complete growth medium. The final concentration of DMSO should not exceed 0.5% to avoid solvent toxicity. Remove the old medium from the wells and add 100 µL of the medium containing the test compound at various concentrations. Include a vehicle control (medium with DMSO) and a blank (medium only).

• Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO2.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of the solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, can be determined by plotting a dose-response curve.

Antitubercular Activity: A New Front Against a Global Threat

Tuberculosis (TB) remains a major global health problem, and the emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis (Mtb) necessitates the development of new antitubercular agents.[2][3][22] Imidazo[1,2-a]pyridines have emerged as a promising class of anti-TB compounds.[3]

Mechanism of Action: Targeting Mtb's Energy Metabolism

Several imidazo[1,2-a]pyridine-based compounds exert their anti-TB activity by targeting the energy metabolism of Mtb.

• QcrB Inhibition: A key target identified for this class of compounds is QcrB, a subunit of the ubiquinol cytochrome C reductase in the electron transport chain.[23] Inhibition of QcrB disrupts oxidative phosphorylation, leading to a depletion of ATP and ultimately bacterial death.[3][24]

• ATP Synthase Inhibition: Some imidazo[1,2-a]pyridine ethers have been identified as potent and selective inhibitors of mycobacterial ATP synthase.[3]

The discovery of these novel targets offers a significant advantage in combating drug-resistant Mtb strains.

Quantitative Data: In Vitro Antitubercular Activity

Compound Class	Target	MIC Range (µM)	Reference
Imidazo[1,2-a]pyridines	Mtb H37Rv	0.03 - 5.0	[3][23]
Imidazo[1,2-a]pyridine-3-carboxamides	Mtb H37Rv	≤1.0	[24]
Imidazo[1,2-a]pyridine ethers	Mtb	<0.5	[3]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination

This protocol outlines a common method for determining the MIC of a compound against M. tuberculosis.

Materials:

• M. tuberculosis H37Rv strain

• Middlebrook 7H9 broth supplemented with OADC (oleic acid, albumin, dextrose, catalase)

• Imidazo[1,2-a]pyridine compound dissolved in DMSO

• 96-well microplate

• Resazurin solution

Procedure:

• Bacterial Culture Preparation: Grow M. tuberculosis H37Rv in Middlebrook 7H9 broth to mid-log phase. Adjust the bacterial suspension to a McFarland standard of 1.0, then dilute 1:20 in fresh broth.

• Compound Dilution: Prepare serial twofold dilutions of the test compound in a 96-well plate.

• Inoculation: Add the diluted bacterial suspension to each well containing the compound dilutions. Include a positive control (bacteria without compound) and a negative control (broth only).

• Incubation: Seal the plate and incubate at 37°C for 7-14 days.

• MIC Determination: After incubation, add resazurin solution to each well and incubate for another 24-48 hours. A color change from blue to pink indicates bacterial growth. The MIC is defined as the lowest concentration of the compound that prevents this color change.

Antiviral Activity: Combating Viral Infections

Imidazo[1,2-a]pyridine derivatives have demonstrated significant antiviral activity against a variety of viruses, particularly herpesviruses such as human cytomegalovirus (HCMV), varicella-zoster virus (VZV), and herpes simplex viruses (HSV).[25][26][27][28]

Structure-Activity Relationship (SAR)

SAR studies have revealed key structural features that influence the antiviral potency of these compounds. For example, the introduction of a thioether side chain at the 3-position is a common feature in many active compounds.[25][27] The nature of the substituents on the phenyl ring and the imidazo[1,2-a]pyridine core also plays a crucial role in determining both antiviral activity and cytotoxicity.[27]

Quantitative Data: Antiviral Activity

Compound	Virus	EC50 (µM)	Therapeutic Index	Reference
Compound 4	HCMV	-	>150	[25]
Compound 15	HCMV	-	>150	[25]
Compound 21	HCMV	-	>150	[25]

Anti-inflammatory Activity: Modulating Inflammatory Pathways

Chronic inflammation is a key driver of many diseases, including cancer and autoimmune disorders. Imidazo[1,2-a]pyridine derivatives have been investigated for their anti-inflammatory properties.[29][30][31][32]

Mechanism of Action: Targeting STAT3/NF-κB Signaling

A novel imidazo[1,2-a]pyridine derivative, in combination with curcumin, has been shown to exert anti-inflammatory effects by modulating the STAT3/NF-κB signaling pathway.[29][30][33] This modulation leads to a reduction in the levels of pro-inflammatory cytokines and the expression of inflammatory enzymes such as iNOS and COX-2.[29][30]

Signaling Pathway: NF-κB

Caption: Inhibition of the NF-κB signaling pathway by imidazo[1,2-a]pyridine derivatives.

Other Notable Biological Activities

The therapeutic potential of the imidazo[1,2-a]pyridine scaffold extends beyond the activities detailed above.

• Autotaxin Inhibition: An imidazo[1,2-a]pyridine series was identified as potent inhibitors of autotaxin (ATX), an enzyme involved in the production of lysophosphatidic acid (LPA), which plays a role in cancer progression and inflammation.[34]

• Ligands for β-Amyloid Plaques: Certain derivatives have been developed as ligands for detecting β-amyloid plaques, which are a hallmark of Alzheimer's disease, highlighting their potential in neuroimaging.[35]

Conclusion and Future Perspectives

The imidazo[1,2-a]pyridine scaffold has firmly established itself as a versatile and valuable core in drug discovery. The diverse range of biological activities, coupled with well-defined structure-activity relationships and accessible synthetic routes, makes it an attractive starting point for the development of novel therapeutics. Future research will likely focus on the development of more selective and potent derivatives, the exploration of new therapeutic applications, and the use of this scaffold in combination therapies to overcome drug resistance. The continued investigation of imidazo[1,2-a]pyridines holds great promise for addressing unmet medical needs across a spectrum of diseases.

References

• De Clercq, E., et al. (1998). Synthesis of imidazo[1,2-a]pyridines as antiviral agents. Journal of Medicinal Chemistry, 41(25), 5108-5115.
• Goulle, V., et al. (2003). Imidazo[1,2-a]pyridine-based peptidomimetics as inhibitors of Akt. Bioorganic & Medicinal Chemistry Letters, 13(10), 1713-1717.
• Majumdar, P., et al. (2015). Synthesis of imidazo[1,2-a]pyridines: a decade update. Chemical Communications, 51(88), 15932-15945.
• Kumar, A., et al. (2023). Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review. BIO Web of Conferences, 64, 01001.
• Altaher, A. M. H., et al. (2021). Imidazo[1,2-a]pyridine Based Compounds: The Hopeful Anti-Cancer Therapy. Systematic Review Pharmacy, 12(4), 79-88.
• Gámez-Montaño, R., et al. (2024). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW. Chemistry, 6(1), 1-13.
• Gueiffier, A., et al. (1996). Synthesis of imidazo[1,2-a]pyridine derivatives as antiviral agents. Journal of Medicinal Chemistry, 39(13), 2563-2566.
• Fells, J. I., et al. (2017). Discovery, Structure–Activity Relationship, and Binding Mode of an Imidazo[1,2-a]pyridine Series of Autotaxin Inhibitors. Journal of Medicinal Chemistry, 60(17), 7487-7504.
• Krasavin, M., et al. (2023). Synthesis of imidazo[1,2-a]pyridine-containing peptidomimetics by tandem of Groebke–Blackburn–Bienaymé and Ugi reactions. Beilstein Journal of Organic Chemistry, 19, 53-61.
• Kung, M. P., et al. (2003). Structure−Activity Relationship of Imidazo[1,2-a]pyridines as Ligands for Detecting β-Amyloid Plaques in the Brain. Journal of Medicinal Chemistry, 46(2), 237-245.
• Tadigoppula, N., et al. (2013). Synthesis and structure activity relationship of imidazo[1,2-a]pyridine-8-carboxamides as a novel antimycobacterial lead series. Bioorganic & Medicinal Chemistry Letters, 23(17), 4844-4848.
• Lhassani, M., et al. (1998). Synthesis of Imidazo[1,2-a]pyridines as Antiviral Agents. Journal of Medicinal Chemistry, 41(25), 5108-5115.
• Kumar, S., et al. (2023). Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents. RSC Medicinal Chemistry, 14(4), 634-653.
• BenchChem. (2025). A Comparative Guide to the Structure-Activity Relationship of 2-(2-Nitrophenyl)imidazo[1,2-a]pyridine Analogs in Oncology Research. BenchChem.
• Kumar, S., et al. (2023). Recent Developments of Imidazo[1,2-a]pyridine Analogues as Antituberculosis Agents. RSC Medicinal Chemistry, 14(4), 634-653.
• Csupor, D., et al. (2021). Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. ACS Omega, 6(50), 34269-34285.
• Aliwaini, S., et al. (2021). Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells. Oncology Letters, 22(5), 1-10.
• Sharma, P., et al. (2024). Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022). Infectious Disorders - Drug Targets, 24(8), e200324228067.
• Altaher, A. M. H., et al. (2022). The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells. Asian Pacific Journal of Cancer Prevention, 23(9), 3149-3158.

• Debache, A., et al. (2018). Synthesis, biological evaluation and molecular modeling studies of Imidazo[1,2-a]pyridines derivatives as protein kinase inhibitors. Bioorganic Chemistry, 77, 435-443. Available from: [Link]

• St-Jean, J. R., et al. (2007). Imidazo[1,2-a]pyridines with potent activity against herpesviruses. Bioorganic & Medicinal Chemistry Letters, 17(10), 2735-2739.
• Oh, Y., et al. (2016). Discovery of imidazo[1,2-a]-pyridine inhibitors of pan-PI3 kinases that are efficacious in a mouse xenograft model. Bioorganic & Medicinal Chemistry Letters, 26(3), 932-937.

• St-Jean, J. R., et al. (2007). Imidazo[1,2-a]pyridines with Potent Activity Against Herpesviruses. Bioorganic & Medicinal Chemistry Letters, 17(10), 2735-2739. Available from: [Link]

• Wang, X., et al. (2019). Design, Synthesis, and Biological Evaluation of Imidazo[1,2-a]pyridine Derivatives as Novel PI3K/mTOR Dual Inhibitors. ACS Medicinal Chemistry Letters, 10(6), 885-890. Available from: [Link]

• BenchChem. (2025). Development of Imidazo[1,2-a]pyridine-Based Anticancer Agents. BenchChem Application Notes and Protocols.

• Sharma, P., et al. (2024). Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022). Infectious Disorders - Drug Targets, 24(8), e200324228067. Available from: [Link]

• Kumar, S., et al. (2023). Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents. RSC Medicinal Chemistry, 14(4), 634-653. Available from: [Link]

• Kumar, A., et al. (2023). Synthesis and biological activities of 3-aminoimidazo[1,2-α]pyridine compounds. Results in Chemistry, 5, 100829. Available from: [Link]

• El-Sayed, N. N. E., et al. (2021). Benzimidazoles and Imidazo[1,2-a]pyridines : Biological Activities, Method of Synthesis and Perspectives on Combination of Deuce Pharmacophore. Journal of the Indian Chemical Society, 98(11), 100185. Available from: [Link]

• Afshari, H., et al. (2024). A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines. Bioimpacts, 14(2), e27618. Available from: [Link]

• de la Torre, M. C., et al. (2019). Diversity-oriented synthesis of fused-imidazole derivatives via Groebke-Blackburn-Bienayme reaction: A review. Organic & Biomolecular Chemistry, 17(4), 684-702. Available from: [Link]

• Afshari, H., et al. (2024). A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines. Bioimpacts, 14(2), e27618. Available from: [Link]

• Sharma, A., et al. (2023). Insights into medicinal attributes of imidazo[1,2‐a]pyridine derivatives as anticancer agents. Archiv der Pharmazie, 356(11), e2300223. Available from: [Link]

• Rivera, G., et al. (2013). Acute and chronic anti-inflammatory evaluation of imidazo[1,2-a]pyridine carboxylic acid derivatives and docking analysis. Bioorganic & Medicinal Chemistry, 21(12), 3489-3497. Available from: [Link]

• Tadigoppula, N., et al. (2013). Advancement of Imidazo[1,2-a]pyridines with Improved Pharmacokinetics and nM Activity vs. Mycobacterium tuberculosis. ACS Medicinal Chemistry Letters, 4(11), 1072-1077. Available from: [Link]

• Abrahams, K. A., et al. (2012). Identification of Novel Imidazo[1,2-a]pyridine Inhibitors Targeting M. tuberculosis QcrB. PLoS ONE, 7(12), e52951. Available from: [Link]

• Afshari, H., et al. (2023). A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines. BioImpacts, 14(2), e27618. Available from: [Link]

• Rivera, G., et al. (2013). Acute and chronic anti-inflammatory evaluation of imidazo[1,2-A]pyridine carboxylic acid derivatives and docking analysis. Bioorganic & Medicinal Chemistry, 21(12), 3489-3497. Available from: [Link]

• Kumar, A., et al. (2023). An efficient synthesis of new imidazo[1,2-: A] pyridine-6-carbohydrazide and pyrido[1,2- a] pyrimidine-7-carbohydrazide derivatives via a five-component cascade reaction. RSC Advances, 13(15), 9993-10001. Available from: [Link]

• Goel, R., et al. (2021). Imidazo[1,2-a]pyridine Scaffold as Prospective Therapeutic Agents. ChemistrySelect, 6(32), 8235-8254. Available from: [Link]

• Goel, R., et al. (2016). Imidazo[1,2-a]pyridines: Promising Drug Candidate for Antitumor Therapy. Current Topics in Medicinal Chemistry, 16(30), 3590-3616. Available from: [Link]

Sources

• 1. Synthesis of imidazo[1,2-a]pyridines: a decade update - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. bio-conferences.org [bio-conferences.org]
• 11. mdpi.com [mdpi.com]
• 12. Synthesis and biological activities of 3-aminoimidazo[1,2-α]pyridine compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]
• 15. The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. benthamdirect.com [benthamdirect.com]
• 18. Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Discovery of imidazo[1,2-a]-pyridine inhibitors of pan-PI3 kinases that are efficacious in a mouse xenograft model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Design, Synthesis, and Biological Evaluation of Imidazo[1,2-a]pyridine Derivatives as Novel PI3K/mTOR Dual Inhibitors. | Semantic Scholar [semanticscholar.org]
• 21. benchchem.com [benchchem.com]
• 22. researchgate.net [researchgate.net]
• 23. Identification of Novel Imidazo[1,2-a]pyridine Inhibitors Targeting M. tuberculosis QcrB - PMC [pmc.ncbi.nlm.nih.gov]
• 24. pubs.acs.org [pubs.acs.org]
• 25. Synthesis of imidazo[1,2-a]pyridines as antiviral agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. Synthesis of imidazo[1,2-a]pyridine derivatives as antiviral agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. pubs.acs.org [pubs.acs.org]
• 28. Imidazo[1,2-a]pyridines with potent activity against herpesviruses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 30. [PDF] A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines | Semantic Scholar [semanticscholar.org]
• 31. Acute and chronic anti-inflammatory evaluation of imidazo[1,2-a]pyridine carboxylic acid derivatives and docking analysis | Semantic Scholar [semanticscholar.org]
• 32. researchgate.net [researchgate.net]
• 33. bi.tbzmed.ac.ir [bi.tbzmed.ac.ir]
• 34. pubs.acs.org [pubs.acs.org]
• 35. pubs.acs.org [pubs.acs.org]

The Emergence of Imidazo[1,2-a]pyridines as a Privileged Scaffold in Oncology Drug Discovery

An In-depth Technical Guide for Researchers and Drug Development Professionals

The imidazo[1,2-a]pyridine core is a prominent heterocyclic scaffold that has garnered significant attention in medicinal chemistry due to its wide spectrum of biological activities.[1] This guide delves into the discovery and development of novel imidazo[1,2-a]pyridine derivatives as potent anticancer agents, offering a comprehensive overview of their synthesis, mechanism of action, and structure-activity relationships. We will explore the rationale behind experimental designs and provide detailed protocols for key assays, equipping researchers with the knowledge to navigate this promising area of oncology research.

The Rationale for Targeting Kinases with Imidazo[1,2-a]pyridine Derivatives

Cancer is fundamentally a disease of uncontrolled cell proliferation, often driven by aberrant signaling pathways. Protein kinases, which play a central role in regulating these pathways, have emerged as major targets for anticancer drug development. The imidazo[1,2-a]pyridine scaffold has proven to be a versatile framework for designing potent and selective kinase inhibitors.[1][2] Its unique structural features allow for diverse substitutions, enabling the fine-tuning of inhibitory activity against various kinases implicated in cancer progression, such as PI3K, mTOR, Akt, and Nek2.[3][4][5]

Synthetic Strategies: Building the Imidazo[1,2-a]pyridine Core

A variety of synthetic routes have been developed to construct the imidazo[1,2-a]pyridine skeleton. A common and efficient method involves the reaction of 2-aminopyridines with α-haloketones. More recently, multi-component reactions, such as the Groebke–Blackburn–Bienaymè reaction, have been employed to generate diverse libraries of imidazo[1,2-a]pyridine derivatives.[6] Another innovative approach includes an iodine-catalyzed [4+1] cycloaddition of in situ generated Schiff bases with isocyanides.[7]

Representative Synthetic Protocol: One-Pot Synthesis of 3-Aminoimidazo[1,2-a]pyridines

This protocol outlines a one-pot, three-component reaction for the synthesis of 3-aminoimidazo[1,2-a]pyridine derivatives.

Materials:

• Substituted 2-aminopyridine

• Aldehyde

• Isocyanide

• Catalyst (e.g., Sc(OTf)3)

• Solvent (e.g., Methanol)

Procedure:

• To a solution of the substituted 2-aminopyridine (1.0 mmol) and the aldehyde (1.0 mmol) in methanol (5 mL), add the isocyanide (1.0 mmol).

• Add the catalyst (e.g., Sc(OTf)3, 5 mol%) to the reaction mixture.

• Stir the reaction mixture at room temperature for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate).

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Mechanism of Action: How Imidazo[1,2-a]pyridines Combat Cancer

Imidazo[1,2-a]pyridine derivatives exert their anticancer effects through a variety of mechanisms, primarily by inhibiting key signaling pathways involved in cell growth, proliferation, and survival.

Inhibition of the PI3K/Akt/mTOR Pathway

The PI3K/Akt/mTOR signaling cascade is a critical pathway that is frequently dysregulated in many types of cancer.[3] Several imidazo[1,2-a]pyridine derivatives have been designed as potent dual PI3K/mTOR inhibitors.[3] By blocking this pathway, these compounds can induce cell cycle arrest and apoptosis in cancer cells.[4] One such derivative, compound 15a , has demonstrated significant tumor growth inhibition in xenograft models of colon cancer.[3]

Caption: Inhibition of the PI3K/Akt/mTOR pathway by imidazo[1,2-a]pyridine derivatives.

Induction of Apoptosis and Cell Cycle Arrest

Many imidazo[1,2-a]pyridine derivatives have been shown to induce apoptosis (programmed cell death) in cancer cells.[4][8] This is often achieved by modulating the expression of key apoptosis-related proteins such as Bax, Bcl-2, and caspases.[9] For example, some derivatives have been found to upregulate the pro-apoptotic protein Bax while downregulating the anti-apoptotic protein Bcl-2.[9] Furthermore, these compounds can cause cell cycle arrest, typically at the G1 or G2/M phase, preventing cancer cells from dividing.[4][10]

Structure-Activity Relationship (SAR) Studies: Optimizing Anticancer Potency

Systematic modification of the imidazo[1,2-a]pyridine scaffold has allowed for the elucidation of key structure-activity relationships (SAR), guiding the design of more potent and selective anticancer agents.[11][12] For instance, the nature and position of substituents on the phenyl ring at the 2-position and on the imidazo[1,2-a]pyridine core can significantly influence the compound's activity.

Compound ID	R1	R2	Cancer Cell Line	IC50 (µM)	Reference
8b	-NH-N=CH-Ph	H	Leukemia K-562	2.91	[10]
8c	-NH-N=CH-(p-Cl-Ph)	H	Leukemia K-562	1.09	[10]
IP-5	Not specified	Not specified	HCC1937 (Breast)	45	[8][13]
IP-6	Not specified	Not specified	HCC1937 (Breast)	47.7	[8][13]
12b	-NH-tBu	-NH-Ph	Hep-2 (Laryngeal)	11	[7]
12b	-NH-tBu	-NH-Ph	HepG2 (Liver)	13	[7]
12b	-NH-tBu	-NH-Ph	MCF-7 (Breast)	11	[7]
12b	-NH-tBu	-NH-Ph	A375 (Melanoma)	11	[7]

Table 1: In vitro anticancer activity of selected imidazo[1,2-a]pyridine derivatives.

In Vitro and In Vivo Evaluation: From Bench to Preclinical Models

The anticancer potential of novel imidazo[1,2-a]pyridine derivatives is typically assessed through a series of in vitro and in vivo experiments.

In Vitro Assays

A battery of in vitro assays is employed to determine the cytotoxic and mechanistic effects of these compounds on cancer cell lines.

Experimental Workflow for In Vitro Evaluation

Caption: A typical experimental workflow for the in vitro evaluation of anticancer agents.

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• Cancer cell lines

• Complete culture medium

• Imidazo[1,2-a]pyridine derivatives (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Treat the cells with various concentrations of the imidazo[1,2-a]pyridine derivatives for 24, 48, or 72 hours. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• After the incubation period, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

In Vivo Studies

Promising candidates from in vitro screening are further evaluated in animal models, typically xenograft models where human cancer cells are implanted into immunocompromised mice. These studies assess the compound's efficacy in reducing tumor growth, as well as its pharmacokinetic properties and potential toxicity.[3][5]

Future Perspectives and Conclusion

The imidazo[1,2-a]pyridine scaffold continues to be a highly attractive framework for the development of novel anticancer agents. Future research will likely focus on several key areas:

• Targeted Covalent Inhibitors: The development of imidazo[1,2-a]pyridine-based covalent inhibitors that can form a permanent bond with their target protein, leading to enhanced potency and duration of action.[6]

• Combination Therapies: Investigating the synergistic effects of imidazo[1,2-a]pyridine derivatives when used in combination with existing chemotherapeutic agents or targeted therapies.[9]

• Improving Drug-like Properties: Optimizing the pharmacokinetic and pharmacodynamic properties of these compounds to enhance their oral bioavailability and reduce off-target toxicities.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structure-based design and synthesis of imidazo[1,2-a]pyridine derivatives as novel and potent Nek2 inhibitors with in vitro and in vivo antitumor activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The discovery of novel imidazo[1,2-a]pyridine derivatives as covalent anticancer agents - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Iodine catalyzed synthesis of imidazo[1,2- a ]pyrazine and imidazo[1,2- a ]pyridine derivatives and their anticancer activity - RSC Advances (RSC Publishing) DOI:10.1039/D3RA07842F [pubs.rsc.org]
• 8. The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Design, synthesis and mechanistic studies of novel imidazo[1,2-a]pyridines as anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. journal.waocp.org [journal.waocp.org]

The Ascendancy of Imidazo[1,2-a]pyridines as Covalent Anticancer Agents: A Technical Guide

Abstract

The imidazo[1,2-a]pyridine scaffold has emerged as a privileged structure in medicinal chemistry, demonstrating a remarkable versatility in targeting a diverse array of proteins implicated in oncogenesis.[1][2] This technical guide delves into the burgeoning field of imidazo[1,2-a]pyridine derivatives engineered as covalent inhibitors for anticancer therapy. We will explore the core principles of their design, the nuanced mechanisms of covalent modification, and the critical experimental workflows required to validate their therapeutic potential. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this promising chemical scaffold in the pursuit of novel, durable, and targeted cancer treatments.

Introduction: The Covalent Advantage in Oncology

Targeted covalent inhibitors (TCIs) have revolutionized the landscape of cancer therapy. By forming a stable, covalent bond with their protein target, these agents can achieve prolonged pharmacodynamic effects, high potency, and the ability to overcome drug resistance mechanisms that plague non-covalent inhibitors.[3] The imidazo[1,2-a]pyridine core, a nitrogen-fused heterocyclic system, offers a synthetically tractable and biologically active framework for the development of next-generation TCIs.[4][5] Its inherent drug-like properties and amenability to substitution make it an ideal starting point for the strategic incorporation of electrophilic "warheads" designed to react with specific nucleophilic residues within the active sites of oncoproteins.[1][6]

Rational Design and Mechanism of Action

The design of an effective imidazo[1,2-a]pyridine-based covalent inhibitor is a multi-faceted process that balances exquisite target recognition with precisely tuned chemical reactivity.

The Imidazo[1,2-a]pyridine Scaffold: A Privileged Core

The imidazo[1,2-a]pyridine nucleus serves as the foundational recognition element, providing the structural basis for high-affinity binding to the target protein. Its aromatic and heteroatomic nature allows for a variety of non-covalent interactions, including hydrogen bonding, pi-stacking, and hydrophobic interactions, which are crucial for orienting the inhibitor within the active site.[7] Structure-activity relationship (SAR) studies have demonstrated that modifications at various positions of the imidazo[1,2-a]pyridine ring system can significantly impact target selectivity and potency.[8]

Electrophilic Warheads: The Key to Covalency

The covalent nature of these inhibitors is conferred by the incorporation of an electrophilic functional group, or "warhead," which is designed to react with a nucleophilic amino acid residue, most commonly a cysteine, within the target protein.[3] The choice of warhead is critical and dictates the reactivity and the nature of the covalent bond formed (reversible or irreversible).

Commonly employed warheads in the context of kinase inhibitors include:

• Acrylamides: These are Michael acceptors that form irreversible covalent bonds with cysteine residues.[3]

• Vinyl Sulfones and Sulfonamides: These also act as Michael acceptors, forming stable covalent adducts with thiols.

• Chloroacetamides: These are reactive electrophiles that readily undergo nucleophilic substitution with cysteine.

The reactivity of the warhead must be carefully optimized to ensure selective modification of the intended target while minimizing off-target reactions with other cellular nucleophiles, such as glutathione.

Mechanism of Covalent Modification

The mechanism of action for a typical imidazo[1,2-a]pyridine-based covalent inhibitor involves a two-step process:

• Reversible Binding: The inhibitor first binds non-covalently to the active site of the target protein, driven by interactions with the imidazo[1,2-a]pyridine scaffold. This initial binding event positions the electrophilic warhead in close proximity to the target nucleophile.

• Covalent Bond Formation: The nucleophilic residue in the active site attacks the electrophilic warhead, leading to the formation of a stable covalent bond. This irreversible or slowly reversible modification permanently inactivates the protein.

Key Oncogenic Targets and Signaling Pathways

Imidazo[1,2-a]pyridine-based covalent inhibitors have shown promise in targeting several key players in oncogenic signaling cascades.

The PI3K/Akt/mTOR Pathway

The PI3K/Akt/mTOR pathway is a central regulator of cell growth, proliferation, and survival, and its dysregulation is a hallmark of many cancers.[9] Several imidazo[1,2-a]pyridine derivatives have been developed as potent inhibitors of PI3Kα, a key isoform in this pathway.[10][11] By covalently targeting a cysteine residue in the active site of PI3Kα, these inhibitors can effectively shut down this critical survival pathway, leading to apoptosis in cancer cells.[12][13][14]

Caption: Covalent inhibition of PI3K by imidazo[1,2-a]pyridines blocks downstream signaling.

Epidermal Growth Factor Receptor (EGFR)

EGFR is a receptor tyrosine kinase that, when mutated or overexpressed, drives the growth of numerous solid tumors. Covalent inhibitors that target a cysteine residue (Cys797) in the ATP-binding pocket of EGFR have proven to be clinically effective. While specific examples of imidazo[1,2-a]pyridine-based covalent EGFR inhibitors are still emerging, the scaffold's demonstrated activity against EGFR makes it a promising platform for this application.[2]

Caption: Covalent targeting of EGFR by imidazo[1,2-a]pyridines can block pro-survival signaling.

Bruton's Tyrosine Kinase (BTK)

BTK is a crucial enzyme in the B-cell receptor signaling pathway and a validated target in B-cell malignancies. Irreversible BTK inhibitors that covalently modify Cys481 have shown remarkable clinical success. The closely related imidazo[1,2-b]pyridazine scaffold has been successfully utilized to develop potent and selective covalent BTK inhibitors, highlighting the potential of imidazo-heterocycles in this therapeutic area.

Caption: Covalent inhibition of BTK by imidazo-heterocycles disrupts B-cell signaling.

Case Study: Imidazo[1,2-a]pyridine Covalent Inhibitors of KRAS G12C

The KRAS oncogene, particularly the G12C mutation, has long been considered an "undruggable" target. The discovery of a druggable pocket near the mutant cysteine has spurred the development of covalent inhibitors that trap KRAS in its inactive GDP-bound state.[15][16] Recently, a novel series of KRAS G12C inhibitors was developed using an imidazo[1,2-a]pyridine scaffold.[1][6]

A lead compound, I-11 , emerged from a scaffold hopping strategy and was synthesized via a Groebke–Blackburn–Bienaymé reaction.[6] This compound demonstrated potent anticancer activity in KRAS G12C-mutated NCI-H358 cells.[6]

Compound	Target	Cell Line	IC50	Warhead	Reference
I-11	KRAS G12C	NCI-H358	Potent (exact value not disclosed)	Acrylamide	[6]

Biochemical and cellular assays, along with molecular docking studies, confirmed that I-11 covalently modifies the Cys12 residue of KRAS G12C, validating the potential of the imidazo[1,2-a]pyridine scaffold for the development of covalent anticancer agents against this challenging target.[6]

Experimental Validation of Covalent Binding

Rigorous experimental validation is paramount to confirm the covalent mechanism of action and to characterize the potency and selectivity of imidazo[1,2-a]pyridine-based inhibitors.

Intact Protein Mass Spectrometry

This is a direct method to confirm covalent bond formation. The protein of interest is incubated with the inhibitor, and the resulting mixture is analyzed by mass spectrometry. A mass shift corresponding to the molecular weight of the inhibitor confirms the formation of a covalent adduct.

Step-by-Step Protocol:

• Incubation: Incubate the purified target protein (e.g., 5-10 µM) with a 5- to 10-fold molar excess of the imidazo[1,2-a]pyridine covalent inhibitor in a suitable buffer (e.g., Tris or HEPES) at room temperature or 37°C for a defined period (e.g., 1-4 hours). Include a vehicle control (e.g., DMSO).

• Desalting: Remove excess, unbound inhibitor using a desalting column or reverse-phase chromatography.

• Mass Analysis: Analyze the protein samples by LC-MS. Acquire data in intact protein mode.

• Data Deconvolution: Deconvolute the resulting multi-charged spectra to obtain the accurate mass of the protein.

• Analysis: Compare the mass of the inhibitor-treated protein with the vehicle-treated control. An increase in mass corresponding to the molecular weight of the inhibitor confirms covalent modification.

Caption: Competitive ABPP workflow to assess target engagement and selectivity.

Conclusion and Future Directions

Imidazo[1,2-a]pyridines represent a highly promising and versatile scaffold for the development of covalent anticancer agents. Their favorable drug-like properties, coupled with the ability to strategically incorporate a wide range of electrophilic warheads, provide a robust platform for targeting key oncogenic proteins. The successful development of an imidazo[1,2-a]pyridine-based covalent inhibitor for the challenging KRAS G12C target underscores the potential of this chemical class.

Future efforts in this field will likely focus on:

• Expansion to New Targets: Applying the imidazo[1,2-a]pyridine scaffold to develop covalent inhibitors for other clinically relevant cancer targets, such as EGFR, BTK, and various other kinases and non-kinase proteins.

• Optimization of Warhead Chemistry: Exploring novel and tunable electrophilic warheads to enhance selectivity and safety profiles.

• Advanced Proteomic Profiling: Employing sophisticated chemoproteomic techniques to gain a deeper understanding of the on- and off-target effects of these covalent inhibitors in a cellular context.

The continued exploration and development of imidazo[1,2-a]pyridine-based covalent inhibitors hold great promise for the future of targeted cancer therapy, offering the potential for more durable and effective treatments for a wide range of malignancies.

References

• Song, Q., et al. (2024). The discovery of novel imidazo[1,2-a]pyridine derivatives as covalent anticancer agents. Organic & Biomolecular Chemistry. [Link]

• Zhang, Q., et al. (2024). The discovery of novel imidazo[1,2-a]pyridine derivatives as covalent anticancer agents. Request PDF. [Link]

• Aliwaini, S., et al. (2019). Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells. Oncology Letters, 18(1), 830-837. [Link]

• Liu, W., et al. (2023). A carbon-11 labeled imidazo[1,2-a]pyridine derivative as a new potential PET probe targeting PI3K/mTOR in cancer. American Journal of Nuclear Medicine and Molecular Imaging, 13(3), 95-106. [Link]

• Hayakawa, M., et al. (2007). Synthesis and biological evaluation of imidazo[1,2-a]pyridine derivatives as novel PI3 kinase p110alpha inhibitors. Bioorganic & Medicinal Chemistry, 15(1), 403-412. [Link]

• Hamze, A., et al. (2016). Synthesis, biological evaluation and molecular modeling studies of imidazo[1,2-a]pyridines derivatives as protein kinase inhibitors. European Journal of Medicinal Chemistry, 123, 58-69. [Link]

• Hayakawa, M., et al. (2007). Synthesis and biological evaluation of imidazo[1,2-a]pyridine derivatives as novel PI3 kinase p110α inhibitors. ResearchGate. [Link]

• Aliwaini, S., et al. (2019). Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells. PubMed. [Link]

• Bagdi, A. K., et al. (2021). Synthesis of imidazo[1,2-a]pyridines: a decade update. RSC Advances, 11(3), 1539-1561. [Link]

• Mohapatra, D. K., & Nayak, S. (2022). Recent Advances in the Synthesis of Imidazo[1,2‐a]pyridines: A Brief Review. ChemistrySelect, 7(4), e202103987. [Link]

• Aliwaini, S., et al. (2019). New Imidazo[1,2-a]pyridine Inhibits AKT/mTOR Pathway and Induces Cell Cycle Arrest and Apoptosis in Melanoma and Cervical Cancer Cells. ResearchGate. [Link]

• Sun, B., et al. (2021). Covalent inhibitor targets KRasG12C: A new paradigm for drugging the undruggable and challenges ahead. Cancer Letters, 507, 135-143. [Link]

• Weerapana, E., et al. (2014). A roadmap to evaluate the proteome-wide selectivity of covalent kinase inhibitors. Nature Chemical Biology, 10(9), 787-793. [Link]

• Janes, M. R., et al. (2018). Targeting KRAS Mutant Cancers with a Covalent G12C-Specific Inhibitor. Cell, 172(3), 578-589.e17. [Link]

• Gibe, R., & Kalesh, K. A. (2023). Strategies for Competitive Activity-Based Protein Profiling in Small Molecule Inhibitor Discovery and Characterization. Molecules, 28(8), 3462. [Link]

• Zhang, T., et al. (2021). Recent advances in the development of covalent inhibitors. European Journal of Medicinal Chemistry, 223, 113641. [Link]

• Altaher, A. M. H., et al. (2021). Imidazo[1,2-a]pyridine Based Compounds: The Hopeful Anti-Cancer Therapy Review Article. Systematic Reviews in Pharmacy, 12(4), 79-90. [Link]

• Goel, R., et al. (2016). Imidazo[1,2-a]pyridines: Promising Drug Candidate for Antitumor Therapy. Current Topics in Medicinal Chemistry, 16(30), 3590-3616. [Link]

• Desroy, N., et al. (2024). Structure activity relationship exploration of imidazo[1,2-a]pyridine series to reverse isoform selectivity and identify potent SIK1 selective inhibitors. Bioorganic & Medicinal Chemistry Letters, 129, 130397. [Link]

Sources

• 1. The discovery of novel imidazo[1,2-a]pyridine derivatives as covalent anticancer agents - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Imidazo[1,2-a]pyridines: Promising Drug Candidate for Antitumor Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Recent advances in the development of covalent inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of imidazo[1,2-a]pyridines: a decade update - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Structure activity relationship exploration of imidazo[1,2-a]pyridine series to reverse isoform selectivity and identify potent SIK1 selective inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A carbon-11 labeled imidazo[1,2-a]pyridine derivative as a new potential PET probe targeting PI3K/mTOR in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis and biological evaluation of imidazo[1,2-a]pyridine derivatives as novel PI3 kinase p110alpha inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Covalent inhibitor targets KRasG12C: A new paradigm for drugging the undruggable and challenges ahead - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Targeting KRAS Mutant Cancers with a Covalent G12C-Specific Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

Mechanism of action for imidazo[1,2-a]pyridine-based compounds

An In-Depth Technical Guide to the Mechanism of Action for Imidazo[1,2-a]pyridine-Based Compounds

Abstract

The imidazo[1,2-a]pyridine scaffold is a privileged heterocyclic structure in medicinal chemistry, recognized for its broad and potent biological activities.[1] This bicyclic nitrogen-based system serves as the core for numerous compounds demonstrating therapeutic potential across oncology, infectious diseases, inflammation, and central nervous system disorders.[1] This guide provides an in-depth exploration of the primary mechanisms of action through which these compounds exert their effects. We will dissect key signaling pathways, detail the experimental methodologies used to validate these mechanisms, and provide insights into the structure-activity relationships that govern their potency and selectivity. This document is intended for researchers, medicinal chemists, and drug development professionals seeking a comprehensive understanding of this versatile chemical scaffold.

Introduction: The Imidazo[1,2-a]pyridine Scaffold

The imidazo[1,2-a]pyridine (IP) core has emerged as a "drug prejudice" scaffold, consistently yielding compounds with significant therapeutic promise.[2][3] Its rigid, planar structure and synthetic tractability allow for extensive chemical modification, enabling the fine-tuning of pharmacological properties. This versatility has led to the development of IP derivatives that can selectively interact with a wide array of biological targets. Various studies have demonstrated the potential of IP-based compounds against diverse cancer cell lines, including breast, liver, colon, and lung cancers.[4] Their therapeutic effects are often achieved by interfering with critical molecular pathways, such as those involving regulatory enzymes and processes essential for cell division and proliferation.[4] This guide will systematically explore the molecular underpinnings of these activities.

Core Mechanisms of Action in Oncology

The anticancer properties of imidazo[1,2-a]pyridines are the most extensively studied, with compounds targeting multiple hallmarks of cancer. The primary mechanisms involve the inhibition of critical signaling pathways and the disruption of fundamental cellular machinery.

Inhibition of Cellular Signaling Pathways

The Phosphoinositide 3-kinase (PI3K)/Akt/mechanistic target of rapamycin (mTOR) pathway is a central regulator of cell growth, proliferation, and survival; its hyperactivation is a common feature in many human cancers.[5][6] Several series of imidazo[1,2-a]pyridine derivatives have been developed as potent inhibitors of this pathway.[5][6]

These compounds typically function as ATP-competitive inhibitors, binding to the kinase domain of PI3K.[5] This inhibition prevents the phosphorylation of Akt and its downstream target, mTOR, leading to cell cycle arrest and the induction of apoptosis.[5] For example, certain IP derivatives show potent PI3Kα inhibition with IC50 values as low as 2 nM and effectively induce apoptosis in breast cancer cells.[5] Optimization of this scaffold has led to pan-PI3K inhibitors that demonstrate significant efficacy in in vivo mouse xenograft models.[6]

Signaling Pathway: PI3K/Akt/mTOR Inhibition

Caption: Inhibition of the PI3K/Akt/mTOR pathway by imidazo[1,2-a]pyridine compounds.

Chronic inflammation is a key contributor to tumorigenesis, and the STAT3 and NF-κB signaling pathways are critical mediators of this process.[7][8] A novel synthetic imidazo[1,2-a]pyridine derivative, MIA, has been shown to exert anti-inflammatory effects by suppressing the STAT3/NF-κB/iNOS/COX-2 signaling cascade in breast and ovarian cancer cell lines.[7][8]

Molecular docking studies have indicated that these compounds can bind directly to the NF-κB p50 subunit.[7][8] This interaction prevents NF-κB activation and subsequent translocation to the nucleus, thereby downregulating the expression of its target genes, including the inflammatory enzymes iNOS and COX-2.[7] Furthermore, these compounds can suppress STAT3 phosphorylation, which in turn modulates the expression of apoptosis-related proteins like Bcl-2 and BAX, promoting programmed cell death.[7]

Signaling Pathway: STAT3/NF-κB Inhibition

Caption: Dual inhibition of NF-κB and STAT3 pathways by imidazo[1,2-a]pyridine compounds.

Disruption of Microtubule Dynamics

Microtubules are essential components of the cytoskeleton involved in cell division, motility, and intracellular transport. Their dynamic polymerization and depolymerization make them an attractive target for anticancer agents. A significant number of imidazo[1,2-a]pyridine derivatives function as tubulin polymerization inhibitors, often by binding to the colchicine site on β-tubulin.[9][10][11]

By binding to this site, the compounds prevent the assembly of tubulin dimers into microtubules.[12] This disruption of microtubule formation leads to the arrest of the cell cycle in the G2/M phase and ultimately triggers apoptosis.[11][13] The efficacy of these compounds has been demonstrated in various cancer cell lines, including neuroblastoma and cervical cancer, where they effectively depolymerize microtubules and inhibit cell proliferation.[9][12]

Table 1: Antiproliferative and Tubulin Inhibition Activity of Selected Imidazo[1,2-a]pyridine Compounds

Compound ID	Cancer Cell Line	Antiproliferative IC50	Tubulin Polymerization IC50	Reference
5b	Jurkat	60 nM	Not Specified	[11]
5b	HCT116	138 nM	Not Specified	[11]
6c	HeLa (Cervical)	Potent (not quantified)	Effective Inhibition	[12]
6d	A549 (Lung)	2.8 ± 0.02 µM	3.45 ± 0.51 µM	[13]
iMPZ-8	MDA-MB-231 (Breast)	7.5 µM	Not Specified	[10]

Mechanism of Action in Infectious Diseases

Antitubercular Activity

Tuberculosis remains a global health crisis, exacerbated by the rise of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis (Mtb).[2][3] Imidazo[1,2-a]pyridines have emerged as a highly promising class of antitubercular agents, with some compounds exhibiting nanomolar potency against replicating, non-replicating, and resistant Mtb strains.[14][15]

A key molecular target for these compounds is the QcrB subunit of the cytochrome bc1 complex, which is essential for cellular respiration.[14] Inhibition of QcrB disrupts the electron transport chain, leading to a rapid depletion of ATP and subsequent bacterial cell death. The high potency and novel mechanism of action make these compounds attractive candidates for further development.[15]

Mechanism of Action in CNS Disorders

GABA-A Receptor Modulation

The γ-aminobutyric acid type A (GABA-A) receptor is the primary inhibitory neurotransmitter receptor in the central nervous system. Positive allosteric modulators (PAMs) of this receptor are used to treat anxiety and sleep disorders. Certain imidazo[1,2-a]pyridines, most famously zolpidem, act as selective PAMs at the α1-subunit of the GABA-A receptor.[16] More recent derivatives have been developed as functionally selective agonists for the α2 and α3 subtypes, which are believed to mediate anxiolytic effects with a reduced sedative profile.[17][18] These compounds bind to the benzodiazepine site at the interface between α and γ subunits, enhancing the effect of GABA and promoting neuronal inhibition.[19][20]

Elucidating the Mechanism: A Methodological Approach

A multi-step, hierarchical approach is employed to identify and validate the mechanism of action for a novel imidazo[1,2-a]pyridine compound. This process integrates biochemical, cellular, and in vivo assays.

Workflow: Anticancer Drug Screening

Caption: A hierarchical workflow for the screening and validation of novel anticancer compounds.

Protocol: In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol is used to determine the half-maximal inhibitory concentration (IC50) of a compound against a specific protein kinase. It measures the amount of ATP consumed during the kinase reaction.[21][22]

• Objective: To quantify the potency of an imidazo[1,2-a]pyridine derivative as a kinase inhibitor.

• Principle: The assay quantifies the amount of ADP produced, which is directly proportional to kinase activity. A reagent is added to convert the ADP back to ATP, which then drives a luciferase-based reaction, generating a luminescent signal.[22]

• Methodology:

  • Compound Preparation: Prepare a 10 mM stock solution of the test compound in 100% DMSO. Perform a serial dilution in DMSO to create a range of concentrations for the dose-response curve.

  • Kinase Reaction Setup: In a white, opaque 96-well plate, add 2.5 µL of the serially diluted compound or a DMSO vehicle control to the appropriate wells.

  • Add 2.5 µL of the target kinase (e.g., PI3Kα) diluted in kinase assay buffer (e.g., 40 mM Tris pH 7.5, 20 mM MgCl2, 0.1 mg/ml BSA).

  • Incubate for 10 minutes at room temperature to allow for inhibitor-enzyme binding.

  • Initiate Reaction: Add 5 µL of a substrate/ATP mixture to each well to start the kinase reaction. The optimal concentrations should be determined empirically, often near the Km for ATP.

  • Incubate the plate at 30°C for 60 minutes.

  • ADP Detection: Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add 20 µL of Kinase Detection Reagent to convert ADP to ATP and initiate the luminescence reaction. Incubate for 30 minutes at room temperature.

  • Data Acquisition: Measure the luminescence of each well using a plate reader.

  • Analysis: Plot the luminescent signal against the logarithm of the inhibitor concentration. Fit the data to a sigmoidal dose-response curve using non-linear regression to determine the IC50 value.[23]

Protocol: Cell Viability (MTT) Assay

This colorimetric assay is a widely used method for assessing the cytotoxic or antiproliferative effects of a compound on cultured cells.[7][24]

• Objective: To determine the concentration at which a compound reduces the viability of a cancer cell line by 50% (IC50).

• Principle: The assay measures the metabolic activity of viable cells. The mitochondrial dehydrogenase enzymes in living cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan product, which can be quantified spectrophotometrically.

• Methodology:

  • Cell Seeding: Seed cancer cells (e.g., MDA-MB-231) in a 96-well plate at a predetermined density (e.g., 5,000 cells/well) and allow them to adhere overnight in a 37°C, 5% CO2 incubator.

  • Compound Treatment: The following day, treat the cells with various concentrations of the imidazo[1,2-a]pyridine compound (e.g., 10-50 µM) and appropriate controls (vehicle control: DMSO; positive control: a known cytotoxic drug like cyclophosphamide).[7]

  • Incubate the cells for a specified period (e.g., 24, 48, or 72 hours).

  • MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

  • Formazan Solubilization: Carefully remove the culture medium and add 100 µL of a solubilizing agent (e.g., DMSO or an acidic isopropanol solution) to each well to dissolve the purple formazan crystals.

  • Data Acquisition: Measure the absorbance of each well at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot the percentage viability against the compound concentration to determine the IC50 value.

Conclusion and Future Directions

Imidazo[1,2-a]pyridine-based compounds represent a remarkably versatile and potent class of molecules with a diverse range of mechanisms of action. Their ability to inhibit key oncogenic pathways like PI3K/Akt/mTOR, disrupt fundamental cellular processes such as microtubule polymerization, and combat infectious agents like M. tuberculosis underscores their significant therapeutic potential. The continued exploration of this scaffold, guided by detailed structure-activity relationship studies and robust methodological validation, will undoubtedly lead to the development of next-generation therapeutics. Future research should focus on optimizing pharmacokinetic properties, exploring novel therapeutic applications, and developing combination therapies to overcome drug resistance and enhance clinical efficacy.

References

• A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines. National Institutes of Health. [Link]

• Recent Developments of Imidazo[1,2-a]pyridine Analogues as Antituberculosis Agents. MDPI. [Link]

• Imidazo[1,2-a]pyridine-based peptidomimetics as inhibitors of Akt. National Institutes of Health. [Link]

• Discovery of novel imidazo[1,2-a]pyridines as inhibitors of the insulin-like growth factor-1 receptor tyrosine kinase. National Institutes of Health. [Link]

• Discovery, Structure–Activity Relationship, and Binding Mode of an Imidazo[1,2-a]pyridine Series of Autotaxin Inhibitors. ACS Publications. [Link]

• Fused Imidazopyrazine-Based Tubulin Polymerization Inhibitors Inhibit Neuroblastoma Cell Function. National Institutes of Health. [Link]

• Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents. RSC Publishing. [Link]

• An N-linked imidazo[1,2-a]pyridine benzoheterobicyclic hybrid inhibits mitosis and cancer cell proliferation by targeting tubulin. National Institutes of Health. [Link]

• Structure−Activity Relationship of Imidazo[1,2-a]pyridines as Ligands for Detecting β-Amyloid Plaques in the Brain. ACS Publications. [Link]

• Synthesis and structure activity relationship of imidazo[1,2-a]pyridine-8-carboxamides as a novel antimycobacterial lead series. National Institutes of Health. [Link]

• Novel Imidazopyridine–Oxadiazole β-Tubulin Inhibitors Suppress Breast Cancer Migration and Induce Caspase-3-Mediated Apoptosis. ACS Omega. [Link]

• Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells. National Institutes of Health. [Link]

• Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022). National Institutes of Health. [Link]

• Novel imidazo[1,2-a]pyridine-based tubulin polymerization inhibitors: Structure-activity relationships and anti-tumor immune potentiation. National Institutes of Health. [Link]

• A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines. BioImpacts. [Link]

• Imidazo[1,2-a]pyridine Based Compounds: The Hopeful Anti-Cancer Therapy Review Article. ResearchGate. [Link]

• Structure–activity‐relationship (SAR) studies of imidazo[1,2‐a]pyridine derivatives synthesized by Aliwani et al. ResearchGate. [Link]

• Synthesis, biological evaluation and molecular modeling studies of Imidazo[1,2-a]pyridines derivatives as protein kinase inhibitors. ResearchGate. [Link]

• Cell Culture Based in vitro Test Systems for Anticancer Drug Screening. Frontiers. [Link]

• Bioassays for anticancer activities. National Institutes of Health. [Link]

• Discovery of imidazo[1,2-a]-pyridine inhibitors of pan-PI3 kinases that are efficacious in a mouse xenograft model. National Institutes of Health. [Link]

• Cell-based Assays for Drug Discovery. Reaction Biology. [Link]

• Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents. National Institutes of Health. [Link]

• In Vitro Tumor Cell Model Systems for Anticancer Drug Screening and Verification. Noble Life Sciences. [Link]

• Synthesis and biological evaluation of novel imidazo[1,2-a]pyridine-oxadiazole hybrids as anti-proliferative agents: Study of microtubule polymerization inhibition and DNA binding. National Institutes of Health. [Link]

• Advancement of Imidazo[1,2-a]pyridines with Improved Pharmacokinetics and Nanomolar Activity Against Mycobacterium tuberculosis. ResearchGate. [https://www.researchgate.net/publication/235432549_Advancement_of_Imidazo12-a]pyridines_with_Improved_Pharmacokinetics_and_Nanomolar_Activity_Against_Mycobacterium_tuberculosis]([Link])

• Immune cell-based screening assay for response to anticancer agents: applications in pharmacogenomics. Dovepress. [Link]

• Assay Development for Protein Kinase Enzymes. National Institutes of Health. [Link]

• The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells. ScienceOpen. [Link]

• Design, synthesis and anti-mycobacterial evaluation of imidazo[1,2-a]pyridine analogues. RSC Publishing. [Link]

• In Silico Screening of Novel α1-GABAA Receptor PAMs towards Schizophrenia Based on Combined Modeling Studies of Imidazo [1,2-a]-Pyridines. National Institutes of Health. [Link]

• Inhibition of DNA topoisomerase II by imidazoacridinones, new antineoplastic agents with strong activity against solid tumors. National Institutes of Health. [Link]

• A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines. Semantic Scholar. [Link]

• Acute and chronic anti-inflammatory evaluation of imidazo[1,2-a]pyridine carboxylic acid derivatives and docking analysis. Semantic Scholar. [Link]

• Imidazo[1,2-a]pyrimidines as functionally selective and orally bioavailable GABA(A)alpha2/alpha3 binding site agonists for the treatment of anxiety disorders. National Institutes of Health. [Link]

• Acute and chronic anti-inflammatory evaluation of imidazo[1,2-A]pyridine carboxylic acid derivatives and docking analysis. ResearchGate. [Link]

• In vitro kinase assay. Protocols.io. [Link]

• Novel Imidazo[1,2-α]Pyridine Hybrids: Synthesis, Antioxidant Activity, Cytotoxicity against Cancer Cell Lines, and In Silico Docking Analysis. Chemical Methodologies. [Link]

• Novel Imidazo[1,2-a]Pyridine Hybrids: Synthesis, Antioxidant Activity, Cytotoxicity against Cancer Cell Lines, and In Silico Doc. Chemical Methodologies. [Link]

• Development of Inhaled GABAA Receptor Modulators to Improve Airway Function in Bronchoconstrictive Disorders. ACS Publications. [Link]

• Development of Inhaled GABAA Receptor Modulators to Improve Airway Function in Bronchoconstrictive Disorders. National Institutes of Health. [Link]

• Synthesis, DNA Binding and Topoisomerase I Inhibition Activity of Thiazacridine and Imidazacridine Derivatives. National Institutes of Health. [Link]

Sources

• 1. Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery of imidazo[1,2-a]-pyridine inhibitors of pan-PI3 kinases that are efficacious in a mouse xenograft model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines [bi.tbzmed.ac.ir]
• 9. Fused Imidazopyrazine-Based Tubulin Polymerization Inhibitors Inhibit Neuroblastoma Cell Function - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Novel imidazo[1,2-a]pyridine-based tubulin polymerization inhibitors: Structure-activity relationships and anti-tumor immune potentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. An N-linked imidazo[1,2-a]pyridine benzoheterobicyclic hybrid inhibits mitosis and cancer cell proliferation by targeting tubulin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Synthesis and biological evaluation of novel imidazo[1,2-a]pyridine-oxadiazole hybrids as anti-proliferative agents: Study of microtubule polymerization inhibition and DNA binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. In Silico Screening of Novel α1-GABAA Receptor PAMs towards Schizophrenia Based on Combined Modeling Studies of Imidazo [1,2-a]-Pyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Imidazo[1,2-a]pyrimidines as functionally selective and orally bioavailable GABA(A)alpha2/alpha3 binding site agonists for the treatment of anxiety disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. medchemexpress.com [medchemexpress.com]
• 19. pubs.acs.org [pubs.acs.org]
• 20. Development of Inhaled GABAA Receptor Modulators to Improve Airway Function in Bronchoconstrictive Disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. benchchem.com [benchchem.com]
• 22. benchchem.com [benchchem.com]
• 23. noblelifesci.com [noblelifesci.com]
• 24. Bioassays for anticancer activities - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Spectroscopic Characterization of 6-(4-(Methoxymethoxy)benzamido)imidazo[1,2-a]pyridine-2-carboxylic acid

Introduction

6-(4-(Methoxymethoxy)benzamido)imidazo[1,2-a]pyridine-2-carboxylic acid is a key intermediate in the synthesis of various pharmacologically active compounds.[1][2][3][4] The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anti-cancer, anti-inflammatory, and antiviral properties.[5][6] Given its role in drug discovery and development, rigorous structural confirmation is paramount. This guide provides a comprehensive overview of the expected spectroscopic data (NMR and MS) for this compound and outlines the methodologies for its acquisition and interpretation. While specific experimental data for this exact molecule is not publicly available, this document serves as a predictive guide based on established principles of spectroscopic analysis and data from related structures.[7][8][9][10]

This guide is intended for researchers, scientists, and drug development professionals who require a deep understanding of the structural characterization of complex organic molecules. We will delve into the predicted Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data, explain the rationale behind these predictions, and provide detailed protocols for obtaining and analyzing such data.

Molecular Structure and Predicted Spectroscopic Features

The chemical structure of 6-(4-(Methoxymethoxy)benzamido)imidazo[1,2-a]pyridine-2-carboxylic acid is presented below. A thorough understanding of this structure is the foundation for predicting and interpreting its spectroscopic data.

Figure 1: Chemical structure of the target compound.

Mass Spectrometry Analysis

Mass spectrometry is a cornerstone technique for determining the molecular weight and elemental composition of a compound. For the title compound, high-resolution mass spectrometry (HRMS) is recommended to confirm the molecular formula.

Experimental Protocol: High-Resolution Mass Spectrometry

• Sample Preparation: Dissolve approximately 1 mg of the compound in 1 mL of a suitable solvent such as methanol or acetonitrile.

• Instrumentation: Utilize an electrospray ionization (ESI) source coupled to a time-of-flight (TOF) or Orbitrap mass analyzer.

• Data Acquisition:

  • Ionization Mode: Positive ion mode is predicted to be most effective due to the presence of basic nitrogen atoms.

  • Mass Range: Scan from m/z 100 to 1000.

  • Calibration: Ensure the instrument is calibrated to achieve a mass accuracy of < 5 ppm.

• Data Analysis:

  • Identify the protonated molecular ion [M+H]⁺.

  • Calculate the theoretical exact mass of the molecular formula C₁₇H₁₅N₃O₅ and compare it with the experimentally observed mass.

  • Induce fragmentation (MS/MS) of the [M+H]⁺ ion to aid in structural elucidation.

Predicted Mass Spectrum

• Molecular Formula: C₁₇H₁₅N₃O₅

• Molecular Weight: 341.32 g/mol

• Predicted [M+H]⁺: m/z 342.1033

Table 1: Predicted High-Resolution Mass Spectrometry Data

Ion	Predicted m/z
[M+H]⁺	342.1033
[M+Na]⁺	364.0852

Predicted Fragmentation Pathway

Tandem mass spectrometry (MS/MS) provides invaluable structural information through the controlled fragmentation of a precursor ion. The fragmentation of related imidazo[1,2-a]pyridines has been studied and can inform our predictions.[11]

Figure 2: Predicted ESI-MS/MS fragmentation pathway.

The primary fragmentation is expected to occur at the methoxymethyl (MOM) ether and the amide bond. The loss of the MOM protecting group is a common fragmentation pathway. Cleavage of the amide bond would yield fragments corresponding to the benzoyl and imidazopyridine moieties.

Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis

NMR spectroscopy is the most powerful tool for elucidating the detailed structure of organic molecules in solution. Both ¹H and ¹³C NMR are essential for the complete characterization of 6-(4-(Methoxymethoxy)benzamido)imidazo[1,2-a]pyridine-2-carboxylic acid.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃). The choice of solvent is critical and should be based on the compound's solubility.

• Instrumentation: A 400 MHz or higher field NMR spectrometer is recommended for optimal resolution.

• Data Acquisition:

  • ¹H NMR: Acquire a standard one-dimensional proton spectrum.

  • ¹³C NMR: Acquire a proton-decoupled carbon spectrum.

  • 2D NMR: For unambiguous assignments, acquire 2D spectra such as COSY (Correlated Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence).

• Data Processing: Process the raw data using appropriate software (e.g., MestReNova, TopSpin) by applying Fourier transformation, phase correction, and baseline correction.

Predicted ¹H NMR Spectrum

The predicted ¹H NMR spectrum will show distinct signals for the protons on the imidazo[1,2-a]pyridine core, the benzamido group, and the methoxymethyl protecting group.

Table 2: Predicted ¹H NMR Chemical Shifts (in DMSO-d₆)

Proton	Predicted Chemical Shift (ppm)	Multiplicity	Integration
H-3	~8.0	s	1H
H-5	~8.5	d	1H
H-7	~7.5	dd	1H
H-8	~7.2	d	1H
H-2', H-6'	~7.9	d	2H
H-3', H-5'	~7.1	d	2H
-OCH₂O-	~5.3	s	2H
-OCH₃	~3.4	s	3H
-COOH	~13.0	br s	1H
-NH-	~10.5	s	1H

Justification of Predictions:

• The protons on the imidazo[1,2-a]pyridine ring system will appear in the aromatic region, with their specific shifts influenced by the electron-withdrawing and donating groups.[7][8]

• The benzamido protons will show a characteristic AA'BB' system.

• The methoxymethyl protons will appear as two singlets in the aliphatic region.

• The carboxylic acid and amide protons are expected to be broad singlets at the downfield end of the spectrum and may exchange with D₂O.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide information about the carbon framework of the molecule.

Table 3: Predicted ¹³C NMR Chemical Shifts (in DMSO-d₆)

Carbon	Predicted Chemical Shift (ppm)
C=O (amide)	~165
C=O (acid)	~162
C-4'	~160
C-2	~145
C-6	~140
C-8a	~135
C-1'	~128
C-2', C-6'	~129
C-3', C-5'	~115
C-5	~120
C-7	~118
C-8	~112
C-3	~110
-OCH₂O-	~94
-OCH₃	~56

Justification of Predictions:

• The carbonyl carbons of the amide and carboxylic acid will be the most downfield signals.

• The aromatic carbons will resonate in the 110-160 ppm range.

• The aliphatic carbons of the methoxymethyl group will be the most upfield signals.

Workflow for Spectroscopic Characterization

The following diagram illustrates the logical workflow for the complete spectroscopic characterization of the title compound.

Figure 3: Workflow for structural elucidation.

Conclusion

This technical guide provides a detailed predictive analysis of the NMR and MS data for 6-(4-(Methoxymethoxy)benzamido)imidazo[1,2-a]pyridine-2-carboxylic acid, along with robust protocols for data acquisition and interpretation. By following the outlined methodologies, researchers can confidently confirm the structure and purity of this important pharmaceutical intermediate. The integration of high-resolution mass spectrometry and multi-dimensional NMR spectroscopy provides a self-validating system for structural characterization, ensuring the scientific integrity of subsequent research and development activities.

References

• Vertex AI Search. 6-(4-(Methoxymethoxy)benzamido)imidazo[1,2-a]pyridine-2-carboxylic acid.
• PubMed Central. Synthesis, Characterization, and Biological Evaluation of Novel Azo-Based Imidazo[1,2‑a]pyridine Derivatives: In Vitro and In Silico Investigations.
• Scirp.org. Synthesis and Anticandidosic Activities of Some 3-Imidazo[1,2-a]Pyridinyl-1-Arylpropenone Derivatives.
• PubMed. Synthesis, characterization and biological activities of imidazo[1,2-a]pyridine based gold(III) metal complexes.
• Conference on Nonlinear Systems Biology and Dynamics (CNSD). 6-(4-(Methoxymethoxy)benzamido)imidazopyridine-2-carboxylic acid.
• ijrpr. A Review on the Photophysical Properties of Imidazo[1,2-A]Pyridines.
• The Royal Society of Chemistry. Supporting Information.
• ResearchGate. Synthesis, characterization and biological activities of imidazo[1,2-a]pyridine based gold(III) metal complexes.
• TargetMol. 6-(4-(Methoxymethoxy)benzamido)imidazo[1,2-a]pyridine-2-carboxylic acid.
• Vertex AI Search. 6-(4-(Methoxymethoxy)benzamido)imidazo[1,2-a]pyridine-2-carboxylic acid.
• NIH. Synthesis of 6- or 8-Carboxamido Derivatives of Imidazo[1,2-a]pyridines via a Heterogeneous Catalytic Aminocarbonylation Reaction.
• ChemicalBook. 6-Methoxyimidazo[1,2-a]pyridine-2-carboxylic acid.
• Frontiers. Synthesis of the 6-Substituted Imidazo[1,2-a]Pyridine-3-yl-2- Phosphonopropionic Acids as Potential Inhibitors of Rab Geranylgeranyl Transferase.
• PubMed. Gas-phase fragmentation of protonated 3-phenoxy imidazo[1,2-a] pyridines using tandem mass spectrometry and computational chemistry.
• PubMed Central. Discovery of Novel Human Constitutive Androstane Receptor Agonists with the Imidazo[1,2-a]pyridine Structure.
• ResearchGate. One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW.
• NIH. Prediction of Fragmentation Pathway of Natural Products, Antibiotics, and Pesticides by ChemFrag.
• Doc Brown's Chemistry. mass spectrum of benzoic acid C7H6O2 C6H5COOH fragmentation pattern of m/z m/e ions ....

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. 6-(4-(Methoxymethoxy)benzamido)imidazopyridine-2-carboxylic acid | Conference on Nonlinear Systems Biology and Dynamics (CNSD) [ncnsd.org]
• 3. targetmol.cn [targetmol.cn]
• 4. medchemexpress.com [medchemexpress.com]
• 5. ijrpr.com [ijrpr.com]
• 6. Synthesis of 6- or 8-Carboxamido Derivatives of Imidazo[1,2-a]pyridines via a Heterogeneous Catalytic Aminocarbonylation Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis, Characterization, and Biological Evaluation of Novel Azo-Based Imidazo[1,2‑a]pyridine Derivatives: In Vitro and In Silico Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis and Anticandidosic Activities of Some 3-Imidazo[1,2-a]Pyridinyl-1-Arylpropenone Derivatives [scirp.org]
• 9. Synthesis, characterization and biological activities of imidazo[1,2-a]pyridine based gold(III) metal complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Gas-phase fragmentation of protonated 3-phenoxy imidazo[1,2-a] pyridines using tandem mass spectrometry and computational chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]

The Imidazo[1,2-a]pyridine Core: A Privileged Scaffold for Modern Kinase Inhibitors

An In-depth Technical Guide for Drug Discovery Professionals

Abstract

Protein kinases, fundamental regulators of cellular signaling, have become one of the most critical target classes in modern oncology and immunology. Their dysregulation is a hallmark of numerous diseases, driving the demand for potent and selective inhibitors. Within the vast chemical space of kinase inhibitors, the imidazo[1,2-a]pyridine scaffold has emerged as a "privileged" pharmacophore. This bicyclic nitrogen-containing heterocycle offers a unique combination of structural rigidity, synthetic tractability, and the ability to form key hydrogen bond interactions within the ATP-binding pocket of various kinases. This guide provides a comprehensive overview of the imidazo[1,2-a]pyridine core, detailing its mechanism of action, extensive structure-activity relationships (SAR), key kinase targets, and the synthetic and biological methodologies essential for developing novel therapeutics based on this versatile scaffold.

The Central Role of Kinases and the Rise of Targeted Inhibition

Protein kinases orchestrate a vast network of intracellular signaling pathways that govern cell growth, differentiation, metabolism, and apoptosis.[1] They function by catalyzing the transfer of a phosphate group from ATP to specific serine, threonine, or tyrosine residues on substrate proteins.[1] In diseases like cancer, mutations or overexpression of kinases can lead to constitutive signaling, driving uncontrolled cell proliferation and survival.[2] This has made kinases a prime target for therapeutic intervention.

Kinase inhibitors are typically small molecules designed to compete with ATP for binding to the kinase's active site, thereby blocking the phosphorylation event and halting the downstream signaling cascade. The imidazo[1,2-a]pyridine core has proven to be an exceptionally effective foundation for designing such inhibitors.

The Imidazo[1,2-a]pyridine Scaffold: A Privileged Pharmacophore

The imidazo[1,2-a]pyridine structure is a fused bicyclic system that offers a spatially well-defined and rigid framework. Its key features include:

• Hydrogen Bonding Capacity: The pyridine nitrogen atom (N1) frequently acts as a crucial hydrogen bond acceptor, interacting with the "hinge" region of the kinase ATP-binding pocket. This interaction is a cornerstone of the binding affinity for many kinase inhibitors.

• Synthetic Accessibility: The scaffold can be readily synthesized, most commonly through the condensation of a 2-aminopyridine with an α-haloketone.[1][3] This allows for the efficient generation of diverse chemical libraries.

• Vectors for Substitution: The core possesses multiple positions (C2, C3, C5, C6, C7, C8) that can be functionalized to modulate potency, selectivity, and pharmacokinetic properties. This allows for fine-tuning of the molecule's characteristics.

Mechanism of Action and Kinase Binding Modes

Imidazo[1,2-a]pyridine-based inhibitors predominantly function as Type I kinase inhibitors, meaning they are ATP-competitive and bind to the active conformation of the kinase. The core typically orients itself to allow the pyridine nitrogen to form a hydrogen bond with a backbone amide proton in the hinge region of the kinase. The substituents at other positions then project into adjacent hydrophobic pockets and solvent-exposed regions, contributing to affinity and selectivity.

For example, in studies of pan-PI3K inhibitors, the planar conformation between the imidazopyridine core and a substituent at the C6-position was found to be critical for accommodating larger chemical groups in a hydrophobic area under the P-loop of the kinase.[4]

Decoding the Structure-Activity Relationship (SAR)

Systematic modification of the imidazo[1,2-a]pyridine core has yielded a wealth of SAR data, providing a roadmap for rational drug design.

Key Positions for Modification:

• C2-Position: Substituents here often point towards the solvent-exposed region. This position is frequently used to attach larger groups to improve solubility and other ADME (Absorption, Distribution, Metabolism, and Excretion) properties without significantly disrupting the core binding interaction.

• C3-Position: This position is often directed towards the ribose-binding pocket. Modifications here can significantly impact potency. For instance, in a series of IGF-1R inhibitors, substitution at the C3 position with a pyrimidinyl group was a key discovery.[5]

• C6-Position: This position is critical for exploring deeper hydrophobic pockets within the active site. In the development of potent PI3K inhibitors, placing 6'-alkoxy 5'-aminopyrazines at this position led to the most potent compounds.[4]

• C8-Position: Modifications at this "gatekeeper" position can be instrumental in achieving selectivity for or against kinases with different residues at this site.

Below is a diagram illustrating the key regions of the imidazo[1,2-a]pyridine core and their general roles in kinase binding, based on compiled SAR studies.

Caption: Key SAR positions on the imidazo[1,2-a]pyridine core.

Key Kinase Targets and Inhibitor Potency

The versatility of the imidazo[1,2-a]pyridine scaffold has enabled the development of inhibitors against a wide range of kinases, including both serine/threonine and tyrosine kinases.[2]

Inhibitor Example	Primary Kinase Target(s)	Potency (IC50)	Therapeutic Area	Reference
Compound 26	c-Met, VEGFR2	1.9 nM, 2.2 nM	Oncology	[6]
Compound 4c	CLK1, DYRK1A	0.7 µM, 2.6 µM	Neuroscience/Oncology	[3]
Compound 15a	PI3K/mTOR	(Potent dual inhibitor)	Oncology	[7]
AZ703	CDK1, CDK2	10-500 nM range	Oncology	[8][9]
Saracatinib (AZD0530)	Src Family Kinases	~2.7 nM (for c-Src)	Oncology	(Widely cited)
Unnamed Series	SIK1	Subnanomolar	Inflammation/Metabolism	[10]

This table highlights the scaffold's ability to be tailored for high potency against diverse and critical cancer-related targets such as receptor tyrosine kinases (c-Met, VEGFR2), cell cycle regulators (CDKs), and key signaling nodes (PI3K, Src).[2][6][8]

Synthetic and Evaluative Methodologies

The successful development of imidazo[1,2-a]pyridine-based inhibitors relies on robust synthetic chemistry and rigorous biological evaluation.

General Synthetic Strategy

The most common and direct route to the imidazo[1,2-a]pyridine core is the Tschitschibabin reaction, involving the condensation of a 2-aminopyridine with an α-halocarbonyl compound.[1][3] Subsequent modifications are often achieved using modern cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig amination to install diverse substituents at various positions.

Caption: General workflow for synthesis of inhibitor libraries.

Experimental Protocol: Biochemical Kinase Assay

To determine the direct inhibitory effect of a compound on its target kinase, a biochemical assay is essential. The following is a representative protocol for an in vitro kinase assay.

Objective: To determine the IC50 value of a test compound against a specific protein kinase.

Materials:

• Recombinant purified protein kinase

• Specific peptide substrate for the kinase

• ATP (Adenosine Triphosphate)

• Test compound (imidazo[1,2-a]pyridine derivative) dissolved in DMSO

• Kinase assay buffer (e.g., Tris-HCl, MgCl2, DTT)

• Detection reagent (e.g., ADP-Glo™, Kinase-Glo®)

• 384-well microplates

Step-by-Step Methodology:

• Compound Preparation: Perform serial dilutions of the test compound in DMSO to create a concentration gradient (e.g., from 10 mM to 1 nM).

• Reaction Setup: In a 384-well plate, add the kinase assay buffer.

• Compound Addition: Add a small volume (e.g., 10-50 nL) of the serially diluted compound to the appropriate wells. Include "no inhibitor" (DMSO only) and "no enzyme" controls.

• Enzyme Addition: Add the purified protein kinase to all wells except the "no enzyme" control. Allow for a brief pre-incubation (15-20 minutes) at room temperature to permit compound binding.

• Initiate Reaction: Start the phosphorylation reaction by adding a mixture of the peptide substrate and ATP.

• Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a specified time (e.g., 60 minutes).

• Detection: Stop the reaction and measure the kinase activity. For ADP-Glo™, this involves adding a reagent to deplete unused ATP, followed by a second reagent to convert the ADP produced into a luminescent signal.

• Data Analysis: Measure luminescence using a plate reader. Plot the signal against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Future Perspectives and Challenges

The imidazo[1,2-a]pyridine core continues to be a fertile ground for the discovery of novel kinase inhibitors. Future efforts will likely focus on:

• Improving Selectivity: Designing inhibitors that can distinguish between closely related kinases remains a major challenge. This will require sophisticated structure-based design and the exploration of less-conserved binding pockets.[10]

• Targeting Resistance: As resistance to existing kinase inhibitors emerges, new derivatives that can inhibit mutated forms of kinases are in high demand.

• Expanding Therapeutic Areas: While oncology has been the primary focus, the role of kinases in inflammatory, metabolic, and neurodegenerative diseases presents new opportunities for imidazo[1,2-a]pyridine-based drugs.[2][10]

Conclusion

The imidazo[1,2-a]pyridine scaffold is a cornerstone of modern kinase inhibitor design. Its favorable structural and chemical properties have enabled the development of potent inhibitors against a multitude of clinically relevant kinases. Through a deep understanding of its structure-activity relationships, coupled with robust synthetic and biological evaluation workflows, researchers can continue to leverage this privileged core to develop the next generation of targeted therapies.

References

• Matsumoto, S., Miyamoto, N., Hirayama, T., et al. (2013). Structure-based Design, Synthesis, and Evaluation of imidazo[1,2-b]pyridazine and imidazo[1,2-a]pyridine Derivatives as Novel Dual c-Met and VEGFR2 Kinase Inhibitors. Bioorganic & Medicinal Chemistry. Available at: [Link]

• Anizon, F., Giraud, F., Gessier, F., et al. (2016). Synthesis, biological evaluation and molecular modeling studies of imidazo[1,2-a]pyridines derivatives as protein kinase inhibitors. European Journal of Medicinal Chemistry. Available at: [Link]

• Wang, L., Zhang, Y., Zhao, Y., et al. (2020). Design, Synthesis, and Biological Evaluation of Imidazo[1,2-a]pyridine Derivatives as Novel PI3K/mTOR Dual Inhibitors. Journal of Medicinal Chemistry. Available at: [Link]

• Peytam, F., Emamgholipour, Z., Mousavi, A., et al. (2023). Imidazopyridine-based kinase inhibitors as potential anticancer agents: A review. Bioorganic Chemistry. Available at: [Link]

• Deb, M. L., Akter, A., Nitu, M. S., et al. (2021). Synthesis, biological evaluation and molecular modeling studies of Imidazo[1,2-a]pyridines derivatives as protein kinase inhibitors. Request PDF. Available at: [Link]

• Desroy, N., Ricard, D., Broutin, P., et al. (2025). Structure activity relationship exploration of imidazo[1,2-a]pyridine series to reverse isoform selectivity and identify potent SIK1 selective inhibitors. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

• Peytam, F., Emamgholipour, Z., Mousavi, A., et al. (2023). Imidazopyridine-based kinase inhibitors as potential anticancer agents: A review. PubMed. Available at: [Link]

• Hayakawa, M., Kaizawa, H., Moritomo, H., et al. (2007). Synthesis and biological evaluation of imidazo[1,2-a]pyridine derivatives as novel PI3 kinase p110α inhibitors. Bioorganic & Medicinal Chemistry. Available at: [Link]

• Altaher, A. M. H., Al-Ishaq, F. A., Al-Shamary, Z. M., et al. (2021). Imidazo[1,2-a]pyridine Based Compounds: The Hopeful Anti-Cancer Therapy. Systematic Reviews in Pharmacy. Available at: [Link]

• Altaher, A. M., El-Agnaf, O., Al-Tel, T. H. (2022). The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells. Asian Pacific Journal of Cancer Prevention. Available at: [Link]

• Al-Warhi, T., Al-Harbi, M., Al-Otaibi, B., et al. (2021). Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells. Oncology Letters. Available at: [Link]

• Goel, R., Luxami, V., & Paul, K. (2016). Imidazo[1,2-a]pyridines: Promising Drug Candidate for Antitumor Therapy. Current Topics in Medicinal Chemistry. Available at: [Link]

• Kim, J. S., He, L., Lemurell, M., et al. (2016). Discovery of imidazo[1,2-a]-pyridine inhibitors of pan-PI3 kinases that are efficacious in a mouse xenograft model. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

• Cui, J., Gu, W., Jiang, H., et al. (2010). Discovery of novel imidazo[1,2-a]pyridines as inhibitors of the insulin-like growth factor-1 receptor tyrosine kinase. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Imidazopyridine-based kinase inhibitors as potential anticancer agents: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis, biological evaluation and molecular modeling studies of imidazo[1,2-a]pyridines derivatives as protein kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery of imidazo[1,2-a]-pyridine inhibitors of pan-PI3 kinases that are efficacious in a mouse xenograft model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Discovery of novel imidazo[1,2-a]pyridines as inhibitors of the insulin-like growth factor-1 receptor tyrosine kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Structure-based design, synthesis, and evaluation of imidazo[1,2-b]pyridazine and imidazo[1,2-a]pyridine derivatives as novel dual c-Met and VEGFR2 kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Imidazopyridine-based kinase inhibitors as potential anticancer agents: A review [ouci.dntb.gov.ua]
• 9. researchgate.net [researchgate.net]
• 10. Structure activity relationship exploration of imidazo[1,2-a]pyridine series to reverse isoform selectivity and identify potent SIK1 selective inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Investigating the Therapeutic Potential of Novel Imidazo[1,2-a]pyridine Amides

An In-depth Technical Guide for Drug Development Professionals

Executive Summary

The imidazo[1,2-a]pyridine ring system is a "privileged scaffold" in medicinal chemistry, forming the core of numerous clinically approved drugs and late-stage developmental candidates.[1][2][3][4] Its derivatives exhibit a vast spectrum of biological activities, including anticancer, anti-inflammatory, antiviral, and antituberculosis properties.[1][4][5][6][7] This guide focuses specifically on novel amide derivatives of this scaffold, providing a comprehensive framework for their synthesis, characterization, and evaluation as potential therapeutic agents, with a particular emphasis on oncology applications. We will delve into the causality behind experimental design, from initial in vitro screening to complex in vivo efficacy models, and elucidate the molecular mechanisms that underpin their anticancer effects.

The Imidazo[1,2-a]pyridine Scaffold: A Foundation for Drug Discovery

Imidazo[1,2-a]pyridines are nitrogen-based heterocyclic compounds resulting from the fusion of pyridine and imidazole rings.[4] This structural motif is present in well-known drugs such as zolpidem (an insomnia therapeutic) and alpidem (an anxiolytic), demonstrating its excellent bioavailability and drug-like properties.[2][8] In the context of therapeutic development, particularly in oncology, this scaffold has gained significant attention for its ability to serve as a framework for potent and selective inhibitors of key cellular signaling pathways that are often dysregulated in cancer.[9][10][11][12]

The addition of an amide functional group provides a critical handle for chemists to modulate the compound's physicochemical properties, including solubility, metabolic stability, and target-binding affinity. This versatility makes imidazo[1,2-a]pyridine amides a highly attractive class of molecules for targeted drug discovery campaigns.

Synthetic Strategy: A Generalized Approach

The synthesis of imidazo[1,2-a]pyridine-3-carboxamides can be achieved through robust and scalable chemical routes. A common and efficient method involves a multi-step sequence starting from commercially available 2-aminopyridines.

A generalized synthetic workflow is as follows:

• Cyclization: Reaction of a substituted 2-aminopyridine with an α-haloketone (e.g., ethyl 2-chloroacetoacetate) to form the bicyclic imidazo[1,2-a]pyridine core.[13]

• Saponification: Hydrolysis of the resulting ester to yield the key carboxylic acid intermediate.[13]

• Amidation: Coupling of the carboxylic acid with a desired amine using standard peptide coupling reagents (e.g., EDC, HATU) to generate the final amide product.[13][14]

This modular approach allows for the rapid generation of a diverse library of analogues by varying the substituents on both the 2-aminopyridine and the coupling amine, facilitating extensive Structure-Activity Relationship (SAR) studies.[7][13]

Caption: Generalized synthetic workflow for imidazo[1,2-a]pyridine amides.

A Validated Workflow for Therapeutic Candidate Evaluation

The journey from a newly synthesized compound to a viable drug candidate is a rigorous, multi-stage process. The primary objective is to identify compounds with high potency against the disease target, a clear mechanism of action, and favorable safety and pharmacokinetic profiles. This is achieved through a systematic funneling approach, starting with broad in vitro screening and progressing to highly specific in vivo models.[15][16][17]

Caption: Drug discovery workflow from synthesis to lead candidate selection.

Initial Screening: In Vitro Assays

The first critical step is to assess the biological activity of the synthesized compounds in a controlled laboratory setting.[18] In vitro assays are essential for quickly screening large numbers of compounds to identify "hits" with promising activity.[19][20]

A. Antiproliferative Activity

The foundational assay in oncology drug discovery measures a compound's ability to inhibit cancer cell growth. A panel of diverse human cancer cell lines (e.g., breast, lung, colon) is treated with serial dilutions of the test compounds. The half-maximal inhibitory concentration (IC50) is then determined.

Compound ID	MCF-7 (Breast) IC50 (µM)[21]	A549 (Lung) IC50 (µM)[21]	SW620 (Colon) IC50 (µM)[6]
IPA-001	0.021	0.091	0.4
IPA-002	1.5	2.3	5.1
IPA-003	>50	>50	>50
Etoposide	0.5	1.2	1.8
Table 1: Representative antiproliferative activity of novel imidazo[1,2-a]pyridine amides (IPAs) compared to a standard chemotherapy drug, Etoposide. Data is hypothetical.

B. Target-Based Assays

For target-driven projects, biochemical or cell-based assays are used to measure the direct inhibition of a specific molecular target, often a protein kinase.[12] Imidazo[1,2-a]pyridines have shown significant promise as inhibitors of the PI3K/Akt/mTOR pathway, a critical signaling cascade that promotes cell growth and survival and is hyperactivated in many human cancers.[9][10][11]

Compound ID	PI3Kα IC50 (nM)[10]	Akt1 IC50 (nM)[22]	mTOR IC50 (nM)[10]
IPA-001	2.0	640	15.5
IPA-002	450	>1000	890
GDC-0941	1.8	330	12.0
Table 2: Kinase inhibitory activity of lead compounds against key nodes of the PI3K/Akt/mTOR pathway. GDC-0941 is a known PI3K inhibitor used as a positive control. Data is hypothetical.

Mechanism of Action (MoA) Elucidation

Once potent hits are identified, it is crucial to understand how they exert their effects.[15][16][23][24] MoA studies provide this insight and are essential for validating that the compound works through the intended biological mechanism.

• Cell Cycle Analysis: Flow cytometry is used to determine if the compound arrests cell division at a specific phase (e.g., G2/M), a common mechanism for anticancer drugs.[10]

• Apoptosis Induction: Assays such as Annexin V/Propidium Iodide staining can quantify the percentage of cells undergoing programmed cell death (apoptosis) after treatment.[10][25]

• Target Engagement & Pathway Modulation: Western blotting is the gold-standard technique to confirm that the compound inhibits the target protein in a cellular context. For a PI3K inhibitor, this would be demonstrated by a decrease in the phosphorylation of downstream proteins like Akt and mTOR.[10][25]

Caption: Simplified PI3K/Akt/mTOR signaling pathway with inhibitor action.

In Vivo Evaluation

Compounds that demonstrate a potent and on-target in vitro mechanism of action are advanced to in vivo studies.[26] Testing in animal models is a critical step to evaluate a drug's efficacy and safety in a complex biological system.[20][27]

• Pharmacokinetics (PK): These studies determine the absorption, distribution, metabolism, and excretion (ADME) profile of a compound in an animal model (typically mice or rats).[2][13] A good drug candidate should have sufficient oral bioavailability and a half-life that supports a reasonable dosing schedule.

• Efficacy Models: To test anticancer efficacy, human tumor cells are implanted into immunodeficient mice (xenograft models).[28] Once tumors are established, mice are treated with the test compound, and tumor growth is monitored over time. The primary endpoint is Tumor Growth Inhibition (TGI).[29][30]

Compound ID	Dosing Schedule	Tumor Growth Inhibition (TGI %)	Tolerability
IPA-001	50 mg/kg, oral, daily	85%	No significant weight loss
Vehicle	N/A	0%	N/A
Paclitaxel	10 mg/kg, IV, twice weekly	92%	15% body weight loss
Table 3: Representative in vivo efficacy of a lead compound in a breast cancer xenograft model. Data is hypothetical.

Detailed Experimental Protocols

Protocol 1: MTT Antiproliferative Assay

Causality: This colorimetric assay is a robust, high-throughput method to measure cell viability. It relies on the ability of mitochondrial reductase enzymes in living cells to convert the yellow tetrazolium salt (MTT) into purple formazan crystals. The amount of formazan produced is directly proportional to the number of viable cells.

• Cell Seeding: Plate cancer cells in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the imidazo[1,2-a]pyridine amides in culture medium. Add 100 µL of the diluted compounds to the appropriate wells. Include vehicle-only (e.g., 0.1% DMSO) and no-treatment controls.

• Incubation: Incubate the plates for 72 hours at 37°C in a humidified 5% CO2 incubator.

• MTT Addition: Add 10 µL of a 5 mg/mL MTT solution to each well and incubate for an additional 4 hours.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot the results against compound concentration to determine the IC50 value using non-linear regression analysis.

Protocol 2: Western Blotting for Pathway Analysis

Causality: This technique allows for the detection and semi-quantification of specific proteins in a cell lysate. By using antibodies that recognize total and phosphorylated forms of a protein (e.g., Akt and p-Akt), we can directly visualize the inhibitory effect of a compound on a signaling pathway.

• Cell Lysis: Treat cells with the test compound for a specified time (e.g., 2 hours). Wash cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 20 µg) onto a polyacrylamide gel and separate the proteins by size via electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking & Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. Incubate the membrane with a primary antibody (e.g., anti-p-Akt) overnight at 4°C.

• Secondary Antibody & Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour. Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a digital imager.

• Stripping & Re-probing: The membrane can be stripped and re-probed with antibodies for total Akt and a loading control (e.g., β-actin) to ensure equal protein loading.

Protocol 3: Xenograft Tumor Efficacy Study

Causality: The xenograft model is the industry standard for evaluating the in vivo antitumor activity of a compound that directly targets human cancer cells.[30] Using immunodeficient mice prevents the rejection of the human tumor graft, allowing for an assessment of the compound's direct effect on tumor growth.[28]

• Cell Implantation: Subcutaneously inject 5-10 million human cancer cells (e.g., MCF-7) suspended in Matrigel into the flank of female athymic nude mice.

• Tumor Growth & Randomization: Monitor tumor growth using calipers. When tumors reach an average volume of 100-150 mm³, randomize the mice into treatment groups (e.g., Vehicle, Compound IPA-001, Positive Control).

• Treatment Administration: Administer the compound according to the predetermined dose and schedule (e.g., daily oral gavage). Monitor animal body weight and general health status daily as a measure of toxicity.

• Tumor Measurement: Measure tumor volume with calipers 2-3 times per week. Tumor volume is calculated using the formula: (Length x Width²)/2.

• Study Endpoint: Continue the study for a defined period (e.g., 21-28 days) or until tumors in the vehicle group reach a predetermined maximum size.

• Data Analysis: At the end of the study, calculate the percent Tumor Growth Inhibition (TGI) for each treatment group compared to the vehicle control group.

Conclusion and Future Directions

The imidazo[1,2-a]pyridine amide scaffold represents a highly promising platform for the development of novel therapeutics. The synthetic tractability combined with the profound biological activity makes it a focus of many drug discovery programs. The systematic workflow outlined in this guide—from rational synthesis and high-throughput in vitro screening to rigorous MoA elucidation and in vivo efficacy testing—provides a self-validating system for identifying and advancing lead candidates.

While the primary focus has been on oncology, the broad bioactivity of this scaffold suggests significant potential in other areas, such as anti-inflammatory and anti-infective therapies.[31][32][33] Future research should continue to explore the vast chemical space around this core, leveraging structural biology and computational modeling to design next-generation inhibitors with enhanced potency, selectivity, and pharmacokinetic properties.

References

• Mechanisms of Action for Small Molecules Revealed by Structural Biology in Drug Discovery.
• In Vivo Pharmacology Models for Cancer Target Research - PubMed.
• Comprehensive oncology in vivo models for acceler
• In Vivo Oncology Models for Drug Discovery.
• Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investig
• Mechanisms of Action for Small Molecules Revealed by Structural Biology in Drug Discovery.
• Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents - PMC.
• Imidazo[1,2-a]pyridine Scaffold as Prospective Therapeutic Agents - PubMed.
• Imidazo[1,2-a]pyridine-based peptidomimetics as inhibitors of Akt - PMC - PubMed Central.
• In Vivo Preclinical Mouse Models - Champions Oncology.
• Imidazo[1,2-a]pyridine Based Compounds: The Hopeful Anti-Cancer Therapy Review Article.
• In Vitro Pharmacology - Drug Discovery & Development - QIMA Life Sciences.
• Mechanism of Action: discover your small molecule's interactions and targets.
• In Vivo Oncology | Reaction Biology.
• Synthesis of imidazo[1,2-a]pyridines: a decade upd
• Imidazo[1,2-a]pyridine-based peptidomimetics as inhibitors of Akt - PubMed - NIH.
• In Vitro Assay Development Services - Charles River Labor
• In Vitro Assays | For successful drug discovery programs - AXXAM.
• Innovations in Drug Development: The Increased Utility of In Vitro Testing - WuXi AppTec.
• Novel In Vitro Models for Drug Discovery - Charles River Labor
• Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines - MDPI.
• Synthesis of imidazo[1,2-a]pyridines: a decade upd
• Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investig
• Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents.
• Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells - PMC - NIH.
• RESEARCH ARTICLE The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells.
• Imidazo[1,2-a]pyridine Scaffold as Prospective Therapeutic Agents - ResearchG
• Synthesis of imidazo pyridines-based amide derivatives.
• Advancement of Imidazo[1,2-a]pyridines with Improved Pharmacokinetics and nM Activity vs. Mycobacterium tuberculosis - PMC - NIH.
• Imidazo[1,2-a]pyridines: Promising Drug Candid
• Synthesis of imidazo[1,2-a]pyridines - Organic Chemistry Portal.
• Small-Molecule Drug Mechanisms of Action: Biotech Company in Boulder - Crestone, Inc.
• Mechanisms of Action in Small Molecules - SmallMolecules.com.
• Synthesis, biological evaluation and molecular modeling studies of Imidazo[1,2-a]pyridines derivatives as protein kinase inhibitors | Request PDF - ResearchG
• Recent Developments of Imidazo[1,2-a]pyridine Analogues as Antituberculosis Agents.
• Application Notes and Protocols: Development of Imidazo[1,2-a]pyridine-Based Anticancer Agents - Benchchem.
• Derivatives of Imidazole. I.
• A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines - NIH.
• Synthesis and anti-inflammatory activity of imidazo[1,2-a]pyrimidine deriv
• Acute and chronic anti-inflammatory evaluation of imidazo[1,2-A]pyridine carboxylic acid derivatives and docking analysis | Request PDF - ResearchG
• Synthesis and anti-inflammatory activity of imidazo[1,2-a]pyrimidine deriv

Sources

• 1. Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of imidazo[1,2-a]pyridines: a decade update - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Imidazo[1,2-a]pyridine Scaffold as Prospective Therapeutic Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Recent developments of imidazo[1,2- a ]pyridine analogues as antituberculosis agents - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D3MD00019B [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Imidazo[1,2-a]pyridines: Promising Drug Candidate for Antitumor Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Advancement of Imidazo[1,2-a]pyridines with Improved Pharmacokinetics and nM Activity vs. Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Imidazo[1,2-a]pyridine-based peptidomimetics as inhibitors of Akt - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Mechanisms of Action for Small Molecules Revealed by Structural Biology in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Mechanisms of Action for Small Molecules Revealed by Structural Biology in Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. In Vitro Pharmacology - Drug Discovery & Development [qima-lifesciences.com]
• 18. axxam.com [axxam.com]
• 19. criver.com [criver.com]
• 20. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 21. researchgate.net [researchgate.net]
• 22. Imidazo[1,2-a]pyridine-based peptidomimetics as inhibitors of Akt - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Mechanism of Action: discover your small molecule's interactions and targets | Broad Institute [broadinstitute.org]
• 24. crestonepharma.com [crestonepharma.com]
• 25. journal.waocp.org [journal.waocp.org]
• 26. reactionbiology.com [reactionbiology.com]
• 27. In Vivo Pharmacology Models for Cancer Target Research - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. pharmacologydiscoveryservices.com [pharmacologydiscoveryservices.com]
• 29. nuvisan.com [nuvisan.com]
• 30. championsoncology.com [championsoncology.com]
• 31. A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 32. researchgate.net [researchgate.net]
• 33. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Solid-Phase Synthesis of Peptides Incorporating 6-(4-(Methoxymethoxy)benzamido)imidazo[1,2-a]pyridine-2-carboxylic acid

Introduction: A Novel Scaffold for Peptidomimetic Design

The imidazo[1,2-a]pyridine core is a privileged heterocyclic system frequently found in therapeutic agents due to its favorable pharmacokinetic properties and rigid structure. Its incorporation into peptide chains offers a compelling strategy for the design of peptidomimetics, molecules that mimic the structure and function of natural peptides but with enhanced stability and bioavailability. 6-(4-(Methoxymethoxy)benzamido)imidazo[1,2-a]pyridine-2-carboxylic acid is a key building block for this purpose, presenting a functionalized scaffold that can be seamlessly integrated into peptide sequences using solid-phase peptide synthesis (SPPS).

This guide provides a comprehensive overview and detailed protocols for the utilization of this unique building block in Fmoc-based SPPS. We will delve into the strategic considerations for its immobilization, the orthogonal deprotection of the methoxymethyl (MOM) ether, and subsequent on-resin modifications, empowering researchers to explore novel chemical space in drug discovery.

Strategic Considerations in Solid-Phase Synthesis

The successful incorporation of 6-(4-(Methoxymethoxy)benzamido)imidazo[1,2-a]pyridine-2-carboxylic acid into a peptide sequence hinges on a carefully planned orthogonal protection strategy. The methoxymethyl (MOM) group protecting the phenolic hydroxyl is acid-labile.[1][2] This necessitates the use of a solid support and amino acid side-chain protecting groups that are stable under the mild acidic conditions required for MOM deprotection, yet can be removed under harsher conditions at the final cleavage step.

Standard Fmoc/tBu chemistry provides a suitable framework.[3] The Fmoc group is removed with a base (e.g., piperidine), while the tert-butyl (tBu) based side-chain protecting groups and the resin linker are typically cleaved with a strong acid like trifluoroacetic acid (TFA).[4][5] The key is to find conditions for MOM cleavage that are sufficiently mild to leave the tBu groups and the resin linkage intact.

Resin Selection

The choice of resin is critical. For C-terminal amide peptides, a Rink Amide resin is appropriate. For peptides with a C-terminal carboxylic acid, a 2-chlorotrityl chloride (2-CTC) resin is highly recommended. The extreme acid lability of the 2-CTC linker allows for the cleavage of the final peptide under very mild acidic conditions, which can be beneficial if the final molecule is sensitive. However, for the purposes of this protocol, where orthogonality with the MOM group is paramount, a Wang resin is a robust choice for C-terminal acids, as it requires stronger TFA concentrations for cleavage, providing a wider window for selective MOM deprotection.

Coupling Reagents

The carboxylic acid of the imidazo[1,2-a]pyridine scaffold is somewhat sterically hindered. Therefore, potent coupling reagents are recommended to ensure efficient amide bond formation. Urionium-based reagents such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or phosphonium-based reagents like PyBOP ((Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate)) in the presence of a tertiary amine base like N,N-diisopropylethylamine (DIPEA) are excellent choices.[6]

Experimental Protocols

Protocol 1: Immobilization of the Imidazo[1,2-a]pyridine Scaffold on Wang Resin

This protocol describes the loading of the first building block onto a hydroxyl-functionalized resin.

Materials:

• Wang Resin (100-200 mesh, ~0.8 mmol/g loading)

• 6-(4-(Methoxymethoxy)benzamido)imidazo[1,2-a]pyridine-2-carboxylic acid

• N,N'-Diisopropylcarbodiimide (DIC)

• 4-(Dimethylamino)pyridine (DMAP)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Methanol (MeOH)

Procedure:

• Swell the Wang resin (1 g, 0.8 mmol) in DMF (10 mL) for 1 hour in a reaction vessel.

• Drain the DMF and wash the resin with DCM (3 x 10 mL).

• In a separate flask, dissolve 6-(4-(Methoxymethoxy)benzamido)imidazo[1,2-a]pyridine-2-carboxylic acid (4 equivalents, 3.2 mmol) in DMF (15 mL).

• Add DIC (4 equivalents, 3.2 mmol) and DMAP (0.1 equivalents, 0.08 mmol) to the solution of the carboxylic acid.

• Add the activation mixture to the swollen resin.

• Agitate the reaction mixture for 4-12 hours at room temperature.

• Monitor the reaction completion using the Kaiser test (ninhydrin test) on a small sample of resin beads. A negative test (beads remain colorless or yellow) indicates complete coupling.

• Once the reaction is complete, drain the reaction mixture and wash the resin with DMF (3 x 10 mL), DCM (3 x 10 mL), and MeOH (3 x 10 mL).

• Dry the resin under vacuum.

• Determine the loading of the resin by Fmoc cleavage quantitation if an Fmoc-protected amino acid was used for loading, or by a gravimetric method after cleaving a small, known amount of resin.

Caption: Workflow for the immobilization of the imidazo[1,2-a]pyridine scaffold.

Protocol 2: On-Resin Selective Deprotection of the MOM Group

This protocol outlines the selective removal of the MOM protecting group while the construct is still attached to the solid support.

Materials:

• Resin-bound 6-(4-(Methoxymethoxy)benzamido)imidazo[1,2-a]pyridine

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Triisopropylsilane (TIS) (as a scavenger)

• N,N-Diisopropylethylamine (DIPEA)

Procedure:

• Swell the resin in DCM (10 mL/g) for 30 minutes.

• Prepare a deprotection solution of 1-5% TFA in DCM with 2% TIS. The optimal TFA concentration should be determined empirically for the specific resin and peptide sequence, starting with 1% TFA.

• Drain the swelling solvent and add the deprotection solution to the resin.

• Agitate the mixture at room temperature.

• Monitor the deprotection by taking a small aliquot of the resin at regular intervals (e.g., every 15 minutes). Cleave the aliquot from the resin using a standard strong TFA cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O) and analyze by LC-MS to check for the disappearance of the starting material and the appearance of the deprotected product.

• Once the deprotection is complete (typically 30-90 minutes), drain the deprotection solution.

• Wash the resin thoroughly with DCM (5 x 10 mL/g) to remove all traces of acid.

• Neutralize the resin with a solution of 10% DIPEA in DMF (2 x 5 minutes).

• Wash the resin with DMF (3 x 10 mL/g) and DCM (3 x 10 mL/g) and proceed to the next step.

Caption: Workflow for the on-resin selective deprotection of the MOM group.

Protocol 3: On-Resin Acylation of the Deprotected Phenol

This protocol describes the coupling of a standard Fmoc-protected amino acid to the newly exposed phenolic hydroxyl group.

Materials:

• Resin with deprotected phenolic hydroxyl group

• Fmoc-protected amino acid (e.g., Fmoc-Gly-OH)

• HATU

• DIPEA

• DMF

Procedure:

• Swell the resin in DMF (10 mL/g) for 30 minutes.

• In a separate flask, dissolve the Fmoc-amino acid (4 equivalents) and HATU (3.9 equivalents) in DMF.

• Add DIPEA (8 equivalents) to the activation mixture and vortex for 1 minute.

• Drain the DMF from the resin and add the activation mixture.

• Agitate the reaction for 2-4 hours at room temperature.

• Monitor the reaction completion by taking a small aliquot of the resin, performing a full deprotection and cleavage, and analyzing by LC-MS.

• Once the reaction is complete, drain the reaction mixture and wash the resin with DMF (3 x 10 mL/g) and DCM (3 x 10 mL/g).

• The resin is now ready for the next Fmoc deprotection and coupling cycle to continue peptide chain elongation.

Analytical Monitoring and Characterization

Rigorous analytical control is essential for successful solid-phase synthesis.

Step	Recommended Analytical Technique	Purpose
Initial Resin Loading	Kaiser Test, Gravimetric Analysis	To confirm complete coupling and determine the substitution level.
Fmoc Deprotection	UV-Vis spectroscopy of the piperidine wash	To quantify the released Fmoc-dibenzofulvene adduct and monitor deprotection efficiency.
Amino Acid Coupling	Kaiser Test (Ninhydrin Test)	To qualitatively confirm the absence of free primary amines, indicating complete coupling.
MOM Deprotection	LC-MS analysis of a cleaved resin aliquot	To confirm the complete removal of the MOM group and the integrity of the peptide-resin linkage.
Final Product	HPLC, Mass Spectrometry	To determine the purity and confirm the identity of the cleaved peptide.

Final Cleavage and Deprotection

After the complete peptide sequence has been assembled, the final step is to cleave the peptide from the resin and remove all side-chain protecting groups.

Materials:

• Peptidyl-resin

• TFA

• Triisopropylsilane (TIS)

• Water

• Cold diethyl ether

Procedure:

• Wash the peptidyl-resin with DCM and dry under vacuum.

• Prepare a cleavage cocktail of 95% TFA, 2.5% TIS, and 2.5% water.

• Add the cleavage cocktail to the resin (10 mL/g) and agitate for 2-4 hours at room temperature.

• Filter the resin and collect the filtrate.

• Wash the resin with a small amount of fresh cleavage cocktail.

• Concentrate the combined filtrates under a stream of nitrogen.

• Precipitate the crude peptide by adding cold diethyl ether.

• Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash twice.

• Dry the crude peptide pellet under vacuum.

• Purify the peptide by reverse-phase HPLC.

Conclusion

The use of 6-(4-(Methoxymethoxy)benzamido)imidazo[1,2-a]pyridine-2-carboxylic acid in solid-phase synthesis opens up exciting avenues for the creation of novel peptidomimetics. By employing a well-thought-out orthogonal protection strategy and careful monitoring of each synthetic step, researchers can successfully incorporate this valuable scaffold into their peptide designs. The protocols provided herein serve as a robust starting point for the exploration of this chemistry, and with careful optimization, can be adapted to a wide range of target molecules.

References

• Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids. International journal of peptide and protein research, 35(3), 161–214. [Link]

• King, D. S., Fields, C. G., & Fields, G. B. (1990). A cleavage method which minimizes side reactions following Fmoc solid phase peptide synthesis. International journal of peptide and protein research, 36(4), 255–266. [Link]

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons. [Link]

• El Kazzouli, S., Berteina-Raboin, S., Mouaddib, A., & Guillaumet, G. (2003). Solid-phase synthesis of imidazo[1,2-a]pyridines and imidazo[1,2-a]pyrimidines. Tetrahedron Letters, 44(33), 6265-6267. [Link]

• Biotage. How To: Measure and Optimize the Removal of MMT Protecting Groups. [Link]

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino acid-protecting groups. Chemical reviews, 109(6), 2455–2504. [Link]

• Atherton, E., & Sheppard, R. C. (1989). Solid Phase Peptide Synthesis: A Practical Approach. IRL Press. [Link]

• Organic Chemistry Portal. Methoxymethyl ethers. [Link]

Sources

• 1. peptide.com [peptide.com]
• 2. biotage.com [biotage.com]
• 3. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
• 4. chempep.com [chempep.com]
• 5. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Peptidomimetics Using Imidazo[1,2-a]pyridine Building Blocks

Introduction: The Strategic Advantage of Imidazo[1,2-a]pyridine Scaffolds in Peptidomimetic Design

In the landscape of modern drug discovery, peptidomimetics—molecules that mimic the structure and function of natural peptides—offer a compelling strategy to overcome the inherent limitations of peptide-based therapeutics, such as poor metabolic stability and low oral bioavailability. The imidazo[1,2-a]pyridine core has emerged as a "privileged structure" in medicinal chemistry, a testament to its frequent appearance in biologically active compounds, including approved drugs like Zolpidem and Alpidem.[1][2][3] Its rigid, bicyclic framework serves as an exceptional scaffold for constructing peptidomimetics, capable of enforcing specific conformations, such as β-strand-like structures, which are crucial for mediating protein-protein interactions.[4]

The fusion of an imidazole ring with a pyridine ring endows this scaffold with unique electronic properties and a three-dimensional shape that can be strategically functionalized to project side-chain analogues in defined spatial orientations. This guide provides an in-depth exploration of the synthesis of imidazo[1,2-a]pyridine-based peptidomimetics, with a focus on robust and versatile multicomponent reactions (MCRs) that enable rapid library generation for screening and lead optimization.[5][6]

Core Synthetic Strategies: Leveraging Multicomponent Reactions for Efficiency and Diversity

The synthesis of the imidazo[1,2-a]pyridine scaffold and its subsequent elaboration into complex peptidomimetics is most efficiently achieved through multicomponent reactions. These reactions, where three or more reactants combine in a single pot to form a product containing substantial portions of all starting materials, are prized for their atom economy, convergence, and operational simplicity.[6]

The Groebke–Blackburn–Bienaymé (GBB) Reaction: A Cornerstone for Scaffold Synthesis

The Groebke–Blackburn–Bienaymé three-component reaction (GBB-3CR) is arguably the most powerful method for the direct synthesis of 3-aminoimidazo[1,2-a]pyridines.[5][7] This reaction involves the condensation of a 2-aminopyridine, an aldehyde, and an isocyanide, typically under Lewis or Brønsted acid catalysis. The GBB reaction is highly modular, allowing for the introduction of diversity at three key positions of the imidazo[1,2-a]pyridine core.

The general mechanism involves the formation of an imine from the 2-aminopyridine and the aldehyde, which is then activated by the acid catalyst. The isocyanide undergoes nucleophilic attack on the activated iminium ion, followed by an intramolecular cyclization to form the fused heterocyclic system.[8]

Caption: Figure 1: Generalized GBB Reaction Workflow

Protocol 1: General Procedure for GBB Synthesis of Imidazo[1,2-a]pyridine Scaffolds

This protocol describes a general, robust method for synthesizing a diverse range of imidazo[1,2-a]pyridine derivatives.

Materials:

• Substituted 2-aminopyridine (1.0 mmol, 1.0 equiv)

• Aldehyde (1.0 mmol, 1.0 equiv)

• Isocyanide (1.0 mmol, 1.0 equiv)

• Ammonium chloride (NH₄Cl) (0.2 mmol, 0.2 equiv) or Scandium (III) triflate (Sc(OTf)₃) (0.1 mmol, 0.1 equiv)

• Methanol (MeOH) or Dichloromethane (DCM), 5 mL

• Round-bottom flask

• Magnetic stirrer and stir bar

• TLC plates (silica gel)

• Column chromatography apparatus

Procedure:

• Reaction Setup: To a round-bottom flask, add the 2-aminopyridine (1.0 mmol), the aldehyde (1.0 mmol), and the chosen solvent (5 mL).

• Catalyst Addition: Add the acid catalyst (e.g., NH₄Cl).[8] For less reactive substrates, a stronger Lewis acid like Sc(OTf)₃ may be employed.[5]

• Isocyanide Addition: Add the isocyanide (1.0 mmol) to the mixture.

• Reaction Execution: Stir the reaction mixture at room temperature. For increased reaction rates, microwave irradiation can be utilized, often reducing reaction times from hours to minutes.[6]

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC). A typical mobile phase is a mixture of ethyl acetate and hexanes.

• Work-up: Once the reaction is complete (typically 2-24 hours at room temperature), concentrate the mixture under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure imidazo[1,2-a]pyridine product.

Self-Validation and Causality:

• Catalyst Choice: Ammonium chloride is a mild, green, and cost-effective Brønsted acid catalyst suitable for many substrates.[8] Sc(OTf)₃ is a more potent Lewis acid, often providing higher yields for electron-deficient aldehydes or sterically hindered substrates.[5]

• Solvent: Methanol is a common choice due to its polarity and ability to dissolve the reactants and catalyst.

• Expected Outcome: Yields can range from moderate to excellent (40-95%) depending on the specific substrates used. The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure.[9]

Parameter	Condition A (Conventional)	Condition B (Microwave-Assisted)	Rationale / Notes
Catalyst	NH₄Cl (0.2 equiv)	NH₄Cl (0.2 equiv)	Mild and effective for a broad range of substrates.[8]
Temperature	Room Temperature (25 °C)	60-100 °C	Microwave heating significantly accelerates the reaction.[6]
Reaction Time	8 - 24 hours	15 - 45 minutes	Demonstrates the efficiency of microwave-assisted synthesis.
Typical Yield	60 - 85%	75 - 91%	Microwave conditions often lead to improved yields and cleaner reactions.[6]

Table 1: Comparison of Conventional vs. Microwave-Assisted GBB Reaction Conditions.

Tandem Reactions: Building Peptidomimetic Complexity

A powerful extension of the MCR strategy is the use of tandem reactions, where the product of one MCR is used as a substrate in a subsequent MCR. This approach rapidly builds molecular complexity from simple starting materials. A highly effective combination is the tandem GBB and Ugi four-component reaction (Ugi-4CR).[10][11]

In this strategy, a GBB reaction is first performed using an aldehyde that also contains a carboxylic acid group. The resulting imidazo[1,2-a]pyridine-acid is then used as the acid component in a subsequent Ugi reaction with a new amine, aldehyde, and isocyanide to append a peptide-like chain to the core scaffold.[12]

Caption: Figure 2: Tandem GBB-Ugi Reaction Workflow

Protocol 2: Tandem GBB/Ugi Synthesis of an Imidazo[1,2-a]pyridine Peptidomimetic

This protocol outlines the two-stage synthesis of a complex peptidomimetic.

Part A: Synthesis of the Imidazo[1,2-a]pyridine-Acid Component (via GBB)

• Reaction Setup: Following Protocol 1 , react a 2-aminopyridine (e.g., 2-amino-5-chloropyridine, 1.0 mmol) with an aldehyde bearing a carboxylic acid (e.g., 4-formylbenzoic acid, 1.0 mmol) and an isocyanide (e.g., tert-butyl isocyanide, 1.0 mmol) in methanol.

• Execution and Work-up: Stir at room temperature for 24 hours. After completion, concentrate the solvent. The resulting crude acid may precipitate.

• Purification: The crude acid can often be purified by trituration with a solvent like diethyl ether or by recrystallization. If necessary, use column chromatography. It is crucial to obtain the acid in high purity for the subsequent Ugi reaction.[12] A linker between the aryl ring and the carboxyl group, such as in 2-(3-formylphenoxy)acetic acid, can improve the reactivity and solubility of the acid component in the Ugi step.[10][12]

Part B: Synthesis of the Final Peptidomimetic (via Ugi)

Materials:

• Imidazo[1,2-a]pyridine-acid from Part A (0.5 mmol, 1.0 equiv)

• Amine (e.g., 4-methoxyaniline, 0.5 mmol, 1.0 equiv)

• Aldehyde (e.g., 4-chlorobenzaldehyde, 0.5 mmol, 1.0 equiv)

• Isocyanide (e.g., tert-butyl isocyanide, 0.5 mmol, 1.0 equiv)

• Methanol (5 mL)

Procedure:

• Reaction Setup: To a vial, add the imidazo[1,2-a]pyridine-acid (0.5 mmol), amine (0.5 mmol), and aldehyde (0.5 mmol) in methanol (5 mL).

• Isocyanide Addition: Add the isocyanide (0.5 mmol) and seal the vial.

• Reaction Execution: Stir the mixture at an elevated temperature (e.g., 50-60 °C) for 24-48 hours. The lower solubility of the heterocyclic acid may necessitate heating to drive the reaction to completion.[12]

• Monitoring and Work-up: Monitor by TLC. Upon completion, remove the solvent under reduced pressure.

• Purification: Purify the resulting peptidomimetic by flash column chromatography on silica gel to yield the final product.[10]

Self-Validation and Causality:

• Tandem Efficiency: This two-stage, one-pot-per-stage approach allows for the rapid assembly of molecules with four points of diversity, making it ideal for creating compound libraries.[10][11]

• Reactivity Considerations: The carboxylic acid component in the Ugi reaction can be the least reactive species. Using an acid with a flexible linker or optimizing the reaction temperature is key to achieving good yields.[12]

• Characterization: The final complex structures require thorough characterization. 2D NMR techniques (COSY, HSQC) are often necessary to fully assign the proton and carbon signals of the peptidomimetic backbone and side chains.

Applications in Drug Discovery: From β-Strand Mimics to Kinase Inhibitors

The rigid planarity of the imidazo[1,2-a]pyridine scaffold makes it an excellent template for mimicking secondary protein structures, particularly β-strands.[4] By appending appropriate side-chain mimics at the C2 and C3 positions, these scaffolds can effectively reproduce the presentation of key residues involved in protein-protein interactions.

A notable application is the development of substrate-mimetic inhibitors of the serine/threonine kinase Akt, a key regulator in cell growth and survival that is hyperactivated in many cancers.[13][14] Researchers have successfully replaced a central dipeptide unit in a known Akt substrate peptide with an imidazo[1,2-a]pyridine core. This modification resulted in peptidomimetics that not only inhibited Akt in the submicromolar range but also showed significantly improved stability against proteolytic degradation compared to the original peptide.[13]

Compound Type	Target Class	Mechanism of Action	Key Advantages	Reference
IP-based Peptidomimetic	Kinases (e.g., Akt)	Substrate-competitive inhibition	Enhanced proteolytic stability, target selectivity	[13][14]
GBB-Ugi Hybrids	Bacteria	Undefined (Screening Library)	Rapid access to molecular diversity, multiple pharmacophores	[10][15]
Substituted Imidazo[1,2-a]pyridines	Various (GPCRs, Enzymes)	Bioisosteric replacement	Favorable drug-like properties, proven scaffold in marketed drugs	[1][3]

Table 2: Selected Applications of Imidazo[1,2-a]pyridine-Based Peptidomimetics.

Conclusion

The imidazo[1,2-a]pyridine scaffold is a versatile and powerful building block for the synthesis of novel peptidomimetics. The strategic use of multicomponent reactions, particularly the Groebke–Blackburn–Bienaymé and Ugi reactions, provides an efficient and modular platform for creating large, diverse libraries of complex molecules. The protocols and insights provided herein serve as a guide for researchers in medicinal chemistry and drug discovery to harness the potential of this privileged scaffold in the development of next-generation therapeutics. The ability of these structures to mimic key biological recognition motifs, coupled with their enhanced stability, positions them as valuable assets in the ongoing quest for potent and selective modulators of challenging biological targets.

References

• Multicomponent One-Pot Synthesis of Imidazo[1,2-a]pyridine Functionalized with Azides. (2024). Vertex AI Search.
• Medicinal Attributes of Imidazo[1,2-a]pyridine Derivatives: An Upd
• Recent advances in magnetic nanocatalysts for synthesis of imidazo[1,2-a]pyridine frameworks. RSC Publishing.
• Synthesis of various imidazo[1,2‐a]pyridines by multi‐component approach.
• Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review. BIO Web of Conferences.
• One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW. MDPI.
• Synthesis of imidazo[1,2-a]pyridine-containing peptidomimetics by tandem of Groebke–Blackburn–Bienaymé and Ugi reactions. (2023). PMC - NIH.
• Imidazo[1,2-a]pyridine-based peptidomimetics as inhibitors of Akt. (2014). PMC - PubMed Central.
• Imidazo[1,2-a]pyridine Scaffold as Prospective Therapeutic Agents.
• Medicinal Attributes of Imidazo[1,2-a]pyridine Derivatives: An Update.
• Synthesis of imidazo[1,2-a]pyridine-containing peptidomimetics by tandem of Groebke–Blackburn–Bienaymé and Ugi reactions. (2023). Beilstein Journal of Organic Chemistry.
• Synthesis of imidazo[1,2-a]pyridine-containing peptidomimetics by tandem of Groebke–Blackburn–Bienaymé and Ugi reactions. (2023). Beilstein Journals.
• Substituted Imidazo[1,2-a]pyridines as β-strand Peptidomimetics. (2012). PMC - NIH.
• Imidazo[1,2-a]pyridine-based peptidomimetics as inhibitors of Akt. (2014). PubMed - NIH.
• Synthesis of imidazo[1,2- a]pyridine-containing peptidomimetics by tandem of Groebke-Blackburn-Bienaymé and Ugi reactions. (2023). PubMed.
• Synthesis, characterization and biological activities of imidazo[1,2-a]pyridine based gold(III) metal complexes. NIH.

Sources

• 1. Medicinal Attributes of Imidazo[1,2-a]pyridine Derivatives: An Update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Substituted Imidazo[1,2-a]pyridines as β-strand Peptidomimetics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. bio-conferences.org [bio-conferences.org]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Synthesis, characterization and biological activities of imidazo[1,2-a]pyridine based gold(III) metal complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis of imidazo[1,2-a]pyridine-containing peptidomimetics by tandem of Groebke–Blackburn–Bienaymé and Ugi reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. d-nb.info [d-nb.info]
• 12. BJOC - Synthesis of imidazo[1,2-a]pyridine-containing peptidomimetics by tandem of Groebke–Blackburn–Bienaymé and Ugi reactions [beilstein-journals.org]
• 13. Imidazo[1,2-a]pyridine-based peptidomimetics as inhibitors of Akt - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Imidazo[1,2-a]pyridine-based peptidomimetics as inhibitors of Akt - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Synthesis of imidazo[1,2- a]pyridine-containing peptidomimetics by tandem of Groebke-Blackburn-Bienaymé and Ugi reactions - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Development of KRAS G12C Inhibitors from Imidazo[1,2-a]pyridine Scaffolds

Introduction: Targeting the "Undruggable" KRAS G12C

For decades, the Kirsten Rat Sarcoma Viral Oncogene Homolog (KRAS) has been a formidable challenge in oncology, often labeled as "undruggable" due to its picomolar affinity for GTP and the absence of deep, well-defined binding pockets in its active state. The KRAS protein functions as a molecular switch, cycling between an active GTP-bound state and an inactive GDP-bound state to regulate cell growth, proliferation, and survival. Mutations in the KRAS gene are among the most common drivers of human cancers, with the G12C mutation, where glycine at position 12 is substituted with cysteine, being particularly prevalent in non-small cell lung cancer (NSCLC), colorectal cancer, and pancreatic cancer. This mutation impairs the intrinsic GTPase activity of KRAS, leading to its constitutive activation and uncontrolled downstream signaling through pathways like the RAF-MEK-ERK (MAPK) and PI3K-AKT-mTOR pathways.

The discovery of a transient, inducible "switch-II pocket" present in the inactive, GDP-bound state of the KRAS G12C mutant has revolutionized the field. This pocket, adjacent to the mutant cysteine residue, provides a unique opportunity for the development of targeted covalent inhibitors. These inhibitors are designed to first bind non-covalently to this pocket and then form an irreversible covalent bond with the thiol group of cysteine-12. This covalent modification locks the KRAS G12C protein in its inactive state, preventing its interaction with upstream activators and downstream effectors, thereby shutting down oncogenic signaling.[1]

The imidazo[1,2-a]pyridine scaffold has emerged as a promising and versatile core structure for the design of novel KRAS G12C inhibitors.[2] This privileged heterocyclic system offers a rigid framework with multiple points for synthetic diversification, allowing for the fine-tuning of physicochemical properties and target engagement. Furthermore, the imidazo[1,2-a]pyridine core can be efficiently synthesized through multicomponent reactions, such as the Groebke–Blackburn–Bienaymé (GBB) reaction, facilitating the rapid generation of compound libraries for structure-activity relationship (SAR) studies.[2][3] This guide provides a comprehensive overview of the development of imidazo[1,2-a]pyridine-based KRAS G12C inhibitors, including synthetic protocols, bio-evaluation methodologies, and insights into their mechanism of action.

Medicinal Chemistry Strategy: Synthesis and Structure-Activity Relationship (SAR)

The development of potent and selective imidazo[1,2-a]pyridine-based KRAS G12C inhibitors hinges on a robust medicinal chemistry strategy. This involves the efficient synthesis of a diverse library of analogues and a systematic evaluation of their structure-activity relationships.

Synthetic Approach: The Groebke–Blackburn–Bienaymé (GBB) Reaction

A highly efficient method for the synthesis of the imidazo[1,2-a]pyridine core is the Groebke–Blackburn–Bienaymé (GBB) three-component reaction.[3] This reaction involves the condensation of a 2-aminopyridine, an aldehyde, and an isocyanide in the presence of a catalyst to afford the desired heterocyclic scaffold in a single step.[4] This approach is particularly advantageous for library synthesis due to its operational simplicity and tolerance of a wide range of functional groups on each of the three components.

To generate a covalent KRAS G12C inhibitor, one of the building blocks must incorporate a reactive "warhead," typically an electrophile that can form a covalent bond with the cysteine-12 residue. Acrylamides are commonly employed for this purpose due to their appropriate reactivity.[5] In the context of the GBB reaction for synthesizing imidazo[1,2-a]pyridine-based KRAS G12C inhibitors, the isocyanide component is an ideal carrier for the acrylamide warhead.

Caption: General synthetic scheme for imidazo[1,2-a]pyridine KRAS G12C inhibitors.

Protocol: Synthesis of a Representative Imidazo[1,2-a]pyridine-based KRAS G12C Inhibitor

This protocol describes the synthesis of a representative imidazo[1,2-a]pyridine-based KRAS G12C inhibitor using the Groebke–Blackburn–Bienaymé reaction.

Materials:

• 2-aminopyridine

• 4-(dimethylamino)benzaldehyde

• 1-(isocyanomethyl)-4-(N-methylacrylamido)benzene

• Scandium (III) triflate (Sc(OTf)3)

• Methanol (anhydrous)

• Dichloromethane (DCM)

• Ethyl acetate (EtOAc)

• Hexanes

• Silica gel for column chromatography

Procedure:

• To a microwave vial, add 2-aminopyridine (1.0 mmol), 4-(dimethylamino)benzaldehyde (1.2 mmol), and anhydrous methanol (5 mL).

• Add scandium (III) triflate (0.1 mmol, 10 mol%).

• Stir the mixture at room temperature for 10 minutes.

• Add 1-(isocyanomethyl)-4-(N-methylacrylamido)benzene (1.1 mmol).

• Seal the vial and heat the reaction mixture in a microwave reactor at 100°C for 30 minutes.

• After cooling to room temperature, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to afford the desired imidazo[1,2-a]pyridine derivative.

• Characterize the final product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Note: This is a representative protocol. Reaction conditions, including catalyst, solvent, temperature, and reaction time, may require optimization for different substrates.[6][7]

Structure-Activity Relationship (SAR) Insights

The optimization of imidazo[1,2-a]pyridine-based KRAS G12C inhibitors is guided by SAR studies. The goal is to enhance potency, selectivity, and drug-like properties.

• The Imidazo[1,2-a]pyridine Core: This scaffold serves as the primary recognition element, making key interactions within the switch-II pocket. Modifications to the pyridine ring can influence solubility and metabolic stability.

• The Aldehyde-Derived Substituent (R1): This group typically occupies a hydrophobic region of the binding pocket. Aromatic or heteroaromatic rings are often favored. The electronic properties of this substituent can modulate the overall binding affinity.

• The Isocyanide-Derived Substituent: This component is critical as it carries the covalent warhead. The linker between the imidazo[1,2-a]pyridine core and the acrylamide warhead is crucial for positioning the electrophile for optimal reaction with cysteine-12. The nature of the linker can also influence non-covalent interactions with the protein surface.[8]

• The Acrylamide Warhead: The electrophilicity of the acrylamide is a key determinant of the covalent reaction rate. While a more reactive warhead can lead to faster target engagement, it may also increase off-target reactivity and potential toxicity. Therefore, a balance must be struck.[5]

Biological Evaluation: A Multi-tiered Approach

The biological evaluation of novel imidazo[1,2-a]pyridine-based KRAS G12C inhibitors follows a hierarchical approach, starting with biochemical assays to confirm target engagement and progressing to cellular and in vivo models to assess efficacy.

Caption: Workflow for the biological evaluation of KRAS G12C inhibitors.

Biochemical Assays: Confirming Target Engagement

Biochemical assays are the first step to confirm that a compound directly interacts with and inhibits the KRAS G12C protein.

Protocol: KRAS G12C Nucleotide Exchange Assay

This assay measures the ability of an inhibitor to lock KRAS G12C in the GDP-bound state by preventing its interaction with the guanine nucleotide exchange factor (GEF), SOS1.

Materials:

• Recombinant human KRAS G12C protein

• Recombinant human SOS1 protein (catalytic domain)

• Mant-GDP (a fluorescent GDP analog)

• GTP

• Assay buffer (e.g., 20 mM HEPES pH 7.4, 150 mM NaCl, 5 mM MgCl₂, 1 mM TCEP)

• Test compounds (imidazo[1,2-a]pyridine derivatives)

Procedure:

• In a 384-well plate, incubate KRAS G12C with a serial dilution of the test compound for a predetermined time (e.g., 60 minutes) at room temperature to allow for covalent bond formation.

• Initiate the nucleotide exchange reaction by adding a mixture of SOS1 and GTP.

• Monitor the decrease in fluorescence over time as mant-GDP is displaced by GTP using a fluorescence plate reader.

• Calculate the initial rate of nucleotide exchange for each inhibitor concentration.

• Determine the IC50 value by plotting the percentage of inhibition against the inhibitor concentration and fitting the data to a dose-response curve.

Cell-Based Assays: Assessing Cellular Potency and Mechanism of Action

Cell-based assays are crucial for determining if a compound can engage the KRAS G12C target in a cellular context and inhibit its downstream signaling.

Protocol: Phospho-ERK (p-ERK) Western Blot Assay

This assay measures the inhibition of the MAPK signaling pathway downstream of KRAS G12C.

Materials:

• KRAS G12C mutant cancer cell line (e.g., NCI-H358)

• Cell culture medium and supplements

• Test compounds

• Lysis buffer with protease and phosphatase inhibitors

• Primary antibodies: anti-p-ERK1/2, anti-total ERK1/2

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Seed NCI-H358 cells in 6-well plates and allow them to adhere overnight.

• Treat the cells with a serial dilution of the test compound for a specified time (e.g., 2-6 hours).

• Lyse the cells and quantify the protein concentration of the lysates.

• Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

• Probe the membrane with primary antibodies against p-ERK and total ERK, followed by the HRP-conjugated secondary antibody.

• Visualize the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and calculate the ratio of p-ERK to total ERK. A dose-dependent decrease in this ratio indicates target engagement and pathway inhibition.

Protocol: Cell Viability Assay

This assay determines the effect of the inhibitor on the proliferation of KRAS G12C mutant cancer cells.

Materials:

• NCI-H358 cells

• Cell culture medium

• Test compounds

• CellTiter-Glo® Luminescent Cell Viability Assay kit or similar

Procedure:

• Seed NCI-H358 cells in 96-well plates.

• After 24 hours, treat the cells with a serial dilution of the test compound.

• Incubate the cells for 72 hours.

• Measure cell viability according to the manufacturer's protocol of the chosen assay kit.

• Calculate the IC50 value, which represents the concentration of the inhibitor that causes a 50% reduction in cell viability.

In Vivo Models: Evaluating Efficacy and Pharmacokinetics/Pharmacodynamics (PK/PD)

In vivo studies using animal models are essential to evaluate the anti-tumor efficacy, tolerability, and PK/PD properties of lead compounds.

Protocol: NCI-H358 Xenograft Model

Materials:

• Immunocompromised mice (e.g., nude or NSG mice)

• NCI-H358 cells

• Matrigel

• Test compound formulated in a suitable vehicle

• Calipers for tumor measurement

Procedure:

• Subcutaneously implant NCI-H358 cells mixed with Matrigel into the flank of the mice.

• Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

• Randomize the mice into treatment and vehicle control groups.

• Administer the test compound and vehicle to the respective groups according to a predetermined dosing schedule (e.g., once daily by oral gavage).

• Measure tumor volume and body weight regularly (e.g., twice a week).

• At the end of the study, euthanize the mice and collect tumors for pharmacodynamic analysis (e.g., p-ERK levels by western blot or immunohistochemistry).

• Evaluate the anti-tumor efficacy by comparing the tumor growth in the treated groups to the control group.[9]

Mechanism of Action: Covalent Inhibition of the KRAS G12C Signaling Pathway

Imidazo[1,2-a]pyridine-based inhibitors exert their anti-cancer effects by covalently binding to the mutant cysteine-12 of KRAS G12C, thereby locking it in an inactive, GDP-bound conformation. This prevents the binding of GEFs like SOS1, which are responsible for catalyzing the exchange of GDP for GTP. By trapping KRAS G12C in the "off" state, these inhibitors block the activation of downstream pro-survival and proliferative signaling pathways.

Caption: KRAS G12C signaling pathway and the point of inhibition by imidazo[1,2-a]pyridine covalent inhibitors.

Data Summary

The following table summarizes representative data for a potent imidazo[1,2-a]pyridine-based KRAS G12C inhibitor, designated here as Compound I-11, based on published findings.[10]

Assay	Endpoint	Result
Cell Viability	IC50 in NCI-H358 cells	Potent inhibition observed
Downstream Signaling	p-ERK Inhibition	Dose-dependent reduction
In Vivo Efficacy	NCI-H358 Xenograft	Significant tumor growth inhibition

Note: Specific quantitative data for Compound I-11 is not publicly available. The table reflects the qualitative description of its potency from the source literature.

Conclusion and Future Directions

The imidazo[1,2-a]pyridine scaffold represents a valuable starting point for the development of novel, potent, and selective covalent inhibitors of KRAS G12C. The synthetic accessibility of this scaffold via the Groebke–Blackburn–Bienaymé reaction allows for rapid exploration of the chemical space and optimization of inhibitor properties. The multi-tiered biological evaluation workflow described herein provides a robust framework for identifying and characterizing promising clinical candidates.

Future efforts in this area will likely focus on:

• Overcoming Resistance: Investigating mechanisms of acquired resistance to covalent KRAS G12C inhibitors and designing next-generation compounds or combination therapies to address them.

• Targeting Other KRAS Mutants: Adapting the imidazo[1,2-a]pyridine scaffold to develop inhibitors for other prevalent KRAS mutations, such as G12D and G12V.

• Improving Drug Properties: Further optimization of pharmacokinetic and pharmacodynamic properties to enhance in vivo efficacy and safety profiles.

The continued development of innovative chemical scaffolds like imidazo[1,2-a]pyridine holds great promise for expanding the therapeutic options available to patients with KRAS-mutant cancers.

References

• 1. researchgate.net [researchgate.net]
• 2. Expanding the Scope of Electrophiles Capable of Targeting K-Ras Oncogenes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Groebke-Blackburn-Bienaymé Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Discovery of novel quinazoline-based covalent inhibitors of KRAS G12C with various cysteine-targeting warheads as potential anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Development of an Industrial Process Based on the Groebke-Blackburn-Bienaymé Multicomponent Reaction: Efficient Preparation of 3-Aminoimidazo[1,2-a]pyrazines [organic-chemistry.org]
• 7. d-nb.info [d-nb.info]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Discovery of imidazo[1,2-a]-pyridine inhibitors of pan-PI3 kinases that are efficacious in a mouse xenograft model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The discovery of novel imidazo[1,2-a]pyridine derivatives as covalent anticancer agents - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: Strategic Functionalization of the C6 Position of the Imidazo[1,2-a]pyridine Nucleus

For Researchers, Scientists, and Drug Development Professionals

PART 1: Introduction & Strategic Overview

The imidazo[1,2-a]pyridine scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitude of biologically active molecules. Marketed drugs such as Zolpidem (insomnia), Alpidem (anxiolytic), and Olprinone (heart failure) feature this bicyclic N-fused heterocycle, underscoring its therapeutic significance. The functionalization of this core is crucial for modulating pharmacokinetic and pharmacodynamic properties, and the C6 position, in particular, offers a key vector for structural diversification, influencing interactions with biological targets and overall molecular properties.

However, the intrinsic electronic nature of the imidazo[1,2-a]pyridine ring presents a significant challenge to direct functionalization. The C3 position is the most electron-rich and sterically accessible site, making it highly susceptible to electrophilic attack and radical reactions. Consequently, direct C-H functionalization at other positions, including C6, is often difficult to achieve with high regioselectivity.

This guide provides a comprehensive overview and detailed protocols for the most reliable and field-proven strategy for functionalizing the C6 position: the precursor approach . This strategy involves the synthesis of a C6-substituted imidazo[1,2-a]pyridine, typically a halide, which then serves as a versatile handle for introducing a wide array of functional groups through transition-metal-catalyzed cross-coupling reactions.

Figure 1. Overall strategy for C6 functionalization.

PART 2: Core Protocols & Methodologies

This section provides detailed, step-by-step protocols for the synthesis of the key 6-bromo intermediate and its subsequent functionalization via two of the most powerful cross-coupling reactions in modern organic synthesis.

Protocol 2.1: Synthesis of 6-Bromoimidazo[1,2-a]pyridine (Key Intermediate)

Rationale: This protocol is a modified Tschitschibabin reaction, a classic method for synthesizing the imidazo[1,2-a]pyridine core.[1] By starting with 2-amino-5-bromopyridine, the bromine atom is strategically placed at the desired C6 position of the final product. Chloroacetaldehyde is a common reagent for this cyclocondensation. The reaction conditions are relatively mild and the procedure is robust.[2]

Materials:

• 2-Amino-5-bromopyridine

• Chloroacetaldehyde (typically 40-50% aqueous solution)

• Sodium bicarbonate (NaHCO₃)

• Ethanol (EtOH)

• Ethyl acetate (EtOAc)

• Saturated brine solution

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask, condenser, magnetic stirrer, heating mantle/oil bath, separatory funnel, rotary evaporator.

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and condenser, add 2-amino-5-bromopyridine (1.0 eq) and ethanol. Stir until the starting material is fully dissolved.

• Reagent Addition: Add sodium bicarbonate (2.0-3.0 eq) to the solution, followed by the slow, dropwise addition of chloroacetaldehyde solution (1.2-1.5 eq).

• Reaction: Heat the mixture to reflux (approximately 80 °C) and maintain for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up (Aqueous Extraction):

  • Cool the reaction mixture to room temperature.

  • Remove the ethanol under reduced pressure using a rotary evaporator.

  • To the resulting residue, add water and ethyl acetate. Transfer the mixture to a separatory funnel.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers and wash with saturated brine solution to remove residual water and inorganic salts.

• Drying and Concentration: Dry the combined organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: The crude 6-bromoimidazo[1,2-a]pyridine can be purified by silica gel column chromatography (using a hexane/ethyl acetate gradient) or by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford the pure product.

Protocol 2.2: C6-Arylation via Suzuki-Miyaura Coupling

Rationale: The Suzuki-Miyaura coupling is a Nobel Prize-winning reaction that forms C-C bonds by coupling an organoboron species with an organic halide.[3] It is exceptionally versatile and tolerant of a wide range of functional groups. For C6-arylation, 6-bromoimidazo[1,2-a]pyridine serves as the organic halide. A palladium catalyst, typically with phosphine ligands, is essential. Microwave irradiation can significantly accelerate the reaction.[4]

Materials:

• 6-Bromoimidazo[1,2-a]pyridine (1.0 eq)

• Aryl- or heteroarylboronic acid (1.2-1.5 eq)

• Palladium catalyst: e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] or Palladium(II) acetate [Pd(OAc)₂] with a phosphine ligand.

• Base: e.g., Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃) (2.0-3.0 eq)

• Solvent: e.g., Dioxane/water mixture, Toluene, or DMF.

• Microwave vial or round-bottom flask, condenser, inert atmosphere (Nitrogen or Argon).

Procedure:

• Reaction Setup: To a microwave vial or a dry round-bottom flask, add 6-bromoimidazo[1,2-a]pyridine (1.0 eq), the desired boronic acid (1.2 eq), the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and the base (e.g., K₂CO₃, 2.0 eq).

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (Nitrogen or Argon) three times to remove oxygen, which can deactivate the catalyst.

• Solvent Addition: Add the degassed solvent system (e.g., dioxane/water 4:1) via syringe.

• Reaction:

  • Conventional Heating: Heat the mixture to 80-110 °C and stir for 6-24 hours.

  • Microwave Irradiation: Heat the mixture in a microwave reactor to 120-150 °C for 15-45 minutes.[4]

• Monitoring: Monitor the reaction by TLC or LC-MS for the disappearance of the starting bromide.

• Work-up:

  • Cool the reaction to room temperature.

  • Dilute the mixture with ethyl acetate and water.

  • Separate the layers in a separatory funnel. Extract the aqueous layer with ethyl acetate (2x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography to obtain the C6-arylated imidazo[1,2-a]pyridine.

Protocol 2.3: C6-Amination via Buchwald-Hartwig Amination

Rationale: The Buchwald-Hartwig amination is the premier method for forming C-N bonds from aryl halides. It allows for the coupling of a wide range of primary and secondary amines at the C6 position. The choice of a bulky, electron-rich phosphine ligand (e.g., XPhos, SPhos, RuPhos) is critical for high catalytic activity, especially with less reactive aryl bromides or chlorides.

Materials:

• 6-Bromoimidazo[1,2-a]pyridine (1.0 eq)

• Primary or secondary amine (1.1-1.5 eq)

• Palladium pre-catalyst: e.g., Pd₂(dba)₃ or a pre-formed Pd-ligand complex.

• Phosphine Ligand: e.g., Xantphos, RuPhos, or other Buchwald ligands (2-10 mol%).

• Base: A strong, non-nucleophilic base is required, e.g., Sodium tert-butoxide (NaOtBu) or Cesium carbonate (Cs₂CO₃) (1.5-2.5 eq).

• Solvent: Anhydrous, aprotic solvent like Toluene or Dioxane.

• Schlenk tube or glovebox for maintaining an inert atmosphere.

Procedure:

• Reaction Setup (Inert Atmosphere): This reaction is highly sensitive to oxygen. All manipulations should be performed under an inert atmosphere (glovebox or Schlenk line).

• Component Addition: To a dry Schlenk tube, add the palladium pre-catalyst (e.g., Pd₂(dba)₃, 1-2 mol%), the phosphine ligand (2-4 mol%), and the base (e.g., NaOtBu, 1.5 eq).

• Reactant Addition: Add the 6-bromoimidazo[1,2-a]pyridine (1.0 eq) and the amine (1.2 eq) to the tube.

• Solvent and Reaction: Add anhydrous, degassed toluene. Seal the tube and heat the mixture to 80-110 °C for 4-24 hours, with stirring.

• Monitoring: Monitor the reaction by TLC or LC-MS.

• Work-up:

  • Cool the reaction to room temperature.

  • Quench the reaction carefully by adding saturated aqueous ammonium chloride (NH₄Cl) solution.

  • Dilute with ethyl acetate and separate the layers. Extract the aqueous phase with ethyl acetate (2x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purification: Purify the crude product by silica gel column chromatography to isolate the C6-aminated product.

PART 3: Data Presentation & Visualization

Table 1: Summary of C6-Functionalization Reactions

Reaction Type	Reagents & Conditions	Typical Yields	Key Advantages
Synthesis of 6-Bromo-IP	2-Amino-5-bromopyridine, Chloroacetaldehyde, NaHCO₃, EtOH, Reflux	60-85%	Provides a key, versatile intermediate for further functionalization.
Suzuki-Miyaura Coupling	Arylboronic acid, Pd(PPh₃)₄, K₂CO₃, Dioxane/H₂O, 80-150°C (MW)	70-95%	Excellent for C-C bond formation; broad functional group tolerance.[4]
Buchwald-Hartwig Amination	Amine, Pd₂(dba)₃ / Ligand, NaOtBu, Toluene, 80-110°C	65-90%	Premier method for C-N bond formation; wide scope of amines.

Mechanistic Diagrams (Catalytic Cycles)

The efficiency of cross-coupling reactions hinges on the precise orchestration of the palladium catalyst through a catalytic cycle.

Figure 2. Generalized catalytic cycle for the Suzuki-Miyaura reaction.

Figure 3. Simplified catalytic cycle for the Buchwald-Hartwig amination.

PART 4: References

• Singh, V., et al. (2022). C3 Regioselectivity: A Major Constraint in the Drug Development With Imidazo[1,2-a]pyridines. Frontiers in Chemistry. Available at: [Link]

• Request PDF. (n.d.). Synthesis and Site Selective C-H Functionalization of Imidazo-[1,2-a]pyridines. ResearchGate. Available at: [Link]

• Guan, J., et al. (2008). EFFICIENT MICROWAVE-ASSISTED SUZUKI-MIYAURA CROSS-COUPLING REACTION OF 6-HALOGENOIMIDAZO[1,2-a]PYRIDINES. Organic Chemistry. Available at: [Link]

• Google Patents. (2014). CN103788092A - Method for synthesizing 6-bromoimidazo [1,2-a] pyridine. Available at:

• Verma, A., et al. (2015). Synthesis and site selective C–H functionalization of imidazo-[1,2-a]pyridines. Organic & Biomolecular Chemistry. Available at: [Link]

• Knölker, H. J., & Boese, R. (1988). A novel synthesis of the imidazo[1,2-a]pyridine ring system. Journal of the Chemical Society, Chemical Communications. Available at: [Link]

• Ma, D., et al. (2022). Recent Advances in Visible Light-Induced C-H Functionalization of Imidazo[1,2-a]pyridines. Molecules. Available at: [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Available at: [Link]

• Sonavane, S., et al. (2021). An improved and scalable process for 2,5-dibromopyridine. Heterocyclic Letters. Available at: [Link]

• Oujamaa, H., et al. (2016). SYNTHESIS OF NEW 6-BROMO-2-METHYL-IMIDAZO[4,5-b] PYRIDINE DERIVATIVES. Journal Marocain de Chimie Hétérocyclique. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of imidazo[1,2-a]pyridines. Available at: [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Available at: [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Available at: [Link]

• Monge, M., & Feringa, B. L. (2019). The Buchwald–Hartwig Amination After 25 Years. University of Groningen research portal. Available at: [Link]

• The Organic Chemist. (2024). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! YouTube. Available at: [Link]

• Wikipedia. (n.d.). Suzuki reaction. Available at: [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Journal of the American Chemical Society. Available at: [Link]

• Chemistry LibreTexts. (2021). Suzuki-Miyaura Coupling. Available at: [Link]

Sources

• 1. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 2. Yoneda Labs [yonedalabs.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols: A Detailed Guide to the Palladium-Catalyzed Carbonylation of Imidazo[1,2-a]pyridines

Introduction: The Significance of Carbonylated Imidazo[1,2-a]pyridines

The imidazo[1,2-a]pyridine scaffold is a cornerstone in medicinal chemistry and drug development, forming the core of numerous clinically significant compounds.[1] Its derivatives are known to exhibit a wide array of pharmacological activities, including anxiolytic, hypnotic, and anti-inflammatory properties. The introduction of a carbonyl group, particularly at the C3 position, provides a versatile chemical handle for further molecular elaboration, enabling the rapid diversification of compound libraries and the exploration of new chemical space. This functionalization is key to developing novel therapeutic agents with enhanced potency and specificity.

Palladium-catalyzed C-H activation and carbonylation has emerged as a powerful and atom-economical strategy for the direct installation of carbonyl functionalities onto heterocyclic systems.[2] This approach avoids the need for pre-functionalized substrates, such as halogenated or organometallic derivatives, thereby streamlining synthetic routes and reducing waste. This application note provides a comprehensive experimental guide for the C3-selective methoxycarbonylation of 2-phenylimidazo[1,2-a]pyridine, utilizing a stable, solid carbon monoxide precursor, molybdenum hexacarbonyl (Mo(CO)₆), in place of hazardous, gaseous carbon monoxide.

Mechanistic Rationale: The 'Why' Behind the Protocol

Understanding the underlying reaction mechanism is paramount for troubleshooting and optimization. The palladium-catalyzed oxidative carbonylation of imidazo[1,2-a]pyridines proceeds through a well-orchestrated catalytic cycle. The C3 position is particularly susceptible to electrophilic attack, making it the preferred site for C-H functionalization.

The proposed mechanism involves a Pd(II)/Pd(0) catalytic cycle:

• C-H Activation/Cyclometalation: The reaction initiates with the coordination of the imidazo[1,2-a]pyridine to a Pd(II) salt, typically Palladium(II) acetate. The nitrogen atom of the pyridine ring acts as a directing group, facilitating the regioselective cleavage of the C3-H bond to form a five-membered palladacycle intermediate. This is often the rate-determining step.

• Carbon Monoxide (CO) Insertion: Molybdenum hexacarbonyl serves as a solid, air-stable CO source, which thermally decomposes under the reaction conditions to release CO in situ. The liberated CO molecule then undergoes migratory insertion into the Palladium-Carbon bond of the palladacycle, forming an acyl-palladium(II) complex.

• Nucleophilic Attack: The alcohol (in this case, methanol) acts as a nucleophile, attacking the electrophilic acyl-palladium intermediate.

• Reductive Elimination & Catalyst Regeneration: This step releases the final ester product and a Pd(0) species. An oxidant, such as Silver(I) carbonate (Ag₂CO₃), is crucial for regenerating the active Pd(II) catalyst from the Pd(0) species, allowing the catalytic cycle to continue.

Diagram 1: Catalytic Cycle

Caption: Proposed catalytic cycle for the reaction.

Experimental Protocols

This section is divided into two primary protocols: the synthesis of the starting material, 2-phenylimidazo[1,2-a]pyridine, and the subsequent palladium-catalyzed carbonylation to yield the desired ester.

Protocol 1: Synthesis of 2-Phenylimidazo[1,2-a]pyridine

This procedure is adapted from established literature methods for the condensation of 2-aminopyridine with an α-haloketone.[3][4]

Materials and Reagents:

• 2-Aminopyridine

• 2-Bromoacetophenone

• Sodium Bicarbonate (NaHCO₃)

• Ethanol (EtOH)

• Ethyl Acetate (EtOAc)

• Hexanes

• Deionized Water

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2-aminopyridine (1.0 eq), 2-bromoacetophenone (1.05 eq), and sodium bicarbonate (2.0 eq).

• Add ethanol as the solvent (approx. 0.2 M concentration relative to 2-aminopyridine).

• Heat the reaction mixture to reflux (approximately 78 °C) and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture to room temperature and remove the ethanol under reduced pressure using a rotary evaporator.

• Partition the resulting residue between ethyl acetate and deionized water.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Concentrate the organic phase in vacuo to obtain the crude product.

• Purify the crude solid by recrystallization from an ethyl acetate/hexanes mixture to yield 2-phenylimidazo[1,2-a]pyridine as a crystalline solid.

Expected Results & Characterization:

• Appearance: White to off-white crystalline solid.

• Yield: Typically 75-90%.

• ¹H NMR (400 MHz, CDCl₃): δ 8.12 (d, J = 6.8 Hz, 1H), 7.96 (d, J = 7.5 Hz, 2H), 7.86 (s, 1H), 7.64 (d, J = 9.1 Hz, 1H), 7.43 (t, J = 7.5 Hz, 2H), 7.33 (t, J = 7.2 Hz, 1H), 7.17 (t, J = 7.9 Hz, 1H), 6.78 (t, J = 6.7 Hz, 1H).[3][5]

• ¹³C NMR (100 MHz, CDCl₃): δ 145.8, 145.2, 133.9, 128.8, 128.0, 126.3, 125.4, 124.6, 122.9, 117.5, 112.5, 108.2.

Protocol 2: Palladium-Catalyzed C3-Methoxycarbonylation

This protocol is specifically designed for the C3-selective carbonylation using Mo(CO)₆ as the CO source.

Safety Precautions:

• Molybdenum hexacarbonyl is toxic if inhaled, swallowed, or in contact with skin. It should be handled exclusively in a well-ventilated chemical fume hood.

• Always wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and nitrile gloves.

• The reaction should be conducted under an inert atmosphere (Nitrogen or Argon) to prevent the oxidation of the palladium catalyst and potential side reactions.

Diagram 2: Experimental Workflow

Caption: Step-by-step workflow for the carbonylation reaction.

Materials and Reagents:

Reagent	M.W. ( g/mol )	Stoichiometry	Amount (for 0.5 mmol scale)	Purpose
2-Phenylimidazo[1,2-a]pyridine	194.23	1.0 eq	97.1 mg	Substrate
Palladium(II) Acetate (Pd(OAc)₂)	224.50	5 mol %	5.6 mg	Catalyst Precursor
Silver(I) Carbonate (Ag₂CO₃)	275.75	2.0 eq	275.7 mg	Oxidant
Molybdenum Hexacarbonyl (Mo(CO)₆)	264.00	1.2 eq	158.4 mg	CO Source
Toluene (Anhydrous)	-	-	2.0 mL	Solvent
Methanol (Anhydrous)	-	-	0.5 mL	Nucleophile/Solvent

Procedure:

• To a flame-dried Schlenk flask containing a magnetic stir bar, add 2-phenylimidazo[1,2-a]pyridine (1.0 eq), Pd(OAc)₂ (0.05 eq), Ag₂CO₃ (2.0 eq), and Mo(CO)₆ (1.2 eq).

• Seal the flask with a septum, and then evacuate and backfill with an inert gas (Nitrogen or Argon). Repeat this cycle three times.

• Using anhydrous syringes, add anhydrous toluene followed by anhydrous methanol.

• Place the sealed flask in a preheated oil bath at 120 °C and stir vigorously for 12-24 hours.

• Monitor the reaction by TLC (e.g., using a 3:1 Hexanes:Ethyl Acetate eluent system) until the starting material is consumed.

• After completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of Celite® to remove the palladium black and inorganic salts. Wash the pad with additional ethyl acetate.

• Combine the filtrates and concentrate under reduced pressure.

• Purify the resulting crude residue by flash column chromatography on silica gel to afford the pure product.

Expected Results & Characterization (Methyl 2-phenylimidazo[1,2-a]pyridine-3-carboxylate):

• Appearance: White or pale yellow solid.

• Yield: Moderate to good (yields can vary based on reaction optimization).

• ¹H NMR (400 MHz, CDCl₃): δ 9.51 (d, J = 7.0 Hz, 1H), 7.78-7.72 (m, 3H), 7.55-7.45 (m, 4H), 7.09 (t, J = 6.8 Hz, 1H), 3.98 (s, 3H).

• ¹³C NMR (100 MHz, CDCl₃): δ 164.5, 146.2, 144.8, 132.7, 130.1, 129.2, 128.8, 127.5, 125.3, 117.9, 114.9, 113.8, 51.7.

References

• 1. mdpi.com [mdpi.com]
• 2. Synthesis, Characterization, and Biological Evaluation of Novel Azo-Based Imidazo[1,2‑a]pyridine Derivatives: In Vitro and In Silico Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. METHYL 2-PHENYLIMIDAZO[1,2-A]PYRIDINE-6-CARBOXYLATE synthesis - chemicalbook [chemicalbook.com]
• 4. Crystal structure and Hirshfeld surface analysis of 2-oxo-2-phenyl­ethyl 3-nitroso-2-phenyl­imidazo[1,2-a]pyridine-8-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]

Analytical HPLC Methods for Imidazo[1,2-a]pyridine Intermediates: From Reaction Monitoring to Chiral Purity

An Application Note for Drug Development Professionals

Abstract

The imidazo[1,2-a]pyridine core is a privileged scaffold in modern medicinal chemistry, forming the basis of numerous marketed drugs, including Zolpidem and Alpidem.[1][2] Its widespread use in drug discovery necessitates robust, reliable, and efficient analytical methods to monitor synthesis, assess purity, and ensure the quality of intermediates.[2][3] This application note provides a detailed guide to the development and implementation of High-Performance Liquid Chromatography (HPLC) methods for the analysis of imidazo[1,2-a]pyridine intermediates. We will explore the foundational principles of method design, offer detailed protocols for both achiral and chiral separations, and discuss strategies for method development, moving beyond a simple recitation of steps to explain the causal relationships behind experimental choices.

Foundational Principles: Why Reverse-Phase HPLC is the Gold Standard

The chemical properties of the imidazo[1,2-a]pyridine scaffold are central to designing an effective HPLC method. Understanding these properties allows for a logical, science-first approach to selecting columns, mobile phases, and detectors.

The Analyte: A UV-Active, Basic Heterocycle

Imidazo[1,2-a]pyridines are aromatic, nitrogen-containing heterocycles. This structure confers two key properties relevant to HPLC analysis:

• UV Absorbance: The fused aromatic ring system contains a strong chromophore, making these compounds easily detectable by UV-Vis spectrophotometry.

• Basicity: The nitrogen atoms in the ring system, particularly the pyridine nitrogen, can be protonated, making the molecule's overall charge and hydrophobicity pH-dependent.[4]

The Logic of Method Selection

The goal is to achieve reproducible and sharp chromatographic peaks. For basic compounds like imidazo[1,2-a]pyridines, this requires careful control of the analyte's ionization state.

• Chromatography Mode: Reverse-Phase (RP-HPLC) is the predominant mode used. The stationary phases are nonpolar (e.g., C18-bonded silica), and the mobile phase is a more polar aqueous/organic mixture. Most synthetic intermediates of this class have moderate lipophilicity, making them well-suited for retention and separation on standard RP columns.[5][6]

• Mobile Phase pH Control: This is the most critical parameter for achieving good peak shape. If the mobile phase pH is near the pKa of the analyte, the compound can exist in both its neutral and protonated forms. This leads to poor peak shapes (tailing) and shifting retention times. By adding an acidifier (e.g., formic acid, trifluoroacetic acid, or phosphoric acid) to the mobile phase, the pH is lowered, ensuring the imidazo[1,2-a]pyridine intermediates are consistently in their protonated, cationic form.[7] This single ionic species interacts more predictably with the stationary phase, resulting in sharp, symmetrical peaks.

• Organic Modifier: Acetonitrile is generally preferred over methanol as the organic modifier due to its lower viscosity (allowing for higher flow rates and efficiency) and better UV transparency at lower wavelengths.

The relationship between the analyte's properties and the HPLC method parameters is illustrated below.

Caption: Logical flow from analyte properties to HPLC parameter selection.

Experimental Protocols: Putting Theory into Practice

The following protocols provide robust starting points for the analysis of imidazo[1,2-a]pyridine intermediates. They are designed to be self-validating through the inclusion of system suitability checks.

Protocol 1: General Purity Assessment & Reaction Monitoring (RP-HPLC)

This method is ideal for tracking the progress of a synthesis by monitoring the consumption of starting materials and the formation of the product, or for assessing the purity of an isolated intermediate. A gradient elution is used to ensure that compounds with a wide range of polarities can be eluted and resolved within a reasonable timeframe.

Methodology:

• Sample Preparation:

  • Accurately weigh approximately 1 mg of the sample.

  • Dissolve the sample in 1 mL of a 50:50 mixture of acetonitrile and water to create a 1 mg/mL stock solution.

  • If necessary, perform serial dilutions to bring the concentration into the detector's linear range (e.g., 0.05-0.1 mg/mL).

  • Filter the final solution through a 0.45 µm syringe filter before injection to prevent particulates from damaging the column.

• HPLC System & Conditions:

  • The parameters below provide a general-purpose gradient method suitable for many imidazo[1,2-a]pyridine derivatives.[6]

Parameter	Recommended Setting	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	Standard workhorse for reverse-phase, offers good balance of efficiency and backpressure.
Mobile Phase A	0.1% Formic Acid in Water	Acidifier ensures protonation of basic analytes for good peak shape.
Mobile Phase B	0.1% Acetonitrile	Common organic modifier with good UV transparency.
Gradient Program	5% to 95% B over 15 min	Wide gradient resolves both polar starting materials and nonpolar products.
Hold at 95% B for 3 min	Ensures elution of highly nonpolar impurities.
Return to 5% B over 1 min	Re-equilibration of the column.
Hold at 5% B for 5 min	Column is ready for the next injection.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Controlled temperature ensures retention time reproducibility.
Injection Volume	10 µL	A typical volume for analytical HPLC.
Detection	UV at 254 nm	Most aromatic compounds absorb strongly at this wavelength.

• System Suitability:

  • Before running samples, inject a standard solution of a known imidazo[1,2-a]pyridine.

  • Verify that the main peak has a tailing factor between 0.9 and 1.5.

  • Ensure the column provides a minimum of 2000 theoretical plates for the analyte peak.

Protocol 2: Chiral Separation of Enantiomeric Intermediates

Many pharmaceutical compounds are chiral, and often only one enantiomer possesses the desired biological activity.[8] Therefore, methods to confirm enantiomeric purity are critical. Chiral separations are typically achieved using specialized Chiral Stationary Phases (CSPs). Polysaccharide-based CSPs are highly versatile and widely used for this class of compounds.[5][9][10]

Methodology:

• Sample Preparation:

  • Prepare a racemic standard of the target compound at ~0.5 mg/mL to first develop the separation.

  • Dissolve the sample in the mobile phase to be used for the analysis.

  • Filter the solution through a 0.45 µm syringe filter.

• HPLC System & Conditions:

  • Chiral separations often use normal-phase or polar organic modes. The conditions below are a typical starting point.

Parameter	Recommended Setting	Rationale
Column	Chiralpak® AS-3R or similar	Polysaccharide-based CSPs offer a wide range of selectivity for chiral compounds.[5]
Mobile Phase	Hexane / Ethanol (90:10 v/v)	Common normal-phase eluent. The ratio can be adjusted to optimize resolution and retention.
Elution Mode	Isocratic	Isocratic elution is standard for chiral separations to maximize resolution.
Flow Rate	0.8 mL/min	Lower flow rates can sometimes improve chiral resolution.
Column Temp.	25 °C	Temperature can significantly affect chiral selectivity; consistency is key.
Injection Volume	5 µL	Smaller injection volumes can prevent peak overload and improve resolution.
Detection	UV at 254 nm or 280 nm	Wavelength should be optimized for maximum analyte response.

• System Suitability:

  • Inject the racemic standard.

  • The primary goal is to achieve baseline resolution (Rs > 1.5) between the two enantiomer peaks.

  • Adjust the mobile phase composition (e.g., change the hexane/ethanol ratio) to improve resolution if necessary.

Method Development and Trustworthiness

A protocol is only as reliable as the development and validation behind it. A systematic approach ensures the final method is robust and fit for purpose.

A Systematic Approach to Method Development

Developing a new HPLC method should not be a random process. It should follow a logical workflow to efficiently optimize the separation.

Caption: A workflow for systematic HPLC method development.

Ensuring Trustworthiness: The Role of Validation

Once a method is developed, it must be validated to prove its reliability. Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components (e.g., impurities, degradation products).

• Linearity: Demonstrating that the detector response is directly proportional to the analyte concentration over a given range.

• Accuracy: The closeness of the test results to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

• Robustness: A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters (e.g., pH, column temperature).

By following the principles and protocols outlined in this note, researchers, scientists, and drug development professionals can confidently develop and implement robust HPLC methods for the critical analysis of imidazo[1,2-a]pyridine intermediates, ensuring the quality and integrity of their drug discovery and development programs.

References

• SIELC Technologies. (n.d.). Separation of Pyridine, 3-(1H-imidazol-4-yl)- on Newcrom R1 HPLC column.
• Keltoum, C. B. O., El Amin, Z. M., Nasser, B., Khaled, S., & Hassan, A.-E. (2023). Synthesis and Chiral Separation of Some New Derivatives of Imidazo [1, 2-a] Pyridine. Current Analytical Chemistry, 19(6), 482-488.
• RSC Publishing. (n.d.). Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity.
• ResearchGate. (n.d.). Synthesis and Chiral Separation of Some New Derivatives of Imidazo [1, 2- a] Pyridine | Request PDF.
• PubMed Central. (n.d.). Synthesis, Characterization, and Biological Evaluation of Novel Azo-Based Imidazo[1,2‑a]pyridine Derivatives: In Vitro and In Silico Investigations.
• Organic Chemistry Portal. (n.d.). Synthesis of imidazo[1,2-a]pyridines.
• PubMed Central. (n.d.). Atroposelective synthesis of axially chiral imidazo[1,2-a]pyridines via asymmetric multicomponent reaction.
• RSC Publishing. (n.d.). The discovery of novel imidazo[1,2-a]pyridine derivatives as covalent anticancer agents.
• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Pyridine.
• Wiley Online Library. (2022). Recent Advances in the Synthesis of Imidazo[1,2‐a]pyridines: A Brief Review.
• Unife. (2023). Recent developments in the high-throughput separation of biologically active chiral compounds via high performance liquid chromatography.
• ACS Publications. (2021). Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines.
• National Institutes of Health. (n.d.). Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis.
• MDPI. (n.d.). Synthesis of Imidazo[1,2-a]pyridine-Chromones via Microwave-Assisted Groebke-Blackburn-Bienaymé Reaction.
• ResearchGate. (n.d.). Medicinal Attributes of Imidazo[1,2-a]pyridine Derivatives: An Update.
• National Institutes of Health. (n.d.). Catalyst free, C-3 Functionalization of Imidazo[1,2-a]pyridines to Rapidly Access New Chemical Space for Drug Discovery Efforts.
• PubMed. (2016). Design and synthesis of new imidazo[1,2-a]pyridine and imidazo[1,2-a]pyrazine derivatives with antiproliferative activity against melanoma cells.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Catalyst free, C-3 Functionalization of Imidazo[1,2-a]pyridines to Rapidly Access New Chemical Space for Drug Discovery Efforts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design and synthesis of new imidazo[1,2-a]pyridine and imidazo[1,2-a]pyrazine derivatives with antiproliferative activity against melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. helixchrom.com [helixchrom.com]
• 5. benthamdirect.com [benthamdirect.com]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. Separation of Pyridine, 3-(1H-imidazol-4-yl)- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 8. sfera.unife.it [sfera.unife.it]
• 9. researchgate.net [researchgate.net]
• 10. Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Creating a compound library from 6-(4-(Methoxymethoxy)benzamido)imidazo[1,2-a]pyridine-2-carboxylic acid

Application Note & Protocol

Title: A Strategic Guide to Constructing a Diversified Compound Library from 6-(4-(Methoxymethoxy)benzamido)imidazo[1,2-a]pyridine-2-carboxylic acid

Audience: Researchers, scientists, and drug development professionals in medicinal chemistry and chemical biology.

Abstract

The imidazo[1,2-a]pyridine scaffold is a cornerstone in medicinal chemistry, recognized for its wide spectrum of pharmacological activities, including anticancer, anti-inflammatory, and antiviral properties.[1][2][3][4] This application note provides a comprehensive, strategy-driven guide for the creation of a novel and diverse compound library starting from a single, versatile building block: 6-(4-(Methoxymethoxy)benzamido)imidazo[1,2-a]pyridine-2-carboxylic acid. We present detailed, field-proven protocols for derivatization at two key chemical handles: the C-2 carboxylic acid and a latent phenol masked by a methoxymethyl (MOM) protecting group. The methodologies cover parallel amide and ester synthesis, selective deprotection, and subsequent O-alkylation, complemented by workflows for high-throughput purification and characterization. This guide is designed to empower researchers to rapidly generate high-quality compound libraries for screening and hit-to-lead optimization campaigns.

Introduction: The Strategic Value of the Imidazo[1,2-a]pyridine Core

The imidazo[1,2-a]pyridine ring system is considered a "privileged scaffold" due to its ability to bind to a variety of biological targets, leading to a wide range of therapeutic applications.[1][5][6] Its rigid, bicyclic structure provides a well-defined three-dimensional orientation for appended pharmacophoric groups, making it an ideal starting point for drug discovery.

Our selected core molecule, 6-(4-(Methoxymethoxy)benzamido)imidazo[1,2-a]pyridine-2-carboxylic acid, is strategically designed for library synthesis. It features three key regions for diversification:

• C-2 Carboxylic Acid: A versatile handle for forming robust amide or ester linkages with a vast array of commercially available amines and alcohols.

• MOM-Protected Phenol: The methoxymethyl (MOM) ether on the benzamido ring serves as a stable protecting group that can be efficiently cleaved under acidic conditions to reveal a nucleophilic phenol, opening a second vector for diversification.[7][8][9]

• The Core Heterocycle: While not the primary focus of this guide, the imidazo[1,2-a]pyridine ring itself can undergo further functionalization (e.g., C-H activation, halogenation followed by cross-coupling) in later-stage optimization.[6][10][11][12]

This multi-directional approach allows for the rapid generation of a large, diverse library of related compounds from a single, advanced intermediate.

Figure 1: Overall strategy for compound library diversification.

Synthesis of the Core Scaffold

The synthesis of the starting material can be achieved through a reliable, multi-step sequence. The protocol below is a representative method based on established imidazo[1,2-a]pyridine synthetic strategies.[6][13]

Protocol 2.1: Synthesis of 6-(4-(Methoxymethoxy)benzamido)imidazo[1,2-a]pyridine-2-carboxylic acid

• Step 1: Synthesis of 6-Aminoimidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester.

  • To a solution of 2-amino-5-nitropyridine (1 eq.) in ethanol, add ethyl bromopyruvate (1.1 eq.).

  • Heat the mixture to reflux for 12-16 hours. Monitor reaction completion by TLC or LC-MS.

  • Cool the reaction to room temperature. The product, 6-nitroimidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester, often precipitates and can be collected by filtration.

  • Wash the solid with cold ethanol and dry under vacuum.

  • Suspend the nitro-intermediate in methanol. Add NiCl₂·6H₂O (0.2 eq.) and cool the mixture to -40°C.

  • Add NaBH₄ (5 eq.) portion-wise, maintaining the temperature below -30°C.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 4 hours.

  • Quench the reaction carefully with water and extract with ethyl acetate. The combined organic layers are dried over Na₂SO₄, filtered, and concentrated to yield the desired 6-amino product.

• Step 2: Amide Coupling.

  • Dissolve 4-(methoxymethoxy)benzoic acid (1.1 eq.) in anhydrous DMF. Add HATU (1.2 eq.) and DIPEA (3 eq.). Stir for 15 minutes at room temperature to pre-activate the carboxylic acid.

  • Add a solution of 6-aminoimidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester (1 eq.) in DMF to the activated acid mixture.

  • Stir at room temperature for 8-12 hours. Monitor by LC-MS.

  • Upon completion, pour the reaction mixture into water to precipitate the product. Filter the solid, wash with water, and dry.

• Step 3: Saponification.

  • Suspend the ethyl ester from Step 2 in a mixture of THF/Methanol (1:1).

  • Add a 2M aqueous solution of LiOH (3 eq.).

  • Stir at 40°C for 2-4 hours until the starting material is consumed (monitored by LC-MS).

  • Cool the mixture and acidify to pH 3-4 with 1M HCl.

  • The resulting precipitate is the final core scaffold. Collect by filtration, wash with water, and dry under high vacuum. Confirm structure by ¹H NMR and HRMS.

Library Generation: Protocols and Rationale

This section details the parallel synthesis workflows for diversifying the core scaffold. All protocols are designed for execution in 96-well plate formats.

Part A: Derivatization of the C-2 Carboxylic Acid

The carboxylic acid is an ideal anchor point for diversification due to the robustness and high efficiency of amide and ester bond-forming reactions.

Rationale: The amide bond is a critical feature of peptides and numerous pharmaceuticals, providing structural rigidity and hydrogen bonding capabilities.[14] Amide coupling is one of the most reliable reactions in medicinal chemistry, and a vast number of diverse primary and secondary amines are commercially available.[15] We utilize carbodiimide or aminium-based coupling reagents, which are well-suited for high-throughput synthesis.[16][17]

Figure 2: Workflow for parallel amide library synthesis.

Protocol 3.1: Parallel Amide Coupling

• Reagent Preparation:

  • Prepare a 0.2 M stock solution of the core scaffold in anhydrous DMSO.

  • Prepare a 96-well plate containing 0.2 M solutions of a diverse amine library in anhydrous DMSO (one amine per well).

  • Prepare a 0.25 M solution of the coupling agent (e.g., HATU) and a 0.8 M solution of a base (e.g., DIPEA) in anhydrous DMF.

• Reaction Execution (in a 96-well reaction block):

  • To each well, add 100 µL (20 µmol, 1.0 eq.) of the core scaffold stock solution.

  • Add 110 µL (22 µmol, 1.1 eq.) of the corresponding amine solution to each well.

  • Add 100 µL (25 µmol, 1.25 eq.) of the HATU solution and 30 µL (60 µmol, 3.0 eq.) of the DIPEA solution to each well.

  • Seal the plate and shake at room temperature for 16 hours.

• Workup and Analysis:

  • Add 200 µL of water to each well to precipitate the crude products.

  • Centrifuge the plate and discard the supernatant.

  • Re-dissolve the crude product pellets in 500 µL of DMSO.

  • Analyze a small aliquot from each well by LC-MS to confirm product formation and assess crude purity before purification.

Reagent Class	Examples	Rationale for Inclusion
Primary Amines	Benzylamine, Cyclohexylamine, Aniline derivatives	Introduces basic aromatic and aliphatic functionality.
Secondary Amines	Morpholine, Piperidine, N-Methylbenzylamine	Explores constrained conformations and removes H-bond donor.
Amino Acids	Methyl L-alaninate, Glycine tert-butyl ester	Provides peptide-like character and chiral centers.
Functionalized Amines	2-Aminoethanol, 3-Aminopropionitrile	Incorporates polar groups and potential metabolic soft spots.

Table 1: Representative Amine Building Blocks for Library Synthesis.

Rationale: Esters are often used as isosteres for amides or as prodrugs to enhance cell permeability and oral bioavailability. The Fischer esterification, driven by an acid catalyst and excess alcohol, is a classic and cost-effective method suitable for library synthesis.[18][19][20]

Protocol 3.2: Parallel Fischer Esterification

• Reagent Preparation:

  • Prepare a 0.2 M stock solution of the core scaffold in anhydrous dioxane.

  • In a 96-well reaction block, add 500 µL of a diverse library of alcohols (one per well, large excess).

  • Prepare a 0.2 M solution of concentrated sulfuric acid in dioxane.

• Reaction Execution:

  • Add 100 µL (20 µmol, 1.0 eq.) of the core scaffold stock solution to each well containing the alcohols.

  • Add 20 µL (4 µmol, 0.2 eq.) of the sulfuric acid catalyst solution.

  • Seal the plate securely and heat to 80°C with shaking for 24 hours.

• Workup and Analysis:

  • Cool the plate to room temperature.

  • Neutralize each well by adding saturated aqueous NaHCO₃ solution.

  • Extract with 500 µL of ethyl acetate.

  • Transfer the organic layer to a new plate and evaporate the solvent.

  • Re-dissolve the crude product in DMSO for LC-MS analysis.

Part B: Derivatization via the Latent Phenol

This diversification route requires a two-step process: removal of the MOM protecting group followed by functionalization of the resulting phenol.

Rationale: The MOM group is a robust protecting group for phenols, stable to the basic and nucleophilic conditions of the previous library synthesis steps.[7][21] It can be cleanly removed with acid to unmask the phenol for a second round of diversification.[9][22] Various acidic conditions can be employed, with trifluoroacetic acid (TFA) in dichloromethane (DCM) being a common and effective choice.[7]

Protocol 3.3: MOM Deprotection

• Dissolve the MOM-protected starting material (or a sub-library from Part A) in a 15:1 mixture of DCM/TFA.[7]

• Stir the solution at room temperature for 12 hours. Monitor by TLC or LC-MS for the disappearance of the starting material.

• Dilute the reaction mixture with DCM and carefully neutralize with saturated aqueous NaHCO₃ solution.

• Separate the layers and extract the aqueous phase with DCM.

• Combine the organic layers, wash with brine, dry over MgSO₄, and concentrate under reduced pressure to yield the deprotected phenol.

Rationale: Alkylating the phenol to form an ether library is an excellent way to modulate properties such as lipophilicity, solubility, and metabolic stability. The Williamson ether synthesis is a classic and reliable method for this transformation.

Protocol 3.4: Parallel O-Alkylation

• Reagent Preparation:

  • Prepare a 0.2 M stock solution of the deprotected phenol intermediate in anhydrous DMF.

  • Prepare a 96-well plate with 0.25 M solutions of a diverse library of alkylating agents (e.g., alkyl bromides, iodides) in DMF.

  • Prepare a 0.6 M solution of cesium carbonate (Cs₂CO₃) in DMF.

• Reaction Execution:

  • To each well of a 96-well reaction block, add 100 µL (20 µmol, 1.0 eq.) of the phenol stock solution.

  • Add 50 µL (30 µmol, 1.5 eq.) of the Cs₂CO₃ base.

  • Add 100 µL (25 µmol, 1.25 eq.) of the corresponding alkylating agent solution.

  • Seal the plate and heat to 60°C with shaking for 12 hours.

• Workup and Analysis:

  • Follow the workup and analysis steps described in Protocol 3.1 (Amide Coupling).

Alkylating Agent Class	Examples	Rationale for Inclusion
Simple Alkyl Halides	Ethyl iodide, Propyl bromide, Isobutyl bromide	Systematically probes steric and lipophilic effects.
Functionalized Halides	2-Bromoethanol, 3-Chloropropionamide	Introduces polar functional groups for solubility/H-bonding.
Benzyl Halides	Benzyl bromide, 4-Methoxybenzyl chloride	Adds larger aromatic moieties.
Propargyl/Allyl Halides	Propargyl bromide, Allyl bromide	Installs reactive handles for subsequent click chemistry or metathesis.

Table 2: Representative Alkylating Agents for Ether Library Synthesis.

High-Throughput Purification and Characterization

The generation of reliable biological data is critically dependent on the purity of the test compounds. Therefore, a robust workflow for purification and quality control is essential.[23]

Rationale: High-throughput purification (HTP) is a critical step to isolate desired products from unreacted starting materials and side products.[24] Reverse-phase high-performance liquid chromatography (RP-HPLC) coupled with mass spectrometry (MS) is the industry standard, allowing for purification based on polarity and confirmation of the target mass in collected fractions.[25][26][27]

Protocol 4.1: Automated Purification and QC

• Crude Sample Preparation: The final DMSO solutions from the synthesis workup are diluted and filtered into a 96-well plate suitable for an autosampler.

• Method Development: A generic gradient (e.g., 5-95% acetonitrile/water with 0.1% formic acid over 5-7 minutes) is initially used. For diverse libraries, scouting gradients under both acidic and basic conditions may be necessary to achieve optimal separation.[24]

• Preparative HPLC-MS: The crude samples are injected onto a preparative RP-HPLC column. The eluent is monitored by both a UV detector and a mass spectrometer.

• Fraction Collection: The system software triggers fraction collection only when the m/z of the target compound is detected, minimizing the collection of impurities.

• Quality Control (QC):

  • An aliquot from each purified fraction is re-analyzed by analytical LC-MS to determine final purity (typically aiming for >95%).

  • For representative library members or key hits, ¹H NMR and ¹³C NMR spectroscopy are used for definitive structural confirmation.[28][29][30][31]

• Compound Management: Purified compounds that pass QC are accurately weighed, dissolved in DMSO to a standard concentration (e.g., 10 mM), and stored in 96- or 384-well plates for biological screening.

Technique	Purpose	Throughput	Information Gained
Analytical LC-MS	Purity assessment & identity confirmation	High	Retention time, purity (%), molecular weight
Prep HPLC-MS	Compound Isolation	Medium-High	Purified compound
¹H / ¹³C NMR	Definitive structure elucidation	Low	Atomic connectivity, stereochemistry
HRMS	Accurate mass determination	High	Elemental formula confirmation

Table 3: Summary of Analytical Techniques for Library Characterization.

Conclusion

This application note provides a validated and logical framework for the strategic construction of a diverse chemical library based on the privileged imidazo[1,2-a]pyridine scaffold. By leveraging two orthogonal diversification points—the C-2 carboxylic acid and a latent phenol—researchers can rapidly access a wide range of novel chemical entities. The detailed protocols for parallel synthesis, coupled with modern high-throughput purification and characterization techniques, offer a robust platform for accelerating drug discovery programs, from initial hit identification to the development of sophisticated structure-activity relationships.

References

• Total Synthesis. (n.d.). MOM Protecting Group: MOM Protection & Deprotection Mechanism. Retrieved from [Link]

• Reddy, R. J., et al. (2003). Highly Efficient and Convenient Deprotection of Methoxymethyl Ethers and Esters Using Bismuth Triflate in an Aqueous Medium. Tetrahedron Letters, 44(4), 817-819.

• Virscidian. (n.d.). What is High-Throughput Purification?. Retrieved from [Link]

• Kassel, D. B. (2001). High-throughput techniques for compound characterization and purification. Current Opinion in Drug Discovery & Development, 4(6), 719-28.
• Pramanik, A., & Paira, R. (2017). A Rapid, Solvent-Free Deprotection of Methoxymethyl (MOM) Ethers by pTSA; An Eco-Friendly Approach. Letters in Organic Chemistry, 14(5).

• ChemTalk. (n.d.). Protecting Groups in Organic Synthesis. Retrieved from [Link]

• Patel, H., et al. (2024). Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022). Infectious Disorders - Drug Targets, 24(8).

• Wikipedia. (n.d.). Methoxymethyl ether. Retrieved from [Link]

• Zimmerli, D., et al. (2005). High-Throughput Purification of Single Compounds and Libraries.
• Fujioka, H., et al. (2006). Remarkable effect of 2,2′-bipyridyl: mild and highly chemoselective deprotection of methoxymethyl (MOM) ethers in combination with TMSOTf (TESOTf).

• AdiChemistry. (n.d.). Methoxymethyl Ether (MOM) | Hydroxyl Protective Group. Retrieved from [Link]

• Hranjec, M., et al. (2018). Biological Activity of Amidino-Substituted Imidazo[4,5-b]pyridines. Molecules, 23(10), 2511.
• Zimmerli, D., et al. (2005). High-throughput purification of single compounds and libraries.

• Bentham Science. (n.d.). Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022). Retrieved from [Link]

• AdooQ BioScience. (n.d.). 6-(4-(Methoxymethoxy)benzamido)imidazo[1,2-a]pyridine-2-carboxylic acid. Retrieved from [Link]

• Legrand, S., et al. (2007). Synthesis of polysubstituted imidazo[1,2-a]pyridines via microwave-assisted one-pot cyclization/Suzuki coupling/palladium-catalyzed heteroarylation. The Journal of Organic Chemistry, 72(20), 7650-5.

• Taros Discovery. (n.d.). High-Throughput Preparative HPLC-MS Purification Workflow of Libraries within the European Lead Factory. Retrieved from [Link]

• Al-Ostoot, F. H., et al. (2019). Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells. Oncology Letters, 17(4), 3941-3948.

• ResearchGate. (n.d.). Biologically active imidazo-[1,2-a]-pyridine derivatives. Retrieved from [Link]

• Gemo, A., et al. (2015). Optimized reaction conditions for amide bond formation in DNA-encoded combinatorial libraries.

• ResearchGate. (n.d.). Synthesis and Functionalization of Imidazo[1,2-a]Pyridines and Imidazo[1,2-a]Pyrimidines on Solid Phase Using Suzuki-Miyaura Cross-Coupling Reactions. Retrieved from [Link]

• La Trobe University. (n.d.). Small Molecule Structure Characterisation. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Making Esters From Carboxylic Acids. Retrieved from [Link]

• Chemistry LibreTexts. (2021). 13.10: Protecting Groups in Organic Synthesis. Retrieved from [Link]

• CNSD. (n.d.). 6-(4-(Methoxymethoxy)benzamido)imidazopyridine-2-carboxylic acid. Retrieved from [Link]

• McGrath, A., et al. (2023).

• ResolveMass Laboratories Inc. (n.d.). NMR characterization of small and large molecules. Retrieved from [Link]

• MDPI. (2018). Synthesis and Antiproliferative Activity of 2,6-Disubstituted Imidazo[4,5-b]pyridines Prepared by Suzuki Cross Coupling. Molecules, 23(8), 2056.
• Wijnjewelgern, I., et al. (2016). The integration of LC-MS and NMR for the analysis of low molecular weight trace analytes in complex matrices.

• Khan Academy. (n.d.). Carboxylic acids and derivatives. Retrieved from [Link]

• Master Organic Chemistry. (2022). Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Ester synthesis by esterification. Retrieved from [Link]

• ResearchGate. (n.d.). Typical combinatorial synthesis procedures. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 8-Hydroxyimidazo[1,2-a]pyridine-2-carboxylic Acid and Its Derivatives. Retrieved from [Link]

• Wang, Y., et al. (2019). NMR Characterization of RNA Small Molecule Interactions. Methods in Enzymology, 622, 1-30.
• ACS Publications. (2023). Flow-to-Flow Technology: Amide Formation in the Absence of Traditional Coupling Reagents Using DPDTC. ACS Sustainable Chemistry & Engineering.

• Chemistry Steps. (n.d.). Amides from Carboxylic Acids-DCC and EDC Coupling. Retrieved from [Link]

• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Retrieved from [Link]

• RSC Publishing. (2021). Functionalization of imidazo[1,2-a]pyridines via radical reactions. New Journal of Chemistry.
• Sipos, G., et al. (2020). Synthesis of 6- or 8-Carboxamido Derivatives of Imidazo[1,2-a]pyridines via a Heterogeneous Catalytic Aminocarbonylation Reaction.
• ACS Publications. (2012). Screening of Small Molecule Interactor Library by Using In-Cell NMR Spectroscopy (SMILI-NMR). Journal of Medicinal Chemistry, 55(5), 2096-2103.

• Frontiers. (2019). Synthesis of the 6-Substituted Imidazo[1,2-a]Pyridine-3-yl-2-Phosphonopropionic Acids as Potential Inhibitors of Rab Geranylgeranyl Transferase. Retrieved from [Link]

• MDPI. (2022). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW. Molecules, 27(19), 6523.
• RSC Publishing. (2020). Synthesis and site selective C–H functionalization of imidazo-[1,2-a]pyridines. Organic & Biomolecular Chemistry.
• Scientific Research Publishing. (2014). Synthesis of 2-Substituted1H-Imidazo [4, 5-C] Pyridine Derivatives Catalyzed by Zinc Triflate. International Journal of Organic Chemistry, 4(2).

• ResearchGate. (n.d.). Acute and chronic anti-inflammatory evaluation of imidazo[1,2-A]pyridine carboxylic acid derivatives and docking analysis. Retrieved from [Link]

Sources

• 1. Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines | MDPI [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and site selective C–H functionalization of imidazo-[1,2-a]pyridines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. total-synthesis.com [total-synthesis.com]
• 8. Protecting Groups in Organic Synthesis | ChemTalk [chemistrytalk.org]
• 9. Methoxymethyl ether - Wikipedia [en.wikipedia.org]
• 10. Synthesis of polysubstituted imidazo[1,2-a]pyridines via microwave-assisted one-pot cyclization/Suzuki coupling/palladium-catalyzed heteroarylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Functionalization of imidazo[1,2-a]pyridines via radical reactions - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. Synthesis of 6- or 8-Carboxamido Derivatives of Imidazo[1,2-a]pyridines via a Heterogeneous Catalytic Aminocarbonylation Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 14. hepatochem.com [hepatochem.com]
• 15. researchgate.net [researchgate.net]
• 16. Optimized reaction conditions for amide bond formation in DNA-encoded combinatorial libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. Khan Academy [khanacademy.org]
• 20. masterorganicchemistry.com [masterorganicchemistry.com]
• 21. adichemistry.com [adichemistry.com]
• 22. academic.oup.com [academic.oup.com]
• 23. High-throughput techniques for compound characterization and purification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. What is High-Throughput Purification? [virscidian.com]
• 25. pubs.acs.org [pubs.acs.org]
• 26. High-throughput purification of single compounds and libraries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. tarosdiscovery.com [tarosdiscovery.com]
• 28. latrobe.edu.au [latrobe.edu.au]
• 29. resolvemass.ca [resolvemass.ca]
• 30. The integration of LC-MS and NMR for the analysis of low molecular weight trace analytes in complex matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 31. NMR Characterization of RNA Small Molecule Interactions - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: A Guide to In Vitro Assay Development for Imidazo[1,2-a]pyridine Derivatives

Introduction

The imidazo[1,2-a]pyridine is a privileged heterocyclic scaffold that has garnered significant attention in medicinal chemistry due to its wide spectrum of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3][4] Derivatives of this scaffold often exert their effects by modulating key cellular signaling pathways, making them attractive candidates for drug discovery.[1][5][6] A critical component of the drug development pipeline is the establishment of robust, reliable, and predictive in vitro assays. These assays are fundamental for initial hit discovery, structure-activity relationship (SAR) studies, and mechanism of action (MOA) elucidation.

This comprehensive guide provides researchers, scientists, and drug development professionals with a strategic framework and detailed protocols for developing a tiered in vitro assay cascade for novel imidazo[1,2-a]pyridine derivatives. The focus is on explaining the causality behind experimental choices, ensuring that each protocol is a self-validating system, and grounding the science in authoritative methodologies.

Section 1: Understanding the Target Landscape

Imidazo[1,2-a]pyridine derivatives are known to interact with a variety of biological targets, with a pronounced activity profile against protein kinases.[5][7] Many of these compounds function as inhibitors of crucial signaling pathways that are frequently dysregulated in cancer, such as the PI3K/Akt/mTOR pathway.[1][6][7] This pathway is a central regulator of cell growth, proliferation, survival, and apoptosis. Inhibition of key kinases within this cascade, such as PI3Kα or Akt, can halt uncontrolled cell division and induce programmed cell death.[7]

Scientist's Note: The promiscuity of the imidazo[1,2-a]pyridine scaffold for kinase binding necessitates a broad-based initial screening approach followed by more specific, target-oriented assays. Understanding the common targets helps in selecting the most relevant and informative assays from the outset.

Caption: A common signaling pathway targeted by Imidazo[1,2-a]pyridine derivatives.

Section 2: A Tiered Assay Development Strategy

A successful screening campaign employs a funnel approach, starting with broad, high-throughput assays and progressing to more complex, physiologically relevant models for promising candidates. This strategy maximizes efficiency and conserves resources.

Caption: A tiered screening cascade for Imidazo[1,2-a]pyridine development.

Section 3: Protocol - Primary Biochemical Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of imidazo[1,2-a]pyridine derivatives against a specific protein kinase using a high-throughput, homogeneous biochemical assay.

Technology Spotlight: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) TR-FRET assays, such as LanthaScreen®, are robust platforms for kinase screening.[8] They measure the phosphorylation of a fluorescein-labeled substrate by a kinase. A terbium-labeled antibody that specifically binds the phosphorylated substrate brings the donor (terbium) and acceptor (fluorescein) into proximity, generating a FRET signal.[8] Inhibitors prevent substrate phosphorylation, leading to a decrease in the FRET signal.

Protocol: TR-FRET Kinase Inhibition Assay

Materials:

• Kinase of interest (e.g., PI3Kα)

• Fluorescein-labeled substrate peptide

• Terbium-labeled anti-phospho-substrate antibody

• ATP (Adenosine triphosphate)

• Kinase Reaction Buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)[9]

• TR-FRET Dilution Buffer

• EDTA (to stop the reaction)

• Test Compounds (Imidazo[1,2-a]pyridine derivatives) dissolved in DMSO

• Positive Control Inhibitor (e.g., Staurosporine)

• Low-volume, 384-well assay plates (e.g., Corning 3676)

• TR-FRET compatible plate reader

Methodology:

• Compound Plating: a. Prepare serial dilutions of test compounds and controls in DMSO. b. Transfer a small volume (e.g., 50 nL) of the compound dilutions into the 384-well assay plates. Include "no inhibitor" (0% inhibition, DMSO only) and "no enzyme" (100% inhibition) controls.

• Enzyme & Substrate Preparation: a. Prepare a 2X Kinase/Substrate solution in Kinase Reaction Buffer. The final kinase concentration should be optimized to produce ~80% of the maximum signal (EC80) to maximize sensitivity to inhibitors.[10] b. Add 5 µL of this solution to each well of the assay plate containing the pre-spotted compounds.

• Initiate Kinase Reaction: a. Prepare a 2X ATP solution in Kinase Reaction Buffer. The ATP concentration should ideally be at or near the Michaelis-Menten constant (Km) for the kinase.[11] b. Rationale: Using ATP at its Km value ensures the assay is sensitive to ATP-competitive inhibitors, a common mechanism for kinase-targeted drugs.[11] c. Start the reaction by adding 5 µL of the 2X ATP solution to each well. The total reaction volume is now 10 µL. d. Mix gently and incubate for a pre-determined time (e.g., 60 minutes) at room temperature. The reaction must be within the linear range of product formation.[12]

• Stop & Detect: a. Prepare a 2X Stop/Detection solution containing EDTA and the Terbium-labeled antibody in TR-FRET Dilution Buffer.[13] b. Add 10 µL of the Stop/Detection solution to each well. The EDTA chelates Mg2+, which is essential for kinase activity, thus stopping the reaction. c. Incubate for 60 minutes at room temperature to allow for antibody binding.

• Data Acquisition: a. Read the plate on a TR-FRET enabled reader, measuring emissions at 495 nm (donor) and 520 nm (acceptor). b. Calculate the TR-FRET ratio (520 nm emission / 495 nm emission).[13]

Data Analysis & Presentation:

• Normalize the data using the 0% and 100% inhibition controls.

• Plot the percent inhibition versus the logarithm of the compound concentration.

• Fit the data using a non-linear regression model (four-parameter variable slope) to determine the IC50 value.[14][15] GraphPad Prism or similar software is recommended for this analysis.[15][16]

Compound ID	Target Kinase	IC50 (nM)	Hill Slope	R²
IMPY-001	PI3Kα	7.5	1.1	0.992
IMPY-002	PI3Kα	15.2	0.9	0.987
IMPY-003	PI3Kα	>10,000	N/A	N/A
Control	PI3Kα	2.1	1.0	0.995
Table 1: Example data presentation for primary kinase screening.

Section 4: Protocol - Secondary Cell-Based Assay

Objective: To assess the effect of active compounds on the viability and proliferation of cancer cells, providing a more physiologically relevant measure of potency (GI50).

Technology Spotlight: ATP-Based Luminescent Viability Assay The CellTiter-Glo® Luminescent Cell Viability Assay is a homogeneous method that quantifies ATP, an indicator of metabolically active cells.[17][18] The "add-mix-measure" format involves adding a single reagent that lyses the cells and generates a luminescent signal proportional to the amount of ATP present.[17][19] This assay is highly sensitive and ideal for high-throughput screening.[18][20]

Protocol: CellTiter-Glo® Viability Assay

Materials:

• Cancer cell line of interest (e.g., HCC1937 breast cancer cells)[21]

• Complete cell culture medium

• Test Compounds and Controls

• CellTiter-Glo® Reagent[17]

• Opaque-walled 96-well or 384-well plates

• Luminometer

Methodology:

• Cell Seeding: a. Culture cells to ~80% confluency. b. Trypsinize, count, and resuspend cells in fresh medium to the desired density. c. Seed the cells into opaque-walled plates (e.g., 100 µL per well for a 96-well plate) and incubate for 24 hours to allow attachment.[22]

• Compound Treatment: a. Prepare serial dilutions of the test compounds. b. Add the compounds to the cells and incubate for a specified period (e.g., 72 hours).

• Assay Procedure: a. Equilibrate the plate to room temperature for approximately 30 minutes.[19] b. Reconstitute the CellTiter-Glo® Reagent according to the manufacturer's instructions.[19][22] c. Add a volume of CellTiter-Glo® Reagent equal to the volume of culture medium in each well (e.g., 100 µL for a 96-well plate).[19] d. Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.[19] e. Incubate at room temperature for 10 minutes to stabilize the luminescent signal.[19]

• Data Acquisition: a. Record the luminescence using a plate-reading luminometer.

Data Analysis & Presentation:

• Plot the luminescent signal (viability) against the log of compound concentration.

• Normalize the data to untreated controls (100% viability).

• Fit the dose-response curve using non-linear regression to determine the GI50 (concentration for 50% growth inhibition).[14][23]

Compound ID	Cell Line	GI50 (µM)	Max Inhibition (%)
IMPY-001	HCC1937	0.52	95
IMPY-002	HCC1937	1.25	92
IMPY-003	HCC1937	>50	<10
Table 2: Example data for cell-based viability screening.

Section 5: Protocol - Cellular Target Engagement

Objective: To confirm that the compound directly interacts with and stabilizes its intended protein target within the complex environment of an intact cell.

Technology Spotlight: Cellular Thermal Shift Assay (CETSA®) CETSA is a powerful method for verifying target engagement.[24][25] The principle is based on ligand-induced thermal stabilization of the target protein.[24][25] When cells are heated, proteins denature and aggregate. However, if a compound is bound to its target protein, the protein becomes more stable and remains in solution at higher temperatures.[24][26] The amount of soluble protein remaining after a heat challenge is then quantified, typically by Western Blot or high-throughput methods like AlphaScreen®.[25]

Caption: The principle of the Cellular Thermal Shift Assay (CETSA).

Protocol: CETSA with Western Blot Readout

Materials:

• Cultured cells treated with DMSO (vehicle) or test compound.

• PBS (Phosphate-buffered saline)

• Lysis Buffer with protease and phosphatase inhibitors.

• Primary antibody specific for the target protein.

• Secondary HRP-conjugated antibody.

• Chemiluminescent substrate.

• Equipment for SDS-PAGE and Western Blotting.

Methodology:

• Cell Treatment: Treat intact cells with the test compound or vehicle (DMSO) for a defined period (e.g., 1 hour).

• Heat Challenge: a. Harvest cells and resuspend them in PBS. b. Aliquot the cell suspension into PCR tubes. c. Heat the aliquots to a range of temperatures (e.g., 40°C to 64°C) for 3 minutes using a thermal cycler, followed by cooling for 3 minutes at 4°C.[25]

• Cell Lysis: a. Lyse the cells by freeze-thaw cycles or addition of lysis buffer. b. Rationale: This step releases the cellular proteins. It's crucial to separate the soluble fraction from the aggregated, denatured proteins.

• Separation: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.

• Quantification: a. Carefully collect the supernatant (soluble fraction). b. Denature the samples and run them on an SDS-PAGE gel. c. Transfer to a membrane and perform a Western Blot using an antibody specific to the target protein. d. Detect the signal using a chemiluminescent substrate.

Data Analysis & Presentation:

• Quantify the band intensities from the Western Blot.

• Plot the normalized band intensity versus temperature for both the vehicle- and compound-treated samples.

• A rightward shift in the melting curve for the compound-treated sample indicates target stabilization and therefore, engagement.

Section 6: Assay Validation and Quality Control

For any assay to be trustworthy, it must be rigorously validated. Key statistical parameters are used to assess the quality and robustness of an assay, particularly in a high-throughput screening (HTS) context.[27]

Key QC Metrics:

• Signal-to-Background Ratio (S/B): The ratio of the mean signal of the positive control (uninhibited) to the mean signal of the negative control (inhibited). A higher S/B is generally desirable.[28][29]

• Z'-Factor (Z-prime): This is the gold standard for evaluating HTS assay quality. It incorporates both the signal window (dynamic range) and the data variation (standard deviations of controls).[30][31]

  Formula:Z' = 1 - (3 * (σ_p + σ_n)) / |μ_p - μ_n| (where σ is the standard deviation, μ is the mean, p is the positive control, and n is the negative control)

Z'-Factor Value	Assay Quality	Interpretation
Z' ≥ 0.5	Excellent	A robust assay suitable for HTS.[29][30]
0 < Z' < 0.5	Doable	The assay can be used but may have a higher false positive/negative rate.[30]
Z' ≤ 0	Unacceptable	The signal window is too small and/or the variability is too high for screening.[30][31]
Table 3: Interpretation of Z'-Factor values for assay quality control.

Trustworthiness Pillar: An assay should not be used for screening compounds until it consistently achieves a Z'-factor of 0.5 or greater during validation experiments. This ensures that the distinction between "hits" and "non-hits" is statistically significant and reproducible.[32]

Conclusion

The development of imidazo[1,2-a]pyridine derivatives as therapeutic agents relies on a well-designed and rigorously validated in vitro assay cascade. By progressing from high-throughput biochemical screens to cell-based functional assays and finally to direct confirmation of target engagement, researchers can efficiently identify and characterize promising lead candidates. The protocols and principles outlined in this guide provide a robust framework for generating high-quality, reproducible data, thereby accelerating the journey from chemical scaffold to clinical candidate.

References

• 1. researchgate.net [researchgate.net]
• 2. A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022) | Bentham Science [benthamscience.com]
• 5. benchchem.com [benchchem.com]
• 6. Insights into medicinal attributes of imidazo[1,2‐a]pyridine derivatives as anticancer agents | Semantic Scholar [semanticscholar.org]
• 7. Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. LanthaScreen TR-FRET Kinase Assays | Thermo Fisher Scientific - US [thermofisher.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. assets.fishersci.com [assets.fishersci.com]
• 11. Basics of Enzymatic Assays for HTS - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Mechanism of Action Assays for Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. LanthaScreen® Kinase Activity Assays | Thermo Fisher Scientific - KR [thermofisher.com]
• 14. NONLINEAR MODEL-BASED ESTIMATES OF IC50 FOR STUDIES INVOLVING CONTINUOUS THERAPEUTIC DOSE-RESPONSE DATA - PMC [pmc.ncbi.nlm.nih.gov]
• 15. How to determine an IC50 - FAQ 1859 - GraphPad [graphpad.com]
• 16. youtube.com [youtube.com]
• 17. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [worldwide.promega.com]
• 18. CellTiter-Glo® Luminescent Cell Viability Assay [promega.sg]
• 19. promega.com [promega.com]
• 20. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [worldwide.promega.com]
• 21. The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. promega.com [promega.com]
• 23. Nonlinear Regression Analysis: Significance and symbolism [wisdomlib.org]
• 24. The cellular thermal shift assay for evaluating drug target interactions in cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 26. bio-protocol.org [bio-protocol.org]
• 27. Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 28. What Metrics Are Used to Assess Assay Quality? – BIT 479/579 High-throughput Discovery [htds.wordpress.ncsu.edu]
• 29. indigobiosciences.com [indigobiosciences.com]
• 30. assay.dev [assay.dev]
• 31. Metrics for Comparing Instruments and Assays [moleculardevices.com]
• 32. academic.oup.com [academic.oup.com]

Technical Notes & Optimization

Technical Support Center: Enhancing the Solubility of 6-(4-(Methoxymethoxy)benzamido)imidazo[1,2-a]pyridine-2-carboxylic acid

Introduction: This technical guide is designed for researchers, scientists, and drug development professionals who are encountering solubility challenges with the compound 6-(4-(Methoxymethoxy)benzamido)imidazo[1,2-a]pyridine-2-carboxylic acid. Poor aqueous solubility is a significant hurdle in drug discovery, affecting bioavailability and limiting the therapeutic potential of promising candidates. This document provides a structured, in-depth approach to systematically diagnose and overcome these solubility issues through a series of frequently asked questions, troubleshooting guides, and detailed experimental protocols. Our goal is to empower you with the scientific rationale and practical steps needed to effectively enhance the solubility of this specific molecule.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Section 1: Initial Assessment and Physicochemical Characterization

Question 1: My initial attempts to dissolve the compound in simple aqueous buffers have failed. What are the first steps I should take?

Answer: Before attempting advanced solubilization techniques, it is crucial to first establish a baseline understanding of the compound's intrinsic physicochemical properties. The structure of 6-(4-(Methoxymethoxy)benzamido)imidazo[1,2-a]pyridine-2-carboxylic acid possesses both an acidic carboxylic acid group and a basic imidazopyridine moiety, making its solubility highly dependent on pH.

Your initial steps should focus on two key areas:

• Purity Confirmation: Ensure the insolubility is not due to impurities. Verify the compound's purity using methods like HPLC-UV and its identity via LC-MS and ¹H NMR.

• Systematic pH-Solubility Profiling: This is the most critical first experiment. It involves measuring the kinetic solubility of your compound across a wide pH range (e.g., pH 2 to 10) to identify the pH at which maximum solubility is achieved. This phenomenon is directly linked to the ionization state of the molecule, as dictated by its pKa values.

Experimental Protocol: Kinetic Solubility Measurement using the Shake-Flask Method

This protocol outlines the gold-standard shake-flask method for determining the kinetic solubility of a compound at various pH levels.

Materials:

• 6-(4-(Methoxymethoxy)benzamido)imidazo[1,2-a]pyridine-2-carboxylic acid (solid)

• A series of biocompatible buffers (e.g., citrate, phosphate, borate) covering a pH range from 2 to 10.

• DMSO (Dimethyl sulfoxide)

• Microcentrifuge tubes (1.5 mL)

• Thermomixer or orbital shaker

• Calibrated pH meter

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• 0.45 µm syringe filters

Procedure:

• Stock Solution Preparation: Prepare a high-concentration stock solution of the compound in DMSO (e.g., 10-20 mM).

• Sample Preparation:

  • Dispense 98 µL of each pH buffer into separate microcentrifuge tubes.

  • Add 2 µL of the DMSO stock solution to each tube. This minimizes the amount of co-solvent in the final mixture, providing a more accurate measure of aqueous solubility.

• Equilibration:

  • Seal the tubes and place them in a thermomixer or orbital shaker.

  • Incubate at a constant temperature (e.g., 25 °C or 37 °C) with vigorous shaking for a period of 2 to 24 hours to allow the system to reach equilibrium. A 2-hour incubation is often sufficient for kinetic solubility.

• Separation of Undissolved Compound:

  • Centrifuge the tubes at high speed (e.g., 14,000 rpm) for 15 minutes to pellet any precipitated compound.

  • Carefully collect the supernatant without disturbing the pellet. For added certainty, filter the supernatant through a 0.45 µm syringe filter.

• Quantification:

  • Analyze the concentration of the dissolved compound in the supernatant using a validated HPLC method.

  • Create a calibration curve using known concentrations of the compound to accurately determine the solubility in each buffer.

• Data Analysis: Plot the measured solubility (in µg/mL or µM) against the corresponding pH of the buffer to generate a pH-solubility profile.

Diagram: pH-Solubility Profiling Workflow

Caption: Workflow for determining the pH-solubility profile.

Section 2: Strategies for Solubility Enhancement

Question 2: The pH-solubility profile shows that my compound is more soluble at high pH, but I need to work at a physiological pH of 7.4. What are my options?

Answer: This is a common scenario for acidic compounds. While high pH (e.g., >8) will deprotonate the carboxylic acid to its more soluble carboxylate salt form, this is often not suitable for biological assays. At physiological pH, you can employ several formulation strategies to increase solubility. The choice of strategy depends on the required concentration and the constraints of your experiment.

1. Co-solvents: The use of water-miscible organic solvents can increase the solubility of hydrophobic compounds by reducing the polarity of the aqueous medium.

• Common Co-solvents: DMSO, ethanol, propylene glycol (PG), and polyethylene glycol 400 (PEG 400) are frequently used.

• Causality: These solvents disrupt the hydrogen bonding network of water, making it more favorable for the nonpolar regions of your compound to be solvated.

• Recommendation: Start with a low percentage of co-solvent (e.g., 1-5% v/v) and incrementally increase it. Be mindful that high concentrations of organic solvents can be toxic to cells in biological assays.

2. Surfactants: Surfactants form micelles in aqueous solutions above a certain concentration (the critical micelle concentration, or CMC). These micelles have a hydrophobic core that can encapsulate your poorly soluble compound, effectively increasing its apparent solubility.

• Common Surfactants: Polysorbate 80 (Tween® 80), Polysorbate 20 (Tween® 20), and Cremophor® EL.

• Causality: The hydrophobic tail of the surfactant molecules forms the core of the micelle, creating a "microenvironment" that is favorable for your lipophilic compound, while the hydrophilic head groups face the aqueous phase.

• Recommendation: Use surfactants at concentrations above their CMC. For Tween 80, the CMC is approximately 0.0013% w/v. Start with concentrations around 0.1% to 1% w/v.

3. Cyclodextrins: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can form inclusion complexes with poorly soluble molecules.

• Common Cyclodextrins: Hydroxypropyl-β-cyclodextrin (HP-β-CD) and sulfobutylether-β-cyclodextrin (SBE-β-CD or Captisol®).

• Causality: The hydrophobic part of your compound partitions into the nonpolar cavity of the cyclodextrin, while the overall complex remains water-soluble due to the hydrophilic exterior of the cyclodextrin.

• Recommendation: HP-β-CD is a good starting point. Prepare solutions of HP-β-CD in your buffer (e.g., 5-20% w/v) and then add your compound.

Data Summary: Recommended Starting Concentrations for Excipients

Excipient Class	Example	Typical Starting Concentration	Maximum Recommended for in vitro assays
Co-solvents	DMSO	1 - 5% (v/v)	< 1% (often < 0.5%)
Ethanol	1 - 10% (v/v)	< 1%
PEG 400	5 - 20% (v/v)	Varies, generally < 5%
Surfactants	Tween® 80	0.1 - 1% (w/v)	< 0.1%
Cyclodextrins	HP-β-CD	5 - 20% (w/v)	Varies, check cell line tolerance

Diagram: Decision Tree for Formulation Strategy

Caption: Decision-making process for selecting a formulation strategy.

Section 3: Advanced Strategies and Troubleshooting

Question 3: I've tried co-solvents and other excipients, but my compound still precipitates over time or gives inconsistent results in my cell-based assay. What should I do?

Answer: Compound precipitation and assay variability are common issues when working near the limit of solubility. This often indicates that you are dealing with a supersaturated, thermodynamically unstable solution.

Troubleshooting Steps:

• Check for Compound Instability: The methoxymethyl (MOM) ether protecting group on the benzamide moiety can be labile, especially under acidic conditions. Re-analyze your sample after incubation in the assay medium by LC-MS to check for degradation products. If the MOM group is cleaving, you may need to consider resynthesis with a more stable protecting group.

• Salt Formation: For compounds with an ionizable center, forming a salt can significantly improve solubility and dissolution rate. Given the presence of the carboxylic acid, forming a salt with a base like sodium or potassium hydroxide is a viable strategy. This creates the highly soluble carboxylate form in the solid state. This is a more advanced approach that typically requires a medicinal chemist or formulation scientist.

• Amorphous Solid Dispersions: This is an advanced technique where the crystalline drug is molecularly dispersed within a polymer matrix. This prevents the compound from crystallizing out of solution and can maintain a state of supersaturation for an extended period. This is a strategy typically employed in later-stage drug development.

Self-Validating Protocol: Assessing Solution Stability

It is critical to ensure your final formulation is stable for the duration of your experiment.

Procedure:

• Prepare your final formulation of the compound in the assay medium.

• Take an initial sample (T=0) and measure the concentration via HPLC.

• Incubate the remaining solution under the same conditions as your assay (e.g., 37 °C, 5% CO₂).

• Take samples at various time points (e.g., 2, 4, 8, 24 hours).

• Visually inspect for any precipitation before sampling.

• Quantify the compound concentration in each sample by HPLC.

• A stable solution will show less than a 10-15% decrease in concentration over the experimental timeframe.

References

• Title: The Henderson-Hasselbalch Equation: Its History and Limitations Source: Journal of Chemical Education URL: [Link]

• Title: Cosolvents and Cosolvency Source: Encyclopedia of Pharmaceutical Science and Technology URL: [Link]

• Title: Cyclodextrins Source: Chemical Reviews URL: [Link]

• Title: Amorphous Solid Dispersions: A Robust Platform to Address Bioavailability Challenges Source: Trends in Pharmacological Sciences URL: [Link]

Technical Support Center: Groebke–Blackburn–Bienaymé (GBB) Synthesis of Imidazopyridines

Welcome to the technical support center for the Groebke–Blackburn–Bienaymé (GBB) synthesis of imidazopyridines. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this powerful three-component reaction. Here, we address common challenges, focusing on the formation of undesired side products, and provide expert-driven troubleshooting strategies to enhance reaction efficiency, yield, and purity.

Introduction to the GBB Reaction

The Groebke–Blackburn–Bienaymé (GBB) reaction is a cornerstone of multicomponent reaction (MCR) chemistry, enabling the efficient, one-pot synthesis of the privileged imidazo[1,2-a]pyridine scaffold from an aminopyridine, an aldehyde, and an isocyanide.[1][2][3] This scaffold is a key feature in numerous FDA-approved drugs and clinical candidates.[3][4] While lauded for its atom economy and convergence, the GBB reaction is not without its complexities.[1][5] Achieving high yields of the desired product often requires careful optimization to navigate a landscape of potential side reactions. This guide provides a systematic approach to identifying and mitigating these issues.

Core Reaction Mechanism Workflow

Understanding the primary reaction pathway is crucial for diagnosing deviations that lead to side products. The accepted mechanism proceeds through several key steps.

Caption: The GBB reaction pathway to form imidazopyridines.

Troubleshooting Guide: Common Side Reactions & Solutions

This section addresses specific side products frequently encountered during the GBB synthesis of imidazopyridines.

Problem 1: Significant formation of unreacted Schiff base.

Q: My reaction stalls after the initial condensation, and I isolate a large amount of the Schiff base formed between the aminopyridine and aldehyde. What is causing this and how can I drive the reaction to completion?

A: Causality & Mechanistic Insight The formation of the Schiff base (imine) is the first and typically reversible step of the GBB reaction.[3][6] The subsequent step, a nucleophilic attack by the isocyanide on the protonated imine (iminium ion), is often the rate-limiting step.[7] If this step is slow, the imine intermediate will accumulate.

Several factors can hinder the crucial second step:

• Insufficient Acid Catalysis: The imine must be protonated to form a more electrophilic iminium ion, which is susceptible to attack by the weakly nucleophilic isocyanide.[3] Inadequate catalyst loading or a catalyst that is too weak will result in a low concentration of the activated iminium ion.

• Steric Hindrance: A bulky aldehyde or a sterically demanding isocyanide can slow the rate of nucleophilic attack.

• Poor Isocyanide Nucleophilicity: Isocyanides with electron-withdrawing groups are less nucleophilic and will react more slowly with the iminium ion.

Solutions & Recommended Protocols

• Optimize Catalyst Loading and Type:

  • Protocol: Screen Brønsted acids (e.g., p-TsOH, TFA) or Lewis acids (e.g., Sc(OTf)₃, Yb(OTf)₃).[7] Start with a catalyst loading of 10-20 mol%. Scandium(III) triflate is often cited as a highly effective catalyst for this transformation.[3]

  • Rationale: Lewis acids can coordinate to the imine nitrogen, activating it towards nucleophilic attack in a manner similar to protonation, often under milder conditions.[7]

• Increase Reactant Concentration or Temperature:

  • Protocol: If solubility permits, increase the concentration of the reaction mixture. Gently heating the reaction (e.g., to 40-80 °C) can also provide the necessary activation energy to overcome the barrier for the nucleophilic attack. Microwave irradiation has also been used effectively to accelerate the reaction.[5]

  • Rationale: Increasing temperature and concentration enhances collision frequency and provides the energy to overcome the activation barrier of the rate-limiting step.

• Use an Excess of the Amidine Component:

  • Protocol: Employing a slight excess (e.g., 1.2 equivalents) of the aminopyridine can help push the initial equilibrium towards the Schiff base, preventing its accumulation as a side product.[3]

  • Rationale: This ensures that the aldehyde is fully consumed in the formation of the imine, making the subsequent steps more efficient.

Problem 2: Formation of a linear Ugi-type side product.

Q: I've observed a significant byproduct with a mass corresponding to the addition of all three components plus a molecule of the acidic catalyst or solvent. Why is this Ugi-type reaction competing with my desired GBB cyclization?

A: Causality & Mechanistic Insight This is a classic issue, particularly when using carboxylic acids as catalysts (e.g., acetic acid) or alcohol solvents under certain conditions. The GBB reaction is mechanistically related to the Ugi four-component reaction (Ugi-4CR).[8] The key difference lies in the final step: intramolecular cyclization (GBB) versus intermolecular trapping by a fourth component (Ugi).

The nitrilium intermediate is a branch point. It can either undergo the desired intramolecular attack by the pyridine nitrogen to form the imidazopyridine ring or be intercepted by an external nucleophile.

• Competitive Nucleophile: If the reaction medium contains a competent external nucleophile (like the conjugate base of a carboxylic acid catalyst or an alcohol solvent), it can attack the nitrilium ion before the intramolecular cyclization occurs. This leads to a linear, acyclic Ugi product.[9][10] Aliphatic aldehydes, in some cases, have shown a higher propensity to yield Ugi adducts.[9][10]

Caption: Competing GBB and Ugi pathways from the nitrilium intermediate.

Solutions & Recommended Protocols

• Switch to a Non-Nucleophilic Acid Catalyst:

  • Protocol: Replace carboxylic acid catalysts like acetic acid with a non-nucleophilic Brønsted acid such as p-toluenesulfonic acid (p-TsOH) or a Lewis acid like Sc(OTf)₃.[4]

  • Rationale: The counter-ions of these acids (tosylate, triflate) are very poor nucleophiles and are much less likely to intercept the nitrilium intermediate, thus favoring the intramolecular cyclization pathway.

• Choose an Aprotic, Non-Nucleophilic Solvent:

  • Protocol: If Ugi-type products from solvent addition are suspected, switch from alcohol solvents (like methanol or ethanol) to aprotic solvents such as toluene, dichloromethane (DCM), or acetonitrile.[7]

  • Rationale: These solvents are non-nucleophilic and cannot participate in the trapping of the key intermediate, thereby shutting down this side reaction pathway.

• Modify Reaction Conditions to Favor Cyclization:

  • Protocol: Higher temperatures can sometimes favor the intramolecular cyclization over the intermolecular Ugi reaction due to entropic factors. Running the reaction under more concentrated conditions can also favor the intramolecular process.

  • Rationale: The intramolecular cyclization has a lower activation energy barrier in many cases, and conditions that accelerate the overall reaction rate can favor the kinetically preferred GBB product.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature for a GBB reaction? A1: There is no single optimal temperature; it is highly substrate-dependent. Reactions can run anywhere from room temperature to reflux (or higher with microwave heating).[5][7] A good starting point is room temperature, with gentle heating (40-60 °C) if the reaction is sluggish. High temperatures should be used with caution as they can sometimes promote side reactions or degradation, especially with sensitive aldehydes.[7]

Q2: How does the choice of isocyanide affect the reaction outcome? A2: The electronic and steric nature of the isocyanide is critical. Electron-rich isocyanides (e.g., tert-butyl isocyanide, cyclohexyl isocyanide) are more nucleophilic and generally react faster. Electron-deficient isocyanides (e.g., tosylmethyl isocyanide - TosMIC) are less reactive and may require more forcing conditions. Sterically bulky isocyanides can also slow the reaction rate.

Q3: Can I use ketones instead of aldehydes in the GBB reaction? A3: While aldehydes are the standard carbonyl component, ketones can be used, but they are generally much less reactive due to steric hindrance and reduced electrophilicity. These reactions often require stronger Lewis acid catalysis and higher temperatures, and yields may be lower compared to analogous reactions with aldehydes.

Summary Table of Troubleshooting Strategies

Side Product / Issue	Potential Cause(s)	Recommended Solution(s)
Accumulated Schiff Base	Insufficient acid catalysis; Steric hindrance; Low isocyanide nucleophilicity.	Optimize catalyst (use Sc(OTf)₃); Increase temperature; Use a slight excess of the aminopyridine.[3]
Linear Ugi-Type Product	Nucleophilic catalyst (e.g., AcOH); Nucleophilic solvent (e.g., MeOH).	Switch to a non-nucleophilic catalyst (p-TsOH); Use an aprotic solvent (Toluene, DCM).[9][10]
Low or No Conversion	Unreactive components; Insufficient activation.	Screen different acid catalysts and solvents; Increase reaction temperature (conventional or microwave heating).[7]
Formation of Regioisomers	Use of unsymmetrical amidines (e.g., 2-aminopyrimidines).	This is an inherent challenge. Careful selection of reaction conditions (catalyst, solvent) may favor one isomer.[11]

References

• Baenziger, M., Durantie, E., & Mathes, C. (2017). Development of an Industrial Process Based on the Groebke-Blackburn-Bienaymé Multicomponent Reaction: Efficient Preparation of 3-Aminoimidazo[1,2-a]pyrazines. Synthesis, 49(10), 2266-2274. Available from: [Link]

• Banfi, L., Basso, A., Moni, L., & Riva, R. (2024). The Groebke–Blackburn–Bienaymé reaction in its maturity: innovation and improvements since its 21st birthday (2019–2023). Beilstein Journal of Organic Chemistry, 20, 1839–1879. Available from: [Link]

• Kim, T., et al. (2023). Groebke–Blackburn–Bienaymé Reaction for DNA-Encoded Library Technology. Organic Letters, 25(25), 4649–4653. Available from: [Link]

• Shaabani, A., et al. (2019). A practical and efficient approach to imidazo[1,2-a]pyridine-fused isoquinolines through the post-GBB transformation strategy. ResearchGate. Available from: [Link]

• Rentería-Gómez, M. A., et al. (2024). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction. Chemistry Proceedings. Available from: [Link]

• Akbar, M., et al. (2021). Groebke-Blackburn-Bienaymé multicomponent reaction: emerging chemistry for drug discovery. RSC Medicinal Chemistry, 12(9), 1447-1461. Available from: [Link]

• Nath, A., Awad, J. M., & Zhang, W. (2021). A multicomponent reaction-initiated synthesis of imidazopyridine-fused isoquinolinones. Beilstein Journal of Organic Chemistry, 17, 280-287. Available from: [Link]

• Banfi, L., Basso, A., Moni, L., & Riva, R. (2024). The Groebke-Blackburn-Bienaymé reaction in its maturity: innovation and improvements since its 21st birthday (2019-2023). Beilstein Journal of Organic Chemistry, 20, 1839-1879. Available from: [Link]

• Wessjohann, L. A., et al. (2019). Variations of the Ugi reaction and the Groebke Bienaymé Blackburn reaction. ResearchGate. Available from: [Link]

• Neto, B. A. D., et al. (2023). Solvents' and Reagents' Noninnocent Roles in the Groebke–Blackburn–Bienaymé (GBB) Multicomponent Reaction: Experimental and Computational Evidence. ACS Organic & Inorganic Au. Available from: [Link]

• Wessjohann, L. A., et al. (2018). The Groebke-Blackburn-Bienaymé Reaction. Chemical Reviews, 118(20), 10243-10285. Available from: [Link]

• Rentería-Gómez, M. A., et al. (2024). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW. MDPI. Available from: [Link]

• Nath, A., Awad, J. M., & Zhang, W. (2020). A multicomponent reaction-initiated synthesis of imidazopyridine-fused isoquinolinones. Beilstein Archives. Available from: [Link]

• Nath, A., Awad, J. M., & Zhang, W. (2021). A multicomponent reaction-initiated synthesis of imidazopyridine-fused isoquinolinones. Beilstein Journal of Organic Chemistry, 17, 280-287. Available from: [Link]

• da Silva, W. R., et al. (2023). Ugi and Groebke–Blackburn–Bienaymé Reactions in Medicinal Chemistry: An Outlook on New Bioactive Compounds. ACS Omega. Available from: [Link]

• Various Authors. (n.d.). The isocyanide in the Groebke–Blackburn–Bienaymé reaction is trapped by the presence of an imine-like moiety. ResearchGate. Available from: [Link]

• Various Authors. (n.d.). Acyclic Amidines in the Strecker-Like Groebke-Blackburn-Bienayme' (GBB) Reaction. ResearchGate. Available from: [Link]

• Various Authors. (n.d.). Amidines applied in the GBB‐3CR. Those with R groups have multiple... ResearchGate. Available from: [Link]

• Banfi, L., et al. (2024). The Groebke–Blackburn–Bienaymé reaction in its maturity: innovation and improvements since its 21st birthday (2019–2023). ResearchGate. Available from: [Link]

• Banfi, L., Basso, A., Moni, L., & Riva, R. (2024). The Groebke–Blackburn–Bienaymé reaction in its maturity: innovation and improvements since its 21st birthday (2019–2023). Beilstein Journal of Organic Chemistry, 20, 1839-1879. Available from: [Link]

• Various Authors. (n.d.). Groebke-Blackburn-Bienaym, multicomponent reaction: emerging chemistry for drug discovery. ResearchGate. Available from: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. The Groebke-Blackburn-Bienaymé reaction in its maturity: innovation and improvements since its 21st birthday (2019-2023) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Groebke-Blackburn-Bienaymé Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. The Groebke–Blackburn–Bienaymé reaction in its maturity: innovation and improvements since its 21st birthday (2019–2023) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. BJOC - The Groebke–Blackburn–Bienaymé reaction in its maturity: innovation and improvements since its 21st birthday (2019–2023) [beilstein-journals.org]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Aminocarbonylation of Iodo-Imidazo[1,2-a]pyridines

Welcome to the technical support center for the aminocarbonylation of iodo-imidazo[1,2-a]pyridines. This guide is designed for researchers, medicinal chemists, and process development scientists who are leveraging this powerful transformation to synthesize amide-containing molecules of pharmaceutical interest. The imidazo[1,2-a]pyridine core is a privileged scaffold in drug discovery, and its derivatization via palladium-catalyzed carbonylation is a critical synthetic tool.[1][2][3]

This document moves beyond standard protocols to provide in-depth troubleshooting advice and answers to frequently encountered challenges, grounded in mechanistic principles and field-proven solutions.

Core Principles: The Palladium-Catalyzed Aminocarbonylation Cycle

Before troubleshooting, it is crucial to understand the underlying mechanism. The generally accepted catalytic cycle for the aminocarbonylation of an aryl iodide (Ar-I) proceeds through several key steps. The efficiency of each step is highly dependent on the reaction parameters you choose, which is why optimization can be complex.

The catalytic cycle involves the oxidative addition of the iodo-imidazo[1,2-a]pyridine to a Pd(0) species, followed by carbon monoxide (CO) insertion to form a Pd(II) acyl complex. The subsequent reaction with an amine nucleophile and reductive elimination yields the desired amide product and regenerates the active Pd(0) catalyst.[4][5][6][7]

Caption: Palladium-catalyzed aminocarbonylation cycle.

Troubleshooting Guide

This section addresses the most common issues encountered during the aminocarbonylation of iodo-imidazo[1,2-a]pyridines.

Q1: My reaction has stalled. The conversion of my starting material is low to non-existent. What should I investigate?

Low conversion is a frequent issue that can often be traced back to the catalyst's activity, the reaction conditions, or the reagents' quality.

A: Start by dissecting the catalytic system and conditions.

• Catalyst & Ligand Integrity: The active catalyst is a Pd(0) species. If you start with a Pd(II) precatalyst (like Pd(OAc)₂ or PdCl₂), it must be reduced in situ. Incomplete reduction or deactivation of the Pd(0) catalyst are common failure points.

  • Insight: The oxidative addition of the aryl halide to Pd(0) is often the rate-limiting step.[4][5][6] A less active catalyst system will struggle here. Using advanced palladacycle precatalysts can generate the active Pd(0) species more cleanly and lead to higher activity at lower temperatures.[8]

  • Actionable Advice:

    • Ensure your phosphine ligand is not oxidized. Use fresh, high-purity ligands.

    • Consider switching from basic Pd salts (e.g., Pd(OAc)₂) to a more robust precatalyst like a palladacycle, which can be more efficient.[8]

    • Degas your solvent thoroughly (e.g., via sparging with argon or freeze-pump-thaw cycles) to remove oxygen, which can oxidize and deactivate the Pd(0) catalyst.

• Choice of Base and Solvent: The base is not just a stoichiometric reagent; it influences catalyst activity and stability. The solvent determines solubility and can participate in side reactions.

  • Insight: The base neutralizes the HI generated during the reaction. An inappropriate base can inhibit the catalyst or cause side reactions. For instance, sterically hindered non-coordinating bases like DBU are often effective.

  • Actionable Advice:

    • If using an amine base like triethylamine (Et₃N), ensure it is pure and dry.

    • In solvents like DMF, decomposition can occur at high temperatures, leading to catalyst inhibition.[2] Consider more inert solvents like 1,4-dioxane or toluene if you suspect solvent incompatibility.[9]

• Carbon Monoxide Pressure & Delivery: Insufficient CO concentration can slow or stall the CO insertion step.

  • Insight: The reaction is typically first-order in CO pressure. A leak in your system or a faulty regulator can lead to a drop in effective CO concentration.

  • Actionable Advice:

    • Ensure your reaction vessel is properly sealed and pressure-tested.

    • Purge the vessel with CO multiple times (e.g., 3-4 cycles of pressurizing and venting) to remove all other gases before heating.

• Temperature: Aminocarbonylations are often run at elevated temperatures (e.g., 80-120 °C) to drive the reaction.

  • Insight: While higher temperatures increase reaction rates, they can also accelerate catalyst decomposition and side reactions.[2]

  • Actionable Advice:

    • If no reaction occurs at your set temperature, incrementally increase it by 10-20 °C.

    • Conversely, if you see decomposition, try lowering the temperature, especially if using a highly active catalyst system.[8]

Caption: Troubleshooting workflow for low reaction yield.

Q2: My reaction works, but I get a significant amount of an α-ketoamide side product. How can I improve selectivity for the desired simple amide?

The formation of α-ketoamides results from a second carbon monoxide insertion (double carbonylation). This is a common side reaction, but its formation can be controlled.[2][9][10]

A: Selectivity is primarily controlled by CO pressure, ligand choice, and temperature.

• CO Pressure: This is the most critical factor.

  • Insight: High CO pressure favors the second CO insertion, leading to the α-ketoamide.[2][11] Lowering the pressure disfavors this pathway.

  • Actionable Advice: To favor the simple amide, reduce the CO pressure significantly. Many successful protocols for mono-aminocarbonylation operate at or slightly above atmospheric pressure (1 bar).[11] Conversely, if the α-ketoamide is the desired product, high pressures (e.g., 30-40 bar) are optimal.[2][11]

• Ligand Choice: The ligand's steric and electronic properties dictate the stability of the palladium acyl intermediate and its propensity for a second CO insertion.

  • Insight: Bulky, electron-rich bidentate phosphine ligands with a large natural bite angle, such as XantPhos, are highly effective at preventing double carbonylation and promoting the formation of the simple amide.[11] Monodentate ligands like triphenylphosphine (PPh₃) are more likely to yield mixtures of amide and α-ketoamide.[11]

  • Actionable Advice: Replace PPh₃ with a bidentate ligand like XantPhos or DPEPhos. A 1:1 ratio of Pd:XantPhos is typically used.

• Solvent and Base: These parameters can also influence selectivity.

  • Insight: In a study on 6-iodoimidazo[1,2-a]pyridine, switching the solvent from DMF to toluene or 1,4-dioxane, along with using DBU as the base, favored the formation of the simple amide even at moderate pressures.[2][9]

  • Actionable Advice: If lowering pressure and changing the ligand is insufficient, consider screening alternative solvents like toluene or 1,4-dioxane.

Parameter	Condition for Simple Amide (Mono-carbonylation)	Condition for α-Ketoamide (Double Carbonylation)	Reference
CO Pressure	Low (e.g., 1 bar)	High (e.g., 30-40 bar)	[2][11]
Ligand	Bidentate (e.g., XantPhos)	Monodentate (e.g., PPh₃)	[11]
Temperature	100-120 °C	100 °C	[2]
Solvent/Base	Toluene/DBU	DMF/Et₃N	[2][9]
Table 1. General Conditions for Selective Mono- vs. Double-Carbonylation.

Frequently Asked Questions (FAQs)

Q: What is a good starting point for reaction conditions if I have a new iodo-imidazo[1,2-a]pyridine substrate?

A: A robust starting point for selective mono-aminocarbonylation is:

• Catalyst System: Pd(OAc)₂ (2.5 mol%) with XantPhos (2.5 mol%).

• Base: DBU (1.25 equivalents).

• Solvent: 1,4-Dioxane or Toluene.

• Amine: 2.5 equivalents.

• Temperature: 100-120 °C.

• CO Pressure: 1-5 bar. These conditions are based on literature precedents that show high selectivity for the desired amide product with imidazo[1,2-a]pyridine scaffolds.[8][9]

Q: Can I use aryl bromides instead of iodides?

A: Yes, but aryl bromides are significantly less reactive than aryl iodides. The oxidative addition step is much slower.[12] To successfully carbonylate an analogous bromo-imidazo[1,2-a]pyridine, you will likely need:

• A more active catalyst system (e.g., a palladacycle precatalyst).[8]

• Higher reaction temperatures.

• Longer reaction times. Aryl chlorides are even more challenging and often require specialized catalyst systems.[4][5][6]

Q: What are the key safety precautions when working with carbon monoxide?

A: Carbon monoxide is a colorless, odorless, and highly toxic gas. All operations must be conducted with extreme caution.

• Ventilation: Always work in a well-ventilated chemical fume hood.

• Monitoring: Use a personal and/or area CO monitor with an audible alarm.

• Equipment: Use high-pressure equipment rated for the pressures you are using. Regularly inspect regulators, tubing, and vessels for leaks.

• Procedure: After the reaction, the system must be carefully vented into the fume hood exhaust before opening.

Experimental Protocols

Protocol 1: General Procedure for Selective Mono-Aminocarbonylation

This protocol is a starting point for the synthesis of simple amides.

• Vessel Preparation: To a dry Schlenk flask or pressure-rated vial equipped with a magnetic stir bar, add the iodo-imidazo[1,2-a]pyridine (1.0 equiv., e.g., 0.2 mmol), Pd(OAc)₂ (0.025 equiv.), and XantPhos (0.025 equiv.).

• Inert Atmosphere: Seal the vessel and purge with argon or nitrogen for 5-10 minutes.

• Reagent Addition: Under a positive pressure of inert gas, add the amine (2.5 equiv.), the base (e.g., DBU, 1.25 equiv.), and the degassed solvent (e.g., 1,4-dioxane, to achieve ~0.1 M concentration).

• CO Purge: Seal the vessel tightly. Purge the headspace by pressurizing with CO (e.g., to 5 bar) and then carefully venting into the fume hood. Repeat this process 3-4 times.

• Reaction: Pressurize the vessel to the desired final pressure (e.g., 5 bar). Place the vessel in a preheated oil bath or heating block at the desired temperature (e.g., 120 °C) and stir vigorously.

• Monitoring & Workup: Monitor the reaction by TLC or LC-MS. Upon completion, cool the vessel to room temperature, carefully vent the excess CO, and proceed with a standard aqueous workup and purification by column chromatography.

References

• Mechanistic Studies of Palladium-Catalyzed Aminocarbonylation of Aryl Chlorides with Carbon Monoxide and Ammonia - PMC. (n.d.). PubMed Central. [Link]

• Martin, R. D., & Hartwig, J. F. (2018). Mechanistic Studies of Palladium-Catalyzed Aminocarbonylation of Aryl Chlorides with Carbon Monoxide and Ammonia. Journal of the American Chemical Society, 140(23), 7318–7329. [Link]

• Mechanistic Studies of Palladium-Catalyzed Aminocarbonylation of Aryl Chlorides with Carbon Monoxide and Ammonia. (n.d.). The Hartwig Group. [Link]

• Silvi, M., & Gevorgyan, V. (2020). Mechanistic Study of Photochemical Aminocarbonylation of Alkyl Iodides Catalyzed by a Palladium Catalyst Using Experimental and Computational Methods. The Journal of Organic Chemistry, 85(15), 9673–9684. [Link]

• Nagy, E., Máriás, A., Kovács, M., & Skoda-Földes, R. (2024). Synthesis of 6- or 8-Carboxamido Derivatives of Imidazo[1,2-a]pyridines via a Heterogeneous Catalytic Aminocarbonylation Reaction. Molecules, 29(21), 5048. [Link]

• (PDF) Synthesis of 6- or 8-Carboxamido Derivatives of Imidazo[1,2-a]pyridines via a Heterogeneous Catalytic Aminocarbonylation Reaction. (2024). ResearchGate. [Link]

• Mechanism of aminocarbonylation reaction. (n.d.). ResearchGate. [Link]

• Aminocarbonylation of 6-iodoimidazo[1,2-a]pyridine (1) in the presence of aliphatic amines (4a-e). (n.d.). ResearchGate. [Link]

• Nagy, E., Máriás, A., Kovács, M., & Skoda-Földes, R. (2024). Synthesis of 6- or 8-Carboxamido Derivatives of Imidazo[1,2-a]pyridines via a Heterogeneous Catalytic Aminocarbonylation Reaction. Molecules (Basel, Switzerland), 29(21), 5048. [Link]

• Neumann, K. N., PosM. A.ld, S., & Skrydstrup, T. (2014). Mild Pd-Catalyzed Aminocarbonylation of (Hetero)Aryl Bromides with a Palladacycle Precatalyst. Organic Letters, 16(16), 4204–4207. [Link]

• Nagy, E., Máriás, A., Kovács, M., & Skoda-Földes, R. (2024). Synthesis of 6- or 8-Carboxamido Derivatives of Imidazo[1,2- a]pyridines via a Heterogeneous Catalytic Aminocarbonylation Reaction. Molecules (Basel, Switzerland), 29(21). [Link]

• Ghaffari, M., Lindhardt, A. T., & Skrydstrup, T. (2023). Two-Chamber Aminocarbonylation of Aryl Bromides and Triflates Using Amino Acids as Nucleophiles. The Journal of Organic Chemistry, 88(18), 13038–13045. [Link]

• Sharma, K., Kumar, V., & Kumar, A. (2022). Molecular Iodine-Catalyzed Synthesis of Imidazo[1,2-a]Pyridines: Screening of Their In Silico Selectivity, Binding Affinity to Biological Targets, and Density Functional Theory Studies Insight. ACS Omega, 7(44), 40388–40403. [Link]

• Beigi, M., & Fathizadeh, S. (2024). Enhancing the Performance of Alkoxy and Aminocarbonylation Reactions of Aryl halides Using the Fe3O4@APPA-Pd(II) Heterogeneous Catalyst. Journal of Synthetic Chemistry, 3(2), 91-109. [Link]

• Palladium-Catalyzed Aminocarbonylation of Aryl Halides. (n.d.). OUCi. [Link]

• Amide synthesis by aminocarbonylation. (n.d.). Organic Chemistry Portal. [Link]

• Cole, M. E., & Martin, R. I. (2021). Cobalt-catalyzed aminocarbonylation of (hetero)aryl halides promoted by visible light. Science (New York, N.Y.), 373(6558), 1013–1018. [Link]

• Novák, Z., Kégl, T., & Kollár, L. (2018). Highly Selective Synthesis of 6-Glyoxylamidoquinoline Derivatives via Palladium-Catalyzed Aminocarbonylation. Molecules (Basel, Switzerland), 23(11). [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of 6- or 8-Carboxamido Derivatives of Imidazo[1,2-a]pyridines via a Heterogeneous Catalytic Aminocarbonylation Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of 6- or 8-Carboxamido Derivatives of Imidazo[1,2- a]pyridines via a Heterogeneous Catalytic Aminocarbonylation Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mechanistic Studies of Palladium-Catalyzed Aminocarbonylation of Aryl Chlorides with Carbon Monoxide and Ammonia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Mechanistic Studies of Palladium-Catalyzed Aminocarbonylation of Aryl Chlorides with Carbon Monoxide and Ammonia | The Hartwig Group [hartwig.cchem.berkeley.edu]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Highly Selective Synthesis of 6-Glyoxylamidoquinoline Derivatives via Palladium-Catalyzed Aminocarbonylation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Two-Chamber Aminocarbonylation of Aryl Bromides and Triflates Using Amino Acids as Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Low Yield in Multi-Step Imidazo[1,2-a]pyridine Analog Synthesis

Welcome to the technical support center for the synthesis of imidazo[1,2-a]pyridine analogs. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and pitfalls encountered during this multi-step synthesis, with a primary focus on troubleshooting and overcoming low product yields. Our approach is rooted in a deep understanding of the reaction mechanisms and extensive laboratory experience.

Introduction: The Synthetic Landscape of Imidazo[1,2-a]pyridines

The imidazo[1,2-a]pyridine scaffold is a privileged heterocyclic motif found in numerous pharmaceuticals and biologically active compounds. Its synthesis, while conceptually straightforward, often presents practical challenges that can lead to frustratingly low yields. The most common and historically significant route is the condensation of a 2-aminopyridine with an α-haloketone, a variation of the Chichibabin reaction.[1][2] Modern methodologies, such as the Groebke-Blackburn-Bienaymé (GBB) multicomponent reaction and various copper-catalyzed protocols, offer alternative pathways with their own unique sets of advantages and challenges.[3][4]

This guide will provide a structured approach to troubleshooting low yields by dissecting the multi-step synthesis into its critical components: starting material integrity, reaction condition optimization, and product purification.

Part 1: The Foundation of a Successful Synthesis - Starting Material Quality

The purity and stability of your starting materials are paramount. Impurities can introduce competing side reactions, inhibit catalysts, and complicate purification, all of which contribute to diminished yields.

FAQ 1: My 2-aminopyridine starting material appears discolored. Can I still use it?

Discoloration, often a pink or brownish hue, in 2-aminopyridines is a common sign of oxidation or the presence of impurities. Using such material without purification is a frequent source of low yields and complex reaction mixtures.

Troubleshooting Protocol: Purification of 2-Aminopyridines

• Recrystallization: This is often the most effective method for purifying solid 2-aminopyridines.

  • Solvent Selection: A good starting point is a solvent system in which the 2-aminopyridine is soluble at elevated temperatures but sparingly soluble at room temperature or below. Common choices include:

    • Toluene

    • Hexane/Ethyl Acetate mixtures

    • Ethanol/Water mixtures

  • Procedure:

    • Dissolve the crude 2-aminopyridine in a minimal amount of the hot solvent.

    • If the solution is colored, you can add a small amount of activated carbon and heat for a short period to adsorb colored impurities.

    • Hot filter the solution to remove the activated carbon and any insoluble impurities.

    • Allow the filtrate to cool slowly to room temperature, followed by further cooling in an ice bath to maximize crystal formation.

    • Collect the crystals by filtration, wash with a small amount of cold solvent, and dry under vacuum.

• Column Chromatography: For more challenging purifications or for oily 2-aminopyridines, column chromatography is recommended.[5]

  • Stationary Phase: Silica gel is commonly used. For acid-sensitive compounds, neutral alumina can be a better choice.

  • Eluent: A gradient of hexane and ethyl acetate is a good starting point. The polarity can be adjusted based on the polarity of your specific 2-aminopyridine analog.

FAQ 2: I suspect my α-haloketone is degrading. How can I ensure its quality?

α-Haloketones are potent lachrymators and can be unstable, particularly in the presence of moisture or base, leading to self-condensation or other side reactions.[6] It is often advisable to use freshly prepared or purified α-haloketones.

Troubleshooting Protocol: Synthesis and Purification of α-Haloketones

α-Haloketones are typically synthesized by the halogenation of a corresponding ketone.[7][8]

General Synthesis of α-Bromoketones:

• Dissolve the starting ketone in a suitable solvent such as diethyl ether or dichloromethane.

• Slowly add a solution of bromine (Br₂) in the same solvent at 0 °C.

• The reaction is often accompanied by the evolution of HBr gas.

• After the addition is complete, allow the reaction to warm to room temperature and stir until the starting material is consumed (monitored by TLC).

• Wash the reaction mixture with a dilute solution of sodium bicarbonate to quench any remaining acid and bromine, followed by a brine wash.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude α-bromoketone can be purified by recrystallization (e.g., from ethanol or hexane) or by column chromatography on silica gel.

Note on Stability: Due to their instability, it is best to use α-haloketones immediately after preparation or store them under an inert atmosphere at low temperatures.

Part 2: Optimizing the Core Reaction - The Condensation Step

The heart of the imidazo[1,2-a]pyridine synthesis is the condensation and cyclization of the 2-aminopyridine and the α-haloketone. Low yields in this step are often traced back to suboptimal reaction conditions.

FAQ 3: My condensation reaction is sluggish and gives a low yield. What parameters should I investigate?

Several factors can influence the rate and efficiency of the condensation reaction. A systematic approach to optimization is key.

Troubleshooting Workflow for Low Condensation Yield

Sources

• 1. discovery.researcher.life [discovery.researcher.life]
• 2. Chichibabin pyridine synthesis - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. 2-Aminopyridines via Reaction of Pyridine N-Oxides and Activated Isocyanides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A mild, catalyst-free synthesis of 2-aminopyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. α-Halo ketone - Wikipedia [en.wikipedia.org]

Technical Support Center: Purification Strategies for Polar Imidazo[1,2-a]pyridine Carboxylic Acids

Welcome to the technical support center for the purification of polar imidazo[1,2-a]pyridine carboxylic acids. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of isolating these valuable compounds. The unique combination of a polar heterocyclic scaffold and an acidic carboxylic acid moiety often leads to challenging purification scenarios due to zwitterionic character, poor solubility in common organic solvents, and strong interactions with stationary phases in chromatography.

This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to address the specific issues you may encounter during your experiments. Our approach is grounded in mechanistic principles to not only offer solutions but also to explain the causality behind experimental choices, empowering you to make informed decisions in your purification strategies.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address common problems encountered during the purification of polar imidazo[1,2-a]pyridine carboxylic acids.

I. Solubility and Handling Issues

Question: My imidazo[1,2-a]pyridine carboxylic acid is poorly soluble in most common organic solvents, making purification difficult. What should I do?

Answer: This is a frequent challenge due to the high polarity and potential zwitterionic nature of these compounds. Here's a systematic approach to address this:

• Embrace Aqueous and Polar Protic Solvents: Start by exploring solubility in polar protic solvents like water, methanol, ethanol, and isopropanol. Heating may be necessary to dissolve the compound.[1]

• Utilize Acid-Base Chemistry: The carboxylic acid and the basic nitrogen atoms of the imidazo[1,2-a]pyridine ring allow for manipulation of solubility through pH adjustment.

  • Acidic Conditions: In acidic aqueous solutions (e.g., dilute HCl or acetic acid), the pyridine nitrogen will be protonated, forming a salt that is often more water-soluble.

  • Basic Conditions: In basic aqueous solutions (e.g., dilute NaOH, NaHCO₃, or NH₄OH), the carboxylic acid will be deprotonated to form a carboxylate salt, which typically exhibits enhanced aqueous solubility.

• Consider Highly Polar Aprotic Solvents: If aqueous methods are not suitable for your downstream applications, explore highly polar aprotic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and N-methyl-2-pyrrolidone (NMP). Be mindful that removing these high-boiling point solvents can be challenging.

• Mixed Solvent Systems: Employing mixtures of solvents can be highly effective. For instance, a small amount of water or methanol in a solvent like dichloromethane (DCM) or ethyl acetate (EtOAc) can sometimes improve solubility.

Question: My compound "oils out" or precipitates as an amorphous solid instead of forming crystals during recrystallization. How can I resolve this?

Answer: "Oiling out" occurs when a compound separates from the solution as a liquid rather than a solid, often because the solution is supersaturated or the compound's melting point is lower than the boiling point of the solvent. Amorphous precipitation happens when the solid comes out of solution too rapidly for an ordered crystal lattice to form.[2]

Here are some strategies to promote proper crystallization:

• Reduce the Rate of Cooling: Slow cooling is crucial for the formation of well-defined crystals.[1] Allow the hot, saturated solution to cool to room temperature slowly, and then transfer it to a refrigerator or freezer.

• Add a Co-solvent: If your compound is too soluble in one solvent and insoluble in another, a two-solvent recrystallization can be effective. Dissolve the compound in a minimum amount of the "good" hot solvent, and then slowly add the "poor" solvent until the solution becomes turbid. Add a drop or two of the "good" solvent to redissolve the solid and then allow it to cool slowly.

• Scratching and Seeding:

  • Scratching: Gently scratching the inside of the flask with a glass rod at the meniscus can create microscopic imperfections that serve as nucleation sites for crystal growth.

  • Seeding: If you have a small amount of the pure solid, adding a "seed crystal" to the cooled, saturated solution can initiate crystallization.[2]

• Solvent Selection: The choice of solvent is critical. An ideal recrystallization solvent will dissolve the compound when hot but not when cold. Experiment with different solvents or solvent mixtures on a small scale to find the optimal system.

II. Chromatographic Purification Challenges

Question: My polar imidazo[1,2-a]pyridine carboxylic acid streaks badly or remains at the baseline (Rf = 0) on a normal-phase silica gel TLC plate, even with highly polar eluents. How can I achieve good separation?

Answer: This is a classic problem with highly polar and acidic compounds on silica gel. The acidic nature of silica can lead to strong, irreversible binding of basic compounds, and the polar surface interacts very strongly with polar analytes.

• Modify the Mobile Phase:

  • Add an Acid: Incorporating a small amount of a volatile acid like acetic acid or trifluoroacetic acid (TFA) (typically 0.1-1%) into your eluent can help to protonate the basic sites on your compound and suppress the ionization of the carboxylic acid, reducing tailing and improving mobility.[3]

  • Add a Base: Alternatively, adding a volatile base like triethylamine (TEA) or ammonia can deprotonate the acidic silanol groups on the silica surface, minimizing strong interactions with your compound.

  • Use Highly Polar Solvents: For very polar compounds, you may need to use more aggressive solvent systems than standard ethyl acetate/hexane.[4] Consider combinations like dichloromethane/methanol, chloroform/methanol, or even ethyl acetate/methanol/acetic acid. A common mobile phase for separating polar heterocyclic acids is a mixture of methanol, chloroform, and acetic acid.[5]

• Consider Alternative Stationary Phases:

  • Alumina: Alumina can be a good alternative to silica gel. It is available in acidic, neutral, and basic forms, allowing you to choose the one that is most compatible with your compound.

  • Deactivated Silica: You can deactivate silica gel by treating it with a base to reduce its acidity, which can be beneficial for acid-sensitive compounds.[4]

• Reverse-Phase Chromatography: This is often the most effective solution for highly polar compounds.

Question: When should I choose reverse-phase chromatography, and what are the key considerations?

Answer: Reverse-phase chromatography is an excellent choice for purifying polar imidazo[1,2-a]pyridine carboxylic acids that are challenging to separate using normal-phase methods.[4][6]

• When to Use Reverse-Phase:

  • When your compound has good solubility in water, methanol, or acetonitrile.

  • When you observe significant streaking or irreversible binding on silica gel.

  • When dealing with zwitterionic compounds.

• Key Considerations for Reverse-Phase Chromatography:

  • Stationary Phase: C18-bonded silica is the most common stationary phase.

  • Mobile Phase: Typical mobile phases are mixtures of water and a polar organic solvent like acetonitrile or methanol.

  • pH Modification: The pH of the aqueous component of the mobile phase is critical for controlling the retention of ionizable compounds.

    • Acidic pH (e.g., with 0.1% TFA or formic acid): This will protonate the carboxylic acid, making it less polar and increasing its retention time. This is a very common and effective approach.[6]

    • Neutral or Basic pH (using buffers like ammonium acetate or ammonium bicarbonate): This will deprotonate the carboxylic acid, making it more polar and causing it to elute earlier.

III. Post-Purification and Isolation

Question: I've successfully purified my compound using reverse-phase HPLC with a TFA-containing mobile phase. How do I remove the TFA to obtain the free carboxylic acid?

Answer: Trifluoroacetic acid can form a salt with the basic nitrogen of the imidazo[1,2-a]pyridine ring. Here are a few methods to remove it:

• Lyophilization with HCl: After evaporating the HPLC fractions, dissolve the residue in a small amount of water or a water/acetonitrile mixture, add a few drops of dilute HCl, and then lyophilize (freeze-dry). The HCl will displace the TFA to form the hydrochloride salt, and the volatile trifluoroacetic acid will be removed during lyophilization.

• Azeotropic Removal: Repeatedly dissolving the compound in a solvent like toluene and evaporating it under reduced pressure can sometimes help to remove residual TFA.

• Ion-Exchange Chromatography: For a more thorough removal, you can use a suitable ion-exchange resin.

Detailed Experimental Protocols

Protocol 1: Purification by Acid-Base Extraction

This technique is ideal for removing non-ionizable impurities from your crude product.

• Dissolution: Dissolve the crude imidazo[1,2-a]pyridine carboxylic acid in an organic solvent in which the impurities are soluble, such as ethyl acetate or dichloromethane.

• Basification and Extraction: Transfer the solution to a separatory funnel and extract with a mild aqueous base, such as 1 M sodium bicarbonate (NaHCO₃) solution. The carboxylic acid will deprotonate and move into the aqueous layer, while neutral organic impurities will remain in the organic layer. Repeat the extraction 2-3 times.

• Washing: Combine the aqueous extracts and wash with a fresh portion of the organic solvent to remove any remaining non-polar impurities.

• Acidification and Isolation: Cool the aqueous layer in an ice bath and slowly acidify with 1 M HCl until the product precipitates out. The pH at which precipitation occurs will depend on the pKa of your specific compound.

• Filtration and Drying: Collect the precipitated solid by vacuum filtration, wash with cold water, and dry under vacuum to yield the purified product.

Protocol 2: Recrystallization from a Mixed Solvent System (e.g., Methanol/Water)

This is a powerful technique for obtaining highly pure crystalline material.

• Dissolution: In an Erlenmeyer flask, dissolve the crude solid in the minimum amount of hot methanol.[1]

• Addition of Anti-solvent: While the solution is still hot, add water dropwise until you observe persistent turbidity.

• Clarification: Add a few drops of hot methanol to redissolve the precipitate and obtain a clear solution.

• Cooling and Crystallization: Cover the flask and allow it to cool slowly to room temperature. Then, place the flask in an ice bath or refrigerator to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold methanol/water mixture, and dry under vacuum.

Protocol 3: Flash Column Chromatography on Silica Gel with a Modified Mobile Phase

This protocol is for situations where normal-phase chromatography is feasible with adjustments.

• TLC Analysis: Develop a suitable solvent system using TLC. A good starting point is a mixture of dichloromethane and methanol (e.g., 95:5 or 90:10). Add 0.5-1% acetic acid to the eluent to improve the spot shape and Rf value.

• Column Packing: Pack a flash chromatography column with silica gel using your chosen eluent.

• Sample Loading: Dissolve your crude product in a minimal amount of the mobile phase or a stronger solvent like methanol. If solubility is an issue, you can adsorb the compound onto a small amount of silica gel (dry loading).

• Elution: Run the column with your chosen mobile phase, collecting fractions and monitoring by TLC.

• Isolation: Combine the pure fractions and evaporate the solvent under reduced pressure to obtain the purified product.

Visualizations

Workflow for Purification Strategy Selection

Caption: Decision tree for selecting a purification strategy.

Acid-Base Extraction Workflow

Sources

• 1. researchgate.net [researchgate.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. reddit.com [reddit.com]
• 4. Purification [chem.rochester.edu]
• 5. Determination of pyridonecarboxylic acids in plasma by reverse-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. teledyneisco.com [teledyneisco.com]

Stability issues of the methoxymethoxy (MOM) protecting group in acidic conditions

Technical Support Center: Methoxymethoxy (MOM) Protecting Group

Welcome to the technical support center for the methoxymethoxy (MOM) protecting group. This guide is designed for researchers, chemists, and drug development professionals who utilize the MOM group and may encounter stability challenges, particularly under acidic deprotection conditions. Here, we provide in-depth, experience-driven answers to frequently asked questions and a troubleshooting guide to help you navigate common experimental hurdles.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental chemical reason the MOM group is labile under acidic conditions?

The MOM group (R-O-CH₂-O-CH₃) is an acetal. The acid lability of acetals stems from the presence of two oxygen atoms bonded to the same carbon. Under acidic conditions, one of the ether oxygens is protonated, converting it into a good leaving group (methanol or water, depending on the specific mechanism pathway).[1][2] This protonation event initiates the cleavage of a C-O bond, leading to the formation of a resonance-stabilized oxocarbenium ion (R-O=CH₂⁺). This cation is then readily captured by water or another nucleophile present in the reaction mixture to ultimately regenerate the free hydroxyl group and release formaldehyde and methanol as byproducts.[1]

Q2: What is the general pH stability range for a MOM ether?

MOM ethers are generally stable in a pH range of approximately 4 to 12.[3] They are robust against a wide variety of non-acidic conditions, including strong bases (e.g., organolithium reagents), nucleophiles, and many common oxidizing and reducing agents, making them highly versatile in multi-step synthesis.[3][4] Their primary vulnerability is to acidic reagents.[3]

Q3: How does the nature of the protected alcohol (primary, secondary, tertiary, phenol) affect the rate of acidic deprotection?

The rate of acid-catalyzed cleavage is significantly influenced by steric and electronic factors surrounding the MOM ether. Generally, the rate of solvolytic cleavage increases with steric congestion around the protected alcohol.[5] The observed order of reactivity is typically:

• Primary < Secondary < Tertiary

Tertiary MOM ethers cleave faster than secondary ones, which in turn are faster than primary ones.[5] This is attributed to the relief of steric strain upon cleavage and the stability of the intermediate carbocationic species. Phenolic MOM ethers can also be deprotected under acidic conditions, though specific methods using heterogeneous catalysts like silica-supported sodium hydrogen sulfate have been developed for enhanced chemoselectivity.[6]

Q4: Is it possible to selectively deprotect a MOM group in the presence of other acid-labile groups like silyl ethers (TBS, TBDPS) or ketals?

Yes, achieving selectivity is possible but highly dependent on the chosen reagents and conditions. This is a central challenge in complex molecule synthesis, requiring an orthogonal protection strategy.[7][8]

• MOM vs. Silyl Ethers (TBS, TBDPS): MOM groups are generally cleaved under protic or Lewis acidic conditions that may leave silyl ethers intact, especially the bulkier TBDPS group. Conversely, silyl ethers are exquisitely sensitive to fluoride sources (e.g., TBAF), which do not affect MOM ethers.

• MOM vs. Ketals (e.g., Acetonides): The relative lability can be reversed based on the reagent. Traditional acidic hydrolysis often removes the more labile ketal protecting groups preferentially. However, methods utilizing sterically demanding Lewis acids like TBSOTf in combination with a base have been shown to selectively cleave the less hindered MOM ether while leaving a ketal intact.[9]

Troubleshooting Guide: Common Stability Issues

Q5: My MOM group was unexpectedly cleaved during aqueous workup or silica gel chromatography. Why did this happen and how can I prevent it?

This is a common and frustrating issue often caused by unintentional exposure to acidic conditions.

• Causality:

  • Aqueous Workup: Using even weakly acidic solutions (e.g., saturated NH₄Cl) can sometimes be sufficient to cause partial or complete deprotection, especially with sensitive substrates.

  • Silica Gel Chromatography: Standard silica gel is inherently acidic (surface Si-OH groups) and can catalyze the hydrolysis of the MOM group directly on the column.[10] Letting the compound sit on a silica-loaded column for an extended period can exacerbate this problem.[10]

• Preventative Measures:

  • Neutralize Workup: During the workup, use a mild basic solution like saturated sodium bicarbonate (NaHCO₃) to quench any residual acid and ensure the aqueous layer is neutral or slightly basic before extraction.

  • Buffer the Silica: For chromatography, use a stationary phase that has been neutralized. This can be achieved by adding ~1% triethylamine (NEt₃) or ammonia to the eluent system.

  • Use an Alternative Stationary Phase: Consider using neutral or basic alumina, or Celite for filtration, which will not promote acid-catalyzed deprotection.[10]

  • Minimize Contact Time: Run columns as quickly as possible and avoid letting the compound remain on the stationary phase overnight.[10]

Q6: My MOM deprotection reaction is sluggish or incomplete, even after extended reaction times. What are the potential causes and solutions?

Incomplete deprotection can stem from several factors related to the substrate, reagents, or reaction conditions.

• Causality & Solutions:

  • Insufficient Acid Strength/Concentration: For particularly stable MOM ethers, the chosen acid may be too weak.

    • Solution: Gradually increase the concentration of the acid or switch to a stronger acid (e.g., from PPTS to HCl or TFA).[1] Be mindful of potential side reactions with more sensitive substrates.

  • Steric Hindrance: A sterically encumbered MOM group may be slow to react.

    • Solution: Increasing the reaction temperature can often overcome the activation barrier. Alternatively, a less sterically demanding Lewis acid might gain better access to the ether oxygen.

  • Poor Reagent Quality: Old or improperly stored acids can lose their potency.

    • Solution: Use a fresh bottle of acid or titrate the existing stock to confirm its concentration.

  • Solvent Effects: The choice of solvent can influence the reaction rate. Protic solvents like methanol can participate in the reaction.

    • Solution: For standard hydrolysis, aqueous methanol or ethanol are common.[1] For other systems, ensure your substrate is fully soluble.

Q7: The deprotection of my 1,3-amino alcohol (or diol) substrate is yielding a cyclic byproduct instead of the desired product. What is happening?

You are likely observing an intramolecular cyclization reaction, a known side reaction with certain substrates.

• Causality: In substrates containing a nearby nucleophile (like a hydroxyl or amino group), the oxocarbenium ion intermediate formed during MOM cleavage can be trapped intramolecularly before it is intercepted by an external nucleophile (like water). This leads to the formation of a stable cyclic formal acetal or related structure. This side reaction is particularly problematic when using standard acidic conditions.

• Solution: Avoid conditions that favor the formation of a free oxocarbenium ion.

  • Switch to Milder, Non-Protic Conditions: Employing Lewis acid conditions, such as ZnBr₂ and a soft nucleophile like n-PrSH, can promote a different deprotection pathway that minimizes intramolecular capture.[11][12]

  • Use an Ion-Exchange Resin: A heterogeneous acid catalyst like Dowex-50W can provide a milder, localized acidic environment that may favor the desired hydrolysis over cyclization.[5]

Q8: My substrate is highly sensitive and degrades or rearranges under standard acidic deprotection conditions. What are my best alternative methods?

For acid-sensitive molecules, especially those prone to Wagner-Meerwein rearrangements or elimination, harsh protic acids are unsuitable.[5] A variety of milder methods have been developed to address this challenge.

• Expert Recommendations:

  • Lewis Acid Catalysis: Lewis acids coordinate to the ether oxygen, activating the C-O bond for cleavage under non-protic conditions. This approach is often fast and highly selective.

  • Silyl Triflate Systems: Reagents like trimethylsilyl triflate (TMSOTf) in the presence of 2,2'-bipyridyl can deprotect MOM ethers under very mild, non-acidic conditions, preserving other acid-labile groups like Trityl ethers.[13]

  • Solid-Phase Acid Catalysis: Using a cationic ion-exchange resin like Dowex-50W allows for easy removal of the acid catalyst by simple filtration, preventing prolonged exposure of the product to acidic conditions during workup.[5] This method has been shown to prevent acid-catalyzed rearrangements effectively.[5]

// Nodes start [label="Deprotection Issue Observed", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; q1 [label="What is the issue?"]; a1 [label="Unexpected Cleavage\n(Workup/Chromatography)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; a2 [label="Incomplete Reaction", fillcolor="#EA4335", fontcolor="#FFFFFF"]; a3 [label="Side Product Formation\n(e.g., Cyclization)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; a4 [label="Substrate Degradation\nor Rearrangement", fillcolor="#EA4335", fontcolor="#FFFFFF"];

sol1 [label="1. Neutralize workup (NaHCO₃)\n2. Buffer silica with NEt₃\n3. Use neutral alumina/Celite", shape=note, fillcolor="#E8F0FE", fontcolor="#202124"]; sol2 [label="1. Increase acid concentration/temp\n2. Switch to stronger acid (TFA, HCl)\n3. Check reagent quality", shape=note, fillcolor="#E8F0FE", fontcolor="#202124"]; sol3 [label="Switch to non-protic, mild conditions:\n- Lewis Acids (ZnBr₂/n-PrSH)\n- Ion-Exchange Resin (Dowex)", shape=note, fillcolor="#E8F0FE", fontcolor="#202124"]; sol4 [label="Use mild, selective methods:\n- Ion-Exchange Resin\n- Lewis Acids (ZnBr₂)\n- Silyl Triflates (TMSOTf)", shape=note, fillcolor="#E8F0FE", fontcolor="#202124"];

// Edges start -> q1; q1 -> a1 [label=" "]; q1 -> a2 [label=" "]; q1 -> a3 [label=" "]; q1 -> a4 [label=" "];

a1 -> sol1 [label="Cause: Trace acid/\nAcidic silica"]; a2 -> sol2 [label="Cause: Low reactivity/\nPoor conditions"]; a3 -> sol3 [label="Cause: Intramolecular\nintermediate trapping"]; a4 -> sol4 [label="Cause: Substrate\nsensitivity to acid"]; } enddot Caption: Troubleshooting workflow for MOM deprotection issues.

Data & Protocols

Table 1: Comparison of Common Acidic Deprotection Conditions

Reagent(s)	Typical Conditions	Relative Harshness	Key Considerations & Cautions
HCl	1-6 M HCl in MeOH or aq. THF, 0 °C to RT	High	Very common and effective, but can cleave other acid-labile groups (ketals, some silyl ethers) and cause rearrangements.[1][3]
TFA	10-50% TFA in CH₂Cl₂, RT	High	Strong, non-aqueous conditions. Volatile acid is easily removed, but can cleave t-butyl-based groups (Boc, t-butyl esters).[1]
p-TSA	Catalytic to stoichiometric amount in MeOH or CH₂Cl₂, RT	Moderate	Milder than HCl/TFA. Can be used for substrates with moderate acid sensitivity. A solvent-free method has also been reported.[14][15]
PPTS	Catalytic amount in t-BuOH or MeOH, often with heating	Mild-Moderate	Pyridinium p-toluenesulfonate is a mildly acidic salt, useful for more delicate substrates. Reactions can be slow.[1]
Dowex-50W	Stirred suspension in aq. MeOH, reflux	Mild	Heterogeneous catalyst is easily filtered off, preventing product exposure during workup. Excellent for preventing rearrangements.[5]

Table 2: Selected Mild and Selective Deprotection Methods for Sensitive Substrates

Reagent(s)	Typical Conditions	Mechanism Type	Selectivity & Compatibility
ZnBr₂ / n-PrSH	CH₂Cl₂, 0 °C to RT	Lewis Acid / Soft Nucleophile	Excellent for sensitive substrates, including tertiary alcohols.[11][12] Rapid (often <10 min).[12] Tolerates TBDPS and acetate groups.[11]
TMSOTf / 2,2'-Bipyridyl	CH₃CN or CH₂Cl₂, RT	Silyl Ether Intermediate	Very mild, non-acidic conditions.[13] Tolerates highly acid-labile groups like Trityl (Tr) ethers.[13] Can be tuned for selectivity.[9]
ZrCl₄	Isopropanol, reflux	Lewis Acid	An effective Lewis acid for both protection (with dimethoxymethane) and deprotection protocols.[16][17]

// Nodes start [label="R-O-CH₂-O-CH₃ | {MOM Ether}"]; protonation [label="R-O-CH₂-O⁺(H)-CH₃ | {Protonated Acetal}"]; cleavage [label="{ {R-OH | Freed Alcohol} + {[CH₂=O⁺-CH₃] ↔ [CH₂⁺-O-CH₃]} | {Oxocarbenium Ion} }"]; hydrolysis [label="HO-CH₂-O-CH₃ | {Hemiacetal}"]; products [label="CH₂O + CH₃OH | {Byproducts}"];

// Invisible nodes for layout inv1 [shape=point, width=0]; inv2 [shape=point, width=0];

// Edges start -> protonation [label="+ H⁺", color="#4285F4"]; protonation -> cleavage [label="- R-OH", dir=back, color="#34A853"]; cleavage -> inv1 [arrowhead=none]; inv1 -> hydrolysis [label="+ H₂O", color="#4285F4"]; hydrolysis -> products [label="Decomposition"]; } enddot Caption: General mechanism of acid-catalyzed MOM deprotection.

Detailed Experimental Protocols

Protocol 1: Standard Deprotection using HCl in Methanol

• Preparation: Dissolve the MOM-protected substrate (1.0 eq) in methanol (0.1–0.2 M concentration). Cool the solution to 0 °C in an ice bath.

• Reaction: Slowly add a solution of 3 M hydrochloric acid (2.0–5.0 eq).

• Monitoring: Stir the reaction at 0 °C or allow it to warm to room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

• Workup: Quench the reaction by carefully adding saturated aqueous sodium bicarbonate (NaHCO₃) solution until the pH is neutral (~7-8).

• Extraction: Remove the methanol under reduced pressure. Extract the aqueous residue with an appropriate organic solvent (e.g., ethyl acetate or dichloromethane) three times.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. Purify the crude product by flash column chromatography.

Protocol 2: Mild Deprotection with Dowex-50W Ion-Exchange Resin

Adapted from Mander, L. N., & Seto, H. (1992).[5]

• Resin Preparation: Wash Dowex-50W-X2 (H⁺ form) resin successively with distilled water, 2N NaOH, distilled water, 2N HCl, and finally distilled water until the filtrate is neutral.

• Preparation: To a solution of the MOM-protected substrate (1.0 eq) in a mixture of methanol and water (e.g., 5:1 v/v), add the conditioned Dowex-50W resin (a catalytic amount by weight, e.g., 20-50% w/w relative to substrate).

• Reaction: Reflux the heterogeneous mixture with vigorous stirring. Monitor the reaction progress by TLC.

• Workup: Upon completion, cool the mixture to room temperature.

• Purification: Filter the mixture through a sintered glass funnel to remove the resin, washing the resin thoroughly with methanol. Combine the filtrates and concentrate under reduced pressure. The resulting crude product can be further purified if necessary.

Protocol 3: Rapid and Selective Deprotection with ZnBr₂ and n-PrSH

Adapted from Han, J. H., et al. (2010).[11][12]

• Preparation: Dissolve the MOM-protected substrate (1.0 eq) in anhydrous dichloromethane (CH₂Cl₂) under an inert atmosphere (N₂ or Ar) and cool the solution to 0 °C.

• Reaction: Add n-propanethiol (n-PrSH, 2.0 eq) followed by zinc bromide (ZnBr₂, 1.0 eq).

• Monitoring: Stir the reaction at 0 °C, allowing it to warm to room temperature. These reactions are often very fast, typically complete within 5-10 minutes.[11] Monitor closely by TLC.

• Workup: Quench the reaction by adding saturated aqueous NaHCO₃.

• Extraction: Separate the layers and extract the aqueous phase with dichloromethane.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the residue by flash column chromatography.

References

• Total Synthesis. (n.d.). MOM Protecting Group: MOM Protection & Deprotection Mechanism. Total Synthesis. [Link]

• Vutturi, A. V. (n.d.). Methoxymethyl Ether (MOM) | Hydroxyl Protective Group. AdiChemistry. [Link]

• Fujioka, H., et al. (2012). Selective Deprotection of Methylene Acetal and MOM ether in the presence of Ketal-type Protective Groups: Remarkable Effect of TBSOTf. Heterocycles, 86(1), 455-467. [Link]

• Fujioka, H., et al. (2019). Chemoselective Transformations of Aromatic Methoxymethyl Ethers Using Trialkylsilyl Triflate and 2,2′-Bipyridyl. ACS Omega, 4(5), 8796-8802. [Link]

• Han, J. H., et al. (2010). A facile method for the rapid and selective deprotection of methoxymethyl (MOM) ethers. Tetrahedron, 66(9), 1673-1677. [Link]

• Dr. Rahul Bhondwe. (2020, October 6). Alcohol Protection & deprotection (MOM, MEM, BOM, PMB, THP). YouTube. [Link]

• SK. (2014, March 21). Acetal Protective Groups. Chem-Station. [Link]

• Wikipedia contributors. (n.d.). Methoxymethyl ether. Wikipedia. [Link]

• Organic Chemistry. (2022, January 19). MOM Protecting Group Addition | Organic Chemistry. YouTube. [Link]

• Hricovíniová, Z., & Hricovíni, M. (2019). MOP and EE Protecting Groups in Synthesis of α- or β-Naphthyl-C-Glycosides from Glycals. The Journal of Organic Chemistry, 84(11), 7200-7210. [Link]

• University of Leeds. (n.d.). VI Protecting Groups and Orthogonal Protection Strategies. University of Leeds, School of Chemistry. [Link]

• Chemistry LibreTexts. (2021, March 5). 13.10: Protecting Groups in Organic Synthesis. [Link]

• Hu, L., et al. (2000). A modified procedure for the deprotection of methoxymethyl ether. Tetrahedron Letters, 41(5), 161-164. [Link]

• Wikipedia contributors. (n.d.). Protecting group. Wikipedia. [Link]

• Ashenhurst, J. (n.d.). Acidic cleavage of ethers (SN2). Master Organic Chemistry. [Link]

• Kad, G. L., et al. (2003). An Efficient Protocol for the Preparation of MOM Ethers and Their Deprotection Using Zirconium(IV) Chloride. Organic Preparations and Procedures International, 35(5), 503-507. [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. [Link]

• Grokipedia. (n.d.). Methoxymethyl ether. [Link]

• Narender, M., et al. (2006). A Rapid, Solvent-Free Deprotection of Methoxymethyl (MOM) Ethers by pTSA; An Eco-Friendly Approach. Letters in Organic Chemistry, 3(1), 32-35. [Link]

• Organic Chemistry Portal. (n.d.). MOM Ethers. [Link]

• Algor Cards. (n.d.). Protecting Groups in Organic Chemistry. [Link]

• Wikipedia contributors. (n.d.). Ether cleavage. Wikipedia. [Link]

• Seto, H., & Mander, L. N. (1992). A Refined Method for the Removal of the Methoxymethyl (MOM) Protecting Group for Carbinols with Acidic Ion-Exchange Resin. Synthesis and Reactivity in Inorganic and Metal-Organic Chemistry, 22(10), 2823-2828. [Link]

• ResearchGate. (n.d.). A Simple and Highly Efficient Deprotecting Method for Methoxymethyl and Methoxyethoxymethyl Ethers and Methoxyethoxymethyl Esters. [Link]

• Wikipedia contributors. (n.d.). Chloromethyl methyl ether. Wikipedia. [Link]

• Reddit. (2021, July 21). Stability of -OMOM protecting groups. r/Chempros. [Link]

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons. [Link]

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. adichemistry.com [adichemistry.com]
• 4. grokipedia.com [grokipedia.com]
• 5. tandfonline.com [tandfonline.com]
• 6. MOM Ethers [organic-chemistry.org]
• 7. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 8. Protecting group - Wikipedia [en.wikipedia.org]
• 9. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 10. reddit.com [reddit.com]
• 11. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 12. researchgate.net [researchgate.net]
• 13. Chemoselective Transformations of Aromatic Methoxymethyl Ethers Using Trialkylsilyl Triflate and 2,2′-Bipyridyl - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Acetal Protective Groups | Chem-Station Int. Ed. [en.chem-station.com]
• 15. A Rapid, Solvent-Free Deprotection of Methoxymethyl (MOM) Ethers by pTSA; An Eco-Friendly Approach | Bentham Science [eurekaselect.com]
• 16. benchchem.com [benchchem.com]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Mitigating Off-Target Effects of Imidazo[1,2-a]pyridine-Based Inhibitors

Welcome to the technical support center for researchers, scientists, and drug development professionals working with imidazo[1,2-a]pyridine-based inhibitors. This guide is designed to provide in-depth troubleshooting strategies and address frequently asked questions to help you navigate the complexities of off-target effects associated with this important class of molecules. Our goal is to empower you with the knowledge to design more precise experiments, interpret your data with confidence, and ultimately, develop more selective and effective therapeutics.

The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous inhibitors targeting a range of protein kinases and other enzymes.[1][2][3] Its prevalence is a testament to its favorable drug-like properties. However, the very nature of many of these inhibitors, particularly those targeting the highly conserved ATP-binding pocket of kinases, presents a significant challenge: the potential for off-target interactions.[4][5] These unintended interactions can lead to misleading experimental results, cellular toxicity, and adverse effects in a clinical setting.[4][6]

This guide will provide a structured approach to identifying, validating, and mitigating off-target effects, ensuring the scientific integrity of your research.

Part 1: Troubleshooting Guide - From Suspicion to Confirmation

Unexpected or inconsistent results in your experiments can often be the first indication of off-target activity. This section provides a systematic workflow to investigate and confirm these suspicions.

Initial Observation: Phenotypes Don't Align with On-Target Biology

Scenario: You observe a cellular phenotype (e.g., apoptosis, cell cycle arrest) that is inconsistent with the known function of your primary target kinase after treatment with your imidazo[1,2-a]pyridine inhibitor.

Troubleshooting Workflow:

• Confirm On-Target Engagement: Before investigating off-target effects, it's crucial to verify that your inhibitor is engaging its intended target in your experimental system.

  • Western Blotting: Analyze the phosphorylation status of a known, direct downstream substrate of your target kinase. A dose-dependent decrease in phosphorylation upon inhibitor treatment is a strong indicator of on-target activity.[7]

  • Cellular Thermal Shift Assay (CETSA): This biophysical method assesses the thermal stabilization of a protein upon ligand binding in a cellular context, providing direct evidence of target engagement.[8][9][10][11]

• Orthogonal Approaches to Validate On-Target Phenotype:

  • Use Structurally Unrelated Inhibitors: Compare the phenotype induced by your inhibitor with that of other well-characterized, structurally distinct inhibitors of the same target.[12] If multiple inhibitors targeting the same kinase produce the same phenotype, it is more likely to be an on-target effect.

  • Genetic Knockdown/Knockout: Employ techniques like siRNA, shRNA, or CRISPR/Cas9 to reduce or eliminate the expression of the intended target.[12] If this genetic perturbation phenocopies the effect of your inhibitor, it strengthens the link between the target and the observed phenotype.

  • Rescue Experiments: In cells where the target is knocked down or knocked out, re-introduce a version of the kinase that is resistant to your inhibitor. If the phenotype is reversed, it provides strong evidence for an on-target effect.[12]

Systematic Identification of Off-Target Interactions

If you've confirmed on-target engagement but still observe anomalous phenotypes, the next step is to identify the potential off-target proteins.

Recommended Strategies:

• In Silico Profiling (First Pass):

  • Rationale: Computational tools can predict potential off-target interactions based on the chemical structure of your inhibitor and its similarity to known kinase inhibitors.[7] This is a cost-effective initial step to generate a list of potential off-targets.

  • Recommended Tools: Several platforms and algorithms are available for this purpose, such as KinasePred and other methods that analyze binding site similarities.[13][14][15][16][17]

• In Vitro Kinase Profiling (Broad Spectrum Screening):

  • Rationale: Empirically screen your imidazo[1,2-a]pyridine inhibitor against a large panel of purified kinases to identify off-target interactions and determine their inhibitory concentrations (IC50s).[12][18][19] This provides a direct measure of your compound's selectivity.

  • Available Services: Several commercial providers offer kinase profiling services, such as KINOMEscan, which uses a competition binding assay to measure the dissociation constant (Kd) for inhibitor-kinase interactions.[20][21][22]

• Chemical Proteomics (Unbiased Target Deconvolution):

  • Rationale: These methods identify protein-ligand interactions directly in complex biological samples like cell lysates or intact cells, offering an unbiased view of on- and off-targets.[23][24][25][26]

  • Key Techniques:

    • Affinity Chromatography: Your inhibitor is immobilized on a solid support to "pull down" interacting proteins from a cell lysate, which are then identified by mass spectrometry.[24][26]

    • Photoaffinity Labeling (PAL): A photo-reactive group is incorporated into your inhibitor, allowing for covalent cross-linking to interacting proteins upon UV irradiation, followed by enrichment and identification.[27]

Validating Functional Relevance of Off-Target Hits

Once you have a list of potential off-targets, it is essential to determine if these interactions are functionally relevant in your cellular model.

• Cellular Target Engagement Assays: Use techniques like CETSA to confirm that your inhibitor binds to the suspected off-target protein inside the cell.[12]

• Downstream Signaling Analysis: Investigate the signaling pathway downstream of the identified off-target. If your inhibitor modulates the phosphorylation of known substrates of this off-target kinase in a dose-dependent manner, it provides strong evidence of a functional interaction.[12]

• Genetic Knockdown/Knockout of Off-Target: Use siRNA, shRNA, or CRISPR/Cas9 to deplete the identified off-target. If the anomalous phenotype is rescued or diminished upon treatment with your inhibitor in these models, it validates the off-target interaction.[12]

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the most common off-target kinase families for ATP-competitive imidazo[1,2-a]pyridine inhibitors?

A1: Due to the conserved nature of the ATP-binding pocket, off-target effects are a known liability for many kinase inhibitors.[5] While specific off-targets depend on the exact substitution pattern of the imidazo[1,2-a]pyridine core, some kinase families are more frequently implicated. For instance, inhibitors designed for cyclin-dependent kinases (CDKs) may show cross-reactivity with other members of the CMGC kinase group (CDK, MAPK, GSK3, CLK).[1] Similarly, due to structural similarities in the hinge region, off-target interactions with serine/threonine kinases are a possibility.[12] Comprehensive kinase profiling is the most reliable way to determine the specific off-target profile of your compound.[18][19]

Q2: How can I interpret kinome scan data to assess the selectivity of my inhibitor?

A2: Kinome scan data is typically presented as the percentage of kinase activity remaining in the presence of your inhibitor or as a dissociation constant (Kd).[20][28] A lower percentage or a lower Kd value indicates stronger binding. To assess selectivity, compare the binding affinity for your primary target to that of all other kinases in the panel. A highly selective inhibitor will show potent binding to the intended target with minimal interaction with other kinases. Several metrics, such as the selectivity score (S-score), can be used to quantify selectivity. It's also important to consider the concentration of your inhibitor used in the screen relative to the concentrations used in your cellular assays.

Q3: What medicinal chemistry strategies can be employed to improve the selectivity of imidazo[1,2-a]pyridine-based inhibitors?

A3: Improving selectivity often involves exploiting subtle differences between the ATP-binding sites of the on-target and off-target kinases.[4][5] Some effective strategies include:

• Targeting the Gatekeeper Residue: Modifying your inhibitor to include bulky substituents that create a steric clash with kinases possessing a large gatekeeper residue, while allowing binding to targets with a smaller gatekeeper.[4]

• Exploiting Unique Pockets: Designing modifications that extend into less conserved regions of the active site or allosteric pockets can significantly enhance selectivity.[29][30]

• Covalent Inhibition: Incorporating a reactive group (e.g., an acrylamide) that forms a covalent bond with a non-conserved cysteine residue near the active site can lead to highly selective and potent inhibitors.[4][5]

• Structure-Based Design: Utilizing co-crystal structures of your inhibitor bound to its target and off-targets can reveal key interactions and guide the design of more selective analogues.[1]

Q4: Can off-target effects ever be beneficial?

A4: While often considered a liability, in some cases, polypharmacology (the ability of a drug to interact with multiple targets) can be advantageous.[6] For example, an inhibitor that hits both a primary target and a kinase in a resistance pathway could be more effective than a highly selective inhibitor. However, this "rational polypharmacology" should be by design and thoroughly characterized, rather than an accidental discovery.[31]

Part 3: Experimental Protocols & Data Visualization

Cellular Thermal Shift Assay (CETSA) Protocol

This protocol provides a general framework for performing a CETSA experiment to validate target engagement in intact cells.

Materials:

• Cell culture reagents

• Your imidazo[1,2-a]pyridine inhibitor and vehicle control (e.g., DMSO)

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• PCR tubes or a PCR plate

• Thermal cycler

• Western blot reagents and antibodies for your target protein and a loading control

Procedure:

• Cell Treatment: Plate cells and grow to desired confluency. Treat cells with your inhibitor or vehicle control at various concentrations for a specified time at 37°C.

• Heating: Harvest cells, wash with PBS, and resuspend in a small volume of PBS. Aliquot the cell suspension into PCR tubes.

• Heat Challenge: Place the PCR tubes in a thermal cycler and heat them to a range of temperatures (e.g., 40°C to 70°C in 2-3°C increments) for a set time (e.g., 3 minutes), followed by a cooling step to room temperature.[10]

• Cell Lysis: Lyse the cells by freeze-thaw cycles or by adding lysis buffer.

• Centrifugation: Centrifuge the lysates at high speed (e.g., 20,000 x g) to pellet the aggregated proteins.

• Western Blotting: Collect the supernatant (soluble protein fraction) and analyze the protein levels of your target by Western blotting. Also, probe for a loading control (e.g., GAPDH) to ensure equal loading.

• Data Analysis: Quantify the band intensities and plot the percentage of soluble target protein as a function of temperature for both inhibitor-treated and vehicle-treated samples. A shift in the melting curve to a higher temperature in the presence of your inhibitor indicates target stabilization and engagement.[8][9]

Data Summary Table

Technique	Information Gained	Advantages	Limitations
In Silico Profiling	Predicted off-target interactions	Fast, inexpensive, hypothesis-generating	Predictions require experimental validation
In Vitro Kinase Profiling	Empirical off-target IC50s/Kds	Quantitative, broad coverage of the kinome	May not reflect cellular potency and selectivity, can be costly
Chemical Proteomics	Unbiased identification of on- and off-targets in a biological context	High physiological relevance, discovers novel interactions	Technically demanding, may require specialized equipment
CETSA	Confirmation of target engagement in cells	Direct measure of binding in a cellular environment	Requires a specific antibody for the target protein

Visualizing the Troubleshooting Workflow

Caption: A systematic workflow for identifying and validating off-target effects.

References

• 1. The discovery of a new structural class of cyclin-dependent kinase inhibitors, aminoimidazo[1,2-a]pyridines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Aminoimidazo[1,2-a]pyridines as a new structural class of cyclin-dependent kinase inhibitors. Part 1: Design, synthesis, and biological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. tandfonline.com [tandfonline.com]
• 6. academic.oup.com [academic.oup.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. bio-protocol.org [bio-protocol.org]
• 10. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. Computational methods for analysis and inference of kinase/inhibitor relationships - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. Computational Modeling of Kinase Inhibitor Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. academic.oup.com [academic.oup.com]
• 18. A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets - PMC [pmc.ncbi.nlm.nih.gov]
• 19. reactionbiology.com [reactionbiology.com]
• 20. chayon.co.kr [chayon.co.kr]
• 21. vghtc.gov.tw [vghtc.gov.tw]
• 22. youtube.com [youtube.com]
• 23. Chemical Proteomics for Target Validation [worldpreclinicalcongress.com]
• 24. Drug target deconvolution by chemical proteomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. europeanreview.org [europeanreview.org]
• 26. tandfonline.com [tandfonline.com]
• 27. pubs.acs.org [pubs.acs.org]
• 28. benchchem.com [benchchem.com]
• 29. pubs.acs.org [pubs.acs.org]
• 30. journaljcti.com [journaljcti.com]
• 31. pubs.acs.org [pubs.acs.org]

Technical Support Center: Enhancing the Oral Bioavailability of Imidazo[1,2-a]pyridine Drug Candidates

Welcome to the technical support center for researchers, scientists, and drug development professionals working with imidazo[1,2-a]pyridine drug candidates. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the common challenge of poor oral bioavailability associated with this important class of compounds. The imidazo[1,2-a]pyridine scaffold is a "privileged structure" in medicinal chemistry, featured in marketed drugs like zolpidem and alpidem, and is a focal point for developing new therapeutics, including novel antituberculosis agents.[1][2] However, their often lipophilic nature and poor aqueous solubility can significantly hinder their development.[3][4]

This resource is designed to be a practical, field-proven guide, moving beyond simple protocols to explain the underlying scientific principles of each strategy.

I. Understanding the Bioavailability Challenge with Imidazo[1,2-a]pyridines

Poor oral bioavailability is a multifaceted problem that can derail promising drug candidates.[5] For imidazo[1,2-a]pyridines, the primary culprits are often low aqueous solubility and/or low permeability across the gastrointestinal (GI) tract.[3][5] First-pass metabolism in the liver and intestinal wall can also significantly reduce the amount of drug reaching systemic circulation.[6]

Frequently Asked Questions (FAQs): Initial Assessment

Q1: We've synthesized a novel imidazo[1,2-a]pyridine derivative with excellent in vitro potency, but it shows negligible plasma levels after oral administration in our animal model. Where do we start?

A1: This is a classic and common challenge. The first step is to systematically diagnose the root cause of the low oral bioavailability. You need to determine if the issue is primarily due to poor solubility, poor permeability, rapid metabolism, or a combination of these factors. A tiered experimental approach is recommended.

Q2: What are the essential initial in vitro assays to characterize the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of our imidazo[1,2-a]pyridine candidate?

A2: To get a clear picture, you should perform a standard set of in vitro assays:

• Aqueous Solubility: Determine the solubility at different pH values relevant to the GI tract (e.g., pH 1.2, 4.5, and 6.8).

• Permeability: Use a Caco-2 cell monolayer assay to assess the apparent permeability (Papp) of your compound. This will help you understand its ability to cross the intestinal epithelium.[7]

• Metabolic Stability: Incubate your compound with liver microsomes (human and the animal species used for in vivo studies) to determine its intrinsic clearance.[7] This will give you an indication of its susceptibility to first-pass metabolism.

• Efflux Liability: The Caco-2 permeability assay can also be used to determine the efflux ratio, which indicates if the compound is a substrate for efflux transporters like P-glycoprotein (P-gp).

These initial data points will help you classify your compound according to the Biopharmaceutics Classification System (BCS) and guide your formulation or chemical modification strategy.[4]

II. Troubleshooting and Optimization Strategies

Based on the initial assessment, you can now delve into specific troubleshooting and optimization strategies.

Issue 1: Poor Aqueous Solubility (BCS Class II/IV)

If your imidazo[1,2-a]pyridine candidate has low aqueous solubility but high permeability (BCS Class II), the primary goal is to enhance its dissolution rate and concentration in the GI tract.[3]

FAQs: Solubility Enhancement

Q1: Our compound is practically insoluble in water. What are the most common formulation strategies to address this?

A1: Several formulation strategies can be employed, ranging from simple to complex. The choice depends on the physicochemical properties of your compound and the desired release profile.[4] Common approaches include:

• Particle Size Reduction: Decreasing the particle size increases the surface area available for dissolution.[3][8]

• Amorphous Solid Dispersions (ASDs): Dispersing the drug in a polymer matrix in an amorphous state can significantly improve its solubility and dissolution rate.[8]

• Lipid-Based Formulations: For lipophilic compounds, lipid-based systems like Self-Emulsifying Drug Delivery Systems (SEDDS) can be highly effective.[6][8]

• Complexation with Cyclodextrins: Cyclodextrins can form inclusion complexes with poorly soluble drugs, enhancing their solubility.[3][6]

Q2: We're considering particle size reduction. What are the key experimental considerations?

A2: Micronization or nanomilling are the go-to techniques.

Experimental Protocol: Nanonization via Wet Media Milling [9]

• Slurry Preparation: Prepare a slurry of your imidazo[1,2-a]pyridine compound in a liquid medium containing stabilizers (e.g., sodium lauryl sulfate and polyvinylpyrrolidone).

• Milling: Introduce the slurry into a milling chamber containing milling beads (e.g., yttria-stabilized zirconium oxide).

• Process Optimization: Optimize milling parameters such as milling speed, time, and temperature to achieve the desired nanoparticle size.

• Characterization: Characterize the resulting nanocrystals for particle size, zeta potential, and crystallinity (using techniques like DSC and XRPD).

• In Vitro Dissolution: Perform dissolution studies to confirm the enhanced dissolution rate of the nanosuspension compared to the unmilled drug.

Q3: How do we choose between different formulation strategies?

A3: The selection of an appropriate strategy is a data-driven process. The table below provides a comparative overview to guide your decision.

Strategy	Advantages	Disadvantages	Best Suited For
Particle Size Reduction	Simple, well-established.[3]	May not be sufficient for very poorly soluble compounds. Risk of particle agglomeration.	Compounds where a moderate increase in dissolution rate is sufficient.
Amorphous Solid Dispersions	Significant solubility enhancement.[8]	Potential for physical instability (recrystallization).[6] Requires careful polymer selection.	Compounds that can be stabilized in an amorphous form.
Lipid-Based Formulations	Can handle highly lipophilic drugs. May improve lymphatic transport.[3]	Can be complex to formulate and characterize. Potential for drug precipitation upon dilution in GI fluids.	Lipophilic compounds with good solubility in oils and lipids.
Cyclodextrin Complexation	High solubility enhancement.[3]	Limited to compounds that can fit into the cyclodextrin cavity. Potential for renal toxicity with some cyclodextrins.[3]	Compounds with appropriate molecular dimensions and hydrophobicity.

Issue 2: Poor Permeability (BCS Class III/IV)

If your compound has good solubility but poor permeability (BCS Class III), or both poor solubility and permeability (BCS Class IV), strategies to enhance its ability to cross the intestinal epithelium are necessary.

FAQs: Permeability Enhancement

Q1: Our Caco-2 assay shows a low Papp value for our imidazo[1,2-a]pyridine derivative. What are our options?

A1: Enhancing permeability often involves chemical modification of the drug candidate itself. The goal is to transiently increase its lipophilicity to facilitate membrane crossing.

Q2: What is a prodrug approach and how can it be applied to imidazo[1,2-a]pyridines?

A2: A prodrug is a pharmacologically inactive derivative of a parent drug that undergoes enzymatic or chemical conversion in the body to release the active drug.[10] For imidazo[1,2-a]pyridines with polar functional groups that hinder permeability, a common strategy is to create a more lipophilic ester or amide prodrug.[4]

Experimental Workflow: Ester Prodrug Synthesis and Evaluation

Caption: Workflow for Ester Prodrug Development.

Issue 3: High First-Pass Metabolism or Efflux

Even with good solubility and permeability, the oral bioavailability of your imidazo[1,2-a]pyridine candidate can be limited by extensive metabolism in the liver and/or intestinal wall, or by efflux transporters pumping the drug back into the GI lumen.

FAQs: Mitigating Metabolism and Efflux

Q1: Our in vitro metabolism studies show that our compound is rapidly cleared by liver microsomes. What structural modifications can we consider?

A1: Structure-activity relationship (SAR) studies are crucial here. You need to identify the metabolic "soft spots" on your molecule. Common strategies include:

• Blocking Metabolic Sites: Introducing a fluorine atom or a methyl group at a site of oxidative metabolism can sterically hinder the metabolic enzymes.

• Modulating Electronics: Replacing a metabolically labile group with a more electron-withdrawing or -donating group can alter its susceptibility to metabolism. For example, replacing a methyl group with a trifluoromethyl group can enhance metabolic stability.[11]

• Scaffold Hopping: In some cases, a different heterocyclic core may retain the desired pharmacological activity while having a more favorable metabolic profile.[1]

Q2: The efflux ratio for our compound in the Caco-2 assay is high, suggesting it's a P-gp substrate. How can we address this?

A2: P-gp efflux can be a significant barrier to oral absorption.[12] Strategies to overcome this include:

• Structural Modification: Subtle structural changes can disrupt the recognition of the compound by P-gp. Incorporating a fluorine-substituted piperidine has been shown to reduce P-gp mediated efflux and improve bioavailability in some imidazo[1,2-a]pyridine series.[12]

• Co-administration with P-gp Inhibitors: While useful in a research setting to confirm P-gp involvement, this is generally not a viable long-term strategy for drug development due to the potential for drug-drug interactions.

III. Advanced Characterization and In Vivo Studies

Once you have an optimized formulation or a new chemical entity with improved properties, further characterization is necessary to confirm its enhanced oral bioavailability.

In Vivo Pharmacokinetic Studies

Q1: What is the standard protocol for an in vivo pharmacokinetic study to assess oral bioavailability?

A1: A crossover study design in an appropriate animal model (e.g., rats or mice) is the gold standard.

Experimental Protocol: In Vivo Pharmacokinetic Study

• Animal Dosing: Administer the compound intravenously (IV) to one group of animals and orally (PO) to another group. A washout period is required between doses in a crossover design.

• Blood Sampling: Collect blood samples at predetermined time points after dosing.

• Plasma Analysis: Analyze the plasma samples using a validated analytical method (e.g., LC-MS/MS) to determine the drug concentration at each time point.

• Pharmacokinetic Analysis: Calculate key pharmacokinetic parameters such as AUC (Area Under the Curve), Cmax (Maximum Concentration), Tmax (Time to Maximum Concentration), and half-life.

• Bioavailability Calculation: The absolute oral bioavailability (%F) is calculated as: %F = (AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) * 100

Predictive In Vitro Models

While in vivo studies are essential, advanced in vitro models can provide valuable insights and help predict in vivo performance.[13] Physiologically based pharmacokinetic (PBPK) modeling, which integrates in vitro data on solubility, permeability, and metabolism, can be a powerful tool for predicting human oral bioavailability.[7]

IV. Conclusion

Enhancing the oral bioavailability of imidazo[1,2-a]pyridine drug candidates requires a systematic, multi-pronged approach. By thoroughly characterizing the physicochemical and ADME properties of your compound, you can identify the primary barriers to its absorption and select the most appropriate chemical modification or formulation strategy. The troubleshooting guides and experimental protocols provided in this technical support center are designed to empower you to overcome these challenges and advance your promising drug candidates through the development pipeline.

V. References

• World Pharma Today. (n.d.). Innovative Formulation Strategies for Poorly Soluble Drugs. Retrieved from [Link]

• Hilaris Publisher. (2024). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Journal of Formulation Science & Bioavailability, 8, 212. Retrieved from [Link]

• Makarov, V. A., et al. (2013). Advancement of Imidazo[1,2-a]pyridines with Improved Pharmacokinetics and nM Activity vs. Mycobacterium tuberculosis. ACS Medicinal Chemistry Letters. Retrieved from [Link]

• Gertz, M., et al. (2012). Prediction of the human oral bioavailability by using in vitro and in silico drug related parameters in a physiologically based absorption model. PubMed. Retrieved from [Link]

• Gobo, L. A., et al. (2019). Prediction of Oral Bioavailability in Rats: Transferring Insights from in Vitro Correlations to (Deep) Machine Learning Models Using in Silico Model Outputs and Chemical Structure Parameters. ACS Publications. Retrieved from [Link]

• Shaikh, J., et al. (2020). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. NIH. Retrieved from [Link]

• Homayun, B., et al. (2022). Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. PubMed Central. Retrieved from [Link]

• ResearchGate. (2025). Formulation strategies for poorly soluble drugs. Retrieved from [Link]

• Kumar, A., et al. (2023). Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents. PMC. Retrieved from [Link]

• Makarov, V. A., et al. (2013). Advancement of Imidazo[1,2-a]pyridines with Improved Pharmacokinetics and nM Activity vs. Mycobacterium tuberculosis. PMC - NIH. Retrieved from [Link]

• Pelkonen, O., et al. (2024). Evaluation of common in vitro assays for the prediction of oral bioavailability and hepatic metabolic clearance in humans. bioRxiv. Retrieved from [Link]

• Gobo, L. A., et al. (2019). Prediction of Oral Bioavailability in Rats: Transferring Insights from in Vitro Correlations to (Deep) Machine Learning Models Using in Silico Model Outputs and Chemical Structure Parameters. PubMed. Retrieved from [Link]

• Augustijns, P., et al. (2014). In vitro models for the prediction of in vivo performance of oral dosage forms. European Journal of Pharmaceutical Sciences, 57, 342-349. Retrieved from [Link]

• Wallace, E. M., et al. (2013). Discovery of a Novel Class of Imidazo[1,2-a]Pyridines with Potent PDGFR Activity and Oral Bioavailability. PMC - NIH. Retrieved from [Link]

• El-Sayed, N. N. E., et al. (2025). Synthesis, Characterization, and Biological Evaluation of Novel Azo-Based Imidazo[1,2‑a]pyridine Derivatives: In Vitro and In Silico Investigations. PubMed Central. Retrieved from [Link]

• Welsch, M. E., et al. (2019). Catalyst free, C-3 Functionalization of Imidazo[1,2-a]pyridines to Rapidly Access New Chemical Space for Drug Discovery Efforts. NIH. Retrieved from [Link]

• Molecules. (2023). Recent Advances in Visible Light-Induced C-H Functionalization of Imidazo[1,2-a]pyridines. Retrieved from [Link]

• ResearchGate. (2025). Strategies to improve oral bioavailability. Retrieved from [Link]

• Journal of Medicinal Chemistry. (2020). Improvement of Oral Bioavailability of Pyrazolo-Pyridone Inhibitors of the Interaction of DCN1/2 and UBE2M. PMC - NIH. Retrieved from [Link]

• Acta Crystallographica Section C: Structural Chemistry. (2025). Synthesis and crystal structures of two cocrystals of imidazo[1,2-a]pyridine-3-carbonitrile with nitro-substituted benzoic acid and phenol. PubMed. Retrieved from [Link]

• Journal of Medicinal Chemistry. (2023). Imidazo[1,2- a]Pyridine Derivatives as Novel Dual-Target Inhibitors of ABCB1 and ABCG2 for Reversing Multidrug Resistance. PubMed. Retrieved from [Link]

• New Journal of Chemistry. (2021). Functionalization of imidazo[1,2-a]pyridines via radical reactions. RSC Publishing. Retrieved from [Link]

• ResearchGate. (2018). Medicinal Attributes of Imidazo[1,2-a]pyridine Derivatives: An Update. Retrieved from [Link]

• MDPI. (2021). Acquired Drug Resistance Enhances Imidazoquinoline Efflux by P-Glycoprotein. Retrieved from [Link]

• Recent J. Soc. Med. (2024). Design, Synthesis, In vitro and In vivo Evaluation of New Imidazo[1,2-a]pyridine Derivatives as Cyclooxygenase-2 Inhibitors. Retrieved from [Link]

• Organic & Biomolecular Chemistry. (2022). The discovery of novel imidazo[1,2-a]pyridine derivatives as covalent anticancer agents. RSC Publishing. Retrieved from [Link]

• Pharmaceutics. (2021). Overcoming the Low Oral Bioavailability of Deuterated Pyrazoloquinolinone Ligand DK-I-60-3 by Nanonization: A Knowledge-Based Approach. NIH. Retrieved from [Link]

• Chemical Methodologies. (2023). Novel Imidazo[1,2-α]Pyridine Hybrids: Synthesis, Antioxidant Activity, Cytotoxicity against Cancer Cell Lines, and In Silico Docking Analysis. Retrieved from [Link]

• ChemistrySelect. (2022). Recent Advances in the Synthesis of Imidazo[1,2‐a]pyridines: A Brief Review. Retrieved from [Link]

• BioIVT. (2022). Spotlight on Efflux and Uptake Drug Transporters in In Vitro Drug-Drug Interaction Studies. Retrieved from [Link]

• Journal of the Turkish Chemical Society, Section A: Chemistry. (2022). Formation and Uses of Imidazo[1,2-a]pyrimidines and Related Compounds: A Review Comprising Years 2000-2021. ResearchGate. Retrieved from [Link]

• European Journal of Pharmacology. (2013). The position of imidazopyridine and metabolic activation are pivotal factors in the antimutagenic activity of novel imidazo[1,2-a]pyridine derivatives. PubMed. Retrieved from [Link]

• MDPI. (2023). Overcoming Challenges in Small-Molecule Drug Bioavailability: A Review of Key Factors and Approaches. Retrieved from [Link]

• RSC Publishing. (2016). One-step synthesis of imidazo[1,2-a]pyridines in water. Retrieved from [Link]

• RSC Publishing. (2019). Modern advances in heterocyclic chemistry in drug discovery. Retrieved from [Link]

• NIH. (2005). EFFLUX TRANSPORTERS: Newly Appreciated Roles in Protection against Pollutants. Retrieved from [Link]

• PMC - NIH. (2021). Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. Retrieved from [Link]

Sources

• 1. Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. hilarispublisher.com [hilarispublisher.com]
• 7. Prediction of the human oral bioavailability by using in vitro and in silico drug related parameters in a physiologically based absorption model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Overcoming the Low Oral Bioavailability of Deuterated Pyrazoloquinolinone Ligand DK-I-60-3 by Nanonization: A Knowledge-Based Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Discovery of a Novel Class of Imidazo[1,2-a]Pyridines with Potent PDGFR Activity and Oral Bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
• 13. In vitro models for the prediction of in vivo performance of oral dosage forms [repository.tno.nl]

Reference Data & Comparative Studies

A Comparative Guide to Heterocyclic Building Blocks in Topoisomerase Inhibitor Synthesis: Spotlight on 6-(4-(Methoxymethoxy)benzamido)imidazo[1,2-a]pyridine-2-carboxylic acid

In the landscape of modern drug discovery, particularly in the development of novel anticancer agents, the selection of the core chemical scaffold is a critical decision that profoundly influences the synthetic feasibility and biological activity of the final drug candidate. Topoisomerases, enzymes that regulate the topology of DNA, are validated and crucial targets for cancer chemotherapy. The strategic design of inhibitors for these enzymes often relies on the use of "privileged" heterocyclic building blocks that provide a rigid framework for the precise spatial orientation of pharmacophoric features.

This guide provides an in-depth comparison of 6-(4-(Methoxymethoxy)benzamido)imidazo[1,2-a]pyridine-2-carboxylic acid, a key intermediate for a promising class of topoisomerase inhibitors, with other prominent heterocyclic building blocks used in the synthesis of compounds targeting the same enzyme class. We will delve into the synthetic accessibility, structure-activity relationships (SAR), and the overall potential of the resulting inhibitors, supported by experimental data from the scientific literature.

The Imidazo[1,2-a]pyridine Scaffold: A Privileged Core

The imidazo[1,2-a]pyridine ring system is recognized as a "privileged structure" in medicinal chemistry.[1] This is due to its presence in numerous biologically active compounds and approved drugs, showcasing a broad spectrum of pharmacological activities, including anticancer, antimicrobial, and antiviral properties.[2][3] Its rigid, planar structure and the presence of nitrogen atoms at key positions allow for diverse molecular interactions with biological targets.

6-(4-(Methoxymethoxy)benzamido)imidazo[1,2-a]pyridine-2-carboxylic acid has emerged as a valuable starting material for the synthesis of potent topoisomerase inhibitors.[4][5] The methoxymethoxy (MOM) group serves as a protecting group for the phenolic hydroxyl function, which can be crucial for modulating solubility and for later-stage functionalization. The carboxylic acid at the 2-position and the benzamido side chain at the 6-position provide versatile handles for constructing a library of derivatives with tailored properties.

Synthetic Accessibility: The Imidazo[1,2-a]pyridine Route

The synthesis of topoisomerase inhibitors from 6-(4-(Methoxymethoxy)benzamido)imidazo[1,2-a]pyridine-2-carboxylic acid typically involves a multi-step sequence. A representative synthetic workflow is outlined below.

References

• 1. Structure activity relationship exploration of imidazo[1,2-a]pyridine series to reverse isoform selectivity and identify potent SIK1 selective inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and structure activity relationship of imidazo[1,2-a]pyridine-8-carboxamides as a novel antimycobacterial lead series - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]

A Researcher's Guide to Validating Target Engagement of Novel Imidazo[1,2-a]pyridine Inhibitors

The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous inhibitors targeting a wide range of protein classes, particularly kinases.[1][2] Compounds based on this scaffold have shown promise as anticancer, anti-inflammatory, and anti-tubercular agents.[3][4][5][6][7] However, phenotypic activity alone is insufficient. For any novel inhibitor, definitively proving that it binds to its intended molecular target within the complex milieu of a living cell—a concept known as target engagement—is a cornerstone of successful drug development.

This guide provides a comparative overview of modern techniques for validating the target engagement of novel imidazo[1,2-a]pyridine inhibitors. We will explore the causality behind experimental choices, present objective performance data, and provide actionable protocols for researchers in drug discovery.

The Central Question: Does Your Compound Hit Its Target in a Live Cell?

Answering this question is critical to establishing a clear mechanism of action (MoA), optimizing structure-activity relationships (SAR), and avoiding costly late-stage failures due to off-target effects or lack of efficacy.[8] The choice of method depends on the research stage, the nature of the target (e.g., enzyme vs. non-enzyme), and available resources. We will compare three orthogonal and widely adopted approaches: biophysical, biochemical, and direct cellular engagement assays.

dot graph TD { rankdir=LR; node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} caption [label="Target Validation Workflow.", shape=plaintext, fontsize=10];

Biophysical Methods: Quantifying Direct Binding

Biophysical techniques measure the direct interaction between a compound and a purified target protein, providing fundamental data on binding affinity and kinetics.

Surface Plasmon Resonance (SPR)

SPR is a powerful, label-free technique that detects molecular interactions in real-time by measuring changes in the refractive index on a sensor surface where the target protein is immobilized.[9][10] It is exceptionally useful for characterizing the binding kinetics (association and dissociation rates) of small molecules.[9][11]

Causality of Choice: Choose SPR when you need precise kinetic data (k_on, k_off) and affinity (K_D) for your imidazo[1,2-a]pyridine inhibitor against a purified protein target. This is invaluable during the hit-to-lead stage for ranking compounds and understanding the SAR of binding kinetics.[9]

Experimental Protocol: SPR Competition Assay for Imidazo[1,2-a]pyridine Inhibitors

• Immobilization: Covalently immobilize recombinant human p38α kinase on a CM5 sensor chip via amine coupling to a level of ~10,000 Response Units (RU).

• System Priming: Prime the system with SPR running buffer (e.g., HBS-EP+ buffer with 1% DMSO).

• Competition Assay:

  • Inject a known high-affinity ligand (e.g., a reference p38α inhibitor) at a constant concentration (e.g., 2x K_D) mixed with a serial dilution of the novel imidazo[1,2-a]pyridine test compound (e.g., from 100 µM to 1 nM).

  • Flow the mixture over the sensor surface. The signal response will be proportional to the amount of reference ligand that is not displaced by the test compound.

• Data Analysis: Plot the response at equilibrium against the concentration of the test compound and fit the data to a one-site competition model to determine the IC50, from which the K_D can be derived.

Data Summary: Comparison of Novel vs. Standard Inhibitor

Compound	Target	K_D (nM) [SPR]	k_on (10^5 M⁻¹s⁻¹)	k_off (10⁻³ s⁻¹)
IMP-2026 (Novel)	p38α	25	2.1	5.2
Doramapimod (BIRB 796)	p38α	0.1[12]	5.5	0.55

This hypothetical data illustrates how SPR can quantitatively differentiate the binding kinetics and affinity of a novel compound from a known, high-potency inhibitor.

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released or absorbed during a binding event.[13] This allows for the label-free determination of the binding affinity (K_D), stoichiometry (n), and the thermodynamic profile (enthalpy ΔH and entropy ΔS) of the interaction in a single experiment.[13][14][15]

Causality of Choice: ITC is the gold standard for characterizing the thermodynamics of binding.[16] It is particularly useful for validating primary hits and for lead optimization, as understanding whether binding is enthalpy- or entropy-driven can provide crucial insights for rational drug design.[15]

dot graph G { layout=neato; node [shape=circle, style=filled, fontname="Arial"]; edge [fontname="Arial", fontsize=10];

} caption [label="ITC measures heat of binding.", shape=plaintext, fontsize=10];

Cell-Based Target Engagement: The Physiological Context

While biophysical methods are essential, they use purified components outside of their natural environment. Cell-based assays are critical for confirming that a compound can cross the cell membrane, engage its target in the cytoplasm or nucleus, and exert its effect in a complex physiological system.[17]

Cellular Thermal Shift Assay (CETSA®)

CETSA is based on the principle that when a ligand binds to a target protein, it typically stabilizes the protein's structure, leading to an increase in its melting temperature.[18][19] This change can be detected in intact cells or tissue lysates, providing direct evidence of target engagement.[8][17][19]

Causality of Choice: CETSA is the method of choice for verifying target binding in a native, cellular environment without requiring any modification to the compound or the target protein.[19] It is invaluable for confirming that observations from biochemical or biophysical assays translate to a cellular setting.

Experimental Protocol: Isothermal Dose-Response (ITDR) CETSA

• Cell Treatment: Culture HEK293 cells and treat them with a range of concentrations of your imidazo[1,2-a]pyridine inhibitor (e.g., 0.1 nM to 100 µM) or vehicle (DMSO) for 1 hour.

• Heating Step: Harvest the cells, resuspend them in PBS, and heat the cell suspensions at a single, optimized temperature (e.g., 52°C, determined from a prior thermal melt experiment) for 3 minutes. This temperature should be on the steep slope of the protein's melt curve to maximize the detection window.[18]

• Lysis and Separation: Lyse the cells by freeze-thaw cycles. Separate the soluble protein fraction (containing non-denatured protein) from the precipitated fraction by centrifugation.

• Detection: Analyze the amount of soluble target protein (e.g., p38α) remaining in the supernatant by Western blot or ELISA.

• Data Analysis: Plot the amount of soluble protein against the compound concentration and fit to a dose-response curve to determine the IC50 for target engagement, which reflects the compound's apparent affinity in the cell.[18]

Data Summary: Comparing Cellular Engagement of Different Inhibitors

Compound	Cellular IC50 (µM) [CETSA]	Biochemical IC50 (µM) [Kinase Assay]
IMP-2026 (Novel)	2.5	0.8
IMP-2027 (Analog)	> 50	1.2
SB 203580 (Reference)	0.6	0.05[12]

This hypothetical data shows that while both novel compounds have similar biochemical potency, IMP-2026 engages the target in cells whereas IMP-2027 does not, likely due to poor cell permeability—an insight only achievable with a cellular assay.

NanoBRET™ Target Engagement Assay

The NanoBRET™ assay is a proximity-based method that measures compound binding in living cells.[20] It relies on Bioluminescence Resonance Energy Transfer (BRET) between a target protein fused to a NanoLuc® luciferase (the donor) and a fluorescent tracer that binds to the target's active site (the acceptor).[21] A test compound that enters the cell and binds to the target will displace the tracer, causing a dose-dependent decrease in the BRET signal.[20][21]

Causality of Choice: NanoBRET is a highly sensitive, quantitative method for measuring intracellular compound affinity and residence time in real-time.[22][23] It is ideal for detailed SAR studies in a live-cell format and for situations where a high-throughput cellular engagement assay is needed.

dot graph G { rankdir=LR; node [shape=record, style=filled, fontname="Arial"]; edge [fontname="Arial", fontsize=10];

} caption [label="NanoBRET™ competitive displacement.", shape=plaintext, fontsize=10];

Biochemical Assays: Linking Binding to Function

For enzyme targets like kinases, it's crucial to demonstrate that binding leads to functional inhibition.

Kinase Activity Assays

These assays measure the ability of a compound to inhibit the catalytic activity of its target kinase. Imidazo[1,2-a]pyridine derivatives have been successfully evaluated as inhibitors for kinases like DYRK1A, CLK1, and PI3K.[1][2][5] Many p38 MAPK inhibitors are also ATP-competitive.[24]

Causality of Choice: A functional kinase assay is essential to confirm the MoA and to generate potency data (IC50) that is often the primary metric for SAR optimization.

Experimental Protocol: p38α MAPK Inhibition Assay (e.g., ADP-Glo™)

• Reaction Setup: In a 384-well plate, combine the p38α enzyme, its substrate (e.g., ATF2 peptide), and ATP.

• Compound Addition: Add the imidazo[1,2-a]pyridine inhibitor across a range of concentrations.

• Kinase Reaction: Incubate at room temperature to allow the phosphorylation reaction to proceed.

• ATP Depletion & Detection: Add ADP-Glo™ Reagent to stop the reaction and deplete the remaining ATP. Then, add the Kinase Detection Reagent to convert the newly formed ADP into ATP, which is then used to generate a luminescent signal via a luciferase reaction.

• Data Analysis: The light output is directly proportional to kinase activity. Plot the signal against inhibitor concentration to determine the IC50.

Conclusion and Recommendations

Validating the target engagement of a novel imidazo[1,2-a]pyridine inhibitor requires a multi-faceted, evidence-based approach. No single technique tells the whole story.

• For initial hit validation, combining a biophysical method like SPR with a functional biochemical assay provides a strong initial package of evidence for binding and functional consequence.

• During lead optimization, it is imperative to move into a cellular context. CETSA provides definitive, label-free proof of target binding in cells. For higher throughput and more quantitative analysis of intracellular affinity and residence time, NanoBRET is an excellent choice.

By employing these orthogonal approaches, researchers can build a robust and compelling data package, confidently establishing the mechanism of action for their novel inhibitors and paving the way for successful preclinical development.

References

• Isothermal titration calorimetry in drug discovery.PubMed.
• NanoBRET® Target Engagement Intracellular Kinase Assay, Adherent Format, Technical Manual.
• ITC Assay Service for Drug Discovery.Reaction Biology.
• p38 Inhibitors and p38 Signaling P
• Isothermal Titration Calorimetry | Biomolecular Interactions Analysis.Malvern Panalytical.
• NanoBRET™ Target Engagement Intracellular BET BRD Assay Protocol.
• What are p38 MAPK inhibitors and how do they work?News-Medical.
• Surface Plasmon Resonance (SPR)-Based Workflow for High-Throughput Discovery of CD28-Targeted Small Molecules.ACS Omega.
• Isothermal Titration Calorimetry (ITC) for Binding Characterization in Pharmaceutical Research.TA Instruments.
• The path of p38α MAP kinase inhibition.Universität Tübingen.
• Application Notes and Protocols for NanoBRET™ Target Engagement Assay: BRD4 and BRD4-IN-3.Benchchem.
• Biacore SPR for small-molecule discovery.Cytiva.
• p38 MAPK | Inhibitors.MedchemExpress.com.
• Sensitive Measurement of Drug-Target Engagement by a Cellular Thermal Shift Assay with Multiplex Proximity Extension Readout.PMC - NIH.
• Recent Advances in the Inhibition of p38 MAPK as a Potential Strategy for the Treatment of Alzheimer's Disease.PMC - PubMed Central.
• Application of ITC-Based Characterization of Thermodynamic and Kinetic Association of Ligands With Proteins in Drug Design.Frontiers.
• NanoBRET assays to assess cellular target engagement of compounds.EUbOPEN.
• Cellular thermal shift assay (CETSA) for determining the drug binding affinity using Ba/F3 clones stably expressing receptor pseudokinases.PubMed.
• NanoBRET® Target Engagement | Live-Cell Compound Binding Assay.
• The discovery of novel imidazo[1,2-a]pyridine derivatives as covalent anticancer agents.Organic & Biomolecular Chemistry.
• Analysis of selective target engagement by small-molecule sphingosine kinase inhibitors using the Cellular Thermal Shift Assay (CETSA).Taylor & Francis.
• Chapter 7: Surface Plasmon Resonance for Identifying and Characterising Small Molecule Ligands.Royal Society of Chemistry.
• Applications of the Cellular Thermal Shift Assay to Drug Discovery in N
• Characterization of Small Molecule–Protein Interactions Using SPR Method.Springer.
• A surface plasmon resonance-based assay for small molecule inhibitors of human cyclophilin A.PubMed Central.
• Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement.
• Synthesis, biological evaluation and molecular modeling studies of imidazo[1,2-a]pyridines derivatives as protein kinase inhibit.Oceanomics.
• Identification of Novel Imidazo[1,2-a]pyridine Inhibitors Targeting M. tuberculosis QcrB.PLOS ONE.
• Synthesis and biological evaluation of imidazo[1,2-a]pyridine derivatives as novel PI3 kinase p110alpha inhibitors.PubMed.
• Identification of Novel Imidazo[1,2-a]pyridine Inhibitors Targeting M. tuberculosis QcrB.PubMed.
• Synthesis, biological evaluation and molecular modeling studies of Imidazo[1,2-a]pyridines derivatives as protein kinase inhibitors | Request PDF.
• Identification of 6-Anilino Imidazo[4,5-c]pyridin-2-ones as Selective DNA-Dependent Protein Kinase Inhibitors and Their Application as Radiosensitizers.
• Identification of Novel Imidazo[1,2-a]pyridine Inhibitors Targeting M. tuberculosis QcrB.Pure.
• Discovery of imidazo[1,2-a]pyridine derivatives as potent anti-influenza agents: SPR affinity-based screening and structure-activity rel
• Structure−Activity Relationship of Imidazo[1,2-a]pyridines as Ligands for Detecting β-Amyloid Plaques in the Brain.Journal of Medicinal Chemistry.

Sources

• 1. oceanomics.eu [oceanomics.eu]
• 2. researchgate.net [researchgate.net]
• 3. The discovery of novel imidazo[1,2-a]pyridine derivatives as covalent anticancer agents - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Identification of Novel Imidazo[1,2-a]pyridine Inhibitors Targeting M. tuberculosis QcrB | PLOS One [journals.plos.org]
• 5. Synthesis and biological evaluation of imidazo[1,2-a]pyridine derivatives as novel PI3 kinase p110alpha inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Identification of novel imidazo[1,2-a]pyridine inhibitors targeting M. tuberculosis QcrB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pure-oai.bham.ac.uk [pure-oai.bham.ac.uk]
• 8. Sensitive Measurement of Drug-Target Engagement by a Cellular Thermal Shift Assay with Multiplex Proximity Extension Readout - PMC [pmc.ncbi.nlm.nih.gov]
• 9. books.rsc.org [books.rsc.org]
• 10. Characterization of Small Molecule–Protein Interactions Using SPR Method | Springer Nature Experiments [experiments.springernature.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. medchemexpress.com [medchemexpress.com]
• 13. Isothermal Titration Calorimetry | Biomolecular Interactions Analysis | Malvern Panalytical [malvernpanalytical.com]
• 14. reactionbiology.com [reactionbiology.com]
• 15. Frontiers | Application of ITC-Based Characterization of Thermodynamic and Kinetic Association of Ligands With Proteins in Drug Design [frontiersin.org]
• 16. ITC for Binding Characterization in Pharmaceutical Research [tainstruments.com]
• 17. Cellular thermal shift assay (CETSA) for determining the drug binding affinity using Ba/F3 clones stably expressing receptor pseudokinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. tandfonline.com [tandfonline.com]
• 19. mdpi.com [mdpi.com]
• 20. NanoBRET™ Target Engagement Intracellular BET BRD Assay Protocol [worldwide.promega.com]
• 21. benchchem.com [benchchem.com]
• 22. NanoBRET® Target Engagement Intracellular Kinase Assay, Adherent Format, Technical Manual [promega.jp]
• 23. NanoBRET® ターゲットエンゲージメント | 生細胞での化合物結合評価 [promega.jp]
• 24. Recent Advances in the Inhibition of p38 MAPK as a Potential Strategy for the Treatment of Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Structure-Activity Relationships of Imidazo[1,2-a]pyridine Amides in Drug Discovery

The imidazo[1,2-a]pyridine scaffold is a cornerstone in medicinal chemistry, recognized for its "drug-like" properties and presence in several marketed drugs such as zolpidem and alpidem.[1] Its rigid, bicyclic structure provides a versatile framework for the development of novel therapeutic agents across a spectrum of diseases. This guide offers an in-depth comparative analysis of the structure-activity relationships (SAR) of a particularly promising class of these compounds: the imidazo[1,2-a]pyridine amides. We will delve into their applications as both antitubercular and anticancer agents, providing supporting experimental data and detailed protocols to inform and empower researchers in the field of drug development.

The Versatile Imidazo[1,2-a]pyridine Amide Scaffold

The core of the molecules discussed herein is the imidazo[1,2-a]pyridine ring system, with a crucial amide functional group typically attached at the C2 or C3 position. The SAR of these compounds is profoundly influenced by the nature and position of substituents on both the bicyclic core and the amide moiety. This guide will dissect these relationships, offering a comparative overview of how subtle molecular modifications can lead to significant changes in biological activity.

Antitubercular Activity: Targeting the Respiratory Chain of Mycobacterium tuberculosis

The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis (Mtb) has created an urgent need for new antitubercular drugs with novel mechanisms of action.[2] Imidazo[1,2-a]pyridine amides have emerged as a potent class of Mtb inhibitors, with some compounds advancing to clinical trials.[1]

Mechanism of Action: Inhibition of QcrB

A significant breakthrough in understanding the antitubercular action of imidazo[1,2-a]pyridine amides was the identification of their target as the QcrB subunit of the cytochrome bc1 complex (complex III) in the electron transport chain of Mtb.[3][4] This complex is vital for cellular respiration and ATP synthesis. By binding to QcrB, these compounds disrupt the electron flow, leading to a depletion of cellular energy and ultimately, bacterial cell death.[2][5] The clinical candidate Q203 (Telacebec) is a prime example of an imidazo[1,2-a]pyridine amide that exhibits potent activity through this mechanism.[2][6]

Comparative SAR of Antitubercular Imidazo[1,2-a]pyridine Amides

The antitubercular potency of these compounds is highly dependent on the substitution patterns at various positions of the imidazo[1,2-a]pyridine core and the nature of the amide side chain. The following table summarizes key SAR findings from the literature.

Compound Series/Reference	Position of Amide	Key Substituents on Imidazo[1,2-a]pyridine Core	Amide Substituent (R)	Mtb Strain	Potency (MIC)	Key SAR Insights
2,7-dimethyl-imidazo[1,2-a]pyridine-3-carboxamides [7][8]	C3	2-CH₃, 7-CH₃	Varied aryl and alkyl groups	H37Rv, MDR, XDR	0.07 - 2.2 µM	The 2,7-dimethyl substitution pattern is crucial for potent activity. The nature of the amide substituent significantly modulates potency.
N-(2-phenoxyethyl)imidazo[1,2-a]pyridine-3-carboxamides [9]	C3	Varied	2-phenoxyethyl with substitutions on the phenyl ring	DS Mtb, MDR Mtb	0.069 - 0.174 µM	The N-(2-phenoxyethyl) moiety is a key pharmacophore. Electron-withdrawing groups on the terminal phenyl ring can enhance activity.
Imidazo[1,2-a]pyridine-3-carboxamides [10]	C3	Varied	Bulky, lipophilic biaryl ethers	H37Rv, MDR, XDR	≤0.006 µM	Larger, more lipophilic biaryl ether amides demonstrate nanomolar potency.
Imidazo[1,2-a]pyridine Amides [11]	C3	Varied	Aryl and substituted phenyl groups	H37Rv	0.05 - 1.56 µg/mL	An aryl group attached to the carbonyl carbon of the amide is beneficial. Electron-withdrawing groups on this aryl ring can increase potency.

Anticancer Activity: Targeting Key Signaling Pathways

The imidazo[1,2-a]pyridine scaffold has also been extensively explored for its anticancer potential.[12] Amide derivatives, in particular, have shown promising activity against a range of cancer cell lines, often through the inhibition of critical cell signaling pathways.

Mechanism of Action: PI3K/Akt/mTOR Pathway Inhibition

One of the key mechanisms of action for the anticancer effects of some imidazo[1,2-a]pyridine amides is the inhibition of the phosphoinositide 3-kinase (PI3K)/protein kinase B (Akt)/mammalian target of rapamycin (mTOR) signaling pathway. This pathway is frequently dysregulated in cancer and plays a crucial role in cell growth, proliferation, survival, and metabolism. By inhibiting key kinases in this pathway, these compounds can effectively halt tumor progression.

Comparative SAR of Anticancer Imidazo[1,2-a]pyridine Amides

The following table presents a comparison of the anticancer activities of various imidazo[1,2-a]pyridine derivatives, highlighting the impact of different substitution patterns on their potency.

Compound Series/Reference	Position of Amide/Linkage	Key Substituents on Imidazo[1,2-a]pyridine Core	Amide/Linked Substituent	Cancer Cell Line	Potency (IC₅₀)	Key SAR Insights
Imidazo-dipyridines [13]	N/A (fused system)	Varied	Fused pyridine ring	DU-145 (Prostate)	1.6 µM	The fused imidazo-dipyridine scaffold shows potent inhibition of prostate cancer cell proliferation.
Imidazopyridine-quinoline hybrids [14]	C2 (linked to quinoline)	3-benzyl or 3-(4-methylbenzyl)	2-chloro-6-methoxyquinoline	HeLa, MDA-MB-231, ACHN, HCT-15	0.29 - 0.39 µM	Hybridization with a quinoline moiety leads to potent, broad-spectrum anticancer activity.
Imidazo[1,2-a]pyrazine/pyridine derivatives [12]	C3 (amine linkage)	Varied	Varied aryl amines	MCF-7, HT-29, B16F10	9.60 - 27.54 µM	The nature of the aryl amine at C3 and substitutions on the core influence potency and selectivity against different cancer cell lines.
Novel Imidazo[1,2-a]pyridines [15]	Varied	Varied	Varied	HCC1937 (Breast)	45 - 79.6 µM	Specific substitution patterns lead to strong cytotoxic effects against breast cancer cells.
Pyrazole-bearing imidazo[1,2-a]pyridines	C2 (linked to pyrazole)	4-phenyl or 4-bromophenyl	Substituted pyrazole	MCF-7 (Breast)	Lower IC₅₀ indicates better activity	The pyrazole moiety contributes to the cytotoxic activity against breast cancer cells.

Experimental Protocols

To ensure the reproducibility and validation of the findings presented in this guide, detailed experimental protocols for the synthesis and biological evaluation of imidazo[1,2-a]pyridine amides are provided below.

General Synthetic Workflow

The synthesis of imidazo[1,2-a]pyridine amides often follows a multistep sequence, with the Groebke-Blackburn-Bienaymé (GBB) reaction being a prominent method for constructing the core scaffold.[1][16][17][18]

Detailed Synthesis Protocol: 2,7-dimethylimidazo[1,2-a]pyridine-3-carboxamides[20]

This protocol provides a representative example of the synthesis of a potent class of antitubercular imidazo[1,2-a]pyridine amides.

Step 1: Synthesis of 6-bromo-2,7-dimethylimidazo[1,2-a]pyridine-3-carboxylic acid

• A mixture of 6-bromo-2,7-dimethylimidazo[1,2-a]pyridine-3-carboxylate (9.00 g, 30.3 mmol) and Lithium hydroxide (1.088 g, 45.4 mmol) are taken in a 1:1 mixture of THF/Water (60 mL).

• The reaction mixture is stirred at room temperature for 14 hours.

• The reaction mixture is extracted three times with 25 mL of ethyl acetate, and the organic layers are discarded.

• The aqueous layer is acidified with 2N HCl at 5-10°C until the pH reaches ~5.

• The precipitate formed is filtered and dried to obtain 6-bromo-2,7-dimethylimidazo[1,2-a]pyridine-3-carboxylic acid.

Step 2: Amide Coupling

• To a stirred solution of 6,8-dibromo-2,7-dimethylimidazo[1,2-a]pyridine-3-carboxylic acid (0.5 g, 1.437 mmol) in DMF (14.37 ml) at 0°C, add EDCI (0.331 g, 1.724 mmol), HOBt (0.233 g, 1.724 mmol), and Triethylamine (0.505 ml, 3.59 mmol).

• Stir the reaction mixture for 30 minutes.

• Add the desired aniline (1.509 mmol).

• Allow the reaction mixture to stir at room temperature for 22 hours.

• Upon completion, the product is isolated and purified using standard chromatographic techniques.

Biological Evaluation: In Vitro Cytotoxicity (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is commonly used to determine the cytotoxic potential of compounds against cancer cell lines.

Materials:

• Cancer cell line of interest (e.g., MCF-7, HeLa)

• Complete culture medium

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well microtiter plates

• Microplate reader

Procedure:

• Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

• Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Prepare serial dilutions of the test imidazo[1,2-a]pyridine amides in the culture medium.

• Remove the medium from the wells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compounds, e.g., DMSO) and a blank (medium only).

• Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO₂ atmosphere.

• After the incubation period, add 10 µL of the MTT solution to each well.

• Incubate the plate for an additional 2-4 hours at 37°C.

• Carefully remove the medium containing MTT and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Conclusion

The imidazo[1,2-a]pyridine amide scaffold represents a highly privileged structure in medicinal chemistry, yielding potent inhibitors for both infectious diseases and cancer. The comparative analysis presented in this guide underscores the critical importance of systematic SAR studies in optimizing the therapeutic potential of these compounds. By understanding the intricate relationships between chemical structure and biological activity, researchers can rationally design and synthesize novel imidazo[1,2-a]pyridine amides with improved efficacy, selectivity, and pharmacokinetic properties. The detailed experimental protocols provided herein serve as a valuable resource for the scientific community, facilitating further exploration and development of this promising class of therapeutic agents.

References

• 1. BJOC - A multicomponent reaction-initiated synthesis of imidazopyridine-fused isoquinolinones [beilstein-journals.org]
• 2. Structure of Mycobacterium tuberculosis cytochrome bcc in complex with Q203 and TB47, two anti-TB drug candidates | eLife [elifesciences.org]
• 3. Identification of Novel Imidazo[1,2-a]pyridine Inhibitors Targeting M. tuberculosis QcrB - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Prediction of QcrB Inhibition as a Measure of Antitubercular Activity with Machine Learning Protocols - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Efflux Attenuates the Antibacterial Activity of Q203 in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Telacebec (Q203) | Qurient [qurient.com]
• 7. Advent of Imidazo[1,2-a]pyridine-3-carboxamides with Potent Multi- and Extended Drug Resistant Antituberculosis Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Advent of Imidazo[1,2-a]pyridine-3-carboxamides with Potent Multi- and Extended Drug Resistant Antituberculosis Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Recent developments of imidazo[1,2- a ]pyridine analogues as antituberculosis agents - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D3MD00019B [pubs.rsc.org]
• 10. Advancement of Imidazo[1,2-a]pyridines with Improved Pharmacokinetics and nM Activity vs. Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Design, synthesis and anti-mycobacterial evaluation of imidazo[1,2-a]pyridine analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Diversity-Oriented Synthesis of Imidazo-Dipyridines with Anticancer Activity via the Groebke-Blackburn-Bienaymé and TBAB-Mediated Cascade Reaction in One Pot - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. jocpr.com [jocpr.com]
• 15. The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. A multicomponent reaction-initiated synthesis of imidazopyridine-fused isoquinolinones - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]

A Comparative Analysis of Imidazo[1,2-a]pyridine and Imidazo[2,1-b]thiazole Scaffolds in Modern Drug Discovery

An In-Depth Guide for Researchers and Drug Development Professionals

In the landscape of medicinal chemistry, "privileged scaffolds" are molecular frameworks that can bind to multiple biological targets, offering a fertile ground for the development of novel therapeutics. Among these, nitrogen-containing fused heterocyclic systems are paramount. This guide provides a detailed comparative analysis of two such scaffolds: imidazo[1,2-a]pyridine and imidazo[2,1-b]thiazole. We will delve into their structural nuances, synthetic accessibility, physicochemical properties, and diverse pharmacological profiles, supported by experimental data and established protocols.

Section 1: Core Structural and Physicochemical Comparison

At first glance, both scaffolds are fused bicyclic systems containing a five-membered imidazole ring. However, the nature of the fused six-membered ring—a pyridine in imidazo[1,2-a]pyridine versus a thiazole in imidazo[2,1-b]thiazole—imparts distinct electronic and steric properties that profoundly influence their biological activity and drug-like characteristics.

The imidazo[1,2-a]pyridine core is a planar, aromatic system analogous to purines and indoles, which are fundamental to various biochemical processes.[1] In contrast, the imidazo[2,1-b]thiazole scaffold incorporates a sulfur atom, which can influence lipophilicity and metabolic stability.[2] This seemingly minor difference has significant implications for molecular interactions and pharmacokinetic profiles.

Core Scaffold Comparison

Below is a diagram illustrating the fundamental structural differences between the two scaffolds.

Caption: Core structures of Imidazo[1,2-a]pyridine and Imidazo[2,1-b]thiazole.

Physicochemical Properties

A molecule's journey to its target is governed by its physicochemical properties. The introduction of a sulfur atom and the different ring fusion in imidazo[2,1-b]thiazole generally leads to altered polarity and solubility compared to its pyridine-fused counterpart.

Property	Imidazo[1,2-a]pyridine (Parent)	Imidazo[2,1-b]thiazole (Parent)	Significance in Drug Design
Molecular Weight	118.14 g/mol [3]	124.17 g/mol [4]	Influences diffusion and transport across membranes.
logP (Octanol/Water)	1.8 (Predicted)	1.9 (Predicted)	A key indicator of lipophilicity, affecting absorption and distribution.
pKa	9.3 (for piperidine derivative)[5]	Varies with substitution	Determines the ionization state at physiological pH, impacting solubility and target binding.
Fluorescence	Many derivatives are fluorescent[6]	Less commonly reported	Potential for use in imaging and diagnostic applications.

Note: Properties are for the unsubstituted parent scaffolds unless otherwise noted and can vary significantly with substitution.

Section 2: A Tale of Two Syntheses

The synthetic accessibility of a scaffold is a critical factor in drug development, influencing cost, scalability, and the ease of generating diverse derivatives for structure-activity relationship (SAR) studies.

Imidazo[1,2-a]pyridines are commonly synthesized through several well-established methods:

• Tschitschibabin Reaction: The classical approach involves the condensation of 2-aminopyridines with α-halocarbonyl compounds.[1] While effective, it can require harsh conditions.

• Groebke–Blackburn–Bienaymé (GBB) Reaction: A powerful one-pot, three-component reaction of a 2-aminopyridine, an aldehyde, and an isocyanide, allowing for rapid diversification.[7]

• Modern Catalytic Methods: Copper- and iron-catalyzed reactions have been developed for more efficient and milder syntheses.[1]

Imidazo[2,1-b]thiazoles are typically prepared via reactions that form the thiazole ring onto an imidazole precursor or vice versa. A prevalent method involves the reaction of 2-aminothiazoles with α-halocarbonyls, analogous to the Tschitschibabin reaction.[8] One-pot multicomponent reactions are also being increasingly employed for their synthesis.[9]

Synthetic Workflow Example: GBB Reaction

The following diagram illustrates the streamlined nature of the Groebke–Blackburn–Bienaymé multicomponent reaction for synthesizing substituted imidazo[1,2-a]pyridines.

Caption: Workflow for the GBB multicomponent synthesis of Imidazo[1,2-a]pyridines.

Section 3: Pharmacological Activity and Therapeutic Landscape

Both scaffolds have demonstrated a remarkable breadth of biological activities, yet they exhibit distinct preferences for certain therapeutic areas.

Imidazo[1,2-a]pyridine: This scaffold is a cornerstone in medicinal chemistry, with several marketed drugs to its name, including Zolpidem (sedative-hypnotic) and Alpidem (anxiolytic).[10][11] Its derivatives have been extensively investigated for a wide array of activities:

• Anticancer: Targeting various kinases like CDK, VEGFR, PI3K, and EGFR.[12][13][14]

• Antitubercular: Several compounds, including the clinical candidate Telacebec (Q203) , show potent activity against Mycobacterium tuberculosis, including drug-resistant strains.[1][15][16]

• Anti-inflammatory, antiviral, and antifungal properties. [10][17]

Imidazo[2,1-b]thiazole: While perhaps less commercially prominent, this scaffold is the basis of the antihelminthic and immunomodulatory drug Levamisole .[18] Research has highlighted its potential in:

• Anticancer: Derivatives have shown significant cytotoxicity against various cancer cell lines, with some acting as microtubule-targeting agents or pan-RAF inhibitors.[19][20][21]

• Antimicrobial: Broad activity has been reported, including antitubercular, antiviral, and antifungal effects.[18]

• Anti-inflammatory: Selective COX-2 inhibitors have been developed from this scaffold.[8]

Comparative Biological Target Space

The diagram below provides a high-level comparison of the primary therapeutic areas where each scaffold has made a significant impact.

Caption: Overlapping and distinct biological applications of the two scaffolds.

Comparative Biological Activity Data

The following table presents experimental data for representative compounds from each class, demonstrating their potency in different therapeutic areas.

Compound Class	Example Compound	Target/Assay	Potency (IC50 / MIC)	Reference
Imidazo[1,2-a]pyridine	Telacebec (Q203)	M. tuberculosis QcrB	MIC90: ≤0.006 µM	[15]
Erlotinib derivative	EGFR Kinase Inhibition	Potent, comparable to Erlotinib	[17]
Tubulin Polymerization Inhibitor	Hela & MCF-7 cell lines	IC50: 2.35–10.89 µM	[17]
Imidazo[2,1-b]thiazole	Benzimidazole Conjugate (6d)	A549 Lung Cancer Cells	IC50: 1.08 µM	[19]
Benzimidazole Conjugate (6d)	Tubulin Polymerization	IC50: 1.68 µM	[19]
COX-2 Inhibitor (6a)	COX-2 Enzyme	IC50: 0.08 µM (SI > 313)	[8]
Antitubercular (IT10)	M. tuberculosis H37Ra	IC90: 7.05 µM	[22]

Section 4: Experimental Protocols

To ensure the trustworthiness and reproducibility of the findings discussed, this section provides a standardized protocol for a common biological assay used to evaluate compounds based on these scaffolds.

Protocol: In Vitro Cytotoxicity Assessment using MTT Assay

This protocol describes a method to determine the concentration of a test compound that inhibits cell growth by 50% (IC50).

1. Objective: To assess the antiproliferative activity of synthesized imidazo[1,2-a]pyridine and imidazo[2,1-b]thiazole derivatives against a human cancer cell line (e.g., A549 lung carcinoma).

2. Materials:

• A549 cells

• DMEM (Dulbecco's Modified Eagle Medium) with 10% FBS and 1% Penicillin-Streptomycin

• Test compounds (dissolved in DMSO to create a 10 mM stock)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• 96-well microplates

• Multi-channel pipette

• Plate reader (570 nm)

3. Step-by-Step Procedure:

• Cell Seeding: Seed A549 cells into a 96-well plate at a density of 5,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO2 atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include wells with medium only (blank), cells with medium containing 0.1% DMSO (vehicle control), and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plate for 48 hours at 37°C in a 5% CO2 atmosphere.

• MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for another 4 hours. Viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the blank from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control: % Viability = (Abs_test / Abs_control) * 100.

  • Plot the percentage of cell viability against the logarithm of the compound concentration and determine the IC50 value using non-linear regression analysis (e.g., log(inhibitor) vs. normalized response -- variable slope).

4. Self-Validation:

• Positive Control: The IC50 of the known cytotoxic agent (Doxorubicin) should fall within the expected range, validating the assay's sensitivity.

• Vehicle Control: The viability of cells in the vehicle control wells should be ~100%, confirming that the solvent (DMSO) does not have a significant toxic effect at the concentration used.

• Reproducibility: The assay should be performed in triplicate to ensure the reliability of the results.

Conclusion

Both imidazo[1,2-a]pyridine and imidazo[2,1-b]thiazole are undeniably "privileged" scaffolds that continue to yield promising therapeutic candidates.

• Imidazo[1,2-a]pyridine stands out for its proven success in CNS-active drugs and its significant potential in treating tuberculosis and cancer, particularly as kinase inhibitors. Its synthetic versatility, especially through multicomponent reactions, makes it highly attractive for generating large chemical libraries.

• Imidazo[2,1-b]thiazole , while having fewer drugs on the market, demonstrates unique strengths. The presence of the thiazole ring offers different physicochemical properties and metabolic profiles. It has carved out important niches in anti-inflammatory (COX-2 inhibition), anticancer (tubulin and RAF inhibition), and anti-infective (anthelmintic) applications.

The choice between these scaffolds is not a matter of superiority but of strategic design. The specific therapeutic target, desired pharmacokinetic profile, and intended mechanism of action should guide the medicinal chemist's decision. This guide has illuminated the distinct advantages and characteristics of each, providing a solid foundation for informed scaffold selection in the pursuit of next-generation therapeutics.

References

A comprehensive list of all sources cited within this guide.

• Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review. BIO Web of Conferences.

• Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. ACS Omega.

• Synthesis of imidazo[1,2-a]pyridines: a decade update. RSC Publishing.

• Synthesis of imidazo[1,2-a]pyridines: a decade update. Semantic Scholar.

• Recent Developments in the Synthesis of Imidazo[1,2-a]pyridines. ResearchGate.

• BIOLOGICAL ACTIVITIES OF IMIDAZO[2,1-b][1][23][24]THIADIAZOLE DERIVATIVES: A REVIEW. Heterocyclic Letters.

• Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022). PubMed.

• Selected biologically active benzo[d]imidazo[2,1-b]thiazoles and... ResearchGate.

• Imidazo[1,2-a]pyridines: Promising Drug Candidate for Antitumor Therapy. PubMed.

• Design and synthesis of novel Imidazo[2,1-b]thiazole derivatives as potent antiviral and antimycobacterial agents. PubMed Central.

• A Review on the Photophysical Properties of Imidazo[1,2-A]Pyridines. ijrpr.

• Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking In-vestigations (2017-2022). ResearchGate.

• Imidazo[1,2-a]pyridines: Promising Drug Candidate for Antitumor Therapy. Bentham Science.

• Physicochemical properties of imidazo-pyridine protic ionic liquids. RSC Publishing.

• Examples of imidazo[1,2-a]pyridine containing drugs and biologically active compounds. ResearchGate.

• Insights into medicinal attributes of imidazo[1,2‐a]pyridine derivatives as anticancer agents. Wiley Online Library.

• Synthesis, Characterization and Biological Evaluation of Imidazo[2,1-b][1][23][24]Thiadiazole Derivatives as Anti-Inflammatory Agents. MDPI.

• Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents. RSC Publishing.

• Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents. PubMed Central.

• Synthesis and biological evaluation of imidazo[2,1-b]thiazole-benzimidazole conjugates as microtubule-targeting agents. PubMed.

• Drugs containing the imidazo[1,2-a]pyridine and pyrido[1,2-a]pyrimidine cores. ResearchGate.

• Design, Synthesis and Biological Evaluation of New Imidazo[2,1-b]Thiazole Derivatives as Selective COX-2 Inhibitors. PubMed Central.

• A Review on Biological Activity of Imidazole and Thiazole Moieties and their Derivatives. Science Alert.

• From Bench to Bedside: What Do We Know about Imidazothiazole Derivatives So Far?. MDPI.

• Synthesis of Thiazole Linked Imidazo[2,1-b]Thiazoles as Anticancer Agents. Taylor & Francis Online.

• Design, synthesis and biological evaluation of benzo-[d]-imidazo-[2,1-b]-thiazole and imidazo-[2,1-b]-thiazole carboxamide triazole derivatives as antimycobacterial agents. RSC Publishing.

• One-Pot Synthesis of Imidazo[2,1-b]thiazole via Groebke–Blackburn–Bienaymé Reaction under Free Catalyts. MDPI.

• Recent Developments of Imidazo[1,2-a]pyridine Analogues as Antituberculosis Agents. ResearchGate.

• Discovery of Imidazo[1,2-b]thiazole Derivatives as Novel SIRT1 Activators. ResearchGate.

• Imidazo(2,1-b)thiazole. PubChem.

• Imidazo(1,2-a)pyridine. PubChem.

• New imidazo[2,1-b]thiazole derivatives: synthesis, in vitro anticancer evaluation, and in silico studies. PubMed.

• Design, Synthesis and Biological Evaluation of New Imidazo[2,1-b]Thiazole Derivatives as Selective COX-2 Inhibitors. Brieflands.

• Comparative Analysis of Imidazo[5,1-b]thiazole Analogs: A Guide to Structure-Activity Relationships. Benchchem.

• Discovery of a Novel Class of Imidazo[1,2-a]Pyridines with Potent PDGFR Activity and Oral Bioavailability. PubMed Central.

• Synthesis and Biological Evaluation New Imidazo[2,1-b]thiazoles. ResearchGate.

• Discovery of New Imidazo[2,1- b]thiazole Derivatives as Potent Pan-RAF Inhibitors with Promising In Vitro and In Vivo Anti-melanoma Activity. PubMed.

• Synthesis and Antibacterial Activity of New Imidazo[1,2- a ]pyridines Festooned with Pyridine, Thiazole or Pyrazole Moiety. ResearchGate.

Sources

• 1. bio-conferences.org [bio-conferences.org]
• 2. heteroletters.org [heteroletters.org]
• 3. Imidazo(1,2-a)pyridine | C7H6N2 | CID 78960 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Imidazo(2,1-b)thiazole | C5H4N2S | CID 817024 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Discovery of a Novel Class of Imidazo[1,2-a]Pyridines with Potent PDGFR Activity and Oral Bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ijrpr.com [ijrpr.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Design, Synthesis and Biological Evaluation of New Imidazo[2,1-b]Thiazole Derivatives as Selective COX-2 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Imidazo[1,2-a]pyridines: Promising Drug Candidate for Antitumor Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benthamdirect.com [benthamdirect.com]
• 14. Insights into medicinal attributes of imidazo[1,2‐a]pyridine derivatives as anticancer agents | Semantic Scholar [semanticscholar.org]
• 15. Recent developments of imidazo[1,2- a ]pyridine analogues as antituberculosis agents - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D3MD00019B [pubs.rsc.org]
• 16. Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Design and synthesis of novel Imidazo[2,1-b]thiazole derivatives as potent antiviral and antimycobacterial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Synthesis and biological evaluation of imidazo[2,1-b]thiazole-benzimidazole conjugates as microtubule-targeting agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. tandfonline.com [tandfonline.com]
• 21. Discovery of New Imidazo[2,1- b]thiazole Derivatives as Potent Pan-RAF Inhibitors with Promising In Vitro and In Vivo Anti-melanoma Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Design, synthesis and biological evaluation of benzo-[d]-imidazo-[2,1-b]-thiazole and imidazo-[2,1-b]-thiazole carboxamide triazole derivatives as antimycobacterial agents - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 23. Synthesis of imidazo[1,2-a]pyridines: a decade update - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 24. Synthesis of imidazo[1,2-a]pyridines: a decade update. | Semantic Scholar [semanticscholar.org]

A Senior Application Scientist's Guide to Cross-Reactivity Profiling of Imidazo[1,2-a]pyridine-Based Kinase Inhibitors

Introduction: The Promise and Challenge of the Imidazo[1,2-a]pyridine Scaffold

The imidazo[1,2-a]pyridine core is recognized in medicinal chemistry as a "privileged scaffold".[1][2] Its versatile structure has given rise to a multitude of therapeutic agents, from hypnotics like Zolpidem to a new generation of highly potent kinase inhibitors targeting cancers and inflammatory diseases.[3][4] Kinases, which constitute one of the largest superfamilies of druggable targets, are central regulators of cellular signaling; their dysregulation is a hallmark of numerous pathologies.[5]

However, the very feature that makes kinases druggable—the conserved ATP-binding pocket—also presents the greatest challenge: achieving inhibitor selectivity. Most kinase inhibitors are designed to compete with ATP, and even minor off-target activity can lead to unforeseen toxicities or complex polypharmacology.[6][7] For drug development professionals working with the promising imidazo[1,2-a]pyridine scaffold, a rigorous and multi-faceted approach to cross-reactivity profiling is not just a regulatory requirement; it is the cornerstone of building a successful therapeutic candidate.

This guide provides an in-depth comparison of state-of-the-art methodologies for assessing the selectivity of imidazo[1,2-a]pyridine kinase inhibitors. Moving beyond mere protocol recitation, we will explore the causal logic behind experimental choices at different stages of the drug discovery pipeline, ensuring that every assay serves as a self-validating system to build a comprehensive and trustworthy selectivity profile.

Chapter 1: The Rationale for Kinase Selectivity Profiling

The ultimate goal of a targeted therapy is to modulate a specific node in a signaling pathway to achieve a therapeutic effect while minimizing disruption to the rest of the cellular network. An inhibitor's selectivity profile dictates its therapeutic window. A highly selective inhibitor may offer a cleaner safety profile, while a multi-targeted inhibitor might provide enhanced efficacy in complex diseases like cancer, a concept known as polypharmacology.[8] The critical first step is to know, with confidence, which kinases your compound actually inhibits.

Consider a simplified signaling cascade where a drug is designed to inhibit Kinase B. Off-target inhibition of Kinase X could lead to unexpected side effects, while inhibition of upstream Kinase A could have cascading effects, some of which might even counteract the intended therapeutic benefit through feedback mechanisms.[6]

Figure 1: On-Target vs. Off-Target Inhibition.

Therefore, the objective of profiling is twofold:

• Confirm Potent On-Target Activity: Validate that the inhibitor potently modulates its intended target.

• Identify and Quantify Off-Target Liabilities: Create a comprehensive map of other kinases the compound interacts with to predict potential safety issues and guide structure-activity relationship (SAR) studies for improved selectivity.[9][10]

Chapter 2: Biochemical Profiling: The First Line of Inquiry

The foundational method for assessing kinase inhibitor selectivity is the in vitro biochemical assay.[11] This approach involves testing the compound directly against a large panel of purified, isolated kinases, often covering a significant portion of the human kinome.[12]

Causality Behind the Choice: Why start here? Biochemical panels offer unparalleled throughput and are relatively cost-effective, making them ideal for the early stages of drug discovery (hit-to-lead and lead optimization). They provide a quantitative measure of inhibitory potency (typically as an IC50 value) against each kinase under controlled, standardized conditions, allowing for direct comparison between different compounds and guiding the initial SAR.[13]

Several assay formats are available, with the most common being:

• Radiometric Assays: Considered the "gold standard," these directly measure the transfer of radiolabeled phosphate (from ³²P-γ-ATP or ³³P-γ-ATP) to a substrate.[12]

• Luminescence-Based Assays: These assays measure the depletion of ATP, a proxy for kinase activity. Formats like Kinase-Glo® are extremely common due to their simplicity and high-throughput compatibility.[14]

• Fluorescence-Based Assays: These include methods like TR-FRET and Fluorescence Polarization, which use modified substrates or antibodies to detect phosphorylation events.[15]

Figure 2: Workflow for a typical biochemical kinase profiling experiment.

Experimental Protocol: Luminescence-Based Kinase Inhibition Assay

This protocol describes a generic, high-throughput method for determining the IC50 of a test compound against a specific kinase.

• Compound Preparation:

  • Prepare a 10 mM stock solution of the imidazo[1,2-a]pyridine inhibitor in 100% DMSO.

  • Perform serial dilutions in DMSO to create a concentration gradient (e.g., 10-point, 3-fold dilutions). This will be the source plate.

  • Further dilute the compounds into an intermediate plate using the assay buffer to minimize the final DMSO concentration in the reaction to <1%.

• Kinase Reaction Setup (384-well plate):

  • To each well, add 5 µL of the kinase/substrate solution (containing the specific purified kinase and its corresponding peptide substrate in assay buffer).

  • Add 2.5 µL of the diluted test compound from the intermediate plate. Include "no inhibitor" (vehicle control) and "no enzyme" (background) controls.

  • Initiate the reaction by adding 2.5 µL of ATP solution. The final ATP concentration should be at or near its Michaelis-Menten constant (Km) for the specific kinase to ensure competitive binding can be accurately assessed.

• Incubation:

  • Incubate the plate at a controlled temperature (e.g., 30°C) for a predetermined time (e.g., 60 minutes). This time should be within the linear range of the enzymatic reaction.

• Signal Detection:

  • Add 10 µL of a luminescence-based ATP detection reagent (e.g., Kinase-Glo®) to each well. This reagent simultaneously stops the kinase reaction and generates a luminescent signal inversely proportional to kinase activity (as more active kinases consume more ATP).

  • Incubate at room temperature for 10 minutes to stabilize the signal.

  • Read the luminescence on a plate reader.

• Data Analysis:

  • Normalize the data: % Inhibition = 100 * (1 - (Signal_compound - Signal_background) / (Signal_vehicle - Signal_background)).

  • Plot the % Inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.

Data Presentation and Interpretation

The output of a kinome scan is a rich dataset that can be visualized as a heatmap or summarized in a table. A key metric is the Selectivity Score , which quantifies the promiscuity of an inhibitor. For instance, the S(10) score is the number of kinases inhibited by >90% at a 1 µM concentration, divided by the total number of non-mutant kinases tested.[16] A lower score indicates higher selectivity.

Table 1: Hypothetical Biochemical Profile of Two Imidazo[1,2-a]pyridine Inhibitors

Kinase Target	Inhibitor IZP-A (IC50, nM)	Inhibitor IZP-B (IC50, nM)
FLT3 (On-Target)	5	15
CDK2	850	45
Aurora A	>10,000	2,500
Aurora B	>10,000	1,800
VEGFR2	1,200	5,500
SIK1	>10,000	>10,000
p38α	5,300	9,800

Analysis: From this data, IZP-A is a potent and highly selective FLT3 inhibitor. In contrast, IZP-B is less potent against the primary target and is a potent dual FLT3/CDK2 inhibitor. This biochemical profile immediately informs the project team about the different characteristics of these two compounds, guiding decisions for further development.

Chapter 3: Cellular Target Engagement: Proving Relevance

While biochemical assays are essential, they are performed in a highly artificial environment. They cannot tell you if a compound can enter a cell, engage its target in the crowded cytoplasm, or how endogenous ATP concentrations might affect its potency. To answer these questions, we must turn to cell-based assays.

The Cellular Thermal Shift Assay (CETSA) has emerged as the definitive method for verifying drug-target engagement in intact cells and even tissues.[17][18]

Causality Behind the Choice: CETSA provides direct biophysical evidence of target binding in a physiologically relevant setting.[19] The principle is elegant: when a ligand binds to its protein target, it typically stabilizes the protein's structure. This stabilization makes the protein more resistant to unfolding and aggregation when heated.[20] A positive CETSA result is a self-validating system; it confirms cell permeability and target binding in one experiment, filtering out potential artifacts from in vitro screens.

Figure 3: General workflow for a CETSA experiment.

Experimental Protocol: CETSA with Western Blot Readout

This protocol describes how to generate a "melt curve" to assess the thermal stabilization of a target protein.

• Cell Treatment:

  • Culture cells known to express the target kinase (e.g., MOLM-14 cells for a FLT3 inhibitor) to ~80% confluency.

  • Treat the cells with the imidazo[1,2-a]pyridine inhibitor at a fixed, high concentration (e.g., 10 µM) or with a vehicle control (DMSO) for 1-2 hours.

• Heat Challenge:

  • Harvest the cells and resuspend them in a buffered saline solution containing protease inhibitors.

  • Aliquot the cell suspension into several PCR tubes for each condition (inhibitor-treated and vehicle-treated).

  • Heat the aliquots to a range of different temperatures for 3 minutes using a thermal cycler (e.g., from 40°C to 70°C in 2°C increments). Leave one aliquot at room temperature as a reference.

  • Immediately cool the tubes on ice.

• Lysis and Separation:

  • Lyse the cells by freeze-thawing (e.g., three cycles of liquid nitrogen and a 37°C water bath).

  • Separate the soluble fraction (containing properly folded proteins) from the aggregated, denatured proteins by ultracentrifugation (e.g., 100,000 x g for 20 minutes at 4°C).

• Protein Quantification:

  • Carefully collect the supernatant (soluble fraction).

  • Quantify the amount of the specific target protein remaining in the soluble fraction at each temperature point using Western blotting with a specific antibody. An antibody against a non-target protein (e.g., GAPDH) should be used as a loading control.

• Data Analysis:

  • Quantify the band intensities from the Western blot.

  • For each treatment condition, plot the percentage of soluble protein remaining (relative to the unheated sample) against the temperature.

  • A shift of this "melt curve" to the right for the inhibitor-treated sample compared to the vehicle control indicates thermal stabilization and confirms target engagement.

This method can be adapted to an Isothermal Dose-Response (ITDR) format, where cells are treated with a range of inhibitor concentrations and heated at a single, optimized temperature to determine a cellular EC50 for target binding.[19]

Chapter 4: A Comparative Framework for Assay Selection

Choosing the right profiling strategy depends on the specific question being asked and the stage of the drug discovery process. A multi-pronged approach, leveraging the strengths of different techniques, provides the most complete picture.

Figure 4: Decision tree for selecting a kinase inhibitor profiling assay.

Table 2: Comparison of Key Profiling Methodologies

Feature	Biochemical Kinome Profiling	Cellular Thermal Shift Assay (CETSA)
Principle	Measures inhibition of purified enzyme activity	Measures ligand-induced thermal stabilization of a protein
Context	In vitro (artificial)	In situ (intact cells, tissues)
Primary Output	IC50 (Potency)	Thermal Shift (Direct Target Engagement)
Throughput	High (384-well plates, large panels)	Low to Medium (Western Blot) / High (MS, PEA)
Accounts for Cell Permeability?	No	Yes
Key Advantage	Scalable, quantitative potency comparison	High physiological relevance, confirms binding in vivo
Key Limitation	Lacks cellular context, prone to artifacts	Lower throughput (for WB), does not directly measure functional inhibition
Ideal Use Case	Hit-finding, SAR, initial selectivity mapping	Hit validation, lead optimization, confirming in vivo target engagement

Conclusion: An Integrated Strategy for Success

For researchers developing imidazo[1,2-a]pyridine-based kinase inhibitors, cross-reactivity profiling is an indispensable discipline. A successful strategy does not rely on a single method but integrates multiple approaches in a logical sequence. Begin with broad, high-throughput biochemical kinome screening to map the initial selectivity landscape and guide structure-activity relationships. Subsequently, employ cellular target engagement assays like CETSA to validate that your lead compounds bind their intended targets—and any critical off-targets—in a more physiologically relevant context.

By understanding the causality behind each experimental choice and meticulously validating results across platforms, drug development professionals can build a comprehensive and trustworthy profile of their inhibitors. This rigorous, multi-faceted approach is the most effective way to unlock the full therapeutic potential of the versatile imidazo[1,2-a]pyridine scaffold and deliver safer, more effective medicines.

References

• The discovery of novel imidazo[1,2-a]pyridine derivatives as covalent anticancer agents. Organic & Biomolecular Chemistry (RSC Publishing).
• Imidazo[1,2-a]pyridine Scaffold as Prospective Therapeutic Agents. ResearchGate.
• Imidazo[1,2-a]pyridine Scaffold as Prospective Therapeutic Agents. Semantic Scholar.
• Imidazo[1,2-a]pyridine Scaffold as Prospective Therapeutic Agents. PubMed.
• Medicinal Attributes of Imidazo[1,2-a]pyridine Derivatives: An Update. Semantic Scholar.
• KINASE PROFILING & SCREENING. Reaction Biology.
• Imidazo[1,2-a]pyridines: a potent and selective class of cyclin-dependent kinase inhibitors identified through structure-based hybridisation. PubMed.
• Optimized Chemical Proteomics Assay for Kinase Inhibitor Profiling. ACS Publications.
• Sensitive Measurement of Drug-Target Engagement by a Cellular Thermal Shift Assay with Multiplex Proximity Extension Readout. PMC - NIH.
• Kinase Screening & Profiling Services. BPS Bioscience.
• Kinase Screening & Profiling Services. Creative Biogene.
• Biochemical Kinase Assays. Thermo Fisher Scientific - US.
• Structure activity relationship exploration of imidazo[1,2-a]pyridine series to reverse isoform selectivity and identify potent SIK1 selective inhibitors. PubMed.
• Synthesis and structure-activity relationships of imidazo[1,2-a]pyrimidin- 5(1H)-ones as a novel series of beta isoform selective phosphatidylinositol 3-kinase inhibitors. ResearchGate.
• Step-by-Step Guide to Kinase Inhibitor Development. Reaction Biology.
• Structure−Activity Relationship of Imidazo[1,2-a]pyridines as Ligands for Detecting β-Amyloid Plaques in the Brain. Journal of Medicinal Chemistry - ACS Publications.
• An imidazo[1,2-a] pyridine-pyridine derivative potently inhibits FLT3-ITD and FLT3-ITD secondary mutants, including gilteritinib-resistant FLT3-ITD/F691L. PMC - NIH.
• Cellular thermal shift assay (CETSA) for determining the drug binding affinity using Ba/F3 clones stably expressing receptor pseudokinases. PubMed.
• Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity. Unknown Source.
• Unexpected Off-Targets and Paradoxical Pathway Activation by Kinase Inhibitors. Unknown Source.
• Comparative Analysis of Off-Target Effects: A Guide for Researchers. Benchchem.
• Full article: Analysis of selective target engagement by small-molecule sphingosine kinase inhibitors using the Cellular Thermal Shift Assay (CETSA). Taylor & Francis.
• Discovery of imidazo[1,2-a]pyridine-thiophene derivatives as FLT3 and FLT3 mutants inhibitors for acute myeloid leukemia through structure-based optimization of an NEK2 inhibitor. PMC - NIH.
• Applications of the Cellular Thermal Shift Assay to Drug Discovery in Natural Products: A Review. MDPI.
• Structure-activity Relationship of imidazo[1,2-a]pyridines as Ligands for Detecting Beta-Amyloid Plaques in the Brain. PubMed.
• Optimization of Imidazo[4,5-b]pyridine-Based Kinase Inhibitors: Identification of a Dual FLT3/Aurora Kinase Inhibitor as an Orally Bioavailable Preclinical Development Candidate for the Treatment of Acute Myeloid Leukemia. Journal of Medicinal Chemistry - ACS Publications.
• Identification of 6-Anilino Imidazo[4,5-c]pyridin-2-ones as Selective DNA-Dependent Protein Kinase Inhibitors and Their Application as Radiosensitizers. ACS Publications.
• Structure–activity‐relationship (SAR) studies of imidazo[1,2‐a]pyridine... ResearchGate.
• Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. ACS Publications.
• Optimization of an Imidazo[1,2- a]pyridine Series to Afford Highly Selective Type I1/2 Dual Mer/Axl Kinase Inhibitors with In Vivo Efficacy. PubMed.
• Kinase inhibitor profiling reveals unexpected opportunities to inhibit disease-associated mutant kinases. PMC - NIH.
• Discovery of imidazo[1,2-a]-pyridine inhibitors of pan-PI3 kinases that are efficacious in a mouse xenograft model. PubMed.
• Imidazo[1,2-a]pyridine-based peptidomimetics as inhibitors of Akt. PubMed - NIH.
• Identification of Novel Imidazo[1,2-a]pyridine Inhibitors Targeting M. tuberculosis QcrB. Unknown Source.
• Discovery of novel imidazo[1,2-a]pyridines as inhibitors of the insulin-like growth factor-1 receptor tyrosine kinase. PubMed.
• Imidazo[1,2-b]pyridazines: A potent and selective class of cyclin-dependent kinase inhibitors. Request PDF - ResearchGate.
• Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells. PMC - NIH.
• Synthesis and Antiproliferative Activity of 2,6-Disubstituted Imidazo[4,5-b]pyridines Prepared by Suzuki Cross Coupling. MDPI.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Imidazo[1,2-a]pyridine Scaffold as Prospective Therapeutic Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Imidazo[1,2-a]pyridine Scaffold as Prospective Therapeutic Agents. | Semantic Scholar [semanticscholar.org]
• 4. Medicinal Attributes of Imidazo[1,2-a]pyridine Derivatives: An Update. | Semantic Scholar [semanticscholar.org]
• 5. Kinase Screening & Profiling Services - Creative Biogene [creative-biogene.com]
• 6. Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Kinase inhibitor profiling reveals unexpected opportunities to inhibit disease-associated mutant kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Structure activity relationship exploration of imidazo[1,2-a]pyridine series to reverse isoform selectivity and identify potent SIK1 selective inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Optimization of an Imidazo[1,2- a]pyridine Series to Afford Highly Selective Type I1/2 Dual Mer/Axl Kinase Inhibitors with In Vivo Efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. reactionbiology.com [reactionbiology.com]
• 12. reactionbiology.com [reactionbiology.com]
• 13. benchchem.com [benchchem.com]
• 14. bpsbioscience.com [bpsbioscience.com]
• 15. Biochemical Kinase Assays | Thermo Fisher Scientific - HK [thermofisher.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Sensitive Measurement of Drug-Target Engagement by a Cellular Thermal Shift Assay with Multiplex Proximity Extension Readout - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Cellular thermal shift assay (CETSA) for determining the drug binding affinity using Ba/F3 clones stably expressing receptor pseudokinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. tandfonline.com [tandfonline.com]
• 20. mdpi.com [mdpi.com]

A Comparative Guide to the Synthesis of 6-Carboxamido Imidazo[1,2-a]pyridines for Pharmaceutical Research

The imidazo[1,2-a]pyridine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents. The 6-carboxamido substituted derivatives, in particular, have garnered significant interest due to their prevalence in biologically active compounds, including agents with potential applications in oncology and infectious diseases. The strategic placement of the carboxamide group at the C6 position often plays a pivotal role in modulating the pharmacological profile of these molecules. This guide provides an in-depth comparison of the primary synthetic routes to this valuable scaffold, offering insights into the rationale behind methodological choices and providing detailed experimental protocols for researchers in drug discovery and development.

Introduction: The Strategic Importance of the 6-Carboxamido Moiety

The imidazo[1,2-a]pyridine core is a privileged heterocyclic system, and functionalization of its pyridine ring allows for the fine-tuning of its physicochemical and pharmacokinetic properties. The 6-carboxamido group, in particular, can act as a key hydrogen bond donor and acceptor, facilitating interactions with biological targets. Its synthesis, therefore, is a critical step in the development of new drug candidates. This guide will explore and compare two principal strategies for the synthesis of 6-carboxamido imidazo[1,2-a]pyridines: a "pre-functionalization" approach starting with a substituted pyridine and a "post-functionalization" strategy involving late-stage modification of the imidazo[1,2-a]pyridine core.

Synthetic Strategies: A Head-to-Head Comparison

The choice of synthetic route to 6-carboxamido imidazo[1,2-a]pyridines is often dictated by factors such as the availability of starting materials, desired substitution patterns on the imidazole ring, and scalability. Below, we compare two of the most effective and widely employed methodologies.

Route 1: The "Pre-Functionalization" Approach via Classical Condensation

This strategy involves the initial synthesis of a 2-aminopyridine bearing the desired 6-carboxamide functionality, followed by the construction of the imidazole ring. The most common method for this is the condensation reaction with an α-halo carbonyl compound.

Causality Behind Experimental Choices: This approach is highly convergent and is often preferred when the desired 2-amino-5-carboxamidopyridine is commercially available or readily synthesized. The reaction conditions are typically straightforward, often requiring only heating in a suitable solvent. The choice of the α-halo carbonyl compound directly dictates the substitution pattern at the C2 and C3 positions of the final product.

Figure 1: Workflow of the "Pre-Functionalization" approach.

Route 2: The "Post-Functionalization" Approach via Palladium-Catalyzed Aminocarbonylation

This strategy involves the initial synthesis of a 6-halo-imidazo[1,2-a]pyridine, followed by a palladium-catalyzed aminocarbonylation reaction to introduce the carboxamide group. This method offers flexibility in the choice of the amine component, allowing for the synthesis of a diverse library of amides.

Causality Behind Experimental Choices: This route is particularly advantageous when a variety of amide derivatives are required for structure-activity relationship (SAR) studies. The use of a palladium catalyst is crucial for the efficient coupling of the aryl halide with carbon monoxide and the amine. The choice of ligand for the palladium catalyst can significantly impact the reaction's efficiency and substrate scope. Bidentate phosphine ligands like XantPhos are often employed to enhance catalyst stability and activity, especially with less reactive amines.[1] The solvent choice is also critical, with polar aprotic solvents like DMF being common, although greener alternatives are being explored.[2]

Figure 2: Workflow of the "Post-Functionalization" approach.

Quantitative Performance Comparison

Feature	Route 1: Pre-Functionalization	Route 2: Post-Functionalization (Pd-Catalyzed)
Starting Material	2-amino-5-carboxamidopyridine	6-iodo-imidazo[1,2-a]pyridine
Key Transformation	Cyclocondensation	Palladium-catalyzed aminocarbonylation
Typical Yields	60-85% (for cyclization)	64-95% (for aminocarbonylation)[3]
Versatility	Dependent on available α-haloketones	High, allows for diverse amine incorporation
Scalability	Generally good	Can be challenging due to catalyst cost and CO handling
Key Reagents	α-haloketone, base	Palladium catalyst, ligand, CO gas, base
Green Chemistry	Can be performed in greener solvents	Use of toxic CO gas and heavy metal catalyst

Experimental Protocols

Protocol for Route 1: Synthesis of 2-phenyl-imidazo[1,2-a]pyridine-6-carboxamide

This protocol is based on the classical condensation of a 2-aminopyridine with an α-haloketone.

Step 1: Synthesis of 2-phenyl-imidazo[1,2-a]pyridine-6-carboxamide

• To a solution of 2-amino-5-carboxamidopyridine (1.37 g, 10 mmol) in ethanol (50 mL) is added 2-bromoacetophenone (1.99 g, 10 mmol).

• The reaction mixture is heated to reflux for 4 hours.

• After cooling to room temperature, the solvent is removed under reduced pressure.

• The residue is suspended in a saturated aqueous solution of sodium bicarbonate and stirred for 30 minutes.

• The solid is collected by filtration, washed with water, and dried to afford the crude product.

• Purification by column chromatography on silica gel (eluent: dichloromethane/methanol, 95:5) gives the pure 2-phenyl-imidazo[1,2-a]pyridine-6-carboxamide.

Protocol for Route 2: Synthesis of N-(4-methylphenyl)imidazo[1,2-a]pyridine-6-carboxamide[3]

This protocol details the palladium-catalyzed aminocarbonylation of 6-iodoimidazo[1,2-a]pyridine.

Step 1: Synthesis of 6-iodoimidazo[1,2-a]pyridine

• To a solution of 2-amino-5-iodopyridine (2.20 g, 10 mmol) in ethanol (40 mL) is added chloroacetaldehyde (50% aqueous solution, 1.70 mL, 11 mmol).

• The mixture is heated at reflux for 5 hours.

• The reaction is cooled to room temperature and the solvent is evaporated.

• The residue is dissolved in water and neutralized with a saturated aqueous solution of sodium bicarbonate.

• The resulting precipitate is filtered, washed with water, and dried to yield 6-iodoimidazo[1,2-a]pyridine.

Step 2: Palladium-Catalyzed Aminocarbonylation

• A stainless-steel autoclave is charged with the SILP-Pd catalyst (with 2.8 μmol Pd-content), 6-iodoimidazo[1,2-a]pyridine (48.8 mg, 0.2 mmol), p-toluidine (53.6 mg, 0.5 mmol), and DBU (38.1 mg, 0.25 mmol) in toluene (2 mL) under an inert atmosphere.

• The autoclave is purged and then pressurized with carbon monoxide to 5 bar.

• The reaction mixture is heated to 120 °C with stirring for 7 hours.

• After cooling to room temperature, the autoclave is depressurized, and the liquid phase is removed.

• The solvent is evaporated, and the crude product is purified by column chromatography to give N-(4-methylphenyl)imidazo[1,2-a]pyridine-6-carboxamide.

Conclusion and Future Outlook

Both the "pre-functionalization" and "post-functionalization" strategies offer viable and effective routes to the synthesis of 6-carboxamido imidazo[1,2-a]pyridines. The choice between them will largely depend on the specific goals of the research program. For the rapid generation of a diverse library of amides for SAR studies, the palladium-catalyzed aminocarbonylation approach is highly attractive. In contrast, for the large-scale synthesis of a specific target compound where the corresponding 2-amino-5-carboxamidopyridine is accessible, the classical condensation method may be more cost-effective and straightforward.

Future advancements in this field will likely focus on the development of greener and more sustainable synthetic methods. This includes the use of less hazardous reagents and solvents, as well as the development of more efficient and recyclable catalytic systems. Multicomponent reactions, such as the Groebke-Blackburn-Bienaymé reaction, also hold promise for the one-pot synthesis of complex imidazo[1,2-a]pyridine derivatives, potentially offering more streamlined and atom-economical routes to these important pharmaceutical building blocks.[4][5][6]

References

• Baenziger, M., Durantie, E., & Mathes, C. (2017). Development of an Industrial Process Based on the Groebke-Blackburn-Bienaymé Multicomponent Reaction: Efficient Preparation of 3-Aminoimidazo[1,2-a]pyrazines. Synthesis, 49(10), 2266-2274. Available at: [Link]

• Nagy, V., Tuba, R., & Kollár, L. (2020). Synthesis of 6- or 8-Carboxamido Derivatives of Imidazo[1,2-a]pyridines via a Heterogeneous Catalytic Aminocarbonylation Reaction. Molecules, 25(21), 5048. Available at: [Link]

• García-García, A., et al. (2021). Synthesis of 2-julolidin-imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé reaction and studies of optical properties. New Journal of Chemistry, 45(38), 17835-17842. Available at: [Link]

• Gámez-Montaño, R., et al. (2022). Sonochemical Synthesis of Imidazo[1, 2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction Catalyzed by TSOH. Molbank, 2022(4), M1495. Available at: [Link]

• Ramos-Ortíz, G., et al. (2022). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW. Molecules, 27(19), 6649. Available at: [Link]

• Boltjes, A., & Dömling, A. (2024). The Groebke–Blackburn–Bienaymé reaction in its maturity: innovation and improvements since its 21st birthday (2019–2023). Beilstein Journal of Organic Chemistry, 20, 1839-1879. Available at: [Link]

• Nagy, V., Tuba, R., & Kollár, L. (2020). Synthesis of 6- or 8-Carboxamido Derivatives of Imidazo[1,2-a]pyridines via a Heterogeneous Catalytic Aminocarbonylation Reaction. Molecules, 25(21), 5048. Available at: [Link]

• Jabłońska, P., et al. (2020). Renewable Solvents for Palladium-Catalyzed Carbonylation Reactions. Organic Process Research & Development, 24(10), 2134-2140. Available at: [Link]

• Nagy, V., et al. (2021). Selective Synthesis of Isoquinoline-1-Carboxamides via Palladium-Catalyzed Aminocarbonylation in DMF and Biomass-Derived Solvents. Catalysts, 11(11), 1335. Available at: [Link]

• Boltjes, A., & Dömling, A. (2024). The Groebke–Blackburn–Bienaymé reaction in its maturity: innovation and improvements since its 21st birthday (2019–2023). Beilstein Journal of Organic Chemistry, 20, 1839-1879. Available at: [Link]

• Carvalho, M. H. R., et al. (2023). Solvents' and Reagents' Noninnocent Roles in the Groebke–Blackburn–Bienaymé (GBB) Multicomponent Reaction: Experimental and Computational Evidence. ACS Organic & Inorganic Au, 3(3), 209-218. Available at: [Link]

• Nielsen, D. U., et al. (2022). Mechanistic Study of Photochemical Aminocarbonylation of Alkyl Iodides Catalyzed by a Palladium Catalyst Using Experimental and Computational Methods. The Journal of Organic Chemistry, 87(13), 8345-8356. Available at: [Link]

• Nielsen, D. U., et al. (2022). Mechanistic Study of Photochemical Aminocarbonylation of Alkyl Iodides Catalyzed by a Palladium Catalyst Using Experimental and Computational Methods. The Journal of Organic Chemistry, 87(13), 8345-8356. Available at: [Link]

• Tu, S., et al. (2018). A method for preparation of 2-amino-5-chloro-pyridine. Google Patents, CN106432069A.

• Boltjes, A., & Dömling, A. (2019). The Groebke-Blackburn-Bienayme Reaction. European Journal of Organic Chemistry, 2019(42), 7007-7049. Available at: [Link]

• John, S. E., & Sivan, S. S. (2023). Palladium-Catalyzed Aminocarbonylation of Aryl Halides. Current Organic Synthesis, 20(3), 308-331. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of imidazo[1,2-a]pyridines. Retrieved from [Link]

• Bag, S., & Hajra, A. (2015). Synthesis of imidazo[1,2-a]pyridines: a decade update. Chemical Communications, 51(76), 14336-14350. Available at: [Link]

• Jha, A., et al. (2022). Recent Advances in the Synthesis of Imidazo[1,2‐a]pyridines: A Brief Review. ChemistrySelect, 7(4), e202103987. Available at: [Link]

• Wang, T.-C., et al. (2017). A multicomponent reaction-initiated synthesis of imidazopyridine-fused isoquinolinones. Beilstein Journal of Organic Chemistry, 13, 1928-1935. Available at: [Link]

• Cooper, C. B., et al. (2014). Advancement of Imidazo[1,2-a]pyridines with Improved Pharmacokinetics and nM Activity vs. Mycobacterium tuberculosis. ACS Medicinal Chemistry Letters, 5(10), 1144-1148. Available at: [Link]

• Blackburn, C., et al. (2011). 6-Substituted imidazo[1,2-a]pyridines: synthesis and biological activity against colon cancer cell lines HT-29 and Caco-2. European Journal of Medicinal Chemistry, 46(9), 4196-4209. Available at: [Link]

• Boufroura, H., et al. (2022). Design, synthesis, and computational studies of novel imidazo[1,2-a]pyrimidine derivatives as potential dual inhibitors of hACE2 and spike protein for blocking SARS-CoV-2 cell entry. Journal of Molecular Structure, 1265, 133423. Available at: [Link]

• Mphahlele, M. J., & Malindisa, S. (2020). Efficient one-pot synthesis of functionalised imidazo[1,2-a]pyridines and unexpected synthesis of novel tetracyclic derivatives by nucleophilic aromatic substitution. RSC Advances, 10(13), 7793-7804. Available at: [Link]

Sources

• 1. Imidazo[1,2-a]pyridine synthesis [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis of 6- or 8-Carboxamido Derivatives of Imidazo[1,2-a]pyridines via a Heterogeneous Catalytic Aminocarbonylation Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Groebke–Blackburn–Bienaymé reaction in its maturity: innovation and improvements since its 21st birthday (2019–2023) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. research.rug.nl [research.rug.nl]
• 6. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Protecting Groups for the Benzamido Moiety

In the landscape of complex organic synthesis, particularly in pharmaceutical and materials science, the benzamido moiety is a frequently encountered functional group. Its inherent nucleophilicity and the potential for N-H reactivity often necessitate the use of protecting groups to ensure chemoselectivity during synthetic transformations. This guide provides an in-depth evaluation of common protecting groups for the benzamido nitrogen, offering a comparative analysis of their introduction, stability, and cleavage, supported by experimental data and detailed protocols.

The Imperative for Benzamido Protection

The hydrogen atom on the nitrogen of a benzamido group can participate in undesirable side reactions under a variety of conditions, including strong bases, alkylating agents, and some coupling reactions. Protection of this nitrogen atom as a less reactive derivative allows for the selective modification of other parts of the molecule. The ideal protecting group should be easy to introduce in high yield, stable to a wide range of reaction conditions, and readily removable under mild conditions that do not affect other functional groups. This principle of selective removal is known as orthogonality, a cornerstone of modern multi-step synthesis.

Key Protecting Groups for the Benzamido Moiety: A Comparative Analysis

This guide will focus on three widely used protecting groups: the tert-butoxycarbonyl (Boc), benzyloxycarbonyl (Cbz), and p-methoxybenzyl (PMB) groups. Each offers a unique set of properties, making them suitable for different synthetic strategies.

The tert-Butoxycarbonyl (Boc) Group

The Boc group is a popular choice for amine protection due to its ease of introduction and its lability under acidic conditions.

Introduction: The Boc group is typically introduced by treating the benzamide with di-tert-butyl dicarbonate (Boc₂O) in the presence of a base.

Stability: The Boc group is stable to a wide range of non-acidic reagents, including most nucleophiles and bases, making it orthogonal to base-labile protecting groups like Fmoc. It is also stable to catalytic hydrogenolysis.

Cleavage: The Boc group is readily removed under acidic conditions, most commonly with trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in an organic solvent. The mechanism involves the formation of a stable tert-butyl cation.

Experimental Data Summary: Boc Group

Stage	Reagents and Conditions	Yield	Reference
Protection	Benzamide, Boc₂O, NEt₃, THF, rt, overnight	Quantitative
Deprotection	N-Boc-benzamide, TFA, H₂O, rt, 3 h	High
Deprotection	N-Boc-amine, Oxalyl chloride, Methanol, rt, 1-4 h	up to 90%
Deprotection	N-Boc-amine, Water, Reflux	Excellent

Experimental Protocol: N-Boc Protection of an Amine

This protocol describes the general procedure for the N-Boc protection of an amine, which can be adapted for benzamide.

Caption: General workflow for N-Boc protection of benzamide.

• Dissolve the amine (1 equivalent) in a suitable solvent (e.g., THF).

• Add a base, such as triethylamine (1.2 equivalents).

• Add di-tert-butyl dicarbonate (Boc₂O, 1.1 equivalents) to the solution.

• Stir the reaction mixture at room temperature overnight.

• Monitor the reaction progress by TLC.

• Upon completion, concentrate the reaction mixture in vacuo.

• Purify the crude product by flash column chromatography.

Experimental Protocol: N-Boc Deprotection using TFA

• Dissolve the N-Boc protected benzamide in a mixture of TFA and water (e.g., 10:1 v/v).

• Stir the mixture at room temperature for 3 hours.

• Monitor the deprotection by TLC.

• Concentrate the reaction mixture to remove the TFA and water.

• Azeotrope the residue with toluene (3 x 10 mL) to remove any residual TFA.

The Benzyloxycarbonyl (Cbz) Group

The Cbz group is another widely employed protecting group for amines, valued for its stability and unique cleavage conditions.

Introduction: The Cbz group is introduced by reacting the benzamide with benzyl chloroformate (Cbz-Cl) under basic conditions.

Stability: Cbz-protected benzamides are stable to a wide range of reaction conditions, including both acidic and basic media. This makes the Cbz group orthogonal to the acid-labile Boc group and the base-labile Fmoc group.

Cleavage: The Cbz group is most commonly removed by catalytic hydrogenolysis (e.g., using H₂ gas with a palladium catalyst). This mild method yields the deprotected amine, toluene, and carbon dioxide. Alternatively, strong acidic conditions, such as HBr in acetic acid, can also cleave the Cbz group.

Experimental Data Summary: Cbz Group

Stage	Reagents and Conditions	Yield	Reference
Protection	Amine, Cbz-Cl, NaHCO₃, THF/H₂O, 0°C to rt, 20 h	90%
Deprotection	N-Cbz-amine, 5% Pd/C, H₂, MeOH, 60°C, 40 h	High
Deprotection	N-Cbz-amine, AlCl₃, HFIP, rt	High

Experimental Protocol: N-Cbz Protection of an Amine

This protocol describes the general procedure for the N-Cbz protection of an amine, which can be adapted for benzamide.

Caption: General workflow for N-Cbz protection of benzamide.

• Dissolve the amine (1 equivalent) in a mixture of THF and water (2:1).

• Add sodium bicarbonate (2 equivalents).

• Cool the mixture to 0°C and add benzyl chloroformate (Cbz-Cl, 1.5 equivalents).

• Stir the reaction at 0°C for 20 hours.

• Monitor the reaction by TLC.

• Dilute the reaction mixture with water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Purify the residue by silica gel column chromatography.

Experimental Protocol: N-Cbz Deprotection by Hydrogenolysis

• Dissolve the N-Cbz protected benzamide in methanol.

• Add 5% Palladium on carbon (Pd/C) catalyst.

• Stir the mixture at 60°C for 40 hours under a hydrogen atmosphere (balloon).

• Filter the catalyst through a pad of celite.

• Concentrate the filtrate in vacuo to obtain the deprotected benzamide.

The p-Methoxybenzyl (PMB) Group

The PMB group is a versatile protecting group that can be cleaved under both oxidative and strongly acidic conditions.

Introduction: The PMB group is typically introduced via a Williamson ether synthesis-type reaction, where the benzamide is deprotonated with a strong base (e.g., NaH) and then reacted with PMB-Cl.

Stability: PMB-protected amides are stable to a range of conditions but are more acid-sensitive than the corresponding benzyl (Bn) ethers.

Cleavage: A key advantage of the PMB group is its susceptibility to oxidative cleavage with reagents like 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ). This provides an orthogonal deprotection strategy to the acid-labile Boc and hydrogenolysis-labile Cbz groups. Strong acids can also be used for PMB group removal.

Experimental Data Summary: PMB Group

Stage	Reagents and Conditions	Yield	Reference
Protection	Alcohol, NaH, PMB-Br, THF/DMF, 0°C	92%
Deprotection	PMB-ether, DDQ, CH₂Cl₂/phosphate buffer, 0°C to rt, 1 h	97%
Deprotection	PMB-ether, Catalytic TfOH, Sulfonamide scavenger	High

Experimental Protocol: N-PMB Protection of an Amine

This protocol describes the protection of an alcohol, which can be conceptually adapted for the N-alkylation of a benzamide, though conditions would likely require optimization.

Caption: General workflow for N-PMB protection of benzamide.

• To an ice-water cooled solution of the substrate (1 equivalent) in THF-DMF, add sodium hydride (NaH, 4 equivalents) portionwise.

• Stir at 0°C until gas evolution ceases.

• Slowly add p-methoxybenzyl bromide (PMB-Br, 2 equivalents) in THF at 0°C.

• Stir the reaction mixture at 0°C for 1 hour.

• Quench the reaction by slowly adding a 1M solution of NaOMe in MeOH.

• Dilute with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄ and concentrate in vacuo.

• Purify the residue by silica gel flash chromatography.

Experimental Protocol: N-PMB Deprotection using DDQ

• Dissolve the PMB-protected substrate (1 equivalent) in a mixture of CH₂Cl₂ and 0.1 M pH 7 sodium phosphate buffer (18:1) at 0°C.

• Slowly add 2,3-dichloro-5,6-dicyano-p-benzoquinone (DDQ, 1.3 equivalents) as a solid.

• Warm the reaction to room temperature and stir for 1 hour.

• Directly load the crude mixture onto a silica gel column for purification.

Comparative Summary and Orthogonality

The choice of protecting group for the benzamido moiety is dictated by the overall synthetic strategy, particularly the need for orthogonal deprotection.

Comparative Stability of Benzamido Protecting Groups

Protecting Group	Stable to	Labile to
Boc	Base, Hydrogenolysis, Weak Acids	Strong Acids (TFA, HCl)
Cbz	Acid, Base	Catalytic Hydrogenolysis, Strong Reducing Agents, Strong Acids (HBr/AcOH)
PMB	Mild Acid, Hydrogenolysis (slower than Cbz)	Strong Acids, Oxidizing Agents (DDQ, CAN)

The orthogonality of these protecting groups is a powerful tool in complex syntheses. For instance, a molecule bearing both a Boc-protected and a Cbz-protected nitrogen can be selectively deprotected at either position by choosing the appropriate cleavage conditions.

The Ascendant Trajectory of Imidazo[1,2-a]pyridines: An In Vivo Comparative Analysis Against Standard of Care

In the dynamic landscape of drug discovery, the quest for novel therapeutic agents with superior efficacy and safety profiles is perpetual. Among the myriad of heterocyclic scaffolds, imidazo[1,2-a]pyridine has emerged as a "privileged" structure, a testament to its versatile pharmacological activities.[1] This guide provides a comprehensive in vivo comparison of imidazo[1,2-a]pyridine derivatives against established standard-of-care (SoC) treatments in key therapeutic areas: inflammation, oncology, and infectious diseases. We delve into the experimental data that underscores their potential, offering a scientifically rigorous perspective for researchers and drug development professionals.

The Rationale for Imidazo[1,2-a]pyridine Exploration

The imidazo[1,2-a]pyridine core is a bicyclic heteroaromatic system that has garnered significant attention due to its presence in several clinically used drugs, such as the sedative-hypnotic zolpidem and the anti-ulcer agent zolimidine.[1] Its rigid structure and synthetic tractability allow for diverse substitutions, leading to a broad spectrum of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. This chemical versatility makes it a fertile ground for the development of next-generation therapeutics.

I. Anti-Inflammatory Prowess: Beyond Conventional NSAIDs

Chronic inflammation is a hallmark of numerous debilitating diseases. The current standard of care often involves non-steroidal anti-inflammatory drugs (NSAIDs) that primarily target cyclooxygenase (COX) enzymes. However, their long-term use is associated with gastrointestinal and cardiovascular side effects.

Comparative In Vivo Efficacy in Acute Inflammation

A compelling demonstration of the anti-inflammatory potential of imidazo[1,2-a]pyridine derivatives comes from the carrageenan-induced paw edema model in rats, a widely accepted assay for acute inflammation.[2][3] In a head-to-head comparison, a novel 3-amino imidazo[1,2-a]pyridine-2-carboxylic acid derivative (Compound 5) exhibited superior efficacy over the standard NSAID, indomethacin.[4]

Table 1: Comparative Anti-Inflammatory Activity in Carrageenan-Induced Paw Edema Model

Treatment Group (10 mg/kg)	Maximum Edema Inhibition (%)	Time to Maximum Inhibition (hours)
Compound 5 (imidazo[1,2-a]pyridine derivative)	> Indomethacin	Earlier onset
Indomethacin (SoC)	Baseline	Later onset
Vehicle Control	0%	-

Data synthesized from findings reported in referenced literature.[4]

The study highlighted that Compound 5 not only produced a greater reduction in paw edema but also demonstrated a more rapid onset of action compared to indomethacin.[4] This suggests a potentially different or more efficient mechanism of action. Furthermore, select imidazo[1,2-a]pyridine derivatives were found to be safer for the gastric mucosa compared to indomethacin, addressing a major drawback of traditional NSAIDs.[5]

Experimental Workflow: Carrageenan-Induced Paw Edema

The following diagram illustrates the typical workflow for evaluating anti-inflammatory agents in this model.

Caption: Workflow for Carrageenan-Induced Paw Edema Assay.

Detailed Protocol: Carrageenan-Induced Paw Edema

• Animal Acclimatization: Male Wistar rats (150-200g) are acclimatized for at least one week with free access to food and water.

• Grouping: Animals are randomly divided into three groups (n=6): Vehicle control, imidazo[1,2-a]pyridine derivative, and standard of care (e.g., Indomethacin 10 mg/kg).

• Baseline Measurement: The initial volume of the right hind paw is measured using a plethysmometer.

• Compound Administration: Test compounds and the standard of care are administered orally (p.o.) or intraperitoneally (i.p.) one hour before carrageenan injection.

• Induction of Edema: 0.1 mL of 1% (w/v) carrageenan suspension in sterile saline is injected into the subplantar region of the right hind paw.[2][6]

• Paw Volume Measurement: Paw volume is measured at regular intervals (e.g., 1, 2, 3, 4, 5, and 6 hours) after carrageenan injection.[2]

• Data Analysis: The percentage inhibition of edema is calculated for each group relative to the vehicle control group.

II. Oncology: Targeting Key Cancer Pathways

The imidazo[1,2-a]pyridine scaffold has been explored for its anticancer properties, with derivatives showing inhibitory activity against various kinases and cellular pathways crucial for tumor growth and survival.[7][8]

Comparative In Vivo Efficacy in Xenograft Models

In vivo studies using human tumor xenograft models in immunocompromised mice are a cornerstone of preclinical cancer drug evaluation. Several imidazo[1,2-a]pyridine derivatives have demonstrated significant tumor growth inhibition in these models.

For instance, a novel imidazo[1,2-a]pyridine derivative, MBM-55S, a potent Nek2 inhibitor, exhibited significant tumor suppression in a xenograft model.[9] Another derivative, 15a, a PI3K/mTOR dual inhibitor, also showed marked inhibition of tumor growth in HCT116 and HT-29 xenografts without causing significant weight loss in the animals, indicating a good tolerability profile.[10] While direct head-to-head comparisons with standard-of-care chemotherapeutics in the same study are not always published, the observed tumor growth inhibition by these novel compounds is often comparable to or exceeds historical data for standard agents in similar models.

Table 2: Efficacy of Imidazo[1,2-a]pyridine Derivatives in Human Tumor Xenograft Models

Compound	Target	Xenograft Model	Efficacy Endpoint
MBM-55S	Nek2 Inhibitor	Human cancer cell line	Significant tumor growth suppression
15a	PI3K/mTOR Inhibitor	HCT116 and HT-29	Significant tumor growth inhibition
22e	c-Met Inhibitor	EBC-1	75% Tumor Growth Inhibition (TGI)

Data synthesized from findings reported in referenced literature.[9][10][11]

Experimental Workflow: Subcutaneous Xenograft Tumor Model

The following diagram outlines the general procedure for assessing the efficacy of anticancer compounds in a subcutaneous xenograft model.

Caption: Workflow for In Vivo Efficacy Testing Against M. tuberculosis.

Detailed Protocol: In Vivo Efficacy Testing in a Murine Tuberculosis Model

• Animal Model: BALB/c or C57BL/6 mice are commonly used. [12]2. Infection: Mice are infected with a low-dose aerosol of M. tuberculosis (e.g., H37Rv or Erdman strain) to deliver approximately 50-100 bacilli to the lungs. [13][14]3. Establishment of Chronic Infection: The infection is allowed to establish for a period of 4-6 weeks. [14]4. Treatment: Mice are treated with the imidazo[1,2-a]pyridine derivative, standard anti-TB drugs (e.g., isoniazid, rifampin), or vehicle for a specified duration (e.g., 4-8 weeks). [12][14]5. Efficacy Assessment: At various time points, cohorts of mice are euthanized, and the lungs and spleens are harvested. The organs are homogenized, and serial dilutions are plated on selective agar to determine the bacterial load (colony-forming units, CFU). [12]6. Data Analysis: The reduction in bacterial load in the treated groups is compared to the vehicle control group.

Conclusion and Future Directions

The in vivo evidence presented in this guide strongly supports the continued investigation of imidazo[1,2-a]pyridine derivatives as a promising class of therapeutic agents. Their demonstrated efficacy, often comparable or superior to the standard of care in preclinical models of inflammation, cancer, and tuberculosis, warrants further development. The favorable safety profiles observed in some instances, particularly the reduced gastrointestinal toxicity compared to NSAIDs, further enhance their therapeutic potential.

Future research should focus on conducting more direct, head-to-head in vivo comparative studies with a broader range of standard-of-care drugs across various disease models. Elucidating the precise mechanisms of action and identifying predictive biomarkers for patient stratification will be crucial for their successful clinical translation. The imidazo[1,2-a]pyridine scaffold, with its inherent versatility, undoubtedly holds the promise of delivering novel and effective treatments for some of the most challenging diseases of our time.

References

• BenchChem. (2025). Application Note: Carrageenan-Induced Paw Edema Protocol with Fepradinol. BenchChem.
• BenchChem. (2025). Application Notes and Protocols for In Vivo Xenograft Models Using Human Cancer Cell Lines. BenchChem.
• Bio-protocol. (2021). In vivo xenograft tumor growth assay. Bio-protocol, 11(10), e3999.
• Creative Biolabs. (n.d.). Carrageenan induced Paw Edema Model.
• Derrick, S. C., & Morris, S. L. (2007). Mouse Model for Efficacy Testing of Antituberculosis Agents via Intrapulmonary Delivery. Antimicrobial Agents and Chemotherapy, 51(9), 3425–3427.
• Inotiv. (n.d.).
• The Jackson Laboratory. (2020). Patient Derived Xenograft (PDX) protocols at The Jackson Laboratory.
• Kaushal, D., et al. (2011). Comparative Studies Evaluating Mouse Models Used for Efficacy Testing of Experimental Drugs against Mycobacterium tuberculosis. Antimicrobial Agents and Chemotherapy, 55(3), 1237–1247.
• R&D Systems. (n.d.). Protocol to Improve Take and Growth of Mouse Xenografts with Cultrex BME. Bio-Techne.
• ResearchGate. (2025). κ-Carrageenan-Induced Paw Edema & Colitis & Thrombosis Model Protocol.
• Springer Nature. (n.d.). Carrageenan-Induced Paw Edema in the Rat and Mouse.
• Tadigoppula, N., et al. (2013). Advancement of Imidazo[1,2-a]pyridines with Improved Pharmacokinetics and nM Activity vs. Mycobacterium tuberculosis. ACS Medicinal Chemistry Letters, 4(5), 456–461.
• Yeasen. (2025). Subcutaneous Tumor Xenograft Models in Immunodeficient Mice. Yeasen.
• Afshari, H., et al. (2024). A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines. Bioimpacts, 14(2), 27618.
• Tadigoppula, N., et al. (2013). Advancement of Imidazo[1,2-a]pyridines with Improved Pharmacokinetics and nM Activity vs. Mycobacterium tuberculosis. ACS Medicinal Chemistry Letters, 4(5), 456-461.
• Tadigoppula, N., et al. (2012). Advent of Imidazo[1,2-a]pyridine-3-carboxamides with Potent Multi- and Extended Drug Resistant Antituberculosis Activity. ACS Medicinal Chemistry Letters, 3(4), 324-328.
• Zhang, T., et al. (2018). Mechanistic Modeling of Mycobacterium tuberculosis Infection in Murine Models for Drug and Vaccine Efficacy Studies. mSystems, 3(6), e00201-18.
• Kumar, A., et al. (2021). Design, Synthesis and biological evaluation of novel imidazo[1,2-a]pyridinecarboxamides as potent anti-tuberculosis agents. European Journal of Medicinal Chemistry, 213, 113175.
• Samanta, S., et al. (2021). Design, synthesis and anti-mycobacterial evaluation of imidazo[1,2-a]pyridine analogues. RSC Medicinal Chemistry, 12(10), 1736-1745.
• Gholizadeh, M., et al. (2024). Design, Synthesis, In vitro and In vivo Evaluation of New Imidazo[1,2-a]pyridine Derivatives as Cyclooxygenase-2 Inhibitors. Medicinal Chemistry, 20(1), 104-116.
• Semantic Scholar. (n.d.). Acute and chronic anti-inflammatory evaluation of imidazo[1,2-a]pyridine carboxylic acid derivatives and docking analysis. Semantic Scholar.
• Afshari, H., et al. (2024). A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines. Bioimpacts, 14(2), 27618.
• ResearchGate. (n.d.). Acute and chronic anti-inflammatory evaluation of imidazo[1,2-a]pyridine carboxylic acid derivatives and docking analysis.
• ACS Publications. (2020). Design, Synthesis, and Biological Evaluation of Imidazo[1,2-a]pyridine Derivatives as Novel PI3K/mTOR Dual Inhibitors. Journal of Medicinal Chemistry, 63(6), 3047-3063.
• National Center for Biotechnology Information. (2014). Design, Synthesis, and Biological Evaluation of Novel Imidazo[1,2-a]pyridine Derivatives as Potent c-Met Inhibitors. ACS Medicinal Chemistry Letters, 5(11), 1231-1236.
• National Center for Biotechnology Information. (2017). Structure-based design and synthesis of imidazo[1,2-a]pyridine derivatives as novel and potent Nek2 inhibitors with in vitro and in vivo antitumor activities. European Journal of Medicinal Chemistry, 126, 1083-1106.

Sources

• 1. Design, Synthesis, In vitro and In vivo Evaluation of New Imidazo[1,2- a]pyridine Derivatives as Cyclooxygenase-2 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 4. Acute and chronic anti-inflammatory evaluation of imidazo[1,2-a]pyridine carboxylic acid derivatives and docking analysis | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. inotiv.com [inotiv.com]
• 7. A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Structure-based design and synthesis of imidazo[1,2-a]pyridine derivatives as novel and potent Nek2 inhibitors with in vitro and in vivo antitumor activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Design, Synthesis, and Biological Evaluation of Novel Imidazo[1,2-a]pyridine Derivatives as Potent c-Met Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. journals.asm.org [journals.asm.org]
• 13. Mouse Model for Efficacy Testing of Antituberculosis Agents via Intrapulmonary Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 14. journals.asm.org [journals.asm.org]

A Comparative Guide to Small Molecule Modulation of CAR-T Cell Therapy

Acknowledgment of Topic Infeasibility and a Pivot to a Relevant Alternative

To Our Audience of Researchers, Scientists, and Drug Development Professionals,

The initial aim of this guide was to provide a head-to-head comparison of imidazo[1,2-a]pyridine-based Chimeric Antigen Receptor (CAR) agonists. However, a comprehensive literature review has revealed a critical distinction in terminology. The available scientific data on imidazo[1,2-a]pyridine derivatives as "CAR agonists" pertains exclusively to the Constitutive Androstane Receptor (CAR) , a nuclear receptor involved in metabolic pathways.

There is currently no publicly available research detailing the use of imidazo[1,2-a]pyridine-based compounds as direct agonists for Chimeric Antigen Receptors used in CAR-T cell immunotherapy.

Therefore, a direct comparison as originally conceived is not feasible. Recognizing the interests of our audience in advancing CAR-T cell therapies, we have pivoted this guide to a topic of significant and current importance:

Introduction: The Rationale for Small Molecule Co-Therapies

Chimeric Antigen Receptor (CAR)-T cell therapy has revolutionized the treatment of hematological malignancies, with several FDA-approved products demonstrating remarkable efficacy.[1][2][3] These "living drugs" are engineered to recognize and eliminate cancer cells with high specificity.[4] However, significant challenges remain, including high relapse rates, antigen escape, limited efficacy in solid tumors, and severe toxicities like Cytokine Release Syndrome (CRS) and neurotoxicity.[1][5][6]

To overcome these hurdles, researchers are increasingly exploring the synergistic potential of combining CAR-T cells with small molecule drugs.[1][5] These compounds can modulate various biological pathways to enhance CAR-T cell manufacturing, boost anti-tumor efficacy, and mitigate side effects.[5][7] This guide provides a comparative analysis of key classes of small molecules being investigated, supported by preclinical and clinical data.

Comparative Analysis of Small Molecule Modulators

The strategic application of small molecules can occur at three key stages: (I) during ex vivo manufacturing to improve the fitness of the CAR-T cell product, (II) as a pre-conditioning regimen before infusion, or (III) administered concurrently with or following CAR-T infusion to enhance function and overcome resistance mechanisms in vivo.[5][7]

Protein Kinase Inhibitors

Protein kinase inhibitors are a cornerstone of targeted cancer therapy, and their immunomodulatory effects are now being harnessed to augment CAR-T therapies.[1][5]

• Bruton's Tyrosine Kinase (BTK) Inhibitors (e.g., Ibrutinib, Acalabrutinib):

  • Mechanism of Action: BTK is crucial for B-cell signaling and is also expressed in T-cells, where it influences activation and differentiation. BTK inhibitors have been shown to shift T-cells towards a less exhausted, memory-like phenotype.[8]

  • Performance Data: In chronic lymphocytic leukemia (CLL), where intrinsic T-cell defects are common, combining ibrutinib with CAR-T therapy has shown significant promise.[9] A clinical trial (NCT02640209) reported that this combination could reduce the risk of CRS without impairing CAR-T efficacy.[1] Preclinical studies demonstrate that BTK inhibitors can enhance CAR-T cell expansion and persistence while reducing the expression of exhaustion markers like PD-1 and TIM-3.[8]

• PI3K/Akt/mTOR Pathway Inhibitors:

  • Mechanism of Action: The PI3K/Akt/mTOR pathway is central to T-cell growth, proliferation, and differentiation. Inhibition of this pathway during ex vivo expansion can prevent CAR-T cells from differentiating into short-lived effector cells, thereby enriching for more persistent and potent central memory (TCM) and stem memory (TSCM) phenotypes.[7][10]

  • Performance Data: Studies have shown that PI3K inhibitors can modify T-cell expansion while preserving a desirable TCM/TSCM phenotype.[10] The PI3Kδγ inhibitor duvelisib is being evaluated preclinically to prevent CRS without diminishing the anti-tumor activity of CAR-T cells.[11]

• Tyrosine Kinase Inhibitors (TKIs) (e.g., Dasatinib):

  • Mechanism of Action: Some TKIs can create a "CAR-T switch" by reversibly inhibiting proximal kinases involved in T-cell receptor signaling.[12] This transient "rest" can prevent or even reverse T-cell exhaustion caused by chronic CAR signaling.[6][12]

  • Performance Data: Dasatinib has been described as an "all-rounder" for T-cell control.[13] Depending on the dosing and schedule, it can be used to prevent exhaustion or to rapidly mitigate toxicities by temporarily shutting down CAR-T function.[13]

Immunomodulatory Drugs (IMiDs)

• Lenalidomide:

  • Mechanism of Action: Lenalidomide is a well-established immunomodulator that can enhance T-cell activity by inducing proliferation, cytokine production (IFN-γ, IL-2), and improving the formation of the immune synapse between the CAR-T cell and the tumor cell.[1][3][5]

  • Performance Data: In preclinical models of multiple myeloma, adding lenalidomide to CS1-targeted CAR-T cells improved their function and persistence, leading to enhanced anti-tumor activity.[1] This combination is seen as a promising strategy to improve CAR-T durability, especially in solid tumors where the microenvironment is highly immunosuppressive.[5][7]

Epigenetic Modulators

• Histone Deacetylase (HDAC) Inhibitors (e.g., Panobinostat):

  • Mechanism of Action: HDAC inhibitors can alter the gene expression of both tumor cells and CAR-T cells.[7] They can enhance the expression of tumor suppressor genes and may also improve the anti-tumor efficacy of CAR-T cells.[7]

  • Performance Data: The HDAC inhibitor panobinostat was shown to significantly enhance the anti-tumor efficacy of dual-specific CAR-T cells in preclinical models.[7]

• DNA Methylation Inhibitors (e.g., 5-Azacitidine):

  • Mechanism of Action: These agents can upregulate the expression of CAR target antigens on tumor cells, making them more visible to CAR-T cells. They can also reduce T-cell exhaustion.[7]

  • Performance Data: In models of acute myeloid leukemia (AML), 5-azacitidine enhanced CAR-T cell efficacy by increasing target antigen expression.[7]

Quantitative Data Summary

Small Molecule Class	Example(s)	Primary Mechanism of Action	Effect on CAR-T Cells	Effect on Tumor/TME	Clinical Stage (Combination)
BTK Inhibitors	Ibrutinib, Acalabrutinib	Inhibition of BTK signaling	Reduces exhaustion, promotes memory phenotype, enhances expansion & persistence.[8]	Reduces pro-inflammatory cytokine secretion from tumor cells.[1]	Clinical (e.g., NCT02640209, NCT04484012).[1][11]
PI3K/Akt/mTOR Inhibitors	Duvelisib, other PI3K inhibitors	Modulation of T-cell differentiation and growth pathways	Skews phenotype towards TCM/TSCM, may reduce CRS.[10][11]	N/A	Preclinical/Early Clinical.[11]
Tyrosine Kinase Inhibitors	Dasatinib, Sunitinib	Reversible inhibition of TCR/CAR signaling; multikinase inhibition	Prevents/reverses exhaustion, provides an "off-switch" for safety.[12][13]	Upregulates target antigen expression (Sunitinib).[5]	Preclinical/Investigational.
Immunomodulatory Drugs	Lenalidomide	Cereblon-mediated effects on T-cell co-stimulation	Enhances proliferation, cytokine release, and synapse formation.[1][3]	N/A	Preclinical/Clinical.
Epigenetic Modulators	5-Azacitidine, Panobinostat	DNA demethylation, Histone deacetylation inhibition	Reduces exhaustion.[7]	Upregulates target antigen expression.[7]	Preclinical.

Experimental Protocols

Protocol 1: Ex Vivo Expansion of CAR-T Cells with a PI3K Inhibitor

Objective: To generate a CAR-T cell product enriched for memory phenotypes.

Methodology:

• T-Cell Isolation: Isolate peripheral blood mononuclear cells (PBMCs) from a healthy donor or patient via leukapheresis and subsequent density gradient centrifugation.

• T-Cell Activation: Activate T-cells using anti-CD3/CD28 beads in a suitable T-cell culture medium supplemented with IL-2.

• Transduction: On day 2, transduce the activated T-cells with a lentiviral vector encoding the desired CAR construct.

• Small Molecule Addition: On day 3, remove the activation beads and add the PI3K inhibitor at a pre-determined optimal concentration (e.g., determined via a dose-response curve). Culture a parallel control group without the inhibitor.

• Expansion: Expand the cells for a total of 10-14 days, maintaining an appropriate cell density and supplementing with fresh medium and IL-2 as needed.

• Phenotypic Analysis: At the end of the expansion period, harvest the cells and perform multi-color flow cytometry to assess the phenotype. Use antibodies against CD4, CD8, CD62L, CCR7, PD-1, and TIM-3 to quantify naïve, TCM, TEM, and exhausted populations.

• Functional Assay: Co-culture the resulting CAR-T cells with target tumor cells (e.g., at a 5:1 effector-to-target ratio) and measure cytotoxicity via a chromium-release assay or similar method after 24 and 48 hours.

Causality: The inhibition of PI3K signaling during the rapid proliferation phase post-activation prevents the full differentiation of T-cells into effector phenotypes, thereby preserving a higher proportion of cells with a less differentiated, more persistent memory-like state.[10]

Protocol 2: In Vivo Evaluation of a BTK Inhibitor with CAR-T Therapy

Objective: To assess the synergistic anti-tumor efficacy of a BTK inhibitor combined with CAR-T cells in a xenograft mouse model.

Methodology:

• Tumor Engraftment: Subcutaneously or intravenously inject immunodeficient mice (e.g., NSG mice) with a human tumor cell line (e.g., a lymphoma line). Allow tumors to establish to a palpable size (e.g., 50-100 mm³).

• Group Assignment: Randomize mice into four groups: (1) Vehicle control, (2) BTK inhibitor only, (3) CAR-T cells only, (4) Combination: BTK inhibitor + CAR-T cells.

• BTK Inhibitor Administration: Begin administering the BTK inhibitor (e.g., ibrutinib) via oral gavage daily, starting 3-5 days before CAR-T cell infusion and continuing for the duration of the study.

• CAR-T Infusion: Infuse a single dose of CAR-T cells (e.g., 5 x 10⁶ cells) via tail vein injection.

• Monitoring: Monitor tumor volume using caliper measurements every 2-3 days. Monitor mouse weight and overall health as indicators of toxicity.

• Endpoint Analysis: At the study endpoint (or when tumors reach a predetermined size), euthanize the mice. Harvest tumors and spleens to analyze CAR-T cell infiltration, proliferation (e.g., Ki-67 staining), and exhaustion marker expression via flow cytometry or immunohistochemistry.

Self-Validation: The inclusion of monotherapy arms (BTK inhibitor only and CAR-T only) is critical to demonstrate that the enhanced efficacy observed in the combination arm is truly synergistic and not merely an additive effect.

Signaling Pathways and Workflows

Caption: Workflow for small molecule modulation of CAR-T cells.

Caption: Key nodes in CAR signaling targeted by small molecules.

Conclusion and Future Outlook

The combination of small molecule modulators with CAR-T cell therapy represents a paradigm shift from a single-modality treatment to a dynamic, controllable, and potentially more potent therapeutic system.[1][2] Kinase inhibitors can prevent T-cell exhaustion and enrich for durable memory phenotypes, while immunomodulatory and epigenetic drugs can enhance T-cell function and sensitize tumors to immune attack.[5][7][12]

While much of the data remains preclinical, the growing number of clinical trials investigating these combinations heralds a new era in cellular immunotherapy.[7][11] The future may lie in personalized combination strategies, where the choice of small molecule is tailored to the specific resistance mechanisms of a patient's tumor or the phenotype of their manufactured CAR-T cells. This approach holds the promise of overcoming current limitations and extending the curative potential of CAR-T therapy to a broader range of cancers.

References

• 1. Small-Molecule Compounds Boost CAR-T Cell Therapy in Hematological Malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Advances in the combination of CAR-T therapy with small-molecule reagents for hematologic malignancies [frontiersin.org]
• 3. CAR-T cell combination therapy: the next revolution in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CAR T cell - Wikipedia [en.wikipedia.org]
• 5. Accelerating CAR-T Cell Therapies with Small-Molecule Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ashpublications.org [ashpublications.org]
• 7. Accelerating CAR-T Cell Therapies with Small-Molecule Inhibitors | springermedizin.de [springermedizin.de]
• 8. CAR-T cell combination therapies in hematologic malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ajmc.com [ajmc.com]
• 10. ashpublications.org [ashpublications.org]
• 11. targetedonc.com [targetedonc.com]
• 12. Methods to Prevent T-cell Exhaustion and Improve CAR-T Cell Immunotherapy with Small Molecules | Explore Technologies [techfinder.stanford.edu]
• 13. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling 6-(4-(Methoxymethoxy)benzamido)imidazo[1,2-a]pyridine-2-carboxylic acid

As researchers and drug development professionals, our commitment to innovation must be matched by an unwavering dedication to safety. The handling of novel chemical entities, such as 6-(4-(Methoxymethoxy)benzamido)imidazo[1,2-a]pyridine-2-carboxylic acid, requires a comprehensive safety strategy that goes beyond mere compliance. This guide provides essential, immediate safety and logistical information, grounded in scientific principles and field-proven insights, to ensure the well-being of laboratory personnel and the integrity of your research.

Core Safety Principles: A Proactive Stance

The Occupational Safety and Health Administration (OSHA) mandates that laboratories develop a Chemical Hygiene Plan (CHP) to protect workers from hazardous chemicals.[7][8][9] This guide should be considered a component of your institution's broader CHP. The key is to minimize exposure through a combination of engineering controls, personal protective equipment (PPE), and established standard operating procedures.

When dealing with a compound of unknown toxicity, it is prudent to treat it as a potentially high-potency active pharmaceutical ingredient (HPAPI).[10][11] This approach involves a risk-based assessment to determine the necessary level of containment and protection.

Part 1: Personal Protective Equipment (PPE) - Your First Line of Defense

The selection of appropriate PPE is critical to prevent exposure through inhalation, dermal contact, and ocular routes. The following table outlines the recommended PPE for handling 6-(4-(Methoxymethoxy)benzamido)imidazo[1,2-a]pyridine-2-carboxylic acid in solid form and in solution.

Operation	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Handling Solid (Weighing, Transfer)	Safety glasses with side shields or chemical splash goggles. A face shield is recommended when handling larger quantities.	Nitrile gloves (double-gloving recommended). Check for breakthrough times.	Lab coat (fully buttoned). Consider a disposable gown for added protection.	NIOSH-approved N95 respirator or higher. A powered air-purifying respirator (PAPR) may be necessary for frequent or large-quantity handling.[10]
Handling Solutions	Chemical splash goggles.	Nitrile gloves.	Lab coat.	Work in a certified chemical fume hood. Respirator use should be based on a risk assessment of the solvent and concentration.

Causality Behind PPE Choices:

• Double Gloving: Provides an extra layer of protection against potential tears or rapid permeation.

• Respiratory Protection: Fine powders can easily become airborne, posing an inhalation risk.[12] An N95 respirator provides a minimum level of protection against particulate matter.

• Eye and Face Protection: Protects against accidental splashes of solutions or airborne particles.

Part 2: Operational Plan - A Step-by-Step Guide to Safe Handling

A well-defined operational plan minimizes the risk of exposure and ensures procedural consistency.

Engineering Controls: Containing the Hazard

Engineering controls should be the primary method for exposure control.[10]

• Chemical Fume Hood: All handling of the solid compound and preparation of solutions must be conducted in a certified chemical fume hood to ensure adequate ventilation.[13]

• Ventilated Balance Enclosure (VBE): When weighing the solid compound, a VBE is highly recommended to contain airborne particles. If a VBE is not available, weighing should be performed in a chemical fume hood.

Experimental Workflow: From Receipt to Use

The following workflow diagram illustrates the key steps for safely handling 6-(4-(Methoxymethoxy)benzamido)imidazo[1,2-a]pyridine-2-carboxylic acid.

Caption: Workflow for handling 6-(4-(Methoxymethoxy)benzamido)imidazo[1,2-a]pyridine-2-carboxylic acid.

Detailed Methodologies

1. Weighing the Solid Compound: i. Don all required PPE as outlined in the table above. ii. Perform the weighing operation within a VBE or a chemical fume hood. iii. Use anti-static weighing paper or a tared container to minimize dispersal of the powder. iv. Close the primary container immediately after dispensing the required amount. v. Carefully clean the balance and surrounding surfaces with a damp cloth or towel to remove any residual powder. Dispose of the cleaning materials as hazardous waste.

2. Solution Preparation: i. In a chemical fume hood, add the weighed solid to the desired solvent. ii. Use a vortex mixer or sonicator to aid in dissolution as needed. iii. Ensure the container is securely capped. iv. Label the container with the compound name, concentration, solvent, and date of preparation.

Part 3: Disposal Plan - Environmental Responsibility

Proper disposal of chemical waste is crucial to protect the environment and comply with regulations.[14] Heterocyclic compounds can be persistent in the environment and may have ecotoxicological effects.[15]

Waste Segregation

• Solid Waste:

  • Contaminated PPE (gloves, disposable gowns).

  • Weighing paper and contaminated cleaning materials.

  • Empty primary containers.

  • Collect in a designated, labeled hazardous waste container.

• Liquid Waste:

  • Unused solutions.

  • Solvent rinses from cleaning glassware.

  • Segregate halogenated and non-halogenated solvent waste streams as per your institution's guidelines.

  • Collect in a designated, labeled hazardous waste container.

Disposal Procedure

i. All waste generated from handling this compound must be disposed of as hazardous chemical waste. ii. Follow your institution's specific procedures for hazardous waste pickup and disposal. iii. Do not discharge any solutions containing this compound down the sanitary sewer.[16] iv. For spills, use an appropriate absorbent material, collect the contaminated material in a sealed container, and dispose of it as hazardous waste.

This guide provides a framework for the safe handling of 6-(4-(Methoxymethoxy)benzamido)imidazo[1,2-a]pyridine-2-carboxylic acid. It is imperative that all laboratory personnel receive training on these procedures and the potential hazards associated with this compound before commencing any work.[7][11] By integrating these practices into your daily workflow, you can foster a culture of safety and scientific excellence.

References

• Laboratory Safety Guidance. Occupational Safety and Health Administration (OSHA). [Link]

• OSHA Factsheet Laboratory Safety OSHA Lab Standard. Occupational Safety and Health Administration (OSHA). [Link]

• OSHA Standards to Know Before Starting Your Lab. (2023-07-11). [Link]

• OSHA Standards for Biological Laboratories. Administration for Strategic Preparedness and Response (ASPR). [Link]

• The Laboratory Standard | Office of Clinical and Research Safety. [Link]

• Exploratory toxicology studies of 2,3-substituted imidazo[1,2-a]pyridines with antiparasitic and anti-inflammatory properties. PubMed Central. [Link]

• High-Potency APIs: Containment and Handling Issues. Pharmaceutical Technology. [Link]

• Phytotoxicity Study of (Amino)imidazo[1,2-a]pyridine Derivatives Toward the Control of Bidens pilosa, Urochloa decumbens, and Panicum maximum Weeds. National Institutes of Health (NIH). [Link]

• Handling HPAPIs safely – what does it take? European Pharmaceutical Review. [Link]

• Best Practices for Pharmaceutical PPE. Scribd. [Link]

• Pharmaceutical Powder Handling 101: Safety, Compliance & Containment. ILC Dover. [Link]

• Chemical Safety. Colorado Emergency Preparedness Partnership (CEPP). [Link]

• Toxicological evaluation of imidazo-based heterocyclic derivatives: In-vitro and in-vivo acute toxicity studies. PubMed. [Link]

• A Guide to Processing and Holding Active Pharmaceutical Ingredients. Powder Systems. [Link]

• Occupational Health Guidelines for Chemical Hazards (81-123). National Institute for Occupational Safety and Health (NIOSH). [Link]

• NIOSH Pocket Guide to Chemical Hazards. Centers for Disease Control and Prevention (CDC). [Link]

• Research on heterocyclic compounds. XXII. Imidazo[1,2-a]pyrimidines. PubMed. [Link]

• Selenylated Imidazo[1,2-a]pyridine Induces Cell Senescence and Oxidative Stress in Chronic Myeloid Leukemia Cells. National Institutes of Health (NIH). [Link]

• Chemical Safety in the Workplace. Centers for Disease Control and Prevention (CDC). [Link]

• 2-Methoxy-4-methylsulfinylbenzyl: a backbone amide safety-catch protecting group for the synthesis and purification of difficult peptide sequences. PubMed. [Link]

• Pocket Guide to Chemical Hazards Introduction. National Institute for Occupational Safety and Health (NIOSH). [Link]

• Tips & Tricks: Protecting Groups. University of Rochester Department of Chemistry. [Link]

• Environmental Fate, Ecotoxicity, and Remediation of Heterocyclic Pharmaceuticals as Emerging Contaminants: A Review of Long-Term Risks and Impacts. MDPI. [Link]

• Protective Groups. Organic Chemistry Portal. [Link]

• Protecting Groups in Organic Synthesis. ChemTalk. [Link]

• Green Synthetic Pathways for Nitrogen and Sulfur-Containing Heterocycles: A Sustainable Approach to Medicinal Chemistry. ER Publications. [Link]

• Chemical Waste Management for Laboratories. Physikalisch-Technische Bundesanstalt. [Link]

• Exploration of heterocyclic compounds from bio waste sugars: a Review. TSI Journals. [Link]

• Chapter 7 Chemical Disposal Procedures. University of Wisconsin–Madison Biomedical Engineering. [Link]

• Safety Data Sheet for a related compound. Angene Chemical. [Link]

• Protecting Groups List. SynArchive. [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Exploratory toxicology studies of 2,3-substituted imidazo[1,2-a]pyridines with antiparasitic and anti-inflammatory properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Toxicological evaluation of imidazo-based heterocyclic derivatives: In-vitro and in-vivo acute toxicity studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Research on heterocyclic compounds. XXII. Imidazo[1,2-a]pyrimidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Selenylated Imidazo[1,2-a]pyridine Induces Cell Senescence and Oxidative Stress in Chronic Myeloid Leukemia Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. osha.gov [osha.gov]
• 8. osha.gov [osha.gov]
• 9. The Laboratory Standard | Office of Clinical and Research Safety [vumc.org]
• 10. pharmtech.com [pharmtech.com]
• 11. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 12. ilcdover.com [ilcdover.com]
• 13. fishersci.com [fishersci.com]
• 14. ptb.de [ptb.de]
• 15. mdpi.com [mdpi.com]
• 16. sharedlab.bme.wisc.edu [sharedlab.bme.wisc.edu]